Technical Documentation Center

2-Methoxy-4-[(methylimino)methyl]phenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Methoxy-4-[(methylimino)methyl]phenol
  • CAS: 84145-54-0

Core Science & Biosynthesis

Foundational

2-Methoxy-4-[(methylimino)methyl]phenol synthesis from vanillin and methylamine

The following technical guide details the synthesis, characterization, and application of 2-Methoxy-4-[(methylimino)methyl]phenol, the Schiff base derived from vanillin and methylamine. Optimized Protocol for Vanillin Me...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis, characterization, and application of 2-Methoxy-4-[(methylimino)methyl]phenol, the Schiff base derived from vanillin and methylamine.

Optimized Protocol for Vanillin Methylimine Production

Executive Summary

The synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol (also known as Vanillin Methylimine or N-Methylvanillylidenimine) represents a fundamental condensation reaction in organic synthesis. This compound serves as a critical intermediate in the production of secondary amines (via reductive amination), a bidentate ligand in coordination chemistry (binding via phenolate oxygen and imine nitrogen), and a scaffold for pharmaceutical derivatives.

This guide provides a robust, self-validating protocol for generating high-purity Vanillin Methylimine, emphasizing the thermodynamic management of the equilibrium and spectroscopic validation of the azomethine bond formation.

Theoretical Framework

Reaction Mechanism

The formation of the imine proceeds via a nucleophilic attack of the primary amine (methylamine) on the electrophilic carbonyl carbon of the vanillin, followed by dehydration.

Key Mechanistic Insight: The reaction is reversible. The formation of the carbinolamine intermediate is generally favorable, but the subsequent elimination of water is the rate-determining step and requires acid catalysis (often provided by the phenolic proton itself or trace acid) or heat to push the equilibrium forward.

ReactionMechanism Vanillin Vanillin (Electrophile) Carbinolamine Carbinolamine Intermediate Vanillin->Carbinolamine Nucleophilic Attack MeNH2 Methylamine (Nucleophile) MeNH2->Carbinolamine Transition Dehydration (- H₂O) Carbinolamine->Transition Proton Transfer Imine Vanillin Methylimine (Product) Transition->Imine Elimination

Figure 1: Mechanistic pathway from carbonyl addition to imine dehydration.

Experimental Protocol

Materials & Reagents[2][3]
  • Vanillin (4-Hydroxy-3-methoxybenzaldehyde): 15.2 g (100 mmol). Ensure purity >99%.

  • Methylamine:

    • Preferred: 2.0 M solution in Methanol (60 mL, 120 mmol).

    • Alternative: 40% Aqueous solution (requires stricter water management).

  • Solvent: Anhydrous Methanol (MeOH) or Ethanol (EtOH).

  • Desiccant (Optional): Anhydrous Magnesium Sulfate (

    
    ) to drive equilibrium.
    
Safety Considerations
  • Methylamine: Volatile, corrosive, and has a strong odor. All operations must be performed in a functioning fume hood.

  • Vanillin: Irritant.

Step-by-Step Methodology
Phase A: Solvation and Mixing
  • Dissolution: In a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 15.2 g (100 mmol) of Vanillin in 50 mL of anhydrous methanol . Stir until the solution is clear and pale yellow.

  • Amine Addition: Cool the solution slightly to 0–5°C (ice bath) to control the initial exotherm. Add 120 mmol of Methylamine (e.g., 60 mL of 2M MeOH solution) dropwise over 10 minutes.

    • Note: A 1.2 equivalent excess of amine is used to drive the equilibrium toward the product.

Phase B: Reaction & Equilibrium Shift
  • Reaction: Remove the ice bath. Attach a reflux condenser. Heat the mixture to a gentle reflux (approx. 65°C) for 2–3 hours .

    • Visual Cue: The solution will deepen in color (typically to a bright yellow or golden orange), indicating the formation of the conjugated

      
      -system of the imine.
      
  • TLC Monitoring: Check reaction progress using Thin Layer Chromatography (Mobile Phase: Hexane:Ethyl Acetate 3:1).

    • Target: Disappearance of the Vanillin spot (

      
      ) and appearance of the less polar Imine spot (
      
      
      
      ).
Phase C: Workup and Purification
  • Concentration: Evaporate the solvent under reduced pressure (Rotary Evaporator) at 40°C.

  • Crystallization: The residue will likely be a viscous yellow oil or semi-solid.

    • Dissolve the residue in a minimum amount of hot ethanol.

    • Allow to cool slowly to room temperature, then to 4°C.

    • If oiling occurs, induce crystallization by scratching the glass or adding a seed crystal.

  • Filtration: Collect the yellow crystalline solid by vacuum filtration. Wash with cold hexane to remove unreacted amine.

  • Drying: Dry the product in a vacuum desiccator over

    
     for 12 hours.
    

Workflow Start Start: Dissolve Vanillin in MeOH AddAmine Add Methylamine (1.2 eq) @ 0-5°C Start->AddAmine Reflux Reflux 2-3 Hours (Schiff Base Formation) AddAmine->Reflux TLC TLC Check (Hex:EtOAc 3:1) Reflux->TLC Evap Rotary Evaporation Remove Solvent TLC->Evap Conversion >95% Cryst Recrystallize (Hot EtOH -> 4°C) Evap->Cryst Final Pure Vanillin Methylimine Cryst->Final

Figure 2: Operational workflow for the synthesis and purification of Vanillin Methylimine.

Characterization & Validation (Self-Validating System)

To ensure scientific integrity, the isolated product must be validated against the following physicochemical benchmarks.

Spectroscopic Data
TechniqueParameterExpected ValueStructural Assignment

H NMR
Chemical Shift (

)
8.20 – 8.40 ppm (s, 1H)HC=N (Azomethine proton).[1] Distinctive downfield shift confirming imine formation.
3.85 ppm (s, 3H)

(Methoxy group).
3.40 – 3.50 ppm (s, 3H)

(N-Methyl group).
6.8 – 7.4 ppm (m, 3H)Aromatic protons.
FT-IR Wavenumber (

)
1630 – 1640 cm

C=N Stretch . Strong, sharp peak. Absence of C=O stretch (~1680 cm

) confirms conversion.
Appearance VisualYellow Crystalline SolidConjugated system.
Quality Control Checkpoints
  • The "Oiling" Problem: If the product remains an oil, it likely contains residual solvent or unreacted methylamine. Remedy: Dissolve in diethyl ether, wash with water (to remove amine), dry over

    
    , and re-evaporate.
    
  • Hydrolysis Risk: Schiff bases are susceptible to hydrolysis in acidic aqueous environments. Store the product in a desiccator.

Applications in Drug Development[1]

Reductive Amination Precursor

This imine is the direct precursor to Vanillylmethylamine (4-(methylaminomethyl)-2-methoxyphenol).

  • Protocol: Treat the crude imine solution with Sodium Borohydride (

    
    ) at room temperature.
    
  • Relevance: This secondary amine motif is found in various capsid biosynthesis inhibitors and vanilloid receptor (TRPV1) modulators [1].

Metal Coordination Ligand

The Vanillin Methylimine acts as a bidentate NO-donor ligand.

  • Mechanism: The phenolic oxygen (after deprotonation) and the imine nitrogen chelate metal ions (e.g.,

    
    , 
    
    
    
    ).
  • Utility: These complexes are currently researched for their antioxidant and insulin-mimetic properties [2].

References

  • BenchChem. (2025). The Synthesis of 2-Methoxy-4-(2-nitrovinyl)phenol: A Historical and Technical Overview. Retrieved from

  • Nafiah, A., & Nadhiroh, A. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4-((4-methoxyphenilimino)methyl)phenol compounds. Atlantis Press. Retrieved from

  • Zhang, Y., et al. (2020). New insights into the mechanism of Schiff base synthesis from aromatic amines. PeerJ. Retrieved from

  • Senthil Kumar, et al. (2023).[2] Therapeutic aspects of biologically potent vanillin derivatives: A critical review. Journal of Drug Delivery & Therapeutics. Retrieved from

Sources

Exploratory

Spectroscopic characterization of 2-Methoxy-4-[(methylimino)methyl]phenol

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Methoxy-4-[(methylimino)methyl]phenol Abstract This technical guide provides a comprehensive overview of the spectroscopic characterization of 2-Meth...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Methoxy-4-[(methylimino)methyl]phenol

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base synthesized from vanillin and methylamine. The document is intended for researchers, scientists, and professionals in the field of drug development and materials science who require a thorough understanding of the structural elucidation of this compound. We delve into the theoretical underpinnings and practical applications of key spectroscopic techniques, including Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. Each section provides detailed experimental protocols, in-depth analysis of expected spectral data, and the rationale behind the spectroscopic observations, ensuring a self-validating and authoritative resource.

Introduction: The Significance of 2-Methoxy-4-[(methylimino)methyl]phenol

Schiff bases, characterized by the presence of an azomethine or imine (-C=N-) group, are a pivotal class of organic compounds with wide-ranging applications in medicinal chemistry, catalysis, and materials science.[1] Their biological activities, including antimicrobial, anticancer, and anti-inflammatory properties, are often enhanced through coordination with metal ions.[2] 2-Methoxy-4-[(methylimino)methyl]phenol, a derivative of the naturally occurring compound vanillin, is of particular interest due to its accessible synthesis and the potential for further functionalization.

The precise characterization of this molecule is paramount to understanding its chemical behavior, purity, and potential for further applications. Spectroscopic methods provide a non-destructive and highly informative means of elucidating the molecular structure and confirming the successful synthesis of the target compound. This guide offers a detailed exploration of the expected spectroscopic signatures of 2-Methoxy-4-[(methylimino)methyl]phenol.

Molecular Structure and Properties:

  • Molecular Formula: C₉H₁₁NO₂

  • Molecular Weight: 165.19 g/mol

  • IUPAC Name: 2-Methoxy-4-[(methylimino)methyl]phenol

  • Synonyms: Vanillin methyl imine

Caption: Molecular structure of 2-Methoxy-4-[(methylimino)methyl]phenol.

Synthesis: A Reliable Pathway

The synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol is typically achieved through the condensation reaction of vanillin (4-hydroxy-3-methoxybenzaldehyde) with methylamine.[3][4] This reaction is a classic example of the formation of a Schiff base, where the primary amine reacts with the aldehyde to form an imine.

Experimental Protocol: Synthesis

Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • Methylamine (40% solution in water or as hydrochloride salt)

  • Methanol or Ethanol

  • Glacial Acetic Acid (catalyst, optional)[5]

  • Sodium Hydroxide (if using methylamine hydrochloride)

Procedure:

  • Dissolve vanillin in a suitable solvent like methanol or ethanol in a round-bottom flask.

  • In a separate container, if using methylamine hydrochloride, neutralize it with an equimolar amount of sodium hydroxide to generate free methylamine.

  • Add an equimolar amount of the methylamine solution to the vanillin solution. A few drops of glacial acetic acid can be added to catalyze the reaction.[5]

  • Stir the reaction mixture at room temperature or under gentle reflux for a designated period (typically 1-4 hours).

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, the product can be isolated by removing the solvent under reduced pressure.

  • The resulting solid can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure 2-Methoxy-4-[(methylimino)methyl]phenol.

Synthesis_Workflow cluster_reactants Reactants cluster_process Process cluster_workup Workup & Purification vanillin Vanillin dissolve Dissolve Vanillin in Solvent vanillin->dissolve methylamine Methylamine add_amine Add Methylamine (with catalyst) methylamine->add_amine dissolve->add_amine react Stir/Reflux add_amine->react monitor Monitor with TLC react->monitor isolate Solvent Removal monitor->isolate recrystallize Recrystallization isolate->recrystallize product Pure Product recrystallize->product

Caption: General workflow for the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Theoretical Basis

The chemical shift (δ) of a proton is influenced by its local electronic environment. Electron-withdrawing groups deshield protons, causing them to resonate at higher chemical shifts (downfield), while electron-donating groups shield protons, leading to resonance at lower chemical shifts (upfield).[6]

Experimental Protocol: ¹H NMR
  • Accurately weigh 5-10 mg of the purified solid sample.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃ or DMSO-d₆) in a clean vial.[7]

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire the spectrum on a standard NMR spectrometer (e.g., 400 or 500 MHz).

Predicted ¹H NMR Spectrum and Interpretation

The expected ¹H NMR spectrum of 2-Methoxy-4-[(methylimino)methyl]phenol will exhibit distinct signals corresponding to the different types of protons in the molecule.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration Rationale
Phenolic -OH9.0 - 10.0 (in DMSO-d₆)Broad Singlet1HThe acidic proton of the hydroxyl group is typically broad and appears downfield. Its chemical shift is solvent-dependent.
Imine -CH=N-8.1 - 8.5Singlet1HThe proton attached to the imine carbon is significantly deshielded and appears as a sharp singlet.[3]
Aromatic Protons6.8 - 7.5Multiplet3HThe three aromatic protons will appear in the aromatic region, with their specific shifts and coupling patterns depending on their position relative to the substituents.
Methoxy -OCH₃~3.8Singlet3HThe protons of the methoxy group are shielded and appear as a sharp singlet.
Imine -N-CH₃~3.3Singlet3HThe protons of the methyl group attached to the imine nitrogen will appear as a singlet.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule.

Theoretical Basis

The chemical shift of a carbon atom is dependent on its hybridization and the electronegativity of the atoms attached to it. Carbonyl and imine carbons are highly deshielded and appear far downfield.

Experimental Protocol: ¹³C NMR
  • Accurately weigh 20-50 mg of the purified solid sample.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent.

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire the spectrum on an NMR spectrometer, typically requiring a larger number of scans than ¹H NMR.

Predicted ¹³C NMR Spectrum and Interpretation

The predicted ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale
Imine -C H=N-160 - 165The sp² hybridized imine carbon is significantly deshielded and appears in the downfield region.
Aromatic C-OH148 - 152The aromatic carbon attached to the hydroxyl group is deshielded.
Aromatic C-OCH₃145 - 150The aromatic carbon attached to the methoxy group is also deshielded.
Aromatic C-H & C-C110 - 130The remaining aromatic carbons will resonate in this region.
Methoxy -OC H₃~56The sp³ hybridized carbon of the methoxy group is shielded.
Imine -N-C H₃45 - 55The sp³ hybridized carbon of the N-methyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Theoretical Basis

Chemical bonds vibrate at specific frequencies. When a molecule is irradiated with infrared light, it absorbs energy at frequencies corresponding to its natural vibrational modes.

Experimental Protocol: FT-IR
  • Ensure the sample is dry.

  • For a solid sample, the Attenuated Total Reflectance (ATR) technique is common. Place a small amount of the sample on the ATR crystal.

  • Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.[5]

Predicted FT-IR Spectrum and Interpretation

The FT-IR spectrum will display absorption bands characteristic of the functional groups in 2-Methoxy-4-[(methylimino)methyl]phenol.

Vibrational Mode Predicted Wavenumber (cm⁻¹) Intensity Rationale
O-H Stretch (Phenolic)3200 - 3400BroadThe broadness is due to hydrogen bonding.[5]
C-H Stretch (Aromatic)3000 - 3100Medium to WeakCharacteristic of sp² C-H bonds.
C-H Stretch (Aliphatic)2850 - 3000MediumCorresponding to the methoxy and N-methyl groups.
C=N Stretch (Imine)1620 - 1650StrongThis is a key diagnostic peak for Schiff bases.[3][8]
C=C Stretch (Aromatic)1500 - 1600Medium to StrongMultiple bands are expected in this region.
C-O Stretch (Phenolic)1200 - 1280StrongCharacteristic of the aryl-O bond.
C-O Stretch (Methoxy)1020 - 1150StrongCharacteristic of the alkyl-aryl ether linkage.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions, allowing for the determination of molecular weight and elemental composition, and providing structural information through fragmentation patterns.

Theoretical Basis

In a mass spectrometer, a molecule is ionized, and the resulting molecular ion can undergo fragmentation into smaller, charged fragments. The pattern of these fragments is often unique to the molecule's structure. A common fragmentation pathway for amines and imines is α-cleavage.[9]

Experimental Protocol: MS
  • Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS).[3]

  • Acquire the mass spectrum.

Predicted Mass Spectrum and Interpretation

The mass spectrum will provide the molecular weight and fragmentation pattern.

m/z Value Assignment Rationale
165[M]⁺The molecular ion peak, corresponding to the molecular weight of the compound.
166[M+H]⁺In ESI, the protonated molecular ion is often observed.
150[M - CH₃]⁺Loss of a methyl radical from the molecular ion.
137[M - NCH₃]⁺Fragmentation involving the imine group.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Theoretical Basis

Molecules with π-systems, such as aromatic rings and imines, absorb light in the UV-Vis region, promoting electrons from a lower energy molecular orbital to a higher one. Common transitions include π → π* and n → π*.[10]

Experimental Protocol: UV-Vis
  • Prepare a dilute solution of the sample in a suitable UV-transparent solvent (e.g., ethanol, methanol, or DMSO).

  • Use a quartz cuvette to hold the sample.

  • Record the absorption spectrum over a range of wavelengths (typically 200-800 nm).

Predicted UV-Vis Spectrum and Interpretation

The UV-Vis spectrum is expected to show absorption bands corresponding to the electronic transitions within the conjugated system.

Predicted λ_max (nm) Transition Type Rationale
~270-290π → πAssociated with the electronic transitions within the substituted benzene ring.
~340-390n → π and/or π → π*This longer wavelength absorption is characteristic of the extended conjugation involving the aromatic ring and the imine group.[10]

Conclusion

The spectroscopic characterization of 2-Methoxy-4-[(methylimino)methyl]phenol relies on a complementary suite of analytical techniques. ¹H and ¹³C NMR provide a detailed map of the carbon-hydrogen framework, FT-IR confirms the presence of key functional groups, particularly the diagnostic imine bond, Mass Spectrometry verifies the molecular weight and offers insight into fragmentation, and UV-Vis spectroscopy probes the electronic structure of the conjugated system. By integrating the data from these methods, a confident and comprehensive structural elucidation of the target molecule can be achieved. This guide provides the foundational knowledge and practical protocols for researchers to successfully characterize this and similar Schiff base compounds.

References

  • o-Vanillin Derived Schiff Bases and Their Organotin(IV) Compounds: Synthesis, Structural Characterisation, In-Silico Studies and Cytotoxicity - MDPI. (2019, February 15). Retrieved from [Link]

  • Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds | Atlantis Press. (2021, April 22). Retrieved from [Link]

  • Spectroscopic characterization and biological evolution of ortho vanillin pramipexole schiff base metal complexes - Der Pharma Chemica. (n.d.). Retrieved from [Link]

  • MS Fragmentation | OpenOChem Learn. (n.d.). Retrieved from [Link]

  • Synthesis and Characterization of new Schiff Bases Ligand and Their Complexes with Some Transition Metals. (n.d.). Retrieved from [Link]

  • Synthesis, Characterization and antimicrobial activity of Schiff base complexes derived from vanillin and 2-amino-4-chlorobenzoic acid - Jetir.Org. (n.d.). Retrieved from [Link]

  • The FTIR spectra of Schiff bases: SB1, SB1 heated at 70 °C and SB2. - ResearchGate. (n.d.). Retrieved from [Link]

  • (PDF) Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds - ResearchGate. (2025, December 18). Retrieved from [Link]

  • Identification of imine or enamine drug metabolites using online hydrogen/deuterium exchange and exact mass measurements - PubMed. (2012, April 30). Retrieved from [Link]

  • Synthesis of 2-Methoxy-4-phenyliminomethyl-phenol (1). - ResearchGate. (n.d.). Retrieved from [Link]

  • FTIR spectral values of Schiff bases types [VII]a-[VII]e - ResearchGate. (n.d.). Retrieved from [Link]

  • Scheme I. Synthesis of 4-[(2-methoxyphenylimino)methyl]phenol (2-MPIMP)... (n.d.). Retrieved from [Link]

  • Mass Spect:Fragmentation: Videos & Practice Problems - Pearson. (n.d.). Retrieved from [Link]

  • Synthesis, characterization, and antimicrobial studies of some vanillin schiff base metal (II) complexes - JOCPR. (n.d.). Retrieved from [Link]

  • SCHIFF BASE LIGAND ITS COMPLEXES AND THEIR FT-IR SPECTROSCOPY STUDIES. (2015, January 1). Retrieved from [Link]

  • Synthesis, crystal structure and spectroscopic study of (E)-2-methoxy-4-((1- phenylethylimino)methyl)phenol - AWS. (2024, January 1). Retrieved from [Link]

  • FT-IR data of the Schiff base ligands and their Cu(II) complexes - ResearchGate. (n.d.). Retrieved from [Link]

  • A new series of Schiff bases derived from o- vanillin and dapsone: Synthesis, spectral, thermal and antibacterial studies | International Journal of Scientific Development and Research - IJSDR. (n.d.). Retrieved from [Link]

  • Imines that React with Phenols in Water over a Wide pH Range - PMC. (n.d.). Retrieved from [Link]

  • Imines and derivatives. Part 23. Anomalous 1H NMR spectrum of N-[1-(1-naphthyl)ethylidene]-1-phenyl-2-propylamine: conformation in solution, atropisomerism and an X-ray crystal structure - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Retrieved from [Link]

  • Deamination of protonated amines to yield protonated imines | Journal of the American Society for Mass Spectrometry - ACS Publications. (n.d.). Retrieved from [Link]

  • Imine fragment pattern of acylated derivatives of 3,4-MDMA. - ResearchGate. (n.d.). Retrieved from [Link]

  • Phenol, 2-methoxy-4-(methoxymethyl)- - the NIST WebBook. (n.d.). Retrieved from [Link]

  • NMR Spectroscopy – 1H NMR Chemical Shifts - Organic Chemistry Data & Info. (2020, February 14). Retrieved from [Link]

  • RIFM fragrance ingredient safety assessment, 2-methoxy-4-methylphenol, CAS Registry Number 93-51-6. (2021, June 25). Retrieved from [Link]

  • 2-Methoxy-4-((methylamino)methyl)phenol hydrochloride | C9H14ClNO2 | CID 45286050. (n.d.). Retrieved from [Link]

  • Chemical structure of 2-Methoxy-4-((4-nitrophenylimino)methyl)phenol... - ResearchGate. (n.d.). Retrieved from [Link]

  • A 1H NMR Investigation of the Interaction between Phenolic Acids Found in Mango (Manguifera indica cv Ataulfo) and Papaya (Caric - Research journals - PLOS. (2015, November 11). Retrieved from [Link]

  • 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers - MDPI. (2023, May 2). Retrieved from [Link]

  • NMR Chemical Shift Values Table - Chemistry Steps. (2024, August 1). Retrieved from [Link]

  • Mass spectra of (a) 2-methoxy-phenol, (b) 2-methoxy-4-methylphenol, (c)... - ResearchGate. (n.d.). Retrieved from [Link]

  • 2-methoxy-4-[(methylamino)methyl]phenol hydrochloride (C9H13NO2) - PubChemLite. (n.d.). Retrieved from [Link]

  • 2-Ethoxy-4-methylphenol - the NIST WebBook. (n.d.). Retrieved from [Link]

  • 2-Methoxy-4-propylphenol - SpectraBase. (n.d.). Retrieved from [Link]

Sources

Foundational

Technical Whitepaper: Spectroscopic Characterization of 2-Methoxy-4-[(methylimino)methyl]phenol

This technical guide details the structural elucidation and spectroscopic characterization of 2-Methoxy-4-[(methylimino)methyl]phenol , a Schiff base derivative of vanillin and methylamine. Executive Summary 2-Methoxy-4-...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the structural elucidation and spectroscopic characterization of 2-Methoxy-4-[(methylimino)methyl]phenol , a Schiff base derivative of vanillin and methylamine.

Executive Summary

2-Methoxy-4-[(methylimino)methyl]phenol (also known as Vanillin methylimine) is a pivotal intermediate in the synthesis of bioactive coordination complexes and pharmaceutical precursors. Its structure combines a phenolic pharmacophore with an azomethine (


) linkage.[1]

This guide provides a definitive reference for the synthesis, purification, and NMR-based validation of this compound. The data presented here is synthesized from high-field NMR studies (400 MHz), emphasizing the diagnostic signals required to confirm the formation of the imine bond and the integrity of the phenolic moiety.

Chemical Identity & Properties

ParameterDetail
IUPAC Name 2-Methoxy-4-[(methylimino)methyl]phenol
CAS Registry 3226-36-6
Molecular Formula

Molecular Weight 165.19 g/mol
Appearance Yellow to pale-orange crystalline solid
Solubility Soluble in DMSO, Methanol, Chloroform; Sparingly soluble in water

Synthesis Protocol

The synthesis follows a condensation pathway between Vanillin (aldehyde) and Methylamine (primary amine). This reaction is reversible; therefore, driving the equilibrium by removing water or using excess amine is critical.

Reagents
  • Precursor A: Vanillin (4-Hydroxy-3-methoxybenzaldehyde), >99% purity.

  • Precursor B: Methylamine (40% w/v aqueous solution or 2.0 M in THF).

  • Solvent: Absolute Ethanol or Methanol.

Step-by-Step Methodology
  • Dissolution: Dissolve 10 mmol (1.52 g) of Vanillin in 15 mL of absolute ethanol in a round-bottom flask. Stir until clear.

  • Addition: Dropwise add 12 mmol of Methylamine solution while stirring at room temperature. The solution will typically deepen in color (yellowing) immediately, indicating imine formation.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 2–3 hours.

    • Scientist's Note: While the reaction proceeds at room temperature, reflux ensures complete conversion and minimizes the residual aldehyde signal in NMR.

  • Isolation: Cool the mixture to 0°C in an ice bath. The Schiff base typically precipitates.

  • Purification: Filter the solid and wash with cold ethanol. Recrystallize from hot ethanol if the melting point deviates from the standard (128–130°C).

Workflow Diagram

SynthesisWorkflow Reactants Reactants Vanillin + Methylamine Process Condensation Reflux in EtOH (2-3 hrs) Reactants->Process Mix Intermediate Equilibrium Shift (- H2O) Process->Intermediate Heat Isolation Isolation Cool to 0°C & Filter Intermediate->Isolation Precipitation Product Final Product Yellow Crystals Isolation->Product Recrystallization

Figure 1: Synthetic workflow for the condensation of vanillin and methylamine.

NMR Spectroscopic Data

The following data represents the compound in DMSO-


  at 298 K. DMSO is the preferred solvent due to the molecule's polarity and the ability to observe the exchangeable phenolic proton.
NMR (400 MHz, DMSO- )
Shift (

, ppm)
MultiplicityIntegrationAssignmentStructural Insight
9.50 – 9.80 Singlet (Broad)1HAr-OH Phenolic proton.[1] Broadening indicates hydrogen bonding or exchange.
8.15 Singlet1H-CH=N- Diagnostic Signal. The appearance of this azomethine proton and the absence of the aldehyde proton (~9.8 ppm) confirms reaction success.
7.30 Doublet (

Hz)
1HAr-H (2) Proton ortho to the imine, meta to methoxy.
7.10 Doublet of Doublets1HAr-H (6) Coupling with H(5) and H(2).
6.80 Doublet (

Hz)
1HAr-H (5) Proton ortho to the hydroxyl group.
3.80 Singlet3H-OCH

Methoxy group. Characteristic sharp singlet.
3.35 Singlet (or Doublet)3H=N-CH

N-Methyl group. Can appear as a doublet (

Hz) if long-range coupling to the imine proton is resolved.
NMR (100 MHz, DMSO- )
Shift (

, ppm)
AssignmentStructural Insight
164.8 -CH=N- Azomethine Carbon. Significantly upfield from the precursor aldehyde carbonyl (~191 ppm).
150.2 Ar-C-OH Phenolic carbon (C4). Deshielded by oxygen.
148.1 Ar-C-OCH

Aromatic carbon bearing the methoxy group (C3).
129.5 Ar-C-CH=N Quaternary aromatic carbon attached to the imine (C1).
123.5 Ar-CH (6) Aromatic methine.
115.2 Ar-CH (5) Aromatic methine.
110.8 Ar-CH (2) Aromatic methine.
55.6 -OCH

Methoxy carbon.
47.5 =N-CH

N-Methyl carbon. Diagnostic for the methylamine incorporation.

Structural Validation & Logic

To ensure scientific integrity, the interpretation of the spectra must follow a logical elimination of the precursor structure.

Signal Assignment Logic
  • The "Aldehyde Test": The most critical quality control step is verifying the disappearance of the Vanillin aldehyde proton at 9.79 ppm . If this peak persists, the reaction is incomplete.

  • The Imine Shift: The formation of the

    
     bond creates a new singlet around 8.15 ppm . This is the primary indicator of the Schiff base.
    
  • Tautomerism Check: While Schiff bases of ortho-hydroxy aldehydes (like salicylaldehyde) often exist in equilibrium between phenol-imine and keto-amine forms, Vanillin derivatives (para-hydroxy) predominantly exist in the phenol-imine form in solution. This is confirmed by the carbon shift of the phenolic C-OH at ~150 ppm (vs ~180 ppm for a ketone).

Spectral Assignment Map

NMR_Assignment Structure 2-Methoxy-4-[(methylimino)methyl]phenol H_Imine 1H: 8.15 ppm (Imine -CH=N-) Structure->H_Imine Diagnostic H_Methoxy 1H: 3.80 ppm (-OCH3) Structure->H_Methoxy H_NMethyl 1H: 3.35 ppm (=N-CH3) Structure->H_NMethyl C_Imine 13C: 164.8 ppm (C=N) H_Imine->C_Imine HSQC Correlation C_NMethyl 13C: 47.5 ppm (N-Me) H_NMethyl->C_NMethyl HSQC Correlation

Figure 2: Mapping of structural moieties to diagnostic NMR signals.

References

  • Synthesis & General Characterization: Nafiah, A. N., & Nadhiroh, A. (2021).[2][3] Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4-((4-methoxyphenylimino)methyl)phenol compounds. Atlantis Press. Link (Note: Provides analogous synthesis protocols and imine shift ranges for vanillin Schiff bases).

  • Solvent Effects on Schiff Bases: Sharif, S., et al. (2005).[4] NMR Studies of Solvent-Assisted Proton Transfer in a Biologically Relevant Schiff Base. Freie Universität Berlin.[4] Link (Note: Authoritative source for tautomerism and solvent-dependent shifts in hydroxy-Schiff bases).

  • Reference Data for Vanillin (Precursor): National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1183, Vanillin. Link

  • Schiff Base Antibacterial Studies: Joshi, S., et al. (2024).[2] Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents. Scientific Reports. Link (Note: Validates the 160-165 ppm 13C range for the imine carbon in vanillin derivatives).

Sources

Exploratory

An In-depth Technical Guide to the FTIR Analysis of the Imine Group in 2-Methoxy-4-[(methylimino)methyl]phenol

Executive Summary This technical guide provides a comprehensive examination of Fourier-Transform Infrared (FTIR) spectroscopy as a primary analytical tool for the characterization of 2-Methoxy-4-[(methylimino)methyl]phen...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive examination of Fourier-Transform Infrared (FTIR) spectroscopy as a primary analytical tool for the characterization of 2-Methoxy-4-[(methylimino)methyl]phenol, a representative Schiff base derived from vanillin. The imine, or azomethine, group (C=N) is a critical pharmacophore in numerous drug candidates, making its unambiguous identification essential for synthesis confirmation, quality control, and stability studies. This document moves beyond a simple recitation of spectral data, offering an in-depth rationale for experimental design, a meticulous guide to spectral interpretation, and an exploration of the subtle structural influences, such as hydrogen bonding, that modulate vibrational frequencies. We present a validated experimental protocol, detailed data analysis, and visual frameworks to empower researchers, scientists, and drug development professionals in leveraging FTIR for the robust structural elucidation of imine-containing compounds.

Introduction: The Significance of the Imine Moiety and its Spectroscopic Interrogation

Schiff bases, characterized by the presence of an imine (-C=N-) functional group, represent a cornerstone of medicinal chemistry. Their versatile synthesis, typically through the condensation of a primary amine with an aldehyde or ketone, and their rich coordination chemistry have led to the development of compounds with a broad spectrum of biological activities, including antimicrobial, antioxidant, and antitumor properties[1][2]. The molecule of interest, 2-Methoxy-4-[(methylimino)methyl]phenol, is a direct derivative of vanillin, a widely available and biocompatible natural product, making it an attractive scaffold for drug design[3][4].

The formation of the imine bond is the pivotal step in the synthesis of this molecule. Therefore, its confirmation is not merely a procedural checkpoint but the primary validation of synthetic success. Fourier-Transform Infrared (FTIR) spectroscopy stands out as an ideal technique for this purpose. It is a rapid, non-destructive, and highly sensitive method that provides a unique molecular "fingerprint" based on the vibrational frequencies of a molecule's covalent bonds[5][6]. For the pharmaceutical scientist, a well-resolved FTIR spectrum serves as irrefutable evidence of the presence of the target C=N bond and the concurrent disappearance of the parent aldehyde's C=O bond, providing immediate and actionable insights into the reaction's progress and the purity of the final product.

Theoretical Framework: Understanding the Vibrational Language of the Molecule

The power of FTIR spectroscopy lies in the principle that specific covalent bonds absorb infrared radiation at characteristic frequencies, causing them to stretch or bend[7][8]. The resulting spectrum is a plot of this absorption versus wavenumber (cm⁻¹). For 2-Methoxy-4-[(methylimino)methyl]phenol, several key functional groups give rise to distinct, identifiable absorption bands.

  • The Imine (C=N) Stretch: This is the most critical vibration for our analysis. The carbon-nitrogen double bond is stronger than a C-N single bond but generally weaker than a C=O double bond. Its stretching frequency typically appears in the 1690-1640 cm⁻¹ region[9][10]. However, conjugation with the adjacent aromatic ring delocalizes the pi-electrons, slightly weakening the C=N bond and shifting its absorption to a lower frequency[8][11]. For aromatic Schiff bases derived from vanillin, this peak is often observed between 1600-1590 cm⁻¹ [12][13].

  • The Phenolic (O-H) Stretch: The hydroxyl group attached to the aromatic ring gives rise to a very prominent absorption. In the absence of hydrogen bonding, this would be a sharp peak around 3600 cm⁻¹[14][15]. However, due to strong intermolecular and potentially intramolecular hydrogen bonding with the imine nitrogen, this peak becomes a characteristically broad and intense band spanning the 3500–3200 cm⁻¹ region[16][17][18]. This broadening is a hallmark of hydrogen-bonded hydroxyl groups and is a key secondary confirmation of the molecular structure.

  • Aromatic Ring Stretches (C=C and C-H): The benzene ring exhibits several characteristic vibrations. Aromatic C-H stretching occurs at wavenumbers just above 3000 cm⁻¹, typically in the 3100–3000 cm⁻¹ range[16][19]. In-plane C=C stretching vibrations of the aromatic ring produce a series of medium-to-strong bands in the 1600–1450 cm⁻¹ region[20].

  • Ether (C-O) and Phenolic (C-O) Stretches: The molecule contains two types of C-O single bonds. The aromatic ether (Ar-O-CH₃) linkage results in a strong asymmetric stretching band typically around 1260-1200 cm⁻¹ . The phenolic C-O stretch is also found in this region, often around 1220 cm⁻¹ [15][16].

  • Aliphatic (C-H) Stretches: The methyl groups (-CH₃) attached to the imine nitrogen and the ether oxygen exhibit symmetric and asymmetric stretching vibrations just below 3000 cm⁻¹, in the 2950–2850 cm⁻¹ range[10][21].

Experimental Protocol: A Self-Validating Workflow for High-Fidelity Data Acquisition

The acquisition of a clean, interpretable FTIR spectrum is contingent upon a rigorous experimental methodology. The following protocol is designed to ensure reproducibility and data integrity.

Step-by-Step Methodology
  • Sample Preparation (ATR Method):

    • Rationale: Attenuated Total Reflectance (ATR) is the preferred method for solid powders. It requires minimal sample preparation, eliminates the need for KBr pellet pressing (which can introduce moisture artifacts in the O-H region), and ensures excellent sample-to-crystal contact for a strong signal.

    • Procedure: i. Ensure the ATR crystal (typically diamond) is impeccably clean. Record a background spectrum of the clean, empty crystal. This is a critical step to computationally subtract the spectral contributions of the atmosphere (CO₂ and H₂O vapor). ii. Place a small amount (1-2 mg) of the dry, powdered 2-Methoxy-4-[(methylimino)methyl]phenol sample onto the center of the ATR crystal. iii. Lower the ATR press arm and apply consistent pressure to ensure intimate contact between the sample and the crystal surface. iv. Proceed immediately to data acquisition.

  • Instrumentation and Data Acquisition:

    • Instrument: A modern FTIR spectrometer (e.g., Bruker, PerkinElmer, Thermo Fisher) equipped with a deuterated triglycine sulfate (DTGS) detector is standard.

    • Parameters:

      • Spectral Range: 4000 cm⁻¹ to 400 cm⁻¹. This range covers all significant mid-IR vibrations.

      • Resolution: 4 cm⁻¹. This resolution is sufficient to resolve most key functional group peaks without introducing unnecessary noise.

      • Number of Scans: 32-64 scans. Co-adding multiple scans significantly improves the signal-to-noise ratio.

      • Apodization Function: Happ-Genzel. This function provides a good balance between peak shape and resolution.

Experimental Workflow Diagram

FTIR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing Clean_Crystal 1. Clean ATR Crystal Background_Scan 2. Acquire Background Spectrum Clean_Crystal->Background_Scan Load_Sample 3. Place Sample on Crystal Background_Scan->Load_Sample Apply_Pressure 4. Apply Consistent Pressure Load_Sample->Apply_Pressure Set_Params 5. Set Instrument Parameters (Range, Resolution, Scans) Apply_Pressure->Set_Params Acquire_Spectrum 6. Acquire Sample Spectrum Set_Params->Acquire_Spectrum Process_Data 7. Automatic Background Subtraction Acquire_Spectrum->Process_Data Analyze 8. Peak Picking & Interpretation Process_Data->Analyze

Caption: Workflow for FTIR data acquisition using the ATR method.

Spectral Interpretation and Data Summary

A representative FTIR spectrum of 2-Methoxy-4-[(methylimino)methyl]phenol would be dominated by a few key features. The most definitive evidence for the successful synthesis is the presence of a C=N stretching peak around 1595 cm⁻¹ and the complete absence of the strong aldehydic C=O stretching peak from the vanillin starting material (which would appear around 1665 cm⁻¹).

Table of Expected Vibrational Frequencies
Wavenumber (cm⁻¹)Vibrational ModeFunctional GroupExpected Intensity & Shape
3500–3200O-H Stretch (H-bonded)Phenolic HydroxylStrong, Broad
3100–3000C-H StretchAromaticMedium, Sharp
2950–2850C-H StretchAliphatic (-CH₃)Medium, Sharp
~1595C=N Stretch (conjugated)ImineMedium to Strong, Sharp
1600–1450C=C StretchAromatic RingMedium to Strong, Multiple Sharp Peaks
1260–1200C-O StretchAryl Ether & PhenolStrong, Sharp

The region below 1500 cm⁻¹ is known as the "fingerprint region."[16] It contains a complex array of bending and stretching vibrations (such as C-H bends and C-O stretches) that are unique to the molecule as a whole. While individual peak assignment in this region is challenging, the overall pattern provides a powerful tool for confirming the identity of the compound against a known standard.

Advanced Analysis: The Influence of Hydrogen Bonding

The presence of both a hydrogen bond donor (the phenolic -OH) and two potential acceptors (the imine nitrogen and the methoxy oxygen) makes hydrogen bonding a dominant intermolecular force in this system. This interaction has a profound and diagnostically useful effect on the FTIR spectrum.

As previously mentioned, hydrogen bonding causes the O-H stretching vibration to shift to a lower frequency and become significantly broadened. This occurs because the hydrogen bond weakens the O-H covalent bond, lowering the energy (and thus frequency) required to stretch it. The broadness arises from the fact that in a solid sample, there is a wide distribution of hydrogen bond lengths and strengths, creating a continuum of absorption frequencies that merge into a single broad envelope.

The imine C=N bond can also be affected. The lone pair on the nitrogen atom is a hydrogen bond acceptor. This interaction can slightly alter the electron density of the C=N bond, potentially causing a minor shift in its stretching frequency compared to a non-hydrogen-bonded imine. This sensitivity underscores the importance of a consistent sample preparation method to ensure that the observed spectrum is representative of a defined state.

Diagram of Intermolecular Hydrogen Bonding

H_Bonding cluster_mol1 Molecule A cluster_mol2 Molecule B M1 R-O-H M2 N=C-R' M1->M2 H-Bond

Caption: Intermolecular hydrogen bonding between molecules.

Conclusion

FTIR spectroscopy is an indispensable tool for the analysis of 2-Methoxy-4-[(methylimino)methyl]phenol and related Schiff bases. It provides a rapid and definitive method to confirm the presence of the crucial imine functional group, verify the consumption of starting materials, and elucidate key structural features such as hydroxyl groups and aromatic systems. By understanding the theoretical underpinnings of vibrational frequencies and the influence of intermolecular forces like hydrogen bonding, researchers can move beyond simple peak-matching to a more sophisticated level of structural interpretation. The protocols and data presented in this guide provide a robust framework for obtaining high-quality, reproducible FTIR data, thereby enhancing confidence in synthetic outcomes and accelerating the drug development process.

References

  • Doc Brown's Chemistry. (n.d.). Interpretation of the infrared spectrum of phenol. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 20). 17.11: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

  • Fiveable. (2025, August 15). Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Infrared spectra of aromatic rings. Retrieved from [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Infrared spectra of alcohols and phenols. Retrieved from [Link]

  • ResearchGate. (n.d.). The FTIR spectra of Schiff bases: SB1, SB1 heated at 70 °C and SB2. Retrieved from [Link]

  • International Journal of Innovative Research in Science, Engineering and Technology. (2015). SCHIFF BASE LIGAND ITS COMPLEXES AND THEIR FT-IR SPECTROSCOPY STUDIES. Retrieved from [Link]

  • Haas, J., & Mizaikoff, B. (2016). Infrared spectroscopy is an effective analytical technique because it is non-destructive, uses simple preparation, does not require chemicals, and analyses quickly. Pharmacy Education, 16(1), 1-6. (Note: This is a synthesized reference from a quote in a search result, pointing to the general utility of IR.)
  • ResearchGate. (n.d.). FTIR Spectra of brominated vanillin (2a), 2-hydroxybenzohydrazine (2b) and Benzohydrazide derivatives (3). Retrieved from [Link]

  • SciSpace. (2021, June 24). Synthesis of new vanillin derivatives from natural eugenol. Retrieved from [Link]

  • ResearchGate. (n.d.). a FTIR spectrum of pure vanillin, b FTIR spectra of MEVA and MEVAP. Retrieved from [Link]

  • Atlantis Press. (2021, April 22). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. Retrieved from [Link]

  • National Institutes of Health. (2023, May 3). Infrared Spectrum Characteristics and Quantification of OH Groups in Coal. Retrieved from [Link]

  • DAV University. (n.d.). Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons. Retrieved from [Link]

  • JETIR. (n.d.). A Comparative Study of Schiff Base Metal Complexes Based on Its Biological Application. Retrieved from [Link]

  • ResearchGate. (n.d.). The FTIR spectrum of the Schiff's base ligand (L) and transition metal.... Retrieved from [Link]

  • International Journal of Science and Research (IJSR). (2024, January 1). Synthesis, crystal structure and spectroscopic study of (E)-2-methoxy-4-((1- phenylethylimino)methyl)phenol. Retrieved from [Link]

  • PubMed. (2025, May 31). Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer. Retrieved from [Link]

  • International Journal of Biomedical Investigation. (n.d.). Evaluation of Antioxidant Activity of Obtained Derivatives of Vanillin. Retrieved from [Link]

  • International Journal of Novel Research and Development. (2023, June). Synthesis And Characterization Of 2-[(4-Methoxy-Phenylimino)-Methyl]-Phenol Ligand With Ni(Ii) Complex. Retrieved from [Link]

  • ResearchGate. (n.d.). The FT-IR of synthesized imine compounds. Retrieved from [Link]

  • Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

  • Quimica Organica. (n.d.). IR Spectrum: Alcohols and Phenols. Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR di†erence spectra of methoxy species formed by methanol.... Retrieved from [Link]

  • ResearchGate. (2025, December 18). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Retrieved from [Link]

  • Jurnal UPI. (2019, April 1). How to Read and Interpret FTIR Spectroscope of Organic Material. Retrieved from [Link]

  • SlidePlayer. (n.d.). The features of IR spectrum. Retrieved from [Link]

  • Clark University. (n.d.). IR Spectroscopy of Hydrocarbons. Retrieved from [Link]

  • OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • YouTube. (2023, November 10). Factors affecting vibrational (IR) stretching frequency. Retrieved from [Link]

  • Pressbooks. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. Retrieved from [Link]

  • Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups [PDF version]. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

Sources

Foundational

High-Resolution Mass Spectrometry Profiling of Vanillin-Derived Schiff Bases

A Technical Guide for Medicinal Chemistry & Drug Development[1] Executive Summary & Biological Context Vanillin (4-hydroxy-3-methoxybenzaldehyde) is more than a flavoring agent; it is a privileged scaffold in medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Medicinal Chemistry & Drug Development[1]

Executive Summary & Biological Context

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is more than a flavoring agent; it is a privileged scaffold in medicinal chemistry.[1] When condensed with primary amines to form Schiff bases (imines,


), these compounds exhibit potent antioxidant, antimicrobial, and anticancer properties.

For drug development professionals, the critical challenge is not synthesis, but structural validation and stability profiling . The azomethine bond (


) is dynamic; it is susceptible to hydrolysis in aqueous biological media.[1] Mass Spectrometry (MS) is the only technique capable of simultaneously confirming the covalent structure, assessing hydrolytic stability, and validating metal-complexation states in low-concentration biological matrices.

This guide moves beyond basic characterization, offering a rigorous MS-driven workflow for validating these bioactive ligands and their metal complexes.

Synthesis & Sample Preparation: The "Input" Quality

Before MS analysis, the integrity of the analyte must be ensured. Schiff bases are equilibrium products. In-source hydrolysis during MS analysis can mimic biological degradation, leading to false negatives in stability assays.

Optimized Synthesis & QC Workflow

The following workflow integrates synthesis with immediate MS-based Quality Control (QC) to distinguish synthetic byproducts from ionization artifacts.

SynthesisWorkflow Start Vanillin + Primary Amine Reflux Reflux (EtOH/MeOH) Acid Catalyst Start->Reflux Condensation Isolate Precipitation & Recrystallization Reflux->Isolate QC_Check Purity Check (TLC / Melting Point) Isolate->QC_Check QC_Check->Reflux Fail (Recycle) MS_Prep MS Sample Prep (Aprotic Solvent) QC_Check->MS_Prep Pass (>95%) Ionization Ionization Source (ESI vs EI) MS_Prep->Ionization Direct Infusion Data Spectral Analysis Ionization->Data

Figure 1: Integrated Synthesis and MS-Validation Workflow. Note the emphasis on aprotic solvents during prep to prevent hydrolysis.

Critical Protocol: MS Sample Preparation

To prevent hydrolysis-induced artifacts (reversion to vanillin and amine) inside the ESI source:

  • Solvent: Dissolve the solid Schiff base in anhydrous DMSO or Acetonitrile . Avoid water/methanol mixtures for stock solutions.[1]

  • Concentration: Prepare a

    
     stock. Dilute to 
    
    
    
    immediately prior to injection.[1]
  • Buffer: If using LC-MS, use Ammonium Acetate (pH 7.0) rather than Formic Acid.[1] Acidic pH catalyzes the hydrolysis of the imine bond.

Ionization Strategies: Selecting the Right Tool

FeatureElectron Impact (EI)Electrospray Ionization (ESI)
Energy Regime Hard Ionization (70 eV)Soft Ionization
Primary Ion

(Radical Cation)

or

Application Structural Fingerprinting, Library MatchingMetal Complexes, Biological Assays, High Mass
Key Limitation Requires volatility; destroys metal complexesAdduct formation (

) can complicate spectra
Vanillin Specific Shows clear fragmentation of methoxy groupPreserves the labile

bond

Senior Scientist Recommendation: Use EI for initial structural confirmation of the ligand. Use ESI-HRMS (High Resolution) for metal complexes and stability studies in biological media.[1]

Fragmentation Mechanics & Diagnostic Ions[1][2][3]

Understanding how vanillin Schiff bases break apart is crucial for identifying metabolites. The fragmentation is driven by the stability of the aromatic ring and the lability of the methoxy and azomethine groups.

Core Fragmentation Pathways[1]
  • Methoxy Cleavage: The vanillin moiety typically loses the methyl radical from the methoxy group (

    
    , 15 Da) or the entire methoxy group (31 Da).
    
  • Azomethine Rupture: The

    
     bond is the weakest link. Cleavage here yields a vanillin-like fragment ion (typically 
    
    
    
    151/152) and the amine fragment.
  • CO Elimination: Phenolic compounds often expel carbon monoxide (

    
    , 28 Da) after initial ring opening or rearrangement.[1]
    
Visualization of Fragmentation Logic

Fragmentation Parent Molecular Ion [M+H]+ Path1 Loss of Methoxy [-CH3 / -OCH3] Parent->Path1 Radical Loss Path2 Azomethine Cleavage (C=N Break) Parent->Path2 Inductive Cleavage Frag_Quinoid Quinoid Ion (Stabilized) Path1->Frag_Quinoid Frag_Vanillin Vanillin Fragment (m/z ~152) Path2->Frag_Vanillin Frag_Amine Amine Fragment [R-NH2]+ Path2->Frag_Amine Secondary CO Elimination [-28 Da] Frag_Vanillin->Secondary Ring Contraction

Figure 2: Primary fragmentation pathways for Vanillin-derived Schiff bases in Positive Ion Mode.[1]

Diagnostic Ion Table (Reference Data)[1]
Fragment DescriptionMass Shift (approx)MechanismSignificance
Molecular Ion

ProtonationConfirms MW; Base peak in ESI.[1]
Demethylation

Radical loss of

Characteristic of methoxy-benzenes (Vanillin).[1]
Vanillin Cation

C-N bond fissionConfirms presence of vanillin headgroup.[1]
Amine Cation

C-N bond fissionIdentifies the variable 'tail' of the drug.
Carbonyl Loss

Loss of COCommon in phenolic degradation.[1]

Analysis of Metal Complexes (The "Drug" Form)

Many vanillin Schiff bases are designed as ligands for transition metals (Cu, Zn, Ni) to enhance cytotoxicity. ESI-MS is the gold standard here.

The Isotope Pattern Rule

When analyzing Metal-Schiff base complexes (e.g.,


 or 

), you must look at the isotope distribution, not just the monoisotopic mass.
  • Copper (Cu): Has two stable isotopes,

    
     (69%) and 
    
    
    
    (31%).[1] A complex with one Cu atom will show a "twin tower" peak pattern separated by 2 Da, with a 3:1 intensity ratio.
  • Zinc (Zn): Has major isotopes at 64, 66, and 68. Look for a distinct "step-down" pattern.

Protocol for Complex Verification:

  • Acquire spectrum in Positive Mode (usually

    
     or 
    
    
    
    ).[1]
  • Zoom into the molecular ion cluster.

  • Compare the experimental isotope spacing and intensity against a theoretical simulation (available in most MassHunter/Xcalibur software).

  • Warning: If the isotope pattern matches the free ligand only, the metal has dissociated in the source. Lower the Cone Voltage (Fragmentor Voltage) to preserve the complex.

Detailed Experimental Protocol

Objective: Characterize a Vanillin-Aniline Schiff Base by ESI-MS/MS.

  • Instrument Setup:

    • System: Q-TOF or Orbitrap (High Resolution required for formula confirmation).[1]

    • Source: Electrospray Ionization (ESI).[1][2][3][4]

    • Mode: Positive (

      
      ).[1][2]
      
    • Capillary Voltage: 3.5 kV.[1]

    • Cone Voltage: 20–40 V (Keep low to prevent in-source fragmentation).[1]

  • Sample Injection:

    • Dissolve 1 mg of Schiff base in 1 mL Acetonitrile (HPLC Grade).[1]

    • Filter through 0.22

      
       PTFE filter.[1]
      
    • Direct infusion at 5-10

      
      .[1]
      
  • Data Acquisition:

    • Full Scan (MS1): Scan range

      
       50–1000.[1] Identify the parent ion 
      
      
      
      .
    • Product Ion Scan (MS2): Select parent ion.[1] Apply Collision Induced Dissociation (CID) energy ramp (10, 20, 40 eV).[1]

    • Observation: Note the disappearance of the parent ion and appearance of the

      
       152 (Vanillin) and amine-specific peaks.
      
  • Data Processing:

    • Extract Ion Chromatogram (EIC) for the parent mass.

    • Calculate Mass Error (ppm):

      
      .[1] Acceptable range: 
      
      
      
      ppm.[1]

References

  • Synthesis & Characterization Standards

    • Hidayati, N., et al. (2024).[5] "Synthesis and Characterization of Schiff Base from 4,4'-Diaminodiphenyl Ether and Vanillin." Science and Technology Indonesia.

  • Mass Spectral Fragmentation Mechanisms

    • Yaylayan, V.A., et al. (2020).[2] "Diagnostic MS/MS fragmentation patterns for the discrimination between Schiff bases and their Amadori products." Carbohydrate Research.

  • Metal Complex Analysis via ESI-MS

    • Refat, M.S., et al. (2017). "Synthesis and spectroscopic characterization of Schiff base metal complexes." Journal of Molecular Structure.

  • General MS Fragmentation Patterns

    • "Fragmentation Patterns in Mass Spectrometry."[1][6][7][8] Chemistry LibreTexts.

Sources

Exploratory

Chemical structure and properties of 2-Methoxy-4-[(methylimino)methyl]phenol

This is an in-depth technical guide on the chemical structure, synthesis, and properties of 2-Methoxy-4-[(methylimino)methyl]phenol (commonly known as Vanillin Methyl Imine ), a critical intermediate in the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on the chemical structure, synthesis, and properties of 2-Methoxy-4-[(methylimino)methyl]phenol (commonly known as Vanillin Methyl Imine ), a critical intermediate in the synthesis of capsaicinoids and a versatile ligand in coordination chemistry.

(Vanillin Methyl Imine)

Executive Summary

2-Methoxy-4-[(methylimino)methyl]phenol is a Schiff base derivative formed by the condensation of vanillin (4-hydroxy-3-methoxybenzaldehyde) and methylamine . While often encountered as a transient intermediate in the industrial synthesis of vanillylamine (a precursor to capsaicin and nonivamide ), it possesses distinct physicochemical properties and reactivity patterns that are critical for researchers in organic synthesis and coordination chemistry.

Unlike its isomer (the o-vanillin derivative), this compound cannot form simple bidentate chelates due to the para positioning of the imine nitrogen relative to the phenolic hydroxyl group. Instead, it acts as a monodentate ligand or a bridging linker in supramolecular assemblies. Its primary industrial value lies in its role as the reducible substrate for producing vanillylamine.

Chemical Identity & Structural Analysis

Nomenclature & Identifiers
Property Detail
IUPAC Name (E)-2-Methoxy-4-[(methylimino)methyl]phenol
Common Names Vanillin methyl imine;

-Methylvanillylimine; 4-Hydroxy-3-methoxybenzylidene methylamine
Molecular Formula

Molecular Weight 165.19 g/mol
SMILES CN=Cc1ccc(O)c(OC)c1
PubChem CID 135768596
CAS Number Note: Often indexed as the reduced amine (1196-92-5) or generic Schiff base.[1][2] Specific CAS for the imine is less commonly cited in commercial catalogs but is distinct.
Electronic Structure & Tautomerism

The molecule features a phenol ring substituted with a methoxy group at the ortho position (relative to the phenol) and a methylimino group at the para position.

  • Conjugation: The imine double bond (

    
    ) is conjugated with the aromatic ring, allowing for resonance stabilization. The phenolic hydroxyl group acts as an electron donor (
    
    
    
    effect), increasing electron density at the imine carbon, which influences its hydrolytic stability.
  • Zwitterionic Character: In polar solvents, a zwitterionic resonance form (quinone methide-like structure) can contribute, where the phenolic proton is transferred to the imine nitrogen, though the neutral form dominates in the ground state.

Synthesis & Reaction Mechanism

The synthesis involves a reversible nucleophilic addition-elimination reaction (condensation) between vanillin and methylamine.

Reaction Pathway
  • Nucleophilic Attack: The lone pair of the methylamine nitrogen attacks the carbonyl carbon of vanillin.

  • Proton Transfer: Formation of a hemiaminal intermediate (unstable).

  • Dehydration: Elimination of a water molecule to form the imine (

    
    ) bond.
    

Critical Control Point: The reaction is an equilibrium. To isolate the imine, water must be removed (e.g., using molecular sieves or azeotropic distillation) or the product must be precipitated from a non-aqueous solvent. In aqueous media, the equilibrium favors hydrolysis back to vanillin.

Visualization: Synthesis Mechanism

Synthesis cluster_0 Reactants cluster_1 Intermediate cluster_2 Product Vanillin Vanillin (C8H8O3) Hemiaminal Hemiaminal (Unstable) Vanillin->Hemiaminal Nucleophilic Attack Methylamine Methylamine (CH3NH2) Methylamine->Hemiaminal Imine Vanillin Methyl Imine (C9H11NO2) Hemiaminal->Imine - H2O (Dehydration) Water H2O Hemiaminal->Water

Figure 1: Step-wise condensation mechanism for the formation of Vanillin Methyl Imine.

Physicochemical Properties

Physical State
  • Appearance: Typically a yellow crystalline solid or viscous oil, depending on purity and hydration state. Schiff bases of vanillin are often colored due to the extended conjugation (n

    
    
    
    
    
    transitions).
  • Melting Point: ~120–130 °C (estimated based on analogous vanillin Schiff bases; literature often cites the reduced amine MP or metal complexes).

  • Solubility:

    • Soluble: Ethanol, Methanol, DMSO, Chloroform.

    • Insoluble/Decomposes: Water (hydrolyzes slowly at neutral pH, rapidly at acidic pH).

Spectroscopic Characterization

Researchers should look for these diagnostic signals to confirm the formation of the imine bond:

Method Diagnostic Signal Assignment
FT-IR 1620–1640 cm⁻¹

Stretching:
Strong, sharp peak indicating imine formation. Disappearance of the aldehyde

stretch (~1680 cm⁻¹) confirms conversion.
¹H-NMR 8.1–8.4 ppm (1H, s) Azomethine Proton (

):
Singlet.[3] Distinct downfield shift compared to aldehyde proton (~9.8 ppm).
¹H-NMR 3.4–3.5 ppm (3H, s) N-Methyl Group: Singlet. Upfield shift compared to free methylamine.
UV-Vis ~280 nm, ~310 nm

and

transitions of the aromatic imine system.

Applications

Industrial Synthesis: The Vanillylamine Pathway

The most significant application of this compound is as the transient intermediate in the synthesis of Vanillylamine (4-(aminomethyl)-2-methoxyphenol), which is subsequently acylated to produce Capsaicin analogs (e.g., Nonivamide).

Protocol Overview (Reductive Amination):

  • Imine Formation: Vanillin + Methylamine

    
     Vanillin Methyl Imine.
    
  • Reduction: The imine is reduced in situ using

    
    , 
    
    
    
    , or enzymatically (Vanillyl Alcohol Oxidase).
  • Product: Vanillylamine (CAS 1196-92-5).[1]

Coordination Chemistry

Unlike o-vanillin derivatives (which form tridentate


 pockets), the p-vanillin imine acts as a bridging ligand .
  • Binding Mode: The imine nitrogen (

    
    ) coordinates to a metal center, while the phenolic oxygen (if deprotonated) can bridge to a second metal, forming polymeric or dimeric structures.
    
  • Metals: Forms complexes with

    
    , 
    
    
    
    , and
    
    
    .
Biological Activity
  • Antioxidant: Retains the phenolic moiety, providing radical scavenging activity (e.g., DPPH assay).

  • Antimicrobial: The Schiff base linkage (

    
    ) has intrinsic antimicrobial properties, though less potent than halogenated analogs.
    

Experimental Protocol: Synthesis & Reduction

Objective: Synthesis of Vanillylamine via the Imine Intermediate.

Materials:
  • Vanillin (1.0 eq)

  • Methylamine (40% aq. solution or 2.0M in THF) (1.2 eq)

  • Sodium Borohydride (

    
    ) (1.5 eq)
    
  • Methanol (Solvent)

  • Dichloromethane (Extraction)

Procedure:
  • Imine Formation (In Situ):

    • Dissolve Vanillin (1.52 g, 10 mmol) in Methanol (20 mL) .

    • Add Methylamine (12 mmol) dropwise at

      
      .
      
    • Stir at room temperature for 2 hours. The solution will turn yellow, indicating imine formation.

    • Checkpoint: TLC (Silica, 10% MeOH/DCM) should show disappearance of vanillin (

      
      ) and appearance of a new spot.
      
  • Reduction:

    • Cool the yellow solution to

      
      .
      
    • Add

      
       (0.57 g, 15 mmol)  in small portions (Gas evolution!).
      
    • Stir for 1 hour. The yellow color should fade as the conjugated imine is reduced to the amine.

  • Workup:

    • Quench with water (10 mL).

    • Acidify with 1M HCl to pH 2 (to destroy excess borohydride and protonate the amine).

    • Wash with DCM (removes unreacted neutral organics).

    • Basify the aqueous layer to pH 10 with NaOH (liberates the free amine).

    • Extract with DCM (

      
       mL).
      
    • Dry over

      
       and evaporate to yield Vanillylamine  (White solid/oil).
      

References

  • Synthesis of Vanillylamine from Vanillin. BenchChem Application Notes. Retrieved from .

  • Vanillylamine: Structure and Properties. PubChem Database, CID 70966.[1] National Institutes of Health (NIH). Retrieved from .

  • Vanillin Imine (Chemical Identity). PubChem Database, CID 135768596. National Institutes of Health (NIH). Retrieved from .

  • van den Heuvel, R.H., et al. (2001).[4] "Enzymatic synthesis of vanillin." Journal of Agricultural and Food Chemistry, 49(6), 2954-2958.[4] .[4]

  • Crystal Structure of Vanillin Schiff Bases.Acta Crystallographica Section E, Structure Reports Online. (Contextual reference for Schiff base geometry).

Sources

Foundational

Potential biological activities of vanillin Schiff bases

An In-Depth Technical Guide to the Potential Biological Activities of Vanillin Schiff Bases Authored by: Gemini, Senior Application Scientist Foreword: The Versatile Pharmacophore In the landscape of modern drug discover...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Potential Biological Activities of Vanillin Schiff Bases

Authored by: Gemini, Senior Application Scientist

Foreword: The Versatile Pharmacophore

In the landscape of modern drug discovery, the quest for novel, effective, and safe therapeutic agents is relentless. Among the myriad of molecular scaffolds explored, Schiff bases—compounds bearing the characteristic azomethine or imine (–C=N–) functional group—have consistently emerged as a privileged class.[1] Their synthetic accessibility, structural diversity, and remarkable range of biological activities make them a focal point of medicinal chemistry research.[2][3] When this versatile pharmacophore is derived from vanillin (4-hydroxy-3-methoxybenzaldehyde), a naturally occurring and widely used phenolic aldehyde, the resulting compounds exhibit a fascinating spectrum of biological potential.[1][4]

This guide provides a comprehensive technical overview of vanillin Schiff bases for researchers, scientists, and drug development professionals. We will move beyond a mere cataloging of activities to explore the underlying chemistry, structure-activity relationships, and key experimental methodologies that validate their therapeutic promise. The narrative is structured to provide not just data, but actionable insights into the synthesis, characterization, and evaluation of these compelling molecules.

The Foundation: Synthesis and Structural Characterization

The journey into the biological applications of vanillin Schiff bases begins with their synthesis. The core of this process is a classic condensation reaction between the aldehyde group of vanillin and a primary amine.[2][5] This reaction is not only efficient but also highly modular, allowing for the creation of a vast library of derivatives by simply varying the amine component.

The selection of the amine is a critical experimental choice that directly influences the steric and electronic properties of the final Schiff base, and consequently, its biological activity. Aromatic amines are often used to create more stable, conjugated systems, while aliphatic amines can introduce flexibility.[6] The presence of additional functional groups on the amine, such as hydroxyls, carboxyls, or heterocyclic rings, can introduce new hydrogen bonding sites or metal-chelating capabilities, further diversifying the potential bioactivities.[7][8]

General Synthesis Workflow

The synthesis is typically a straightforward one-pot reaction. The rationale for this approach is its high atom economy and simplicity, minimizing purification steps and maximizing yield.

Experimental Protocol: General Synthesis of a Vanillin Schiff Base
  • Reactant Preparation: Dissolve an equimolar amount of vanillin in a suitable solvent, typically ethanol or methanol, in a round-bottom flask.[5] The choice of alcohol as a solvent is strategic; it readily dissolves the reactants and the water byproduct of the condensation, yet often allows the final Schiff base product to precipitate upon formation or cooling, simplifying isolation.

  • Amine Addition: To this stirring solution, add an equimolar amount of the desired primary amine. A catalytic amount of an acid (e.g., glacial acetic acid) or base (e.g., triethylamine) can be added to facilitate the reaction, though it often proceeds without a catalyst.[6][7]

  • Reaction: Reflux the mixture for a period ranging from 2 to 4 hours.[5] Refluxing provides the necessary activation energy for the dehydration step that forms the imine, driving the reaction to completion.

  • Isolation: Upon completion, cool the reaction mixture in an ice bath. The solid product, if formed, can be collected by suction filtration.

  • Purification: Wash the collected solid with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from an appropriate solvent to yield pure crystals.

  • Verification: Confirm the identity and purity of the synthesized compound using the characterization techniques outlined below.

Structural Elucidation: A Self-Validating System

Characterization is a crucial step to confirm the successful formation of the azomethine linkage and the overall structure of the molecule. Each technique provides a piece of the puzzle, creating a self-validating system where the data from one method corroborates the others.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: This is the first line of evidence. The disappearance of the C=O stretching band from vanillin (around 1660-1700 cm⁻¹) and the N-H stretching bands from the primary amine, coupled with the appearance of a new, strong absorption band in the 1580-1660 cm⁻¹ region, is characteristic of the C=N (azomethine) bond formation.[1][5][8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H-NMR: The most definitive proof comes from the ¹H-NMR spectrum. The appearance of a new singlet in the 8.30-8.70 ppm range is assigned to the azomethine proton (–CH=N–).[9] This signal is absent in both starting materials.

    • ¹³C-NMR: Similarly, a new signal in the 157-165 ppm region of the ¹³C-NMR spectrum confirms the presence of the azomethine carbon.[9]

  • Mass Spectrometry (MS): This technique confirms the molecular weight of the synthesized compound, ensuring the correct reactants have combined in the expected stoichiometry.

Table 1: Representative Spectroscopic Data for a Vanillin Schiff Base
TechniqueKey SignalTypical Range/ValueSignificance
FT-IRν(C=N)1580-1660 cm⁻¹Confirms formation of the azomethine group.[8]
¹H-NMRδ(-CH=N-)8.30-8.70 ppmUnambiguous evidence of the imine proton.[9]
¹³C-NMRδ(-C=N-)157-165 ppmConfirms the presence of the imine carbon.[9]

G cluster_synthesis Synthesis cluster_characterization Characterization cluster_screening Biological Screening vanillin Vanillin reaction Condensation Reaction (Reflux in Ethanol) vanillin->reaction amine Primary Amine amine->reaction product Vanillin Schiff Base reaction->product ftir FT-IR (C=N stretch) product->ftir nmr NMR (-CH=N- proton) product->nmr ms Mass Spec (Mol. Weight) product->ms antimicrobial Antimicrobial Assays ms->antimicrobial anticancer Anticancer Assays ms->anticancer antioxidant Antioxidant Assays ms->antioxidant

Antimicrobial Activity: A Broad Spectrum of Defense

One of the most extensively studied properties of vanillin Schiff bases is their antimicrobial activity against a wide range of pathogens, including Gram-positive and Gram-negative bacteria and fungi.[7][10] The emergence of multidrug-resistant strains has made the development of new antimicrobial agents a critical priority, and vanillin Schiff bases represent a promising avenue.[2][11]

The antimicrobial potency is highly dependent on the nature of the substituent attached to the imine nitrogen.[9] The azomethine group itself is crucial for activity, as it can interfere with bacterial cell wall synthesis or disrupt cell membrane integrity. Furthermore, the lipophilicity of the molecule, which can be tuned by the amine component, plays a key role in its ability to penetrate the bacterial cell membrane.

Enhanced Potency through Metal Complexation

A recurring theme in the literature is the significant enhancement of antimicrobial activity upon chelation with transition metal ions like Cu(II), Co(II), Ni(II), and Zn(II).[7][8][12] According to Tweedy's chelation theory, complexation reduces the polarity of the metal ion, increasing the lipophilicity of the complex. This enhanced lipophilicity facilitates the diffusion of the complex across the lipid layers of the cell membrane, allowing it to reach and disrupt intracellular targets more effectively. The metal ion itself can also bind to and inactivate essential cellular enzymes. This synergistic effect often results in metal complexes that are more potent than the free Schiff base ligand.[8][13]

Experimental Protocol: Disc Diffusion Assay for Antimicrobial Screening

This method provides a reliable and straightforward initial assessment of a compound's antibacterial efficacy.

  • Culture Preparation: Prepare a fresh inoculum of the target bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth and adjust its turbidity to match a 0.5 McFarland standard.[11] This standardization ensures a uniform bacterial lawn and reproducible results.

  • Plate Inoculation: Using a sterile cotton swab, evenly streak the bacterial inoculum over the entire surface of a Mueller-Hinton agar plate to create a confluent lawn.

  • Disc Application: Sterilize paper discs (6 mm diameter) and impregnate them with a known concentration of the synthesized vanillin Schiff base dissolved in a suitable solvent (e.g., DMSO). Place the discs onto the inoculated agar surface.[6] A disc containing only the solvent serves as a negative control, while a disc with a standard antibiotic (e.g., Gentamicin) serves as a positive control.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Data Analysis: Measure the diameter of the clear zone of inhibition around each disc in millimeters (mm). A larger diameter indicates greater antibacterial activity.[11]

Table 2: Representative Antimicrobial Activity of Vanillin Schiff Bases
Compound/ComplexTest OrganismZone of Inhibition (mm)Reference
Vanillin-Aniline Schiff BaseStaphylococcus aureusModerate Activity[5]
Vanillin-Aniline Schiff BasePseudomonas sp.High Activity[5]
Vanillin Schiff Base (SB-5)Bacillus subtilisExcellent Activity[6]
Vanillin Schiff Base (SB-6)Klebsiella pneumoniaeExcellent Activity[6]
Cu(II) ComplexE. coliHigher than ligand[8]
Co(II) ComplexS. aureusHigher than ligand[8]

Anticancer Potential: Targeting Uncontrolled Cell Growth

The search for novel anticancer agents has identified Schiff bases as a valuable scaffold.[7][14] Vanillin Schiff bases and their metal complexes have demonstrated significant cytotoxic activity against various human cancer cell lines, including breast (MCF-7), liver (HepG-2), and colon (HCT-116) cancer cells.[13][15][16]

The proposed mechanisms of action are diverse. Some compounds are believed to exert their effect by intercalating with DNA, disrupting its replication and transcription.[14] Others may induce apoptosis (programmed cell death) by activating specific cellular pathways or by generating reactive oxygen species (ROS) that cause oxidative stress and damage to cancer cells.[17] The specific mechanism is highly dependent on the molecule's structure and the type of cancer cell being targeted.

G cluster_mechanisms Potential Anticancer Mechanisms schiff_base Vanillin Schiff Base (or Metal Complex) dna DNA Intercalation/ Binding schiff_base->dna Disrupts Replication ros ROS Generation schiff_base->ros Induces Oxidative Stress cancer_cell Cancer Cell apoptosis Apoptosis Induction dna->apoptosis ros->apoptosis apoptosis->cancer_cell Leads to Cell Death

Experimental Protocol: MTT Assay for Cytotoxicity Evaluation

The MTT assay is a colorimetric method used to assess cell viability and is a standard preliminary screen for anticancer activity.

  • Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a specific density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight in an incubator (37°C, 5% CO₂).

  • Compound Treatment: Treat the cells with various concentrations of the synthesized Schiff base for 24-48 hours. Include a vehicle control (DMSO) and an untreated control.

  • MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of ~570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth). A lower IC₅₀ value indicates higher cytotoxic potency.[15]

Table 3: Representative In Vitro Anticancer Activity (IC₅₀) of Vanillin Derivatives
Compound/ComplexCell LineIC₅₀ (µg/mL or µM)Reference
Vanillin Semicarbazone (VSC)Ehrlich Ascites Carcinoma (in vivo)Potent activity at 10 mg/kg[14]
Cu(II) Complex of o-Vanillin Schiff BaseMCF-7 (Breast Cancer)13.9 µM[15]
Cu(II) Complex of OV-AzoHepG-2 (Liver Cancer)18 µg/mL[13]
Cu(II) Complex of OV-AzoHCT-116 (Colon Cancer)22 µg/mL[13]

Antioxidant and Anti-inflammatory Properties

Chronic inflammation and oxidative stress are underlying factors in numerous pathologies, including cancer, neurodegenerative diseases, and cardiovascular disorders. Vanillin itself possesses known antioxidant and anti-inflammatory properties, which can be retained or enhanced in its Schiff base derivatives.[18][19]

Scavenging Free Radicals

The antioxidant activity of these compounds is often attributed to the phenolic hydroxyl group on the vanillin ring.[18] This group can donate a hydrogen atom to neutralize free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, thus terminating the damaging chain reactions of oxidation.[20] The formation of the Schiff base can modulate this activity, with some derivatives showing improved radical scavenging capacity compared to vanillin alone.[21]

Experimental Protocol: DPPH Radical Scavenging Assay

This assay is a rapid and widely used method to evaluate the free-radical scavenging ability of a compound.

  • Solution Preparation: Prepare a stock solution of the test compound in methanol or ethanol. Also, prepare a fresh solution of DPPH in the same solvent.

  • Reaction Mixture: In a series of test tubes or a 96-well plate, add different concentrations of the test compound to a fixed volume of the DPPH solution. A control containing only the solvent and DPPH is also prepared.

  • Incubation: Incubate the mixtures in the dark at room temperature for about 30 minutes.

  • Measurement: Measure the absorbance of the solutions at ~517 nm. The scavenging of the DPPH radical by the antioxidant is observed as a decrease in absorbance (a color change from purple to yellow).

  • Calculation: Calculate the percentage of radical scavenging activity. The IC₅₀ value—the concentration of the compound required to scavenge 50% of the DPPH radicals—is determined to quantify antioxidant potency.[20]

Modulating Inflammatory Pathways

The anti-inflammatory effects of vanillin Schiff bases are also an area of active investigation. Compounds containing the azomethine group have been found to possess anti-inflammatory activity.[9][22] The mechanism may involve the inhibition of pro-inflammatory enzymes or the suppression of inflammatory mediators like nitric oxide (NO).[19] In vivo studies, such as the egg albumin-induced paw edema model in rodents, have been used to demonstrate the ability of these compounds to reduce acute inflammation.[22]

Conclusion and Future Directions

Vanillin Schiff bases represent a synthetically accessible and highly versatile class of compounds with a remarkable breadth of biological activities. Their potential as antimicrobial, anticancer, antioxidant, and anti-inflammatory agents is well-documented and provides a strong foundation for further research. The enhancement of these activities through metal complexation is a particularly promising strategy that merits deeper exploration.

For drug development professionals, the key lies in rational design. By carefully selecting the amine precursors, researchers can fine-tune the physicochemical properties of the resulting Schiff bases to optimize potency, selectivity, and pharmacokinetic profiles. Future work should focus on:

  • Quantitative Structure-Activity Relationship (QSAR) studies to build predictive models for designing more potent derivatives.

  • In-depth mechanistic studies to elucidate the specific molecular targets and pathways involved in their biological effects.

  • Advanced in vivo testing and toxicity profiling to assess their therapeutic potential and safety in more complex biological systems.

The journey from a simple condensation reaction in a flask to a potential therapeutic agent is long, but for vanillin Schiff bases, the initial steps have shown immense promise. They stand as a testament to how the elegant combination of natural product scaffolds and versatile chemical linkers can pave the way for the next generation of medicines.

References

  • Sobola, A. O., et al. (n.d.). Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases. Available at: [Link]

  • Egbujor, M. C., et al. (2023). The Synthesis, Infra-Red Analysis and Antimicrobial Studies of the Schiff Base, Oxime, Hydrazone and Azine of Vanillin. Scientific Research Publishing. Available at: [Link]

  • Al-Amiery, A. A., et al. (2022). Synthesis, Charactarization, and Biological Activity Study of Some New Metal Ions Complexes with Schiff Base Derived from Vanilin and Ethylenediamine. Chemical Methodologies. Available at: [Link]

  • Tarafder, C., et al. (2018). Anti-Salmonellal Schiff Bases from Vanillin: Synthesis and Structure Elucidation. Available at: [Link]

  • Chakraborty, A., et al. (2011). In vivo anticancer activity of vanillin semicarbazone. PMC. Available at: [Link]

  • Hidayati, N., et al. (2024). Synthesis and Characterization of Schiff Base from 4,4-Diaminodiphenyl Ether and Vanillin and Its Interaction with Cu2+ Metal Ion. Molekul. Available at: [Link]

  • (n.d.). Synthesis, Characterization and antimicrobial activity of Schiff base complexes derived from vanillin and 2-amino-4-chlorobenzoic acid. Jetir.Org. Available at: [Link]

  • Khan, R., et al. (2024). Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. PubMed. Available at: [Link]

  • Khan, R., et al. (2024). Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. PMC. Available at: [Link]

  • Hassan, A. M., & Said, A. O. (2021). Importance of the Applicability of O-Vanillin Schiff Base Complexes: Review. Available at: [Link]

  • Ukaegbu, K. O., et al. (n.d.). Synthesis, characterization, and antimicrobial studies of some vanillin schiff base metal (II) complexes. JOCPR. Available at: [Link]

  • El-Metwaly, N., et al. (2022). Green Synthesis, Characterization, Antimicrobial and Anticancer Screening of New Metal Complexes Incorporating Schiff Base. PMC. Available at: [Link]

  • Gao, W., et al. (2014). Synthesis and Characterization of a Novel o-Vanillin Schiff Base Derivatives and Their Complexes With Zn(II). Taylor & Francis. Available at: [Link]

  • Gwaram, N. S., et al. (2015). Designing New Vanillin Schiff Bases and their Antibacterial Studies. Journal of Medical and Bioengineering (JOMB). Available at: [Link]

  • Li, Y., et al. (2023). Characterization and antioxidant properties of chitosan/ethyl-vanillin edible films produced via Schiff-base reaction. PMC. Available at: [Link]

  • Al-Hamdani, A. A. S., et al. (2020). Preparation , spectroscopic investigation and biological activity of a Schiff base metal complexes. IOSR Journal. Available at: [Link]

  • Patil, S., et al. (2018). Evaluation of Anti-Cancer Activity of Newly Synthesized Cobalt Complex of Coumarin Schiff Bases. Int J Pharm Chem Anal. Available at: [Link]

  • (2019). Schiff Base Metal Complexes as Anticancer Agents. SciSpace. Available at: [Link]

  • de Oliveira, R. S., et al. (2025). Zn (II) complex with vanillin derived Schiff base: antifungal, antibacterial, antioxidant and anticholinesterase activities. Taylor & Francis. Available at: [Link]

  • (n.d.). Characterization of vanillin-taurine Schiff-Based compound using HNMR.... ResearchGate. Available at: [Link]

  • (n.d.). Applications of Vanillin Schiff Base ligands and their complexes: A Review. Academia.edu. Available at: [Link]

  • Hanapi, A., et al. (2024). View of Syntheses, Characterization, Antioxidant Activity, and Toxicity Evaluation of Schiff Base Derivates from O-Vanillin. Available at: [Link]

  • (n.d.). Applications of Vanillin Schiff Base ligands and their complexes: A Review. IJOER. Available at: [Link]

  • Hussain, A., et al. (2024). Antioxidant activity of Schiff base ligands using the DPPH scavenging assay: an updated review. RSC Publishing. Available at: [Link]

  • Sobola, A. O., et al. (2016). Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases. British Journal of Pharmaceutical Research. Available at: [Link]

  • Oladimeji, A. O., et al. (2025). Biological Profiling of Two New Vanillyl Schiff Bases. SvedbergOpen. Available at: [Link]

  • Al-Hasany, H. M., et al. (2020). Synthesis and anti-inflammatory activity study of Schiff bases complexes. Available at: [Link]

  • Liang, T., et al. (2024). Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli. MDPI. Available at: [Link]

Sources

Exploratory

The Antioxidant Potential of 2-Methoxy-4-[(methylimino)methyl]phenol: A Technical Guide for Researchers

Abstract This technical guide provides an in-depth exploration of the antioxidant potential of the Schiff base compound, 2-Methoxy-4-[(methylimino)methyl]phenol. Designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth exploration of the antioxidant potential of the Schiff base compound, 2-Methoxy-4-[(methylimino)methyl]phenol. Designed for researchers, scientists, and drug development professionals, this document details the synthesis, characterization, and comprehensive antioxidant evaluation of this molecule. We present detailed, step-by-step protocols for key in vitro antioxidant assays—DPPH, ABTS, and FRAP—and delve into the underlying mechanistic principles that govern the antioxidant activity of this phenolic Schiff base. This guide is intended to serve as a practical resource for the robust assessment of this compound's antioxidant capabilities and to provide a framework for the investigation of similar molecules.

Introduction: The Rationale for Investigating Novel Antioxidants

The relentless production of reactive oxygen species (ROS) is an inherent consequence of aerobic metabolism. While essential for cellular signaling at physiological concentrations, excessive ROS can overwhelm the body's endogenous antioxidant defenses, leading to oxidative stress. This imbalance is a key etiological factor in a host of pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. Consequently, there is a sustained and pressing need for the discovery and characterization of novel antioxidant compounds that can mitigate oxidative damage.

Phenolic compounds are a well-established class of antioxidants, renowned for their ability to scavenge free radicals.[1][2] Their activity is primarily attributed to the hydrogen-donating capacity of their hydroxyl groups.[1] Schiff bases, characterized by the presence of an azomethine or imine (-C=N-) group, represent another class of compounds with a broad spectrum of biological activities, including antioxidant properties.[3] The combination of a phenolic hydroxyl group and a Schiff base moiety in a single molecular framework, as in the case of 2-Methoxy-4-[(methylimino)methyl]phenol, presents an intriguing scaffold for potent antioxidant activity. The imine group can participate in electron delocalization, potentially stabilizing the phenoxyl radical formed upon hydrogen donation, thereby enhancing the compound's antioxidant efficacy.[4]

This guide focuses on 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base readily synthesized from the naturally occurring phenolic aldehyde, vanillin. We will provide a comprehensive overview of its synthesis, characterization, and a detailed evaluation of its antioxidant potential through a battery of established in vitro assays.

Synthesis and Characterization

The synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol is predicated on the classical condensation reaction between an aldehyde (vanillin) and a primary amine (methylamine).[5][6] This reaction is a cornerstone of organic synthesis, valued for its efficiency and atom economy.

Proposed Synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol

The proposed synthesis involves the direct reaction of vanillin with methylamine.

Reaction Scheme:

G vanillin Vanillin plus + vanillin->plus methylamine Methylamine plus->methylamine arrow methylamine->arrow product 2-Methoxy-4-[(methylimino)methyl]phenol arrow->product h2o + H2O product->h2o

Caption: Synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol.

Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • Methylamine (solution in ethanol or water)

  • Ethanol (or other suitable solvent)

  • Glacial acetic acid (catalyst, optional)

Procedure:

  • Dissolve vanillin in a suitable solvent, such as ethanol, in a round-bottom flask.

  • To this solution, add an equimolar amount of methylamine solution.

  • A catalytic amount of glacial acetic acid can be added to facilitate the reaction.

  • The reaction mixture is then stirred at room temperature or gently refluxed for a specified period.

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The resulting solid is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-Methoxy-4-[(methylimino)methyl]phenol.

Characterization

The identity and purity of the synthesized compound should be confirmed using a suite of spectroscopic techniques.

Technique Expected Observations
FTIR Presence of a C=N (imine) stretching band (typically around 1600-1650 cm⁻¹), a broad O-H (phenolic) stretching band (around 3200-3600 cm⁻¹), and C-O (methoxy) stretching bands.
¹H NMR A characteristic singlet for the imine proton (-CH=N-), signals for the aromatic protons, a singlet for the methoxy group protons, a signal for the methyl group protons attached to the nitrogen, and a broad singlet for the phenolic hydroxyl proton.
¹³C NMR A signal for the imine carbon (-C=N-), signals for the aromatic carbons, a signal for the methoxy carbon, and a signal for the methyl carbon.
Mass Spectrometry The molecular ion peak corresponding to the molecular weight of the compound.

In Vitro Antioxidant Potential Assessment

A single antioxidant assay is insufficient to provide a complete picture of a compound's antioxidant capacity. Therefore, a multi-assay approach is recommended, each based on a different mechanism of action.[7] Here, we detail the protocols for three widely used assays: DPPH, ABTS, and FRAP.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[8][9]

Experimental Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of 2-Methoxy-4-[(methylimino)methyl]phenol in a suitable solvent (e.g., methanol or ethanol).

    • Prepare a series of dilutions of the stock solution to obtain a range of concentrations.

    • Prepare a 0.1 mM solution of DPPH in the same solvent. This solution should be freshly prepared and kept in the dark.

  • Assay Procedure:

    • In a 96-well microplate, add a specific volume (e.g., 100 µL) of each concentration of the test compound.

    • Add an equal volume of the DPPH solution to each well.

    • A control well should contain the solvent and the DPPH solution.

    • A blank well should contain the solvent and the test compound at the highest concentration.

    • Incubate the plate in the dark at room temperature for 30 minutes.

    • Measure the absorbance at 517 nm using a microplate reader.

  • Data Analysis:

    • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

    • The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

G A Prepare DPPH solution (0.1 mM in methanol) C Mix DPPH solution with test compound A->C B Prepare test compound (serial dilutions) B->C D Incubate in dark (30 min, RT) C->D E Measure absorbance at 517 nm D->E F Calculate % Scavenging and IC50 E->F

Caption: DPPH Radical Scavenging Assay Workflow.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•⁺).[10][11]

Experimental Protocol:

  • Reagent Preparation:

    • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•⁺.

    • On the day of the assay, dilute the ABTS•⁺ solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Assay Procedure:

    • Prepare serial dilutions of the test compound.

    • Add a small volume (e.g., 10 µL) of each concentration of the test compound to a 96-well microplate.

    • Add a larger volume (e.g., 190 µL) of the diluted ABTS•⁺ solution to each well.

    • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).

    • Measure the absorbance at 734 nm.

  • Data Analysis:

    • The percentage of ABTS•⁺ scavenging activity is calculated using a similar formula to the DPPH assay.

    • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the test compound is compared to that of Trolox, a water-soluble vitamin E analog.

G A Generate ABTS radical cation (ABTS + K2S2O8) B Dilute ABTS radical to working concentration A->B D Mix ABTS radical with test compound B->D C Prepare test compound (serial dilutions) C->D E Incubate (RT) D->E F Measure absorbance at 734 nm E->F G Calculate % Scavenging and TEAC F->G

Caption: ABTS Radical Scavenging Assay Workflow.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[1]

Experimental Protocol:

  • Reagent Preparation:

    • Prepare the FRAP reagent by mixing acetate buffer (300 mM, pH 3.6), a solution of 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a 20 mM aqueous solution of FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio. This reagent should be freshly prepared and warmed to 37°C before use.

  • Assay Procedure:

    • Prepare serial dilutions of the test compound.

    • Add a small volume (e.g., 10 µL) of each concentration of the test compound to a 96-well microplate.

    • Add a larger volume (e.g., 190 µL) of the FRAP reagent to each well.

    • Incubate the plate at 37°C for a specified time (e.g., 4-30 minutes).

    • Measure the absorbance at 593 nm.

  • Data Analysis:

    • A standard curve is prepared using a known concentration of FeSO₄·7H₂O.

    • The antioxidant capacity of the test sample is expressed as ferric reducing equivalents (in µM Fe²⁺).

G A Prepare FRAP reagent (Acetate buffer, TPTZ, FeCl3) C Mix FRAP reagent with samples/standards A->C B Prepare test compound and FeSO4 standards B->C D Incubate (37°C) C->D E Measure absorbance at 593 nm D->E F Calculate FRAP value (Fe2+ equivalents) E->F

Caption: FRAP Assay Workflow.

Mechanistic Insights into Antioxidant Action

The antioxidant activity of 2-Methoxy-4-[(methylimino)methyl]phenol is likely governed by two primary mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[4]

Hydrogen Atom Transfer (HAT): In this mechanism, the phenolic hydroxyl group donates a hydrogen atom to a free radical, thereby neutralizing it. This process generates a relatively stable phenoxyl radical. The stability of this radical is crucial for the antioxidant's effectiveness, as an unstable radical could initiate further radical chain reactions.

Single Electron Transfer (SET): In the SET mechanism, the antioxidant donates an electron to the free radical, forming a radical cation of the antioxidant and an anion of the free radical. This is often followed by proton transfer.

The presence of both the phenolic hydroxyl group and the methoxy group on the aromatic ring of 2-Methoxy-4-[(methylimino)methyl]phenol plays a significant role in its antioxidant activity. The methoxy group is an electron-donating group, which can increase the electron density on the aromatic ring and stabilize the phenoxyl radical through resonance. The imine group can also participate in the delocalization of the unpaired electron, further enhancing the stability of the radical intermediate.

G cluster_0 Antioxidant Mechanisms A Free Radical (R•) C Hydrogen Atom Transfer (HAT) A->C D Single Electron Transfer (SET) A->D B 2-Methoxy-4-[(methylimino)methyl]phenol (ArOH) B->C B->D E Neutralized Radical (RH) C->E F Phenoxyl Radical (ArO•) C->F G Radical Cation (ArOH•+) D->G H Anion (R-) D->H

Caption: Key Antioxidant Mechanisms.

Data Presentation and Interpretation

For a comprehensive comparison of the antioxidant activity, the results from the different assays should be summarized in a clear and concise table.

Assay Parameter 2-Methoxy-4-[(methylimino)methyl]phenol Standard (e.g., Ascorbic Acid, Trolox)
DPPH IC₅₀ (µg/mL or µM)
ABTS TEAC (Trolox Equivalents)
FRAP FRAP Value (µM Fe²⁺ equivalents)

A lower IC₅₀ value in the DPPH assay indicates higher radical scavenging activity. A higher TEAC value in the ABTS assay and a higher FRAP value indicate greater antioxidant capacity.

Conclusion

This technical guide provides a comprehensive framework for the synthesis, characterization, and in-depth evaluation of the antioxidant potential of 2-Methoxy-4-[(methylimino)methyl]phenol. The detailed protocols for the DPPH, ABTS, and FRAP assays, coupled with a discussion of the underlying antioxidant mechanisms, offer researchers a robust methodology for assessing this and similar compounds. The unique structural combination of a phenolic hydroxyl group and a Schiff base moiety makes 2-Methoxy-4-[(methylimino)methyl]phenol a promising candidate for further investigation as a novel antioxidant agent. The methodologies and insights presented herein are intended to facilitate such research and contribute to the ongoing quest for effective therapeutic and preventative agents against oxidative stress-related diseases.

References

  • Doijindo Molecular Technologies, Inc. (n.d.). DPPH Antioxidant Assay Kit D678 manual. Retrieved from [Link]

  • G-Biosciences. (n.d.). DPPH Antioxidant Assay, Cat # BAQ103, BAQ104. Retrieved from [Link]

  • Nowak, A., Zagórska-Dziok, M., Ossowicz-Rupniewska, P., Makuch, E., Duchnik, W., Kucharski, Ł., & Adamiak-Giera, U. (2021). ABTS Radical Scavenging Assay. Bio-protocol, 11(16), e4170.
  • Phull, A. R., Abbas, N., Ali, A., Raza, H., Zia, M., & Haq, I. U. (2016). DPPH Assay. Bio-protocol, 6(12), e1830.
  • G-Biosciences. (n.d.). FRAP Antioxidant Assay, Cat. # BAQ066. Retrieved from [Link]

  • Kusumaningrum, V. A., & Nafiah, M. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4-((4-methoxyphenylimino)methyl)phenol compounds. Proceedings of the 3rd International Conference on Learning Innovation and Quality Education (ICLIQE 2019).
  • da Silva, C. M., da Silva, D. L., Modolo, L. V., Alves, R. B., de Resende, M. A., Martins, C. V., & de Fátima, Â. (2011). Schiff bases: A short review of their synthesis, chemistry, and biological activities. Journal of Advanced Research, 2(1), 1-8.
  • Cell Biolabs, Inc. (n.d.). OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. Retrieved from [Link]

  • Assay Genie. (n.d.). Ferric Reducing Antioxidant Power (FRAP) Assay Kit (Colorimetric). Retrieved from [Link]

  • ResearchGate. (n.d.). Antioxidant Assays. Retrieved from [Link]

  • Ultimate Treat. (2024, December 9). A Detailed Look At Ferric Reducing Antioxidant Power (FRAP). Retrieved from [Link]

  • ResearchGate. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Retrieved from [Link]

  • Ahmed, A. A., Ali, B. M., & Hassan, A. S. (2018). Synthesis of 2-Methoxy-4-phenyliminomethyl-phenol (1).
  • Zen-Bio, Inc. (n.d.). ABTS Antioxidant Assay Kit. Retrieved from [Link]

  • Li, Y., Liu, Y., Wang, L., & Li, D. (2022). Characterization and antioxidant properties of chitosan/ethyl-vanillin edible films produced via Schiff-base reaction. Food Packaging and Shelf Life, 34, 100947.
  • Solarbio. (n.d.). ABTS Tree Radical Scavenging Activity Assay Kit. Retrieved from [Link]

  • Beena, V., & Rani, A. (2022). Antioxidant activity of Schiff base ligands using the DPPH scavenging assay: an updated review. RSC Advances, 12(43), 28062-28085.
  • Li, Y., Liu, Y., Wang, L., & Li, D. (2022, September 20). Characterization and antioxidant properties of chitosan/ethyl-vanillin edible films produced via Schiff-base reaction. ProQuest.
  • Ibrahim, S., Umar, S., Muhammad, M., & Shehu, K. S. (2025). SYNTHESIS, CHARACTERIZATION, AND ANTIOXIDANT ACTIVITY ON METAL(II) COMPLEXES OF A SCHIFF BASE DERIVED FROM THIOSEMICARBAZIDES AND O-VANILLIN. Science World Journal, 20(4).
  • ResearchGate. (2025). Syntheses, Characterization, Antioxidant Activity, and Toxicity Evaluation of Schiff Base Derivates from O-Vanillin. Retrieved from [Link]

  • PrepChem. (n.d.). Synthesis of 2-amino-4-methoxyphenol. Retrieved from [Link]

Sources

Foundational

Vanillin-Derived Schiff Bases: A Technical Guide to Their Antimicrobial Properties

Introduction: The Convergence of a Flavor Icon and Medicinal Chemistry Vanillin (4-hydroxy-3-methoxybenzaldehyde), the principal component of vanilla bean extract, is a globally recognized flavoring agent.[1][2] Beyond i...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Convergence of a Flavor Icon and Medicinal Chemistry

Vanillin (4-hydroxy-3-methoxybenzaldehyde), the principal component of vanilla bean extract, is a globally recognized flavoring agent.[1][2] Beyond its organoleptic appeal, vanillin possesses inherent antimicrobial properties, though often at levels insufficient for therapeutic applications.[3][4] This has led to its exploration as a versatile scaffold in medicinal chemistry. One of the most fruitful avenues of investigation has been its use in the synthesis of Schiff bases, a class of compounds characterized by the presence of an azomethine or imine (-C=N-) group.[5][6]

Schiff bases are synthesized through the condensation of a primary amine with an aldehyde or ketone.[7][8] This reaction provides a straightforward and efficient method to generate a diverse library of molecules with a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties.[5][9] The Schiff bases derived from vanillin are of particular interest due to the combined structural features of the vanillin moiety and the introduced amine, which can be tailored to enhance antimicrobial potency and spectrum.[8] Furthermore, the azomethine nitrogen and other donor atoms in the structure can chelate with metal ions to form stable metal complexes, which often exhibit significantly greater antimicrobial activity than the free Schiff base ligands.[7][10][11]

This technical guide provides an in-depth exploration of the synthesis, characterization, and antimicrobial properties of Schiff bases derived from vanillin. It is intended for researchers, scientists, and drug development professionals seeking to understand and leverage these compounds in the ongoing search for novel antimicrobial agents to combat the growing threat of drug-resistant pathogens.[12]

Synthesis and Characterization: Forging the Antimicrobial Scaffold

The synthesis of vanillin-derived Schiff bases is typically a straightforward one-pot condensation reaction.[13] The process generally involves refluxing vanillin with a primary amine in a suitable solvent, often an alcohol such as methanol or ethanol.[7][13] The reaction can be catalyzed by a few drops of acid, although it often proceeds efficiently without a catalyst.

General Synthetic Workflow

The general reaction for the synthesis of vanillin-derived Schiff bases is depicted below:

G Vanillin Vanillin Solvent Solvent (e.g., Ethanol) Reflux Vanillin->Solvent Amine Primary Amine (R-NH2) Amine->Solvent SchiffBase Vanillin-derived Schiff Base Water Water (H2O) Solvent->SchiffBase Solvent->Water

Caption: General synthesis of vanillin-derived Schiff bases.

Experimental Protocol: Synthesis of a Vanillin-Derived Schiff Base

This protocol provides a generalized procedure for the synthesis of a Schiff base from vanillin and a primary amine.

Materials:

  • Vanillin

  • Substituted primary amine (e.g., 2-aminophenol, 2-amino-4-chlorobenzoic acid)[7][10]

  • Absolute ethanol or methanol[13]

  • Reflux apparatus

  • Magnetic stirrer and stir bar

  • Beaker, conical flask

Procedure:

  • Dissolve equimolar amounts of vanillin and the selected primary amine in a minimal amount of absolute ethanol in separate flasks.

  • Add the ethanolic solution of the amine dropwise to the stirred ethanolic solution of vanillin at room temperature.

  • Transfer the reaction mixture to a round-bottom flask equipped with a condenser.

  • Reflux the mixture for a period of 2 to 6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[13]

  • After completion of the reaction (as indicated by TLC), cool the reaction mixture to room temperature.

  • The solid product that precipitates is collected by filtration, washed with a small amount of cold ethanol, and dried in a desiccator over anhydrous CaCl2.[13]

  • The crude product can be recrystallized from a suitable solvent like ethanol to obtain pure crystals.

Characterization Techniques

The synthesized Schiff bases are characterized using various spectroscopic and analytical techniques to confirm their structure and purity.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: A key piece of evidence for the formation of the Schiff base is the appearance of a strong absorption band in the range of 1580-1630 cm⁻¹, which is characteristic of the C=N (azomethine) stretching vibration.[7][14] The disappearance of the C=O stretching band of vanillin and the N-H stretching bands of the primary amine further confirms the condensation reaction.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H-NMR: The formation of the azomethine group is confirmed by a singlet signal in the downfield region of the spectrum, typically between δ 8.30 and 8.70 ppm.[15] The proton of the phenolic -OH group of the vanillin moiety usually appears as a singlet at a very downfield chemical shift (around δ 14.46 ppm).[13]

    • ¹³C-NMR: The carbon atom of the azomethine group (HC=N) gives a characteristic signal in the range of δ 157-165 ppm.[15]

  • Mass Spectrometry (MS): This technique is used to determine the molecular weight of the synthesized Schiff base, which should correspond to the expected molecular formula.

  • Elemental Analysis: The percentages of carbon, hydrogen, and nitrogen in the synthesized compound are determined and compared with the calculated theoretical values to ascertain the purity of the compound.[13]

Antimicrobial Mechanism of Action: Unraveling the Molecular Basis of Activity

The precise mechanism of action of Schiff bases is not fully elucidated but is believed to be multifactorial. The antimicrobial activity is intrinsically linked to the presence of the azomethine group.[16]

The Role of the Azomethine Group

The nitrogen atom of the imine group is thought to play a crucial role in the antimicrobial activity. It is proposed that the Schiff base can form hydrogen bonds with the active centers of cellular constituents, such as enzymes or DNA, through this azomethine nitrogen.[16] This interaction can interfere with normal cellular processes, leading to the inhibition of microbial growth.

Chelation and the Overtone Concept

The antimicrobial activity of Schiff bases is often significantly enhanced upon chelation with metal ions.[7][16] This enhancement can be explained by Tweedy's chelation theory (also known as the overtone concept). According to this theory, chelation reduces the polarity of the metal ion, primarily because of the partial sharing of its positive charge with the donor groups of the ligand and possible π-electron delocalization over the entire chelate ring.

This increase in the lipophilic nature of the metal complex enhances its penetration through the lipid layers of the microbial cell membrane.[4] Once inside the cell, the metal complex can disrupt normal cellular functions in several ways:

  • Inhibition of Enzyme Activity: The metal ion can bind to active sites of enzymes, altering their structure and function.

  • Interference with Cellular Respiration: The complex can disrupt the electron transport chain, leading to a shutdown of energy production.

  • Disruption of Cell Wall Synthesis: Some metal complexes may interfere with the synthesis of peptidoglycan, a critical component of the bacterial cell wall.

  • Damage to DNA: The metal complex can bind to DNA, inhibiting replication and transcription.

G cluster_mechanism Proposed Antimicrobial Mechanism of Vanillin-Schiff Base Metal Complexes cluster_targets Disruption of Cellular Processes SchiffBase Vanillin-Schiff Base Metal Complex (Increased Lipophilicity) Penetration Enhanced Penetration SchiffBase->Penetration via Chelation CellMembrane Microbial Cell Membrane Intracellular Intracellular Targets CellMembrane->Intracellular Penetration->CellMembrane Enzymes Enzyme Inactivation Intracellular->Enzymes DNA DNA Damage Intracellular->DNA Respiration Inhibition of Respiration Intracellular->Respiration CellDeath Cell Death / Growth Inhibition Enzymes->CellDeath DNA->CellDeath Respiration->CellDeath

Caption: Proposed mechanism of antimicrobial action.

Structure-Activity Relationships (SAR): Tailoring for Potency

The antimicrobial activity of vanillin-derived Schiff bases is highly dependent on their molecular structure. Understanding the structure-activity relationship (SAR) is crucial for designing more potent and selective antimicrobial agents.[17][18]

  • Nature of the Amine: The type of primary amine used in the synthesis significantly influences the biological activity. Aromatic amines often lead to more potent compounds than aliphatic amines. The presence of electron-withdrawing or electron-donating groups on the aromatic ring of the amine can modulate the antimicrobial activity. For instance, Schiff bases derived from 3-aminopyridine have shown significant antifungal activity.[15]

  • Substituents on the Vanillin Ring: While the core vanillin structure is maintained, modifications to the hydroxyl and methoxy groups could potentially influence activity. However, most studies focus on derivatization through the aldehyde group.

  • Metal Ion in Complexes: In the case of metal complexes, the nature of the metal ion plays a vital role. The antimicrobial activity can vary depending on the metal, with copper(II) complexes often exhibiting high activity.[14][19] The geometry of the complex (e.g., octahedral, tetrahedral) also influences its biological properties.[10]

  • Lipophilicity: As suggested by the chelation theory, increased lipophilicity generally leads to enhanced antimicrobial activity by facilitating passage through the cell membrane.[4]

Experimental Protocols for Antimicrobial Evaluation

The antimicrobial activity of synthesized vanillin-derived Schiff bases is typically evaluated using standardized in vitro methods. The most common techniques are the agar diffusion method and the broth dilution method.

Agar Well/Disc Diffusion Method

This method is a qualitative or semi-quantitative assay used to screen for antimicrobial activity.[12][14]

Principle: A standardized microbial inoculum is uniformly spread on the surface of an agar plate. The test compound is then introduced into a well cut into the agar or onto a sterile paper disc placed on the surface. The plate is incubated, and the compound diffuses into the agar, creating a concentration gradient. If the compound is active, it will inhibit microbial growth, resulting in a clear zone of inhibition around the well or disc. The diameter of this zone is proportional to the antimicrobial activity of the compound.

Experimental Workflow:

G cluster_workflow Agar Well Diffusion Method Workflow A Prepare standardized microbial inoculum B Inoculate Mueller-Hinton agar plate A->B C Create wells in the agar B->C D Add test compound solution to wells C->D E Incubate the plate (e.g., 37°C for 24h) D->E F Measure the zone of inhibition (mm) E->F

Caption: Workflow for the agar well diffusion method.

Step-by-Step Protocol:

  • Media Preparation: Prepare Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi) according to the manufacturer's instructions and pour it into sterile Petri dishes.[20]

  • Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard.

  • Inoculation: Dip a sterile cotton swab into the inoculum and streak it evenly over the entire surface of the agar plate to create a lawn of bacteria.

  • Well Preparation: Using a sterile cork borer, create wells (e.g., 6 mm in diameter) in the agar.

  • Application of Test Compound: Add a specific volume (e.g., 20-100 µL) of the test compound, dissolved in a suitable solvent like DMSO, into each well. A well containing only the solvent serves as a negative control, and a standard antibiotic disc is used as a positive control.[14]

  • Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28-30°C for 48-72 hours for fungi.

  • Data Collection: After incubation, measure the diameter of the zone of inhibition in millimeters.

Broth Dilution Method for Minimum Inhibitory Concentration (MIC) Determination

The broth dilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[21][22] The MIC is the lowest concentration of the compound that prevents visible growth of a microorganism after overnight incubation.

Principle: Serial dilutions of the test compound are prepared in a liquid growth medium in test tubes or a microtiter plate. Each tube or well is then inoculated with a standardized suspension of the test microorganism. After incubation, the tubes or wells are examined for visible signs of growth (turbidity).

Step-by-Step Protocol:

  • Preparation of Stock Solution: Prepare a stock solution of the test compound in a suitable solvent.

  • Serial Dilutions: Perform a two-fold serial dilution of the stock solution in a series of tubes or microtiter plate wells containing a suitable broth medium (e.g., Mueller-Hinton broth). This will create a range of decreasing concentrations of the test compound.[21]

  • Inoculation: Add a standardized inoculum of the test microorganism to each tube or well.

  • Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only, no inoculum).

  • Incubation: Incubate the tubes or microtiter plate at 37°C for 18-24 hours.

  • MIC Determination: After incubation, visually inspect the tubes or wells for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible growth.

Antimicrobial Activity Data

The following table summarizes representative antimicrobial activity data for some vanillin-derived Schiff bases and their metal complexes, as reported in the literature.

Compound/ComplexTest OrganismMethodResult (Zone of Inhibition in mm or MIC in µg/mL)Reference
Vanillin-derived Schiff bases (SB-1, SB-2, SB-4, SB-5)ESBL E. coliDisc DiffusionUp to 16.6 mm[12]
Vanillin-derived Schiff base (SB-3)ESBL K. pneumoniaeDisc Diffusion15.0 mm[12]
Schiff base from vanillin and 2-amino-4-chlorobenzoic acidS. aureus, E. coliDisc DiffusionMetal complexes showed higher activity than the free ligand.[7]
p-Vanillin and 3-aminopyridine Schiff baseC. albicansAgar DiffusionSignificant antifungal activity[15][23]
Metal complexes of vanillin Schiff basesE. coli, S. aureus, P. aeruginosaDisc DiffusionGood antibacterial activities at 100-300 mg/ml[10][24]
Bis indole-based Schiff basesS. aureus, E. coliDisc DiffusionHigher inhibition than ciprofloxacin[5]

Conclusion and Future Perspectives

Schiff bases derived from vanillin represent a promising class of compounds in the quest for new antimicrobial agents. Their ease of synthesis, structural versatility, and the ability to form highly active metal complexes make them attractive candidates for further development.[5][15] The body of research clearly indicates that these compounds possess significant activity against a broad spectrum of bacteria and fungi, including drug-resistant strains.[12]

Future research in this area should focus on:

  • Rational Drug Design: Utilizing SAR data and computational modeling to design and synthesize novel vanillin-derived Schiff bases with enhanced potency and selectivity.

  • Mechanism of Action Studies: Conducting more in-depth studies to fully elucidate the molecular mechanisms by which these compounds exert their antimicrobial effects.

  • In Vivo Efficacy and Toxicity: Evaluating the most promising compounds in animal models of infection to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

  • Formulation Development: Exploring novel drug delivery systems to improve the bioavailability and therapeutic index of these compounds.

By continuing to explore the rich chemistry of vanillin-derived Schiff bases, the scientific community can unlock their full potential in the fight against infectious diseases.

References

  • Sobola, A. O., et al. (n.d.). Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases.
  • Singh, K. K. (2019). Synthesis, Characterization and antimicrobial activity of Schiff base complexes derived from vanillin and 2-amino-4-chlorobenzoic acid. Journal of Emerging Technologies and Innovative Research (JETIR), 6(5), 1733-1738.
  • (2020, December 16). Synthesis, X-ray Structure and Evaluation of Bactericidal Activity of an o-vanillin Functionalized Schiff Base.
  • (2020, April 6). Conventional and Microwave-Assisted Synthesis, Antimicrobial and Antitumor Studies of Tridentate Schiff Base Derived from O-vanillin and Phenyl Urea and its Complexes.
  • (n.d.). Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases.
  • (n.d.). A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies.
  • (2024, November 14). Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. PubMed.
  • (n.d.). Green Synthesis, Characterization, Antimicrobial and Anticancer Screening of New Metal Complexes Incorporating Schiff Base. PMC.
  • (2024, June 1). Synthesis, Characterization, and Antimicrobial Evaluation of Schiff Base-mixed Ligand Complexes with Divalent Metal Ions Derived from Amoxicillin and Vanillin/Nicotinamide. Bentham Science Publishers.
  • (n.d.). Antibacterial and Antifungal Studies on Some Schiff Base Complexes of Zinc(II). PMC.
  • (2024, October 11). Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. MDPI.
  • Fugu, M. B., et al. (n.d.). Synthesis, characterization, and antimicrobial studies of some vanillin schiff base metal (II) complexes. JOCPR.
  • (2024, December 17). Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli. PMC.
  • (n.d.). Application of metal complexes of schiff bases as an antimicrobial drug: a review of recent works. SciSpace.
  • (n.d.). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. PMC - NIH.
  • Mfonku, N.A., et al. (2025). Anti-Salmonellal Schiff Bases from Vanillin: Synthesis and Structure Elucidation. International Journal of Organic Chemistry, 15, 21-27.
  • (2022, September 23). Antibacterial effects of vanilla ingredients provide novel treatment options for infections with multidrug-resistant bacteria – A recent literature review. European Journal of Microbiology and Immunology, 12(3). AKJournals.
  • (n.d.). Antimicrobial Activities of Schiff Base Metal Complexes of First Transition Series.
  • (2025, November 21). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. PMC.
  • (2025, November 21). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. ACS Publications.
  • Jorge, J., et al. (2024, January 1). Recent Advances on the Antimicrobial Activities of Schiff Bases and their Metal Complexes: An Updated Overview. Current Medicinal Chemistry.
  • (n.d.). Synthesis, characterization, and antimicrobial studies of some vanillin schiff base metal (II) complexes. JOCPR.
  • (n.d.). Synthesis, Characterization and Antimicrobial Screening of Fe (III)-Schiff Base Complex. Journal of Chemical and Pharmaceutical Research.
  • Sikarwar, P., et al. (2016). Synthesis, Spectral Characterization and Antimicrobial Activity of Schiff Bases and Their Mixed Ligand Metal Complexes of Co(II), Ni(II), Cu(II) and Zn(II). American Journal of Chemistry, 6(5), 119-125.
  • (n.d.). Synthesis and antimicrobial evaluation of some Schiff bases and their metal complexes against bacteria and fungi. SciSpace.

Sources

Exploratory

Stability and Degradation Profile of 2-Methoxy-4-[(methylimino)methyl]phenol (Vanillin Methylimine)

Topic: Stability and Degradation of 2-Methoxy-4-[(methylimino)methyl]phenol Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals Executive Summary 2-Methoxy-4-[(met...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Stability and Degradation of 2-Methoxy-4-[(methylimino)methyl]phenol Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

2-Methoxy-4-[(methylimino)methyl]phenol, commonly known as Vanillin Methylimine, is a Schiff base derivative synthesized from the condensation of vanillin and methylamine. While it serves as a critical intermediate in organic synthesis and a ligand in coordination chemistry, its utility is governed by a distinct stability profile. The molecule exhibits significant sensitivity to hydrolysis in aqueous environments, particularly under acidic conditions, reverting to its parent aldehyde and amine. This guide provides a comprehensive analysis of its physicochemical stability, degradation mechanisms, and validated protocols for handling and analysis.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9][10][11]

PropertyDescription
IUPAC Name 2-Methoxy-4-[(methylimino)methyl]phenol
Common Name Vanillin Methylimine
Molecular Formula

Molecular Weight 165.19 g/mol
Functional Groups Phenol (Acidic), Methoxy (Electron-donating), Imine (Basic/Labile)
pKa (Predicted) Phenol

7.4 (Vanillin-like); Imine Conjugate Acid

6.5
Solubility Low in water (neutral pH); High in Ethanol, DMSO, Acetone; Soluble in aqueous base (as phenolate)
Structural Logic

The molecule features an azomethine linkage (


) bridging a vanillin core and a methyl group.[1] The ortho-methoxy group and para-hydroxyl group on the aromatic ring provide electronic stabilization to the imine bond via resonance, making it more stable than simple aliphatic Schiff bases but still susceptible to nucleophilic attack by water.

Mechanisms of Degradation

The degradation of Vanillin Methylimine is primarily driven by hydrolysis and, to a lesser extent, oxidation. Understanding these pathways is crucial for experimental design.

Hydrolytic Degradation (Primary Pathway)

The most critical instability factor is the reversible hydrolysis of the imine bond. This reaction is acid-catalyzed and equilibrium-driven. In the presence of water, the molecule degrades into Vanillin and Methylamine .

Mechanism:

  • Protonation: The imine nitrogen is protonated (

    
    ), increasing the electrophilicity of the carbon atom.
    
  • Nucleophilic Attack: Water attacks the imine carbon, forming a tetrahedral carbinolamine intermediate.

  • Collapse: The intermediate collapses, releasing methylamine and regenerating the carbonyl group of vanillin.

Oxidative Degradation

The phenolic moiety is susceptible to oxidation, particularly at high pH where the phenolate ion is dominant.

  • Conditions: High pH (>9), presence of oxygen/light.

  • Products: Quinones, dimers (biphenyls), and polymeric species.

  • Visual Indicator: Darkening of the solution (yellow

    
     brown/black).
    
Photochemical Isomerization vs. Degradation

Schiff bases often undergo E/Z photoisomerization upon UV exposure. While this is reversible, prolonged exposure to high-intensity UV in the presence of oxygen can lead to irreversible photodegradation of the aromatic ring.

Visualization: Degradation Pathways

DegradationPathways Imine Vanillin Methylimine (Intact) Protonated Protonated Imine (Activated) Imine->Protonated + H+ (Acid Catalysis) Quinones Quinones/Dimers (Oxidation Products) Imine->Quinones O2 / High pH / UV Carbinolamine Carbinolamine (Unstable Intermediate) Protonated->Carbinolamine + H2O (Rate Limiting) Products Vanillin + Methylamine (Hydrolysis Products) Carbinolamine->Products - H+ Products->Imine - H2O (Synthesis)

Figure 1: Primary degradation pathways showing acid-catalyzed hydrolysis (solid lines) and oxidative degradation (dashed lines).

Stability Under Different Conditions

Aqueous Solution (pH Dependence)
  • Acidic (pH < 5): Highly Unstable. The protonation of the imine nitrogen accelerates hydrolysis. Half-life (

    
    ) can be minutes to hours depending on temperature.
    
  • Neutral (pH 6–8): Moderately Stable. Hydrolysis is slower but thermodynamic equilibrium still favors the aldehyde/amine products in dilute aqueous solution.

  • Basic (pH > 9): Metastable. The imine is less prone to acid-catalyzed hydrolysis, but the phenol deprotonates (forming a phenolate). While hydrolysis is suppressed, the risk of oxidation increases significantly.

Organic Solvents[7]
  • Alcohols (Methanol, Ethanol): Stable. However, trace water can induce slow hydrolysis.

  • DMSO/DMF: Excellent stability for stock solutions. Store at -20°C to prevent hygroscopic water absorption.

  • Aprotic Solvents (DCM, THF): Stable, provided the solvents are anhydrous.

Solid State
  • Crystalline Form: Generally stable at room temperature if kept dry.

  • Amorphous/Powder: High surface area increases sensitivity to atmospheric moisture, leading to surface hydrolysis (turning the powder sticky or changing color).

Experimental Protocols for Stability Testing

To rigorously assess the stability of Vanillin Methylimine in your specific matrix, use the following validated workflows.

Analytical Method: Reverse-Phase HPLC
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 10 minutes.

  • Detection: UV at 280 nm (detects both Vanillin and the Schiff base) and 320 nm (specific for the conjugated Schiff base).

  • Rationale: The Schiff base is less polar than Vanillin and will elute later. Monitoring at 320 nm allows specific tracking of the intact imine.

Protocol: pH-Rate Profile Determination
  • Buffer Preparation: Prepare 50 mM phosphate buffers at pH 2.0, 5.0, 7.4, and 9.0.

  • Stock Solution: Dissolve Vanillin Methylimine in DMSO (10 mM).

  • Initiation: Spike the stock solution into the pre-warmed (37°C) buffer to a final concentration of 100 µM.

  • Sampling: Aliquot 100 µL at

    
     minutes.
    
  • Quenching: Immediately dilute into cold Acetonitrile (1:1 v/v) to stop the reaction and precipitate buffer salts if necessary.

  • Analysis: Inject onto HPLC. Plot

    
     vs. time to determine the pseudo-first-order rate constant (
    
    
    
    ).
Visualization: Stability Testing Workflow

StabilityWorkflow Stock Stock Solution (10 mM in DMSO) Reaction Reaction Vessel (37°C, Stirring) Stock->Reaction Spike Buffer Buffer System (pH 2.0 - 9.0) Buffer->Reaction Sampling Sampling (t = 0, 5, ... 120 min) Reaction->Sampling Aliquot Quench Quench (1:1 Cold ACN) Sampling->Quench Stop Rxn HPLC HPLC Analysis (UV 280/320 nm) Quench->HPLC Data Data Processing (k_obs calculation) HPLC->Data

Figure 2: Step-by-step experimental workflow for determining hydrolysis kinetics.

Storage & Handling Recommendations

To maximize the shelf-life of 2-Methoxy-4-[(methylimino)methyl]phenol:

  • Solid State:

    • Store in a tightly sealed vial with a desiccant (e.g., silica gel).

    • Temperature: -20°C is preferred; 4°C is acceptable for short-term.

    • Protect from light (amber vials).

  • Solution State:

    • Do not store in aqueous buffers. Prepare fresh immediately before use.

    • Stock solutions in anhydrous DMSO or Ethanol are stable for weeks at -20°C.

    • Avoid repeated freeze-thaw cycles which introduce condensation moisture.

References

  • Schiff Base Hydrolysis Kinetics: Cordes, E. H., & Jencks, W. P. (1963). "The Mechanism of Hydrolysis of Schiff Bases Derived from Aliphatic Amines." Journal of the American Chemical Society. Link

  • Vanillin Schiff Base Synthesis & Properties: Ispir, E. (2009). "The synthesis, characterization, electrochemical characterization and antimicrobial activity of new Schiff bases derived from vanillin." Research on Chemical Intermediates. Link

  • General Stability of Phenolic Imines: Layer, R. W. (1963). "The Chemistry of Imines." Chemical Reviews. Link

  • Analytical Methods for Vanillin Derivatives: Rao, P. S., et al. (2018). "Stability-indicating HPLC method for the determination of Vanillin and its related impurities." Journal of Chromatographic Science. (Contextual reference for HPLC conditions).

Sources

Foundational

Synonyms for 2-Methoxy-4-[(methylimino)methyl]phenol in chemical literature

This guide provides an authoritative technical analysis of 2-Methoxy-4-[(methylimino)methyl]phenol , a significant Schiff base intermediate used in coordination chemistry and pharmaceutical synthesis. [1] Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an authoritative technical analysis of 2-Methoxy-4-[(methylimino)methyl]phenol , a significant Schiff base intermediate used in coordination chemistry and pharmaceutical synthesis.

[1]

Executive Summary & Chemical Identity

2-Methoxy-4-[(methylimino)methyl]phenol is the Schiff base (imine) formed by the condensation of vanillin (4-hydroxy-3-methoxybenzaldehyde) and methylamine .[1] It serves as a critical intermediate in the synthesis of vanillylamine derivatives and acts as a bidentate ligand in organometallic chemistry.

Unlike its reduced amine counterpart (vanillylamine), this compound features a carbon-nitrogen double bond (


), imparting distinct electronic properties and reactivity profiles, particularly in hydrolysis and reduction reactions.
Core Identifiers
Identifier Type Value
CAS Registry Number 84145-54-0
IUPAC Name 2-Methoxy-4-[(methylimino)methyl]phenol
Molecular Formula

Molecular Weight 165.19 g/mol
SMILES COc1cc(C=NC)ccc1O
InChI Key XZTDMZANGPZBKV-UHFFFAOYSA-N

Comprehensive Synonym Analysis

Accurate nomenclature is vital for literature retrieval, as this compound is often indexed under varying structural descriptions.

Primary Chemical Synonyms
  • Vanillin methyl imine (Most common laboratory designation)

  • 
    -Methylvanillylideneamine 
    
  • Vanillylidene methylamine

  • 4-[(Methylimino)methyl]-2-methoxyphenol [1][2][3][4]

  • 4-Hydroxy-3-methoxy-

    
    -methylbenzylideneamine 
    
Structural & Functional Synonyms[8][9]
  • Vanillin-Methylamine Schiff Base : Describes the synthetic origin.

  • 2-Methoxy-4-(2-azaprop-1-enyl)phenol : A less common systematic variant.

  • (E)-2-methoxy-4-((methylimino)methyl)phenol : Specifies the stereochemistry (the

    
    -isomer is thermodynamically favored).
    
Synonym Hierarchy Diagram

The following diagram illustrates the relationship between the parent compounds and the various nomenclatures used for the product.

NomenclatureMap Target 2-Methoxy-4-[(methylimino)methyl]phenol (CAS 84145-54-0) Common Common Names: Vanillin methyl imine Vanillylidene methylamine Target->Common Systematic Systematic Names: N-Methylvanillylideneamine 4-Hydroxy-3-methoxy-N-methylbenzylideneamine Target->Systematic Vanillin Vanillin (Aldehyde Precursor) Vanillin->Target Condensation Methylamine Methylamine (Amine Precursor) Methylamine->Target +

Figure 1: Nomenclature hierarchy linking precursors to the target Schiff base and its synonym categories.

Synthesis & Experimental Protocol

The synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol is a classic dehydration condensation. The reaction is reversible; therefore, water removal is critical to drive the equilibrium toward the imine product.

Reaction Mechanism


Standard Laboratory Protocol

Objective: Synthesize high-purity Vanillin Methyl Imine for use as a ligand or intermediate.

Reagents:

  • Vanillin (1.0 eq)

  • Methylamine (1.1 eq, typically 33% or 40% solution in ethanol/methanol)

  • Solvent: Absolute Ethanol or Methanol

  • Drying Agent: Anhydrous

    
     or Molecular Sieves (3Å)
    

Procedure:

  • Dissolution: Dissolve 10 mmol of Vanillin in 20 mL of absolute ethanol in a round-bottom flask.

  • Addition: Add 11 mmol of Methylamine solution dropwise while stirring at room temperature. The solution will typically deepen in color (yellow to orange) indicating imine formation.

  • Reflux: Heat the mixture to reflux for 2–4 hours.

    • Note: If using aqueous methylamine, add anhydrous

      
       directly to the reaction or use a Dean-Stark trap to remove water.
      
  • Isolation:

    • Filter off any drying agents.

    • Remove the solvent under reduced pressure (rotary evaporator).

    • The product usually solidifies upon cooling or triturating with cold ether/hexane.

  • Purification: Recrystallize from ethanol/ether if necessary.

Yield: Typically 85–95%. Characterization:

  • IR: Look for the characteristic Imine (

    
    ) stretch at ~1630–1640 
    
    
    
    .
  • 
    H NMR:  The azomethine proton (
    
    
    
    ) appears as a singlet around
    
    
    8.2–8.5 ppm.[4]

Applications & Reactivity

This compound is rarely an end-product; it is a versatile "chemical handle."

Precursor to Vanillylamine

The most common industrial use is the in situ generation of this imine followed by reduction (using


 or 

) to form Vanillylamine (4-aminomethyl-2-methoxyphenol), a key precursor for the synthesis of Capsaicinoids (synthetic peppers).
Ligand in Coordination Chemistry

The nitrogen of the imine and the oxygen of the phenolic group allow this molecule to act as a bidentate ligand (


-donor). It forms stable complexes with transition metals (

,

,

), which are often investigated for:
  • Catalysis: Oxidation reactions.

  • Biological Activity: Schiff base metal complexes frequently exhibit enhanced antimicrobial properties compared to the free ligand.

Biological Activity

Schiff bases of vanillin have been documented to possess antioxidant and antimicrobial properties. The imine linkage is essential for bioactivity, often interfering with bacterial cell wall synthesis or metabolism.

Synthesis & Application Workflow Diagram

SynthesisFlow Start Vanillin + Methylamine Imine 2-Methoxy-4-[(methylimino)methyl]phenol (The Target Imine) Start->Imine - H2O Reduction Reduction (NaBH4 / H2) Imine->Reduction Complexation Metal Coordination (Cu2+, Zn2+) Imine->Complexation Product1 Vanillylamine (Capsaicin Precursor) Reduction->Product1 Product2 Metal-Schiff Base Complex (Catalyst/Antimicrobial) Complexation->Product2

Figure 2: Reaction pathways showing the target compound as a central intermediate.

References

  • ChemicalBook. (n.d.). 2-Methoxy-4-[(methylimino)methyl]phenol Properties and CAS 84145-54-0.[1][3][5] Retrieved from

  • PubChem. (2025).[6] 2-Methoxy-4-((methylamino)methyl)phenol (Reduced Form Context). National Library of Medicine. Retrieved from

  • GuideChem. (n.d.). 2-Methoxy-4-[(Methylimino)Methyl]Phenol CAS Database. Retrieved from

  • BenchChem. (2025). Synthesis of Vanillin Derivatives and Schiff Bases. Retrieved from

  • Atlantis Press. (2021). Synthesis, Characterization, and Antioxidant Activity of Vanillin Schiff Bases. Retrieved from

Sources

Protocols & Analytical Methods

Method

Synthesis Protocol for 2-Methoxy-4-[(methylimino)methyl]phenol: A Detailed Application Note

For Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive, step-by-step protocol for the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base d...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base derived from vanillin. The synthesis involves the condensation reaction between vanillin (4-hydroxy-3-methoxybenzaldehyde) and a primary amine, methylamine. This document outlines the reaction mechanism, detailed experimental procedures, necessary materials and equipment, safety precautions, and methods for characterization of the final product. The protocol is designed to be a self-validating system, ensuring reproducibility and high-yield synthesis for researchers in organic chemistry and drug development.

Introduction

Schiff bases, characterized by the presence of an azomethine or imine group (-C=N-), are a class of organic compounds with significant importance in medicinal and pharmaceutical fields.[1][2] Their versatile biological activities, including antimicrobial, antiviral, and anti-inflammatory properties, make them attractive targets for drug discovery and development.[3] The synthesis of Schiff bases is typically achieved through a condensation reaction between a primary amine and a carbonyl compound, such as an aldehyde or a ketone.[3][4]

2-Methoxy-4-[(methylimino)methyl]phenol is a Schiff base synthesized from vanillin, a naturally occurring phenolic aldehyde, and methylamine. Vanillin serves as a readily available and bio-based precursor, making this synthesis route align with principles of green chemistry.[1] This application note details a robust and efficient protocol for the synthesis of this compound, intended to guide researchers in obtaining a high-purity product.

Reaction Scheme and Mechanism

The synthesis proceeds via a nucleophilic addition-elimination reaction. The nitrogen atom of the primary amine (methylamine) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde (vanillin). This is followed by the elimination of a water molecule to form the imine functional group.

Reaction:

  • Vanillin + Methylamine → 2-Methoxy-4-[(methylimino)methyl]phenol + Water

Mechanism:

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of methylamine attacks the carbonyl carbon of vanillin.

  • Proton Transfer: A proton is transferred from the nitrogen to the oxygen atom, forming a carbinolamine intermediate.

  • Dehydration: The hydroxyl group of the carbinolamine is protonated, forming a good leaving group (water). Subsequent elimination of water and deprotonation of the nitrogen atom results in the formation of the carbon-nitrogen double bond (imine).

Materials and Equipment

Reagents
ReagentFormulaMolar Mass ( g/mol )PuritySupplier
VanillinC₈H₈O₃152.15≥99%Sigma-Aldrich
Methylamine (40% in H₂O)CH₅N31.06Sigma-Aldrich
MethanolCH₄O32.04AnhydrousFisher Scientific
EthanolC₂H₆O46.0795%Fisher Scientific
Equipment
  • Round-bottom flask (100 mL)

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Stir bar

  • Beakers and graduated cylinders

  • Buchner funnel and filter paper

  • Vacuum filtration apparatus

  • Melting point apparatus

  • FTIR spectrometer

  • ¹H NMR spectrometer

  • Mass spectrometer

Experimental Protocol

Synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol
  • Dissolution of Vanillin: In a 100 mL round-bottom flask, dissolve 1.52 g (10 mmol) of vanillin in 20 mL of methanol. Stir the solution using a magnetic stirrer until the vanillin is completely dissolved.

  • Addition of Methylamine: To the vanillin solution, slowly add 0.78 mL (10 mmol) of a 40% aqueous solution of methylamine.

  • Reaction under Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to 60-70°C with continuous stirring.[5] Allow the reaction to proceed for 2 hours. A color change to a pale yellow precipitate may be observed.[1]

  • Isolation of the Product: After the reaction is complete, cool the mixture to room temperature. A solid product should precipitate out of the solution. If not, the solution can be placed in an ice bath to induce crystallization.

  • Filtration and Washing: Collect the precipitate by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold methanol to remove any unreacted starting materials.[1]

  • Drying: Dry the collected solid in a desiccator or a vacuum oven at a low temperature to obtain the final product.

  • Yield Calculation: Weigh the dried product and calculate the percentage yield. High yields of up to 95% have been reported for similar Schiff base syntheses.[3][4]

Workflow Diagram:

Synthesis_Workflow cluster_preparation Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_analysis Analysis Dissolve Dissolve Vanillin in Methanol Add_Amine Add Methylamine Solution Dissolve->Add_Amine Stirring Reflux Reflux at 60-70°C for 2 hours Add_Amine->Reflux Cool Cool to Room Temperature Reflux->Cool Filter Vacuum Filter Precipitate Cool->Filter Wash Wash with Cold Methanol Filter->Wash Dry Dry the Product Wash->Dry Yield Calculate Yield Dry->Yield Characterize Characterize Product (FTIR, NMR, MS) Yield->Characterize

Caption: Experimental workflow for the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol.

Characterization of the Product

The structure and purity of the synthesized 2-Methoxy-4-[(methylimino)methyl]phenol should be confirmed using various spectroscopic techniques.[4][6]

Physical Properties
  • Appearance: Typically a solid. The color can vary, with some reports indicating a greenish-gray solid for a similar compound.[4]

  • Melting Point: The melting point should be determined and compared to literature values if available. For a related compound, a melting point range of 128-130 °C has been observed.[3][4]

  • Solubility: The solubility can be tested in various solvents. Similar Schiff bases are slightly soluble in water and soluble in solutions of sodium hydroxide.[3][4]

Spectroscopic Data
  • Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum should show a characteristic absorption band for the imine group (C=N) in the region of 1590-1622 cm⁻¹.[2][4] The absence of a strong carbonyl (C=O) peak from the starting aldehyde (around 1665 cm⁻¹) indicates the completion of the reaction.

  • ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum will provide detailed structural information. A characteristic singlet for the imine proton (-CH=N-) is expected to appear in the downfield region, typically around 8.30-8.66 ppm.[2] Other expected signals include those for the aromatic protons, the methoxy group protons, and the methyl group protons.

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product. The molecular ion peak (M⁺) corresponding to the calculated molecular weight of 2-Methoxy-4-[(methylimino)methyl]phenol (C₉H₁₁NO₂) should be observed.

Molecular Structure Diagram:

Sources

Application

Application Notes &amp; Protocols for the Green Synthesis of Vanillin Schiff Bases

Audience: Researchers, scientists, and drug development professionals. Objective: This document provides a comprehensive guide to the green synthesis of vanillin Schiff bases.

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive guide to the green synthesis of vanillin Schiff bases. It moves beyond simple step-by-step instructions to explain the underlying principles and advantages of environmentally benign methodologies, including microwave-assisted, ultrasound-assisted, and mechanochemical approaches. The protocols are designed to be self-validating, ensuring researchers can confidently replicate and adapt these techniques for the development of novel compounds.

Introduction: The Imperative for Greener Pathways to Bioactive Scaffolds

Schiff bases, characterized by their azomethine or imine (-C=N-) functional group, are a cornerstone of medicinal chemistry.[1] These versatile compounds exhibit a remarkable spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[2][3] The starting materials for their synthesis significantly influence their biological potency and, equally importantly, their environmental footprint.

Vanillin (4-hydroxy-3-methoxybenzaldehyde) stands out as a premier starting material. As a bio-based aldehyde derived from the vanilla bean or produced from lignin, it is an inexpensive, readily available, and relatively non-toxic building block.[4] The phenolic hydroxyl group and methoxy substituent on the aromatic ring of vanillin often contribute to the enhanced biological efficacy of its Schiff base derivatives.[4]

Conventional methods for synthesizing Schiff bases typically involve refluxing the precursor aldehyde and amine in an organic solvent, often for extended periods.[5] This approach carries several disadvantages, including the use of volatile and potentially toxic solvents, high energy consumption, and the generation of hazardous waste.[5][6] Green chemistry offers a more intelligent and sustainable paradigm, focusing on minimizing environmental impact through energy efficiency, waste reduction, and the use of safer chemicals.[7][8] This guide details field-proven green protocols that significantly improve upon traditional methods, offering higher yields, shorter reaction times, and a superior environmental profile.[9]

The Core Reaction: Imine Formation

The synthesis of a Schiff base is a condensation reaction between a primary amine and an aldehyde. The reaction proceeds via a nucleophilic addition of the amine's nitrogen to the electrophilic carbonyl carbon of vanillin, forming a hemiaminal intermediate. This intermediate then dehydrates to yield the stable imine, or Schiff base.[8]

Caption: General reaction scheme for Schiff base formation.

Green Synthesis Methodologies and Protocols

The following sections detail three primary green synthesis techniques. Each protocol is presented with an explanation of its mechanism, offering insight into why it is an efficient and environmentally sound choice.

Method A: Microwave-Assisted Synthesis (MAOS)

Principle of Operation: Microwave-assisted synthesis utilizes the ability of polar molecules to align with a rapidly oscillating electric field.[10] This generates heat volumetrically and uniformly throughout the reaction mixture, leading to dramatic accelerations in reaction rates compared to conventional surface-based heating.[11][12] The result is a significant reduction in reaction time, often from hours to mere minutes, and a corresponding decrease in energy consumption.[13]

Detailed Protocol:

  • Reactant Preparation: In a microwave-safe reaction vessel, combine equimolar amounts of vanillin (e.g., 1.52 g, 10 mmol) and the desired primary amine (10 mmol).[10][14]

  • Solvent/Catalyst Addition: Add a minimal amount of a polar solvent like ethanol or methanol (1-2 mL) to facilitate microwave energy absorption.[14] For some reactions, a few drops of glacial acetic acid can be added as a catalyst.[12]

  • Microwave Irradiation: Place the vessel in a domestic or laboratory microwave oven. Irradiate the mixture at a moderate power setting (e.g., 450-600 W) for a short duration, typically ranging from 2 to 15 minutes.[12][14]

  • Reaction Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Product Isolation: Upon completion, allow the mixture to cool to room temperature. The solid product that precipitates is then collected by filtration, washed with a small amount of cold ethanol to remove unreacted starting materials, and dried.[14]

Caption: Workflow for Microwave-Assisted Synthesis (MAOS).

Method B: Ultrasound-Assisted Synthesis (Sonochemistry)

Principle of Operation: Sonochemistry utilizes the phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid irradiated with high-frequency ultrasound (20-100 kHz).[15] The collapse of these bubbles generates localized hot spots with transient temperatures and pressures, creating immense energy for chemical reactions.[16] This process enhances mass transfer and accelerates reaction rates without requiring high bulk temperatures, making it a highly energy-efficient green method.[15][17]

Detailed Protocol:

  • Reactant Preparation: In a suitable glass beaker or flask, dissolve equimolar amounts of vanillin and the primary amine in a minimal volume of ethanol at room temperature.[18]

  • Ultrasonic Irradiation: Place the reaction vessel into an ultrasonic cleaning bath or use a high-intensity ultrasonic probe. Irradiate the mixture at room temperature.[16]

  • Reaction Monitoring & Duration: The reaction is typically very rapid, often completing within 10-30 minutes.[18] Monitor the formation of the product by TLC.

  • Product Isolation: Once the reaction is complete, the solvent can be evaporated under reduced pressure. The resulting solid crude product is then washed with cold ethanol or water and recrystallized from a suitable solvent like ethanol to yield the pure Schiff base.[17]

Caption: Workflow for Ultrasound-Assisted Synthesis.

Method C: Mechanochemical Synthesis (Grinding/Solvent-Free)

Principle of Operation: Mechanochemistry utilizes mechanical energy, typically from grinding or milling, to induce chemical reactions.[6] This solvent-free method is inherently green as it eliminates the need for potentially hazardous solvents, simplifying product isolation and reducing waste.[5][19] The physical grinding action brings reactants into close contact and can provide the activation energy needed for the reaction to proceed, sometimes with the aid of a catalyst.[8]

Detailed Protocol:

  • Reactant Preparation: Place equimolar amounts of solid vanillin and the primary amine into a mortar.[6][20]

  • Catalyst Addition (Optional but Recommended): Add a catalytic amount of a natural acid, such as a few drops of lime or lemon juice.[5][21][22] This serves as an effective, inexpensive, and environmentally benign proton source to catalyze the condensation.

  • Grinding: Grind the mixture vigorously with a pestle at room temperature for 10-20 minutes.[6] The mixture will often change color or consistency, indicating the progress of the reaction.

  • Product Isolation: After grinding, add a small amount of water to the mortar and stir to precipitate the solid product.[19]

  • Purification: Collect the solid by filtration, wash thoroughly with water to remove the catalyst and any unreacted materials, and then dry. The product is often of high purity, but can be recrystallized from ethanol if necessary.[5]

Sources

Method

Experimental setup for the condensation reaction of vanillin and methylamine

An In-depth Technical Guide to the Synthesis of N-(4-hydroxy-3-methoxybenzylidene)methanamine Abstract This comprehensive application note provides a detailed experimental protocol for the synthesis of the Schiff base, N...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Synthesis of N-(4-hydroxy-3-methoxybenzylidene)methanamine

Abstract

This comprehensive application note provides a detailed experimental protocol for the synthesis of the Schiff base, N-(4-hydroxy-3-methoxybenzylidene)methanamine, through the condensation reaction of vanillin (4-hydroxy-3-methoxybenzaldehyde) and methylamine. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the reaction mechanism, step-by-step procedures for synthesis and purification, characterization methods, and critical safety considerations. The causality behind experimental choices is explained to ensure both reproducibility and a thorough understanding of the chemical principles involved.

Introduction and Scientific Background

The condensation reaction between an aldehyde or ketone and a primary amine to form an imine, or Schiff base, is a fundamental transformation in organic chemistry.[1][2] Schiff bases are characterized by the azomethine (–C=N–) functional group and are pivotal intermediates in numerous biochemical processes, including transamination.[3] Vanillin (4-hydroxy-3-methoxybenzaldehyde), a widely available and renewable phenolic aldehyde, serves as an excellent starting material for the synthesis of a diverse range of derivatives.[4][5] Its derivatives, particularly Schiff bases, have garnered significant interest due to their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.[3][6]

This protocol details the synthesis of the specific imine formed from vanillin and methylamine. The reaction provides a straightforward and efficient route to a functionalized aromatic imine, which can serve as a versatile building block for more complex molecules in medicinal chemistry and materials science.

Reaction Principle and Mechanism

The formation of the Schiff base proceeds via a two-step nucleophilic addition-elimination mechanism.

  • Nucleophilic Addition: The nitrogen atom of the primary amine (methylamine) possesses a lone pair of electrons, rendering it nucleophilic. It attacks the electrophilic carbonyl carbon of vanillin's aldehyde group. This results in the formation of a tetrahedral intermediate known as a carbinolamine.

  • Dehydration: The carbinolamine is typically unstable and readily undergoes dehydration (elimination of a water molecule). This step is often acid-catalyzed, although it can proceed under neutral or basic conditions, especially with heating. The elimination of water is the driving force for the reaction, leading to the formation of the stable C=N double bond of the imine product.

Experimental Protocol: Synthesis and Purification

This section outlines the complete workflow from reagent preparation to the isolation and purification of the final product.

Materials and Reagents

Proper reagent handling and quality are paramount for successful synthesis. All reagents should be of analytical grade or higher.

ReagentFormulaMW ( g/mol )CAS No.Supplier / GradeNotes
VanillinC₈H₈O₃152.15121-33-5Sigma-Aldrich, 99%Store in a cool, dry, dark place.
Methylamine SolutionCH₅N31.0674-89-5Acros, 40% in H₂OHighly flammable, corrosive, and toxic. Handle only in a fume hood.[7][8]
EthanolC₂H₅OH46.0764-17-5Fisher, 200 proofUsed as the reaction and recrystallization solvent.
Deionized WaterH₂O18.027732-18-5In-houseUsed for recrystallization.
Equipment
  • 100 mL Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Glass funnel and filter paper

  • Buchner funnel and vacuum flask

  • Beakers and Erlenmeyer flasks

  • Graduated cylinders

  • Spatulas

  • Melting point apparatus

  • FT-IR Spectrometer

  • NMR Spectrometer

Experimental Workflow Diagram

The overall process can be visualized as a sequence of distinct stages, each critical for achieving a high yield of the pure product.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Isolation & Purification cluster_analysis Characterization reagents 1. Measure Reagents - Vanillin - Ethanol - Methylamine Solution setup 2. Assemble Apparatus - Flask, Condenser - Stirrer, Heat Source reagents->setup Charge Flask mix 3. Dissolve Vanillin in Ethanol setup->mix add_amine 4. Add Methylamine Solution mix->add_amine reflux 5. Heat to Reflux (2-3 hours) add_amine->reflux cool 6. Cool Reaction Mixture (Ice Bath) reflux->cool filter 7. Vacuum Filter Crude Product cool->filter recrystallize 8. Recrystallize (Ethanol/Water) filter->recrystallize dry 9. Dry Product (Vacuum Oven) recrystallize->dry analysis 10. Analyze Product - Melting Point - FT-IR - NMR dry->analysis

Sources

Application

How to perform antioxidant assays (DPPH, ABTS) for 2-Methoxy-4-[(methylimino)methyl]phenol

Application Note & Protocols Topic: Determination of Antioxidant Capacity of 2-Methoxy-4-[(methylimino)methyl]phenol using DPPH and ABTS Radical Scavenging Assays Audience: Researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocols

Topic: Determination of Antioxidant Capacity of 2-Methoxy-4-[(methylimino)methyl]phenol using DPPH and ABTS Radical Scavenging Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Scientific Imperative for Antioxidant Quantification

2-Methoxy-4-[(methylimino)methyl]phenol is a Schiff base compound, a class of molecules widely investigated for diverse pharmacological activities, including antioxidant potential. The phenolic hydroxyl group and the extended conjugation in its structure suggest an intrinsic capacity to neutralize reactive free radicals, which are implicated in the pathophysiology of numerous diseases. Therefore, robust and reproducible quantification of this antioxidant activity is a critical step in its evaluation as a potential therapeutic agent.

This guide provides a detailed technical framework for assessing the antioxidant capacity of 2-Methoxy-4-[(methylimino)methyl]phenol using two of the most prevalent and trusted in vitro methods: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay. As a Senior Application Scientist, this document moves beyond a simple recitation of steps; it elucidates the mechanistic rationale behind the protocols, ensuring a deep understanding of the experimental system and fostering scientific integrity.

Compound Profile: 2-Methoxy-4-[(methylimino)methyl]phenol

  • Structure:

    • While the exact structure is defined by its name, it is analogous to other vanillin-derived Schiff bases. A related compound, 2-methoxy-4-((4-methoxyphenilimino)methyl)phenol, has been characterized and shown to be slightly soluble in water but soluble in sodium hydroxide and organic solvents.[1][2]

  • Anticipated Physicochemical Properties:

    • Solubility: Due to its phenolic nature and organic structure, the compound is expected to have limited solubility in water but good solubility in common organic solvents such as methanol, ethanol, and DMSO. This is a critical parameter for stock solution preparation.

    • Reactivity: The phenolic -OH group is the primary site for antioxidant activity, capable of donating a hydrogen atom to stabilize a free radical.[2]

Assay Principles: Mechanisms of Radical Neutralization

Both assays rely on a single-electron transfer (SET) and/or hydrogen atom transfer (HAT) mechanism.[3][4] An antioxidant molecule reduces a stable, colored radical, leading to a stoichiometric loss of color that is measured spectrophotometrically.

The DPPH Assay: A Classic Approach

The DPPH assay utilizes the stable free radical 2,2-diphenyl-1-picrylhydrazyl.[5] In its radical form, DPPH• has a deep violet color due to its unpaired electron, with a characteristic absorbance maximum around 517 nm.[3][6] When an antioxidant, such as 2-Methoxy-4-[(methylimino)methyl]phenol, donates a hydrogen atom or an electron, the DPPH• radical is reduced to its non-radical form, DPPH-H, a pale yellow hydrazine.[6][7] The decrease in absorbance at 517 nm is directly proportional to the radical scavenging activity of the compound.[5]

The ABTS Assay: A Versatile Alternative

The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), which has a distinct blue-green color and a primary absorbance maximum at 734 nm.[8][9] This radical is typically produced by reacting ABTS salt with a strong oxidizing agent like potassium persulfate.[4] When an antioxidant is introduced, it reduces the ABTS•+, causing the solution to lose its color.[9] A key advantage of this assay is its measurement at a longer wavelength, which minimizes interference from colored sample compounds.[4] Furthermore, the ABTS radical is soluble in both aqueous and organic solvents, allowing for the analysis of a broader range of substances.[10]

Critical Preliminary Step: Sample & Reagent Preparation

Accurate and reproducible results begin with meticulous preparation.

  • Compound Stock Solution:

    • Based on its anticipated properties, dissolve a precisely weighed amount of 2-Methoxy-4-[(methylimino)methyl]phenol in an appropriate solvent (e.g., methanol or ethanol) to create a high-concentration stock solution (e.g., 1 mg/mL or 10 mM).

    • Use a sonicator or vortex mixer if necessary to ensure complete dissolution.

    • This stock solution will be used to prepare a range of serial dilutions for determining the dose-response curve.

  • Positive Control:

    • A standard antioxidant like Trolox, Ascorbic Acid, or Gallic Acid should be prepared in the same manner to validate the assay and serve as a benchmark for comparison.

  • Solvent Selection:

    • Methanol is a common choice for DPPH assays with phenolic compounds.[3] Ethanol can also be used.[11] For the ABTS assay, ethanol is frequently used for phenolic compounds. The same solvent must be used for the compound, the standard, and the blank to ensure consistency.

Experimental Protocol 1: DPPH Radical Scavenging Assay

This protocol is designed to be a self-validating system, incorporating necessary controls for accurate IC₅₀ determination.

Reagents and Materials
  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (or Ethanol), analytical grade

  • 2-Methoxy-4-[(methylimino)methyl]phenol (Test Compound)

  • Trolox or Gallic Acid (Positive Control)

  • 96-well microplate or quartz cuvettes

  • Microplate reader or UV-Vis Spectrophotometer

  • Micropipettes

Detailed Step-by-Step Methodology
  • Preparation of DPPH Working Solution:

    • Dissolve ~4 mg of DPPH powder in 100 mL of methanol. This creates a solution of approximately 0.1 mM.[12]

    • Adjust the concentration by diluting with methanol until the absorbance at 517 nm is approximately 1.0 ± 0.1.[3]

    • Causality: Standardizing the initial absorbance ensures that the radical concentration is consistent across experiments, which is crucial for reproducibility.

    • Store this solution in an amber bottle or wrapped in aluminum foil and keep it in the dark, as DPPH is light-sensitive.[5]

  • Preparation of Test Concentrations:

    • Perform serial dilutions of the compound stock solution to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Prepare the positive control dilutions in the same manner.

  • Assay Procedure:

    • For 96-well plate:

      • Add 100 µL of the DPPH working solution to each well.

      • Add 100 µL of each test compound dilution, positive control dilution, or pure solvent (for control and blank) to the appropriate wells.

    • Control: 100 µL DPPH solution + 100 µL solvent.

    • Blank: 100 µL solvent + 100 µL solvent.

    • Causality: The control represents 0% scavenging activity, while the blank corrects for the absorbance of the solvent itself.

  • Incubation:

    • Shake the plate gently to mix the contents.

    • Incubate in the dark at room temperature for 30 minutes. The reaction time can be optimized, but 30 minutes is a standard duration for many phenolic compounds.[3][7]

  • Measurement:

    • Measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis
  • Calculate the Percentage of Radical Scavenging Activity (% Inhibition):

    Where:

    • A_control is the absorbance of the control (DPPH solution + solvent).

    • A_sample is the absorbance of the test sample (DPPH solution + compound).

  • Determine the IC₅₀ Value:

    • Plot the % Inhibition against the corresponding sample concentrations.

    • The IC₅₀ value is the concentration of the test compound required to scavenge 50% of the DPPH radicals. This can be determined by interpolation from the graph or using non-linear regression analysis.[11] A lower IC₅₀ value indicates higher antioxidant activity.

DPPH Assay Workflow Diagram

DPPH_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis DPPH_stock Prepare 0.1 mM DPPH Working Solution (Abs ~1.0 @ 517 nm) Sample_dil Prepare Serial Dilutions of 2-Methoxy-4-[(methylimino)methyl]phenol & Positive Control (Trolox) Mix Mix 100 µL DPPH Solution with 100 µL Sample/Control in 96-well plate DPPH_stock->Mix Sample_dil->Mix Incubate Incubate in Dark (Room Temp, 30 min) Mix->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Inhibition Measure->Calculate IC50 Determine IC50 Value (Plot & Interpolate) Calculate->IC50

Caption: Experimental workflow for the DPPH radical scavenging assay.

Experimental Protocol 2: ABTS Radical Cation Decolorization Assay

This protocol includes the critical step of pre-forming the radical cation, a hallmark of the ABTS assay.

Reagents and Materials
  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

  • Potassium persulfate (K₂S₂O₈)

  • Ethanol (or Phosphate-buffered saline, PBS, pH 7.4)

  • Test Compound and Positive Control (Trolox)

  • 96-well microplate or quartz cuvettes

  • Microplate reader or UV-Vis Spectrophotometer

  • Micropipettes

Detailed Step-by-Step Methodology
  • Preparation of ABTS Radical Cation (ABTS•+) Stock Solution:

    • Prepare a 7 mM aqueous solution of ABTS.

    • Prepare a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in equal volumes (1:1 ratio).

    • Crucial Step: Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[4]

    • Causality: This incubation period is essential for the complete generation of the ABTS•+ radical cation through the oxidative reaction between ABTS and potassium persulfate.

  • Preparation of ABTS•+ Working Solution:

    • On the day of the experiment, dilute the ABTS•+ stock solution with ethanol (for phenolic compounds) to an absorbance of 0.70 ± 0.02 at 734 nm.[4][9]

    • Causality: This step normalizes the initial radical concentration, ensuring a consistent starting point for the assay, which is paramount for data accuracy and inter-lab comparability.

  • Preparation of Test Concentrations:

    • Prepare serial dilutions of the compound stock solution and positive control as described in the DPPH protocol.

  • Assay Procedure:

    • For 96-well plate:

      • Add 190 µL of the ABTS•+ working solution to each well.

      • Add 10 µL of each test compound dilution, positive control dilution, or pure solvent (for control).[4]

    • Control: 190 µL ABTS•+ solution + 10 µL solvent.

  • Incubation:

    • Shake the plate gently to mix.

    • Incubate at room temperature for 6-10 minutes.[4] The reaction with the ABTS radical is much faster than with DPPH.

  • Measurement:

    • Measure the absorbance of each well at 734 nm.

Data Analysis
  • Calculate Percentage Inhibition:

    • The formula is the same as for the DPPH assay.

  • Determine IC₅₀ Value and/or Trolox Equivalent Antioxidant Capacity (TEAC):

    • The IC₅₀ value is determined as described previously.

    • Alternatively, the antioxidant capacity can be expressed as TEAC. A calibration curve is generated by plotting the % inhibition of different concentrations of Trolox. The antioxidant capacity of the test compound is then expressed as the concentration of Trolox that would produce the same percentage of inhibition.[13]

ABTS Assay Workflow Diagram

ABTS_Workflow cluster_prep Radical Generation & Preparation cluster_reaction Reaction cluster_analysis Analysis ABTS_stock Mix 7 mM ABTS with 2.45 mM K2S2O8 (1:1) Incubate in dark for 12-16h ABTS_work Dilute Stock Solution with Ethanol to Abs ~0.70 @ 734 nm ABTS_stock->ABTS_work Sample_dil Prepare Serial Dilutions of Test Compound & Trolox Mix Mix 190 µL ABTS•+ Solution with 10 µL Sample/Control in 96-well plate ABTS_work->Mix Sample_dil->Mix Incubate Incubate at Room Temp (6-10 min) Mix->Incubate Measure Measure Absorbance at 734 nm Incubate->Measure Calculate Calculate % Inhibition Measure->Calculate Result Determine IC50 Value or TEAC Calculate->Result

Caption: Experimental workflow for the ABTS radical decolorization assay.

Data Presentation and Interpretation

Summarizing the key parameters of each assay allows for a direct comparison and aids in selecting the appropriate method for future studies.

FeatureDPPH AssayABTS AssayRationale & Causality
Radical DPPH• (neutral radical)ABTS•+ (radical cation)Different radical structures can lead to varied reactivity with the test compound.
Color Deep Violet → Pale YellowBlue-Green → ColorlessThe color change is the basis of the spectrophotometric measurement.
λmax ~517 nm~734 nmABTS's longer wavelength reduces interference from colored compounds.[4]
Solvent Organic (Methanol, Ethanol)Aqueous & OrganicABTS is more versatile for both hydrophilic and lipophilic compounds.[10]
Reaction Time Slower (typically 30+ min)Faster (typically < 10 min)Steric hindrance of the DPPH radical can slow the reaction rate.[3]
Preparation Simple mixingRequires overnight radical generationDPPH is faster to prepare, but the pre-formation of ABTS•+ is a well-controlled process.

Interpreting IC₅₀: A lower IC₅₀ value signifies greater potency. Comparing the IC₅₀ of 2-Methoxy-4-[(methylimino)methyl]phenol to that of a standard like Trolox provides a relative measure of its antioxidant strength. For instance, a related Schiff base compound showed a very potent EC₅₀ value of 10.46 ppm in a DPPH assay.[1]

References

  • Amerigo Scientific. DPPH Assay: Principle, Applications, and Complete Guide. [Link]

  • Lites, B., et al. (2022). ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. PMC - NIH. [Link]

  • Assay Genie. Technical Manual Total Antioxidant Capacity (T-AOC) Colorimetric Assay Kit (ABTS, Chemical Method). [Link]

  • Encyclopedia.pub. (2023). DPPH Radical Scavenging Assay. [Link]

  • Brahmi, F., et al. (2022). A New Colorimetric DPPH Radical Scavenging Activity Method: Comparison with Spectrophotometric Assay in Some Medicinal Plants. SAGE Journals. [Link]

  • G-Biosciences. ABTS Assay, Cat # BAQ060. [Link]

  • Sharma, O. P., & Bhat, T. K. (2009). Genesis and development of DPPH method of antioxidant assay. PMC - NIH. [Link]

  • de Souza, J., et al. (2014). Antioxidant activity by DPPH assay of potential solutions to be applied on bleached teeth. SciELO. [Link]

  • Arnao, M.B., et al. (2023). ABTS/TAC Methodology: Main Milestones and Recent Applications. MDPI. [Link]

  • Kusumaningrum, V. A., et al. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Atlantis Press. [Link]

  • Nishino, T., et al. (2024). DPPH Measurement for Phenols and Prediction of Antioxidant Activity of Phenolic Compounds in Food. PMC - NIH. [Link]

  • Postharvest Management of Horticultural Crops Class in Korea University. (2024). DPPH assay and TPC assays. YouTube. [Link]

  • PubChem. 2-Methoxy-4-Methylphenol. [Link]

  • ResearchGate. (2021). (PDF) Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. [Link]

Sources

Method

Protocol for determining the antimicrobial activity of 2-Methoxy-4-[(methylimino)methyl]phenol using agar diffusion method

Abstract This application note details a robust protocol for evaluating the antimicrobial efficacy of 2-Methoxy-4-[(methylimino)methyl]phenol , a Schiff base derived from vanillin and methylamine. Unlike standard antibio...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details a robust protocol for evaluating the antimicrobial efficacy of 2-Methoxy-4-[(methylimino)methyl]phenol , a Schiff base derived from vanillin and methylamine. Unlike standard antibiotic testing, the evaluation of synthetic organic pharmacophores requires specific adaptations to account for solubility (hydrophobicity) and diffusion kinetics. This guide recommends the Agar Well Diffusion method over the Disc Diffusion method to maximize sensitivity for this specific compound class.

Introduction & Mechanistic Insight

The Compound

2-Methoxy-4-[(methylimino)methyl]phenol is a vanillin-derived Schiff base.[1][2][3][4] Its biological activity is primarily attributed to the azomethine linkage (


) .
  • Chemical Nature: Amphiphilic but predominantly lipophilic due to the aromatic ring and methoxy group.

  • Solubility Profile: Poorly soluble in water; soluble in Dimethyl Sulfoxide (DMSO) and Ethanol.

Mechanism of Action

The antimicrobial potential of this compound relies on the interference with normal cell processes via the azomethine bond.

  • Adsorption: The compound adsorbs onto the bacterial cell wall.

  • Penetration: The lipophilic character facilitates passage through the lipid membrane.

  • Target Interaction: The nitrogen atom of the azomethine group forms hydrogen bonds with the active centers of cell constituents (enzymes, proteins), interfering with normal cell metabolism.

Mechanism Compound 2-Methoxy-4- [(methylimino)methyl]phenol Azomethine Azomethine Linkage (-C=N-) Compound->Azomethine Active Moiety Membrane Bacterial Cell Membrane Azomethine->Membrane Lipophilic Penetration Target Intracellular Enzymes/Proteins Membrane->Target Diffusion Effect Metabolic Disruption (Cell Death) Target->Effect H-Bonding Interference

Figure 1: Hypothesized mechanism of action for vanillin-derived Schiff bases.

Materials & Reagents

Biological Materials
  • Test Organisms:

    • Gram-Positive: Staphylococcus aureus (ATCC 25923), Bacillus subtilis.

    • Gram-Negative: Escherichia coli (ATCC 25922), Pseudomonas aeruginosa.[5]

  • Media: Mueller-Hinton Agar (MHA) – Standard for non-fastidious bacteria.

Chemical Reagents
  • Test Compound: 2-Methoxy-4-[(methylimino)methyl]phenol (Purity >98%).

  • Solvent: Dimethyl Sulfoxide (DMSO), molecular biology grade.

  • Positive Control: Ciprofloxacin (5

    
    ) or Ampicillin (10 
    
    
    
    ).
  • Negative Control: Sterile DMSO (to rule out solvent toxicity).

Experimental Protocol: Agar Well Diffusion

Why Well Diffusion? Standard Kirby-Bauer disc diffusion is unsuitable for this compound because hydrophobic Schiff bases often precipitate on paper discs, preventing diffusion into the agar. The Well Diffusion method allows the solubilized compound (in DMSO) to diffuse radially through the aqueous agar matrix more effectively.

Step 1: Compound Preparation (Stock Solutions)[6]
  • Weighing: Accurately weigh 10 mg of the test compound.

  • Dissolution: Dissolve in 1 mL of 100% DMSO to create a stock concentration of 10,000

    
     (10 mg/mL) .
    
    • Note: If the compound is stubborn, sonicate for 5 minutes at 40 kHz.

  • Dilution Series: Prepare working concentrations (e.g., 1000, 500, 250, 125

    
    ) using sterile distilled water or weak DMSO (ensure final DMSO concentration in wells is <10% if possible, though pure DMSO is often used for initial screening with a proper control).
    
Step 2: Inoculum Preparation
  • Select 3-5 isolated colonies from a fresh 24-hour agar plate.

  • Suspend in sterile saline (

    
    ).
    
  • Adjust turbidity to match the 0.5 McFarland Standard (approx.[6]

    
    ).
    
    • Validation: Absorbance at 625 nm should be 0.08–0.13.

Step 3: Plate Inoculation & Well Punching
  • Dip a sterile cotton swab into the standardized inoculum. Rotate against the tube wall to remove excess fluid.

  • Streak the entire surface of the MHA plate in three directions to ensure a confluent "lawn" of growth.

  • Allow the surface to dry for 5 minutes.

  • Using a sterile 6 mm cork borer , punch wells into the agar. Space them at least 25 mm apart to prevent zone overlapping.

  • Tip: Seal the bottom of the well with a drop of molten agar (optional) to prevent leakage if the agar layer is thin.

Step 4: Loading & Incubation
  • Loading: Pipette 50–100

    
      of the test compound solution into the designated wells.
    
  • Controls:

    • Well A: Positive Control (Antibiotic).[7]

    • Well B: Negative Control (Pure DMSO).

  • Diffusion Step: Leave plates on the bench (upright) for 30 minutes at room temperature. This allows the compound to diffuse before bacterial growth begins.[8]

  • Incubation: Incubate inverted at 37°C for 18–24 hours .

Protocol Stock Prepare Stock Solution (10 mg/mL in DMSO) Load Load 50-100µL Compound & Controls Stock->Load Inoculum Prepare Inoculum (0.5 McFarland) Swab Swab MHA Plate (Lawn Culture) Inoculum->Swab Punch Punch 6mm Wells Swab->Punch Punch->Load Incubate Incubate 37°C, 24h Load->Incubate Measure Measure Zone of Inhibition (mm) Incubate->Measure

Figure 2: Step-by-step workflow for the Agar Well Diffusion assay.

Data Analysis & Interpretation

Measure the diameter of the Zone of Inhibition (ZOI) to the nearest millimeter using a vernier caliper.

Validity Check (Self-Validating System)

Before recording data, validate the assay using the controls:

  • Negative Control (DMSO): Must show 0 mm inhibition. If a zone exists, the solvent is toxic, and the assay is invalid.

  • Positive Control: Must show a ZOI consistent with CLSI standards (e.g., Ciprofloxacin against E. coli should be ~30 mm).

Data Reporting Template
OrganismStrain IDNegative Control (DMSO)Positive Control (Cipro)Test Compound (1 mg/mL)Activity Rating
S. aureusATCC 259230 mm28 mm[Data] mmSusceptible
E. coliATCC 259220 mm32 mm[Data] mmIntermediate
P. aeruginosaATCC 278530 mm25 mm[Data] mmResistant

Activity Rating Guide (General for Synthetic Compounds):

  • > 20 mm: Highly Active

  • 15 – 19 mm: Moderately Active

  • 10 – 14 mm: Weakly Active

  • < 10 mm: Inactive

Troubleshooting & Optimization

  • Precipitation in Well: If the compound precipitates upon contact with the agar, the diffusion is blocked.[7]

    • Solution: Lower the concentration or use a surfactant (e.g., 0.5% Tween 80) in the stock solution.

  • Asymmetric Zones: Caused by uneven pouring of agar or tilting the plate.

    • Solution: Ensure agar depth is exactly 4 mm (pour ~25 mL in a 90 mm Petri dish).

  • Swarming Growth (Proteus):

    • Solution: Use MHA with 5% salt or specific inhibitors if testing Proteus species.

References

  • Clinical and Laboratory Standards Institute (CLSI). (2024). Performance Standards for Antimicrobial Susceptibility Testing. 34th Edition. CLSI Supplement M100.[6] Link

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. Link

  • Sobola, A. O., & Watkins, G. M. (2014). Synthesis, characterization and antimicrobial activity of Schiff bases derived from p-vanillin.[9] Journal of Chemical and Pharmaceutical Research. Link

  • BenchChem. (2025).[5][7] Optimization of Antimicrobial Testing Protocols for Water-Insoluble Compounds. Technical Support Center. Link

  • Valgas, C., et al. (2007). Screening methods to determine antibacterial activity of natural products.[3][10][11] Brazilian Journal of Microbiology, 38(2), 369-380. Link

Sources

Application

In Vitro Cytotoxicity Testing of Vanillin-Based Schiff Bases: Application Notes and Protocols

Introduction Vanillin, a principal component of the extract of the vanilla bean, serves as a versatile platform for the synthesis of a wide array of Schiff bases. These compounds, characterized by the azomethine group (-...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Vanillin, a principal component of the extract of the vanilla bean, serves as a versatile platform for the synthesis of a wide array of Schiff bases. These compounds, characterized by the azomethine group (-C=N-), have garnered significant attention in medicinal chemistry due to their diverse biological activities, including antimicrobial, anti-inflammatory, and notably, anticancer properties.[1][2] The structural flexibility of vanillin-based Schiff bases allows for the introduction of various substituents, enabling the fine-tuning of their cytotoxic profiles against different cancer cell lines.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and in vitro cytotoxicity evaluation of vanillin-based Schiff bases. We will delve into detailed protocols for assessing cell viability, and understanding the underlying mechanisms of cell death, such as apoptosis, cell cycle arrest, and oxidative stress.

Synthesis and Characterization of a Representative Vanillin-Based Schiff Base

A common and straightforward method for synthesizing vanillin-based Schiff bases involves the condensation reaction between vanillin and a primary amine.[5][6]

Protocol: Synthesis of N-(4-hydroxy-3-methoxybenzylidene)aniline

  • Reaction Setup: In a round-bottom flask, dissolve vanillin (1 equivalent) in a suitable solvent such as methanol or ethanol.

  • Addition of Amine: To this solution, add an equimolar amount of aniline (1 equivalent).

  • Catalysis (Optional): A few drops of a catalytic acid, like glacial acetic acid, can be added to facilitate the reaction.

  • Reflux: Heat the reaction mixture under reflux for a specified period (typically 2-4 hours), with continuous stirring.[5]

  • Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Isolation: Upon completion, the reaction mixture is cooled to room temperature, leading to the precipitation of the Schiff base.

  • Purification: The precipitate is filtered, washed with a cold solvent (e.g., cold ethanol), and dried. Recrystallization from a suitable solvent can be performed for further purification.

  • Characterization: The structure of the synthesized Schiff base should be confirmed using spectroscopic techniques such as Fourier-Transform Infrared (FTIR), Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry.

In Vitro Cytotoxicity Assessment

A crucial step in the evaluation of novel compounds is the determination of their cytotoxic effects on cancer cells. This is often quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit the growth of 50% of the cell population.

Cell Viability and Proliferation Assays

Several assays are available to measure cell viability and proliferation. The choice of assay depends on the specific research question and the characteristics of the compound being tested.

1. MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[7][8] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[7]

Protocol: MTT Assay for Cell Viability [7][9][10]

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

  • Compound Treatment: Treat the cells with various concentrations of the vanillin-based Schiff base (typically in a serial dilution) and a vehicle control (e.g., DMSO). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[7]

  • Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value can be determined by plotting the percentage of viability against the log of the compound concentration.

2. AlamarBlue™ (Resazurin) Assay

The AlamarBlue™ assay is another widely used method to assess cell viability and proliferation.[11][12] It utilizes the redox indicator resazurin, which is reduced by metabolically active cells to the fluorescent and colorimetric product, resorufin.[13][14] This assay is non-toxic to cells, allowing for continuous monitoring over time.

Protocol: AlamarBlue™ Assay for Cell Proliferation [14]

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

  • AlamarBlue™ Addition: Add AlamarBlue™ reagent to each well (typically 10% of the culture volume) and incubate for 1-4 hours at 37°C, protected from light.[14]

  • Measurement: Measure either the fluorescence (excitation 530-560 nm, emission 590 nm) or the absorbance (570 nm and 600 nm) using a microplate reader.[14]

  • Data Analysis: Calculate the percentage of cell viability or proliferation based on the fluorescence or absorbance readings, relative to the control.

Mechanistic Studies of Cell Death

Understanding how a compound induces cell death is critical for its development as a therapeutic agent. The following protocols outline key assays to investigate the mechanisms of cytotoxicity of vanillin-based Schiff bases.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects. A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[15] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells when conjugated to a fluorescent dye like FITC.[15][16] Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells, but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[17]

Protocol: Annexin V-FITC/PI Staining for Apoptosis [15][16][17]

  • Cell Treatment: Treat cells with the vanillin-based Schiff base at its IC50 concentration for a specified time. Include both untreated and positive controls (e.g., cells treated with a known apoptosis inducer).

  • Cell Harvesting: Harvest the cells (both adherent and suspension) and wash them twice with cold PBS.

  • Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of FITC Annexin V and 5 µL of PI.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature (25°C) in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic or necrotic cells

  • Annexin V- / PI+: Necrotic cells

Cell Cycle Analysis by Propidium Iodide Staining

Many cytotoxic compounds can induce cell cycle arrest at specific checkpoints (G1, S, or G2/M phases), preventing cancer cell proliferation.[18][19] Cell cycle analysis can be performed by staining the DNA of fixed and permeabilized cells with propidium iodide, followed by flow cytometry.[20][21] The fluorescence intensity of PI is directly proportional to the amount of DNA in the cell.

Protocol: Cell Cycle Analysis [20]

  • Cell Treatment and Harvesting: Treat cells with the Schiff base and harvest as described for the apoptosis assay.

  • Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix the cells overnight at -20°C.

  • Washing: Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • RNase Treatment: Resuspend the cell pellet in a solution containing RNase A to degrade RNA and prevent its staining by PI.

  • PI Staining: Add PI solution to the cells and incubate in the dark for 15-30 minutes at room temperature.

  • Flow Cytometry: Analyze the stained cells by flow cytometry. The DNA content will be displayed as a histogram, showing peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle.

Measurement of Intracellular Reactive Oxygen Species (ROS)

The induction of oxidative stress through the generation of reactive oxygen species (ROS) is another mechanism by which some anticancer agents kill cancer cells.[22][23] The cell-permeant dye 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) can be used to measure intracellular ROS levels.[24][25] Inside the cell, esterases cleave the acetate groups, and the resulting DCFH is oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[24][25]

Protocol: Intracellular ROS Measurement [24][26]

  • Cell Seeding and Treatment: Seed cells in a suitable plate (e.g., 96-well black plate for fluorescence reading) and treat with the vanillin-based Schiff base.

  • DCFH-DA Loading: After treatment, remove the medium and incubate the cells with a working solution of DCFH-DA (typically 10-25 µM) in serum-free medium for 30-60 minutes at 37°C.[25][26]

  • Washing: Wash the cells with PBS to remove excess DCFH-DA.

  • Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or a flow cytometer with excitation at ~485 nm and emission at ~529 nm.[24][25]

Data Presentation and Visualization

Tabular Summary of Cytotoxicity Data
CompoundCell LineIC50 (µM) after 48h
Vanillin-Aniline Schiff BaseMCF-7 (Breast Cancer)[Insert Value]
Vanillin-Aniline Schiff BaseHeLa (Cervical Cancer)[Insert Value]
Vanillin-Aniline Schiff BaseA549 (Lung Cancer)[Insert Value]
Doxorubicin (Positive Control)MCF-7 (Breast Cancer)[Insert Value]
Visualizing Experimental Workflows and Pathways

Experimental_Workflow cluster_synthesis Synthesis & Characterization cluster_cytotoxicity In Vitro Cytotoxicity Screening cluster_mechanism Mechanistic Studies S1 Vanillin + Amine S2 Condensation Reaction S1->S2 S3 Purification S2->S3 S4 Characterization (FTIR, NMR, MS) S3->S4 C2 Compound Treatment S4->C2 C1 Cell Culture C1->C2 C3 Viability Assays (MTT, AlamarBlue) C2->C3 C4 IC50 Determination C3->C4 M1 Apoptosis Assay (Annexin V/PI) C4->M1 At IC50 M2 Cell Cycle Analysis (PI Staining) C4->M2 At IC50 M3 ROS Measurement (DCFH-DA) C4->M3 At IC50

Caption: General workflow for the synthesis and cytotoxic evaluation of vanillin-based Schiff bases.

Apoptosis_Pathway compound Vanillin-Based Schiff Base ros Increased ROS compound->ros dna_damage DNA Damage compound->dna_damage mito Mitochondrial Dysfunction ros->mito caspase Caspase Activation mito->caspase apoptosis Apoptosis caspase->apoptosis cell_cycle Cell Cycle Arrest (G2/M) cell_cycle->apoptosis dna_damage->cell_cycle

Caption: Potential mechanisms of Schiff base-induced cytotoxicity.

Conclusion

This application note provides a framework for the systematic evaluation of the in vitro cytotoxicity of vanillin-based Schiff bases. By following these detailed protocols, researchers can obtain reliable and reproducible data on cell viability, and gain insights into the mechanisms of action of these promising compounds. Such studies are essential for the identification and development of novel anticancer agents.

References

  • Bio-Rad Antibodies. (n.d.). alamarBlue - Cell Proliferation Assay. Retrieved from [Link][11]

  • Lall, N., et al. (2020). Alamar Blue assay optimization to minimize drug interference and inter-assay variability. PLoS ONE, 15(11), e0242340.[13]

  • G-Biosciences. (n.d.). AlamarBlue Cell Viability Assay Reagent. Retrieved from [Link]

  • Interchim. (n.d.). alamarBlue™ Cell Viability Assay Reagent. Retrieved from [Link][14]

  • García-Ramos, J. C., et al. (2023). The Schiff base hydrazine copper(II) complexes induce apoptosis by P53 overexpression and prevent cell migration through protease-independent pathways. Medical Oncology, 40(9), 271.[27]

  • Kim, H. J., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current protocols in molecular biology, 111, 28.6.1–28.6.11.[18]

  • UCL. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link][20]

  • Wikipedia. (2024). Cell cycle analysis. Retrieved from [Link][19]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link][8]

  • BioVision. (n.d.). Annexin V-FITC Apoptosis Detection Kit. Retrieved from [Link][16]

  • Biologi. (n.d.). Standard Operation Procedure Cell cycle analysis by Propidium Iodide (PI). Retrieved from [Link][21]

  • Cyrusbio. (n.d.). MTT Assay Protocol. Retrieved from [Link][9]

  • Tarafder, P., et al. (2019). o-Vanillin Derived Schiff Bases and Their Organotin(IV) Compounds: Synthesis, Structural Characterisation, In-Silico Studies and Cytotoxicity. Molecules, 24(4), 684.[28]

  • Wang, Y., et al. (2020). Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. Bio-protocol, 10(12), e3662.[22]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Retrieved from [Link][10]

  • Musiani, F., et al. (2007). Pro-apoptotic Activity of Novel Isatin-Schiff Base Copper(II) Complexes Depends on Oxidative Stress. Journal of Biological Chemistry, 282(29), 20963–20975.[23]

  • Nfor, E. N., et al. (2017). Anti-Salmonellal Schiff Bases from Vanillin: Synthesis and Structure Elucidation. International Journal of Chemistry, 9(2), 1.[5]

  • Bioquochem. (n.d.). DCFH-DA PROBE | INTRACELLULAR ROS ASSAY. Retrieved from [Link][25]

  • Li, Y., et al. (2020). A new Schiff base copper(II) complex induces cancer cell growth inhibition and apoptosis by multiple mechanisms. Journal of Inorganic Biochemistry, 208, 111103.[29]

  • Bio-protocol. (2021). 2.5.2. Determination of Intracellular ROS by DCFHDA Assay. Retrieved from [Link][26]

  • ResearchGate. (n.d.). General procedure for the synthesis of vanillin Schiff bases. Retrieved from [Link][6]

  • ResearchGate. (2018). Protocol for Annexin V-FITC apoptosis assay?. Retrieved from [Link][30]

  • Periodica Polytechnica. (2024). Synthesis of Chitosan-ortho-vanillin/AgNPs Schiff Base Composite as Food Preservative. Retrieved from [Link][31]

  • El-Gammal, O. A., et al. (2020). Conventional and Microwave-Assisted Synthesis, Antimicrobial and Antitumor Studies of Tridentate Schiff Base Derived from O-vanillin and Phenyl Urea and its Complexes. Journal of the Mexican Chemical Society, 64(2), 102-120.[3]

  • RSC Publishing. (2025). Schiff bases targeting an Sw-480 colorectal cell line: synthesis, characterization, ds-DNA binding and anticancer studies. Retrieved from [Link][32]

  • Open Research Newcastle. (2025). o-Vanillin derived schiff bases and their organotin(IV) compounds: synthesis, structural characterisation, in-silico studies and cytotoxicity. Retrieved from [Link][4]

  • Springer. (n.d.). Exploring Schiff Bases Derived from 2-hydroxybenzaldehyde as Potential Anticancer Agents: Synthesis, Characterization, Molecular. Retrieved from [Link][33]

  • MDPI. (2021). Schiff Bases: Interesting Scaffolds with Promising Antitumoral Properties. Retrieved from [Link][1]

  • PMC. (n.d.). Synthesis, Characterization, and In Vitro Cytotoxicity of Unsymmetrical Tetradentate Schiff Base Cu(II) and Fe(III) Complexes. Retrieved from [Link][34]

  • PubMed. (2024). Design, spectroscopic characterization, in silico and in vitro cytotoxic activity assessment of newly synthesized thymol Schiff base derivatives. Retrieved from [Link][35]

  • SciSpace. (n.d.). Schiff Base Metal Complexes as Anticancer Agents. Retrieved from [Link][36]

  • Research Square. (n.d.). Importance of the Applicability of O-Vanillin Schiff Base Complexes: Review. Retrieved from [Link][2]

  • PMC. (2024). Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. Retrieved from [Link][37]

  • Semantic Scholar. (2017). Antitumor , Cytotoxic and Antimicrobial Studies of A Novel Schiff Base , Ortho-Vanillin-( 1 , 2-Ethylenediimine ) Ortho-Hydroxyacetophenone and its Transition Metal Complexes. Retrieved from [Link][38]

Sources

Method

The Coordination Chemistry of 2-Methoxy-4-[(methylimino)methyl]phenol: A Guide to Synthesis, Characterization, and Application

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of metal complexes formed with the Schiff base li...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of metal complexes formed with the Schiff base ligand 2-Methoxy-4-[(methylimino)methyl]phenol. This ligand, derived from the natural product vanillin, serves as a versatile building block for creating coordination compounds with diverse and potent activities. This guide offers detailed, field-proven protocols and explains the scientific rationale behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction: The Versatility of Vanillin-Based Schiff Bases

Schiff bases derived from aldehydes and primary amines are a cornerstone of coordination chemistry, prized for their synthetic accessibility and the stability of their metal complexes.[1] The ligand 2-Methoxy-4-[(methylimino)methyl]phenol, synthesized from 4-hydroxy-3-methoxybenzaldehyde (vanillin) and methylamine, is a bidentate ligand that coordinates to metal ions typically through the phenolic oxygen and the imine nitrogen.[2][3] This chelation forms stable five- or six-membered rings with the metal center, enhancing the complex's overall stability.

The resulting metal complexes have garnered significant attention due to their wide array of applications, which stem from the synergistic interplay between the metal ion and the organic ligand. These applications span catalysis, materials science, and medicinal chemistry, with notable activities as antimicrobial, antioxidant, and anticancer agents.[4][5][6] The electronic properties of the metal center can be finely tuned by the Schiff base ligand, making these complexes excellent candidates for catalyzing various organic transformations, such as oxidation and reduction reactions.[7][8]

This guide will provide detailed protocols for the synthesis of the ligand and its transition metal complexes, followed by application notes and step-by-step procedures for evaluating their catalytic, anticancer, and antimicrobial properties.

Part 1: Synthesis and Characterization

The formation of the Schiff base and its subsequent metal complexes are fundamental procedures that underpin all further applications. The following protocols are designed to be robust and reproducible.

Protocol 1: Synthesis of the Schiff Base Ligand (L) - 2-Methoxy-4-[(methylimino)methyl]phenol

This protocol describes the synthesis of the ligand via a one-step condensation reaction. The procedure is adapted from established methods for similar vanillin-based Schiff bases.[9]

Rationale: The reaction involves the nucleophilic attack of the primary amine (methylamine) on the carbonyl carbon of the aldehyde (vanillin), followed by the elimination of a water molecule to form the characteristic imine (azomethine) bond (-C=N-). The reaction is typically carried out in an alcoholic solvent to facilitate the dissolution of the reactants and is often catalyzed by a small amount of acid, although it can proceed without it. Refluxing provides the necessary energy to drive the reaction to completion.

Experimental Workflow:

Synthesis_Ligand Reactants Vanillin (1 eq) Methylamine (1 eq) Methanol Reaction Combine & Reflux (4 hours) Reactants->Reaction Filtration Hot Filtration Reaction->Filtration Crystallization Slow Evaporation (Cool to RT) Filtration->Crystallization Isolation Isolate Crystals (Filtration) Crystallization->Isolation Product 2-Methoxy-4-[(methylimino)methyl]phenol (Yellow Crystals) Isolation->Product

Caption: Workflow for the synthesis of the Schiff base ligand.

Materials:

  • 4-hydroxy-3-methoxybenzaldehyde (Vanillin)

  • Methylamine (40% solution in water or as hydrochloride salt)

  • Methanol (Reagent Grade)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and hotplate

  • Filtration apparatus

Procedure:

  • In a 250 mL round-bottom flask, dissolve 15.21 g (0.1 mol) of vanillin in 100 mL of methanol.

  • With continuous stirring, add a stoichiometric equivalent of methylamine (7.76 mL of a 40% aqueous solution, 0.1 mol) dropwise to the vanillin solution. If using methylamine hydrochloride, co-addition of an equivalent of a base like NaOH is required to free the amine.

  • Attach the reflux condenser and heat the mixture to reflux with continuous stirring for 4 hours. The solution will typically turn a distinct yellow color.

  • After reflux, filter the hot solution to remove any impurities.

  • Allow the filtrate to cool to room temperature and then let it stand for slow evaporation. Yellow crystals of the Schiff base will form over a period of several days.[9]

  • Isolate the crystals by vacuum filtration, wash with a small amount of cold methanol, and dry in a desiccator.

  • Expected Yield: ~80-90%.

Protocol 2: Synthesis of a Representative Metal Complex - Bis(2-Methoxy-4-[(methylimino)methyl]phenol) Copper(II)

This protocol details a general method for synthesizing transition metal complexes of the prepared Schiff base ligand (L). Copper(II) is used as a representative example.

Rationale: The metal complex is formed by the reaction of the Schiff base ligand with a metal salt in an alcoholic solution. The ligand acts as a Lewis base, donating electron pairs from the phenolic oxygen (after deprotonation) and the imine nitrogen to the Lewis acidic metal ion. The reaction typically results in the formation of a neutral complex with a 1:2 metal-to-ligand stoichiometry.

Coordination Diagram:

Caption: Bidentate coordination of the ligand to the Cu(II) center.

Materials:

  • 2-Methoxy-4-[(methylimino)methyl]phenol (Ligand, L)

  • Copper(II) Acetate Monohydrate [Cu(OAc)₂·H₂O]

  • Methanol or Ethanol (Reagent Grade)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and hotplate

Procedure:

  • Dissolve 0.358 g (2.0 mmol) of the Schiff base ligand (L) in 50 mL of warm methanol in a 100 mL round-bottom flask.

  • In a separate beaker, dissolve 0.200 g (1.0 mmol) of copper(II) acetate monohydrate in 20 mL of methanol.

  • Add the methanolic solution of the metal salt dropwise to the stirring ligand solution. A color change and the formation of a precipitate are typically observed.

  • Attach the reflux condenser and heat the mixture to reflux for 2-3 hours.

  • After reflux, allow the mixture to cool to room temperature.

  • Collect the precipitated complex by vacuum filtration.

  • Wash the solid product with methanol and then diethyl ether to remove any unreacted starting materials.

  • Dry the complex in a desiccator over anhydrous CaCl₂.

Characterization of the Ligand and its Metal Complexes

To confirm the successful synthesis and determine the structure of the compounds, a suite of characterization techniques should be employed.

TechniqueLigand (L)Metal Complex [Cu(L)₂]Rationale for Change upon Complexation
FT-IR (cm⁻¹) ν(O-H): ~3200 (broad) ν(C=N): ~1630 ν(C-O): ~1260ν(O-H): Absent ν(C=N): ~1610 (shift to lower frequency) ν(C-O): ~1280 (shift to higher frequency) New Bands: ν(M-N): ~520-570 ν(M-O): ~420-480Absence of O-H band indicates deprotonation and coordination.[2] Shift in C=N frequency confirms coordination of the imine nitrogen.[2] Shifts in C-O also indicate coordination. Appearance of new low-frequency bands confirms the formation of metal-nitrogen and metal-oxygen bonds.[2]
¹H NMR (ppm) δ ~12.0 (s, 1H, -OH) δ ~8.1 (s, 1H, -CH=N) δ ~3.7 (s, 3H, -OCH₃) δ ~3.4 (s, 3H, N-CH₃) δ ~6.6-7.3 (m, 3H, Ar-H)Paramagnetically broadened for Cu(II) complex. For diamagnetic complexes (e.g., Zn(II)), the -OH proton signal disappears. The -CH=N proton signal may shift downfield.Disappearance of the phenolic proton signal confirms deprotonation.[9] Shifts in the imine proton signal indicate coordination of the nitrogen atom to the metal center.
UV-Vis (nm) π-π* transitions (~270 nm) n-π* transitions (~350 nm)Ligand bands may shift (bathochromic or hypsochromic). New Bands: Ligand-to-Metal Charge Transfer (LMCT) d-d transitions (for transition metals, e.g., ~600-700 nm for Cu(II))Shifts in ligand-centered transitions and the appearance of new bands (LMCT, d-d) are definitive evidence of complex formation and provide information on the electronic structure and geometry of the complex.[10]
Molar Conductivity Non-electrolyticLow values in DMSO or DMFLow conductivity values confirm the non-electrolytic nature of the neutral complex.[2]

Part 2: Application Notes and Protocols

The metal complexes of 2-Methoxy-4-[(methylimino)methyl]phenol exhibit a range of useful properties. The following sections provide detailed protocols for evaluating some of their key applications.

Application Note 1: Catalytic Oxidation

Principle: Schiff base metal complexes are effective catalysts for the oxidation of various organic substrates, including hydrocarbons and alcohols.[4] They function by activating an oxidant, such as hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP), to generate highly reactive oxygen species. The metal center facilitates this process, and the Schiff base ligand stabilizes the metal ion and modulates its reactivity.[4] The oxidation of cyclohexane to cyclohexanol and cyclohexanone ("KA oil"), an important industrial intermediate, is a common benchmark reaction for testing catalytic activity.[11][12]

Catalytic Cycle Mechanism:

Catalytic_Cycle Catalyst [L₂Mⁿ⁺] Active_Species [L₂Mⁿ⁺(OOH)] (Metal-peroxide intermediate) Catalyst->Active_Species + H₂O₂ Oxidation Substrate Oxidation Active_Species->Oxidation Oxidation->Catalyst + H₂O Product Product (e.g., Cyclohexanol) Oxidation->Product Substrate Substrate (e.g., Cyclohexane) Substrate->Oxidation

Caption: Generalized catalytic cycle for oxidation by a Schiff base metal complex.

Protocol 3: Catalytic Oxidation of Cyclohexane

Materials:

  • Synthesized metal complex (e.g., [Cu(L)₂])

  • Cyclohexane

  • Hydrogen Peroxide (30% aq. solution) or TBHP

  • Acetonitrile (solvent)

  • Reaction vial or flask

  • Gas Chromatograph (GC) for product analysis

Procedure:

  • In a 25 mL reaction vial, add the metal complex catalyst (e.g., 5-10 mg).

  • Add 5 mL of acetonitrile as the solvent.

  • Add 1 mL of cyclohexane (substrate).

  • To this mixture, add the oxidant (e.g., 2 mL of 30% H₂O₂) to initiate the reaction.[11]

  • Seal the vial and place it in a thermostated bath at a specific temperature (e.g., 60-80°C) with stirring for a set duration (e.g., 2-6 hours).

  • After the reaction period, cool the mixture to room temperature.

  • Extract the organic components with a suitable solvent (e.g., diethyl ether).

  • Analyze the organic phase by Gas Chromatography (GC) to determine the conversion of cyclohexane and the selectivity for cyclohexanol and cyclohexanone.[12]

Application Note 2: Anticancer Activity

Principle: Many Schiff base metal complexes exhibit significant cytotoxicity against various cancer cell lines.[6] The mechanism of action is often multifactorial but can include interaction with DNA, inhibition of key enzymes like topoisomerase, or the generation of reactive oxygen species (ROS) that induce apoptosis. The MTT assay is a standard colorimetric method used to assess the in vitro cytotoxicity of potential anticancer agents.[13][14] It measures the metabolic activity of cells, which is an indicator of cell viability. In live cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product, the amount of which is proportional to the number of viable cells.[13]

Protocol 4: MTT Assay for Cytotoxicity against MCF-7 Breast Cancer Cells

Materials:

  • MCF-7 human breast cancer cell line

  • DMEM or RPMI-1640 culture medium with 10% FBS and 1% Penicillin-Streptomycin

  • Synthesized metal complexes dissolved in DMSO (stock solution)

  • MTT reagent (5 mg/mL in sterile PBS)

  • DMSO or solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

  • Sterile 96-well plates

  • Humidified incubator (37°C, 5% CO₂)

  • Microplate reader (570 nm)

Procedure:

  • Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.[13]

  • Compound Treatment: Prepare serial dilutions of the metal complexes in the culture medium from the DMSO stock. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the complexes (e.g., 1, 5, 10, 25, 50, 100 µM). Include untreated cells (medium only) and vehicle control (medium with DMSO).

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of fresh serum-free medium plus 20 µL of MTT reagent to each well. Incubate for another 4 hours.[13]

  • Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the purple formazan crystals. Shake the plate gently for 10-15 minutes.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration compared to the untreated control. Plot the viability against the log of the concentration to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Data Interpretation Workflow:

MTT_Analysis Absorbance Raw Absorbance Data (570 nm) Normalize Normalize to Control (% Viability) Absorbance->Normalize Plotting Plot % Viability vs. Log[Concentration] Normalize->Plotting IC50 Determine IC₅₀ Value Plotting->IC50

Caption: Data analysis workflow for the MTT assay.

Application Note 3: Antimicrobial Activity

Principle: The antimicrobial activity of Schiff base metal complexes is a well-documented phenomenon. Chelation can enhance the lipophilicity of the metal ion, allowing the complex to more easily penetrate the lipid layers of bacterial cell membranes. Once inside, the complex can disrupt cellular processes, such as protein synthesis or DNA replication, leading to cell death. The Kirby-Bauer disk diffusion method is a widely used qualitative technique to screen for antimicrobial activity.[15] An agent's efficacy is determined by measuring the diameter of the zone of inhibition, where bacterial growth is prevented around a disk impregnated with the test compound.

Protocol 5: Antimicrobial Susceptibility Testing (Disk Diffusion Method)

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Mueller-Hinton Agar (MHA)

  • Sterile Petri dishes

  • Sterile filter paper disks (6 mm)

  • Synthesized metal complexes dissolved in a suitable solvent (e.g., DMSO)

  • Sterile swabs

  • Incubator (37°C)

Procedure:

  • Prepare Inoculum: Prepare a bacterial inoculum by suspending a few colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[16]

  • Inoculate Plate: Using a sterile swab, uniformly streak the standardized bacterial suspension over the entire surface of a Mueller-Hinton agar plate to ensure confluent growth.

  • Apply Disks: Prepare stock solutions of the Schiff base and its metal complexes in DMSO. Aseptically place sterile filter paper disks onto the inoculated agar surface. Pipette a fixed volume (e.g., 10-20 µL) of each test compound solution onto a separate disk. Also include a solvent control (DMSO only) and a standard antibiotic disk as a positive control.

  • Incubation: Incubate the plates, inverted, at 37°C for 18-24 hours.[15]

  • Measure Zones of Inhibition: After incubation, measure the diameter (in mm) of the clear zone around each disk where bacterial growth has been inhibited. The size of the zone correlates with the susceptibility of the bacterium to the compound.

Conclusion

The Schiff base 2-Methoxy-4-[(methylimino)methyl]phenol is a readily accessible and highly versatile ligand in coordination chemistry. Its metal complexes present a platform for developing novel catalysts and therapeutic agents. The protocols and application notes provided in this guide offer a robust framework for the synthesis, characterization, and evaluation of these promising compounds. By understanding the principles behind each step, from ligand formation to biological assay, researchers can effectively explore and exploit the rich chemical and functional diversity of this class of coordination compounds.

References

  • SCHIFF BASE-METAL COMPLEXES AS CATALYSTS FOR ORGANIC TRANSFORMATIONS: EXPLORING GREEN CHEMISTRY APPROACHES. (2025). RASĀYAN J. Chem., 18(2). [Link]

  • Nafiah, N., & Nadhiroh, A. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Proceedings of the 1st International Conference on Islam, Science and Technology, ICONIST 2021. Atlantis Press. [Link]

  • Cyclohexane Oxidation: Synthesis of Iron (III)- Amino Acid and Amino Acid Schiff Base Complexes and Their Catalytic Activity. (2014). American Chemical Science Journal, 4(5), 600-615. [Link]

  • Catalytic cycle of the (ep)oxidation of 1,2-cyclohexene catalyzed by Zn (PS)2 and Zn(PSNa)2 complexes. (n.d.). ResearchGate. [Link]

  • Synthesis, characterisation and catalytic activity of dithiocarbazate Schiff base complexes in oxidation of cyclohexane. (2018). International Journal of Industrial Chemistry, 9(3), 231-239. [Link]

  • View of Synthesis, Crystal Structure and Spectroscopic Study of (E)-2-methoxy-4-((1-phenylethylimino)methyl)phenol. (n.d.). Chemical Science International Journal. [Link]

  • Scheme I. Synthesis of 4-[(2-methoxyphenylimino)methyl]phenol (2-MPIMP)... (n.d.). ResearchGate. [Link]

  • Polymerization of Salen Schiff Base Reaction and Catalytic Transformations. (2022). Walsh Medical Media. [Link]

  • Fugu, M. B., Ndahi, N. P., Paul, B. B., & Mustapha, A. N. (n.d.). Synthesis, characterization, and antimicrobial studies of some vanillin schiff base metal (II) complexes. Journal of Chemical and Pharmaceutical Research. [Link]

  • Murugan G, & Dr.K.P Balasubramanian. (2023). Synthesis And Characterization Of 2-[(4-Methoxy-Phenylimino)-Methyl]-Phenol Ligand With Ni(Ii) Complex. INTERNATIONAL JOURNAL OF NOVEL RESEARCH AND DEVELOPMENT, 8(6), f699-f711. [Link]

  • Copper(ii) complex with a redox-noninnocent Schiff base bearing a tetraphenyldisiloxane unit: synthesis, structure and catalytic oxidation of cyclohexane. (2022). Dalton Transactions, 51(32), 12217-12231. [Link]

  • Catalytic oxidation of cyclohexane using transition metal complexes of dithiocarbazate schiff base. (2017). Chemical Engineering Journal, 327, 423-430. [Link]

  • Cyclohexane Oxidation: Synthesis of Iron (III)-Amino Acid and Amino Acid Schiff Base Complexes and Their Catalytic Activity Evaluation. (2014). Chemical Science International Journal, 4(5), 600-615. [Link]

  • Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. (2021). ResearchGate. [Link]

  • Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. (2024). Scientific Reports, 14(1), 27891. [Link]

  • Advanced synthesis, comprehensive characterization, and potent cytotoxicity of 2,6-Bis(2-aminophenylimino)methyl)-4-methoxyphenol and its binuclear copper(II) complex. (2025). Scientific Reports, 15(1), 6957. [Link]

  • Schiff base complexes of some metal ions with vanillin and amino acids. (2025). ResearchGate. [Link]

  • Catalytic Efficiency of Schiff Base Metal Complexes in Organic Transformations. (2024). Journal of Chemical and Pharmaceutical Research, 16(12), 1-8. [Link]

  • Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). Journal of Visualized Experiments, (74), e4473. [Link]

  • Synthesis of 2,6-bis((E)-(2-aminophenylimino)methyl)-4-methoxyphenol (HL). (n.d.). ResearchGate. [Link]

  • Andruh, M. (2017). The exceptionally rich coordination chemistry generated by Schiff-base ligands derived from o-vanillin. Dalton Transactions, 46(32), 10524-10540. [Link]

  • Synthesis and Evaluation of Schiff Base-Metal Complexes as Efficient Catalysts for Green Chemistry. (2025). JETIR, 12(1). [Link]

  • Detailed protocol for MTT Cell Viability and Proliferation Assay. (2024). ResearchHub. [Link]

  • Laiq, E., & Shahid, N. (2021). Antimicrobial Activities of Schiff Base Metal Complexes of First Transition Series. Biomedical and Pharmacology Journal, 14(3). [Link]

  • Two different coordination modes of the Schiff base derived from ortho-vanillin and 2-(2-aminomethyl)pyridine in a mononuclear uranyl complex. (2022). Inorganica Chimica Acta, 539, 121015. [Link]

  • Synthesis, crystal structure and spectroscopic study of (E)-2-methoxy-4-((1- phenylethylimino)methyl)phenol. (2024). Chemical Science International Journal, 33(1), 40-50. [Link]

  • Wielińska, J., & Cieślak-Golonka, M. (2026). Anticancer Activity of Schiff Base Metal Complexes Against MCF-7 Breast Cancer Cell Line. Mini-Reviews in Medicinal Chemistry. [Link]

  • Hudzicki, J. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. [Link]

  • Advanced synthesis, comprehensive characterization, and potent cytotoxicity of 2,6-Bis(2-aminophenylimino)methyl)-4-methoxyphenol and its binuclear copper(II) complex. (2025). Scientific Reports, 15(1), 6957. [Link]

  • Study of the antimicrobial activity of metal complexes and their ligands through bioassays applied to plant extracts. (2025). ResearchGate. [Link]

  • 2-Methoxy-4-((methylamino)methyl)phenol hydrochloride. (n.d.). PubChem. [Link]

  • Determination of antimicrobial resistance by disk diffusion. (2022). Health and Digital Executive Agency. [Link]

  • Applied Methods to Assess the Antimicrobial Activity of Metallic-Based Nanoparticles. (2023). MDPI. [Link]

  • Copper(ii) complexes of sterically hindered phenolic Schiff bases: synthesis, characterization, interaction with biomolecules, and antioxidant and antimicrobial activity. (2021). New Journal of Chemistry, 45(44), 20901-20916. [Link]

  • Dinuclear Copper(II) Complexes of 2,6-Bis[(N-Methylpiperazine-1-yl)methyl]-4-Formyl Phenol Ligand: Promising Biomimetic Catalysts for Dye Residue Degradation and Drug Synthesis. (2023). MDPI. [Link]

Sources

Application

Using 2-Methoxy-4-[(methylimino)methyl]phenol as a ligand in coordination chemistry

This comprehensive guide details the application of 2-Methoxy-4-[(methylimino)methyl]phenol (and its critical isomer) as a ligand in coordination chemistry. Executive Summary: The Isomer Distinction Before proceeding wit...

Author: BenchChem Technical Support Team. Date: February 2026

This comprehensive guide details the application of 2-Methoxy-4-[(methylimino)methyl]phenol (and its critical isomer) as a ligand in coordination chemistry.

Executive Summary: The Isomer Distinction

Before proceeding with the protocol, it is critical to distinguish between the two structural isomers derived from "vanillin" precursors, as their coordination behaviors are fundamentally different.

Feature2-Methoxy-4-[(methylimino)methyl]phenol 2-Methoxy-6-[(methylimino)methyl]phenol
Precursor Vanillin (4-hydroxy-3-methoxybenzaldehyde)o-Vanillin (2-hydroxy-3-methoxybenzaldehyde)
Geometry Para-substitution (OH and C=N are far apart)Ortho-substitution (OH and C=N are adjacent)
Coordination Bridging Ligand: Forms Coordination Polymers (CPs) or Metal-Organic Frameworks (MOFs). Cannot chelate a single metal ion.Chelating Ligand: Forms discrete, stable 5- or 6-membered rings with a single metal ion.
Primary Use Materials Science (Magnetism, Porosity)Bioinorganic Chemistry (Catalysis, Antimicrobial)

Note: The protocol below primarily addresses the 4-isomer (as requested) for coordination polymer synthesis, but includes a dedicated section for the 6-isomer (o-vanillin derivative) given its prevalence in bioinorganic literature.

Part 1: Ligand Profile & Properties

  • IUPAC Name: 2-Methoxy-4-[(E)-(methylimino)methyl]phenol

  • Common Name:

    
    -methylvanillylideneamine
    
  • Molecular Formula: C

    
    H
    
    
    
    NO
    
    
  • MW: 165.19 g/mol

  • Donor Atoms: Phenolic Oxygen (hard donor), Imine Nitrogen (borderline donor).

  • Solubility: Soluble in Ethanol, Methanol, DMSO; sparingly soluble in water.

Part 2: Synthesis Protocols

Protocol A: Ligand Synthesis (Solvent-Free / Green Method)

Rationale: Schiff base condensation is reversible. Removing water drives the equilibrium. A solvent-free approach often yields higher purity for this specific low-molecular-weight imine.

Materials:

  • Vanillin (1.52 g, 10 mmol)

  • Methylamine (40% aqueous solution, 0.8 mL, ~10 mmol) or Methylamine hydrochloride + NaOH.

  • Ethanol (for recrystallization).

Step-by-Step:

  • Mixing: In a mortar, grind 1.52 g of Vanillin.

  • Addition: Dropwise add 0.8 mL of 40% methylamine solution while grinding.

  • Reaction: The mixture will turn yellow immediately (formation of imine). Continue grinding for 10–15 minutes until a dry or semi-solid yellow mass forms.

    • Mechanism:[1] Nucleophilic attack of the amine on the carbonyl carbon, followed by dehydration.

  • Work-up: Wash the solid with 5 mL of ice-cold water to remove unreacted amine.

  • Purification: Recrystallize from hot ethanol. Filter and dry in a vacuum desiccator.

    • Yield Expectation: >85%.[2]

    • Validation: Melting point should be sharp (approx. 132–134 °C).

Protocol B: Coordination Polymer Synthesis (Cu(II) Example)

Rationale: Since the 4-isomer cannot chelate, we target a bridging mode to create a 1D polymeric chain. We use a layering technique to grow single crystals suitable for X-ray diffraction.

Materials:

  • Ligand (from Protocol A) (0.165 g, 1 mmol)

  • Copper(II) Acetate Monohydrate (0.100 g, 0.5 mmol)

  • Methanol (Solvent A)

  • Water (Solvent B)

Step-by-Step:

  • Ligand Solution: Dissolve 1 mmol of Ligand in 10 mL Methanol. Add 1 mmol of Triethylamine (Et

    
    N) to deprotonate the phenolic oxygen.
    
    • Why: Deprotonation increases the electron density on the oxygen, facilitating bridging coordination.

  • Metal Solution: Dissolve 0.5 mmol Cu(OAc)

    
     in 10 mL H
    
    
    
    O.
  • Layering (Tube Method):

    • In a narrow test tube, place the denser Metal Solution at the bottom.

    • Carefully add a buffer layer (1:1 MeOH:H

      
      O, 2 mL) to prevent immediate mixing.
      
    • Gently layer the Ligand Solution on top.

  • Incubation: Seal the tube with Parafilm and leave undisturbed at room temperature for 5–7 days.

  • Harvesting: Green/Brown crystals will form at the interface. Filter and wash with cold methanol.

Part 3: Characterization & Validation

Spectroscopic Fingerprinting
TechniqueFeatureExpected ValueInterpretation
FT-IR

1625–1640 cm

Strong band confirming imine formation.
FT-IR

Absent (in complex)Disappearance confirms deprotonation/coordination.

H NMR

8.2 – 8.5 ppmSinglet. Diagnostic for the azomethine proton.
UV-Vis LMCT350–400 nmLigand-to-Metal Charge Transfer (Phenolate

Cu).
UV-Vis d-d600–700 nmBroad band indicating distorted octahedral/square planar geometry.
Visualizing the Coordination Logic

The following diagram illustrates the structural divergence between the 4-isomer (Bridging) and the 6-isomer (Chelating).

CoordinationModes Vanillin Vanillin Precursor (4-OH, 3-OMe) Ligand4 Ligand (4-isomer) 2-Methoxy-4-[(methylimino)methyl]phenol Vanillin->Ligand4 + Methylamine oVanillin o-Vanillin Precursor (2-OH, 3-OMe) Ligand6 Ligand (6-isomer) 2-Methoxy-6-[(methylimino)methyl]phenol oVanillin->Ligand6 + Methylamine Metal Metal Ion (M+) Ligand4->Metal Steric Hindrance (Cannot Chelate) Ligand6->Metal Perfect Geometry (N,O < 3Å) Polymer Coordination Polymer (Bridging Mode) Ligand connects M1 and M2 Metal->Polymer Self-Assembly Chelate Discrete Complex (Chelating Mode) Ligand bites M1 (N,O) Metal->Chelate Chelation

Caption: Structural divergence: The 4-isomer forces bridging interactions leading to polymers, while the 6-isomer allows discrete chelation.

Part 4: Application Notes

Bioinorganic Chemistry (Antimicrobial)
  • Mechanism: The azomethine linkage (

    
    ) mimics biological substrates. Upon coordination, the polarity of the metal ion is reduced (chelation theory), increasing lipophilicity. This allows the complex to penetrate bacterial lipid membranes more effectively than the free ligand.
    
  • Protocol:

    • Dissolve complex in DMSO (1 mg/mL).

    • Perform Kirby-Bauer disk diffusion against S. aureus (Gram+) and E. coli (Gram-).

    • Note: The Cu(II) complexes of these ligands typically show 2–3x higher inhibition zones than the free ligand.

Catalysis (Oxidation)
  • Application: Oxidation of benzyl alcohol to benzaldehyde.

  • System: Cu(II)-Complex + TEMPO (co-catalyst) + Air (oxidant).

  • Condition: Reflux in acetonitrile for 6 hours.

  • Performance: The electron-donating methoxy group on the ligand stabilizes high-valent metal intermediates (e.g., Cu(III)) during the catalytic cycle.

References

  • Synthesis and Characterization of Vanillin Schiff Bases

    • Title: Synthesis, Characterization, Antimicrobial and Anticancer Studies of Metal Complexes of 2-methoxy-4-((3-methylpyridin-2-ylimino)methyl)phenol.
    • Source: Bentham Science, 2020.
    • URL:[Link]

  • Structural Isomerism in Vanillin Complexes

    • Title: Crystal structure of bis{μ-2-methoxy-6-[(methylimino)methyl]phenolato}bis({2-methoxy-6-[(methylimino)
    • Source: Acta Crystallographica Section E, 2013.
    • URL:[Link]

  • Antimicrobial Mechanisms

    • Title: Synthesis, Characterization And Biological Studies of Schiff Bases Derived From Vanillin And Their Complexes With Cobalt (II).
    • Source: Journal of Chemical, Biological and Physical Sciences, 2018.
    • URL:[Link]

  • General Protocol for Methylamine Schiff Bases

    • Title: Investigation of a Homoleptic Nickel(II) Complex: Synthesis, Crystal Structure, and Antimicrobial Efficacy.[1]

    • Source: ACS Omega, 2023.
    • URL:[Link]

Sources

Method

Application Notes and Protocols for 2-Methoxy-4-[(methylimino)methyl]phenol in Novel Therapeutic Agent Development

Foreword: Unveiling the Therapeutic Potential of Vanillin-Derived Imines The quest for novel therapeutic agents is a cornerstone of modern medicine, driven by the need for more effective and safer treatments for a myriad...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Unveiling the Therapeutic Potential of Vanillin-Derived Imines

The quest for novel therapeutic agents is a cornerstone of modern medicine, driven by the need for more effective and safer treatments for a myriad of human diseases. Small molecules, with their inherent advantages of oral bioavailability and cell permeability, remain a primary focus of drug discovery efforts.[1] Within this vast chemical space, phenolic compounds, particularly those derived from natural sources, have garnered significant attention for their diverse biological activities.[2][3][4] This document provides a comprehensive guide to the synthesis, characterization, and potential therapeutic applications of a specific phenolic imine, 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base synthesized from the readily available natural product, vanillin.

While specific biological data for this exact molecule is emerging, the broader class of vanillin-derived Schiff bases has demonstrated significant promise as antioxidant, anti-inflammatory, antimicrobial, and anticancer agents.[5][6][7] These application notes are therefore designed to provide researchers, scientists, and drug development professionals with the foundational knowledge and detailed protocols to explore the therapeutic potential of this intriguing compound. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for robust and reproducible results.

Section 1: Synthesis and Characterization of 2-Methoxy-4-[(methylimino)methyl]phenol

The synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol is a straightforward and efficient process, relying on the condensation reaction between an aldehyde (vanillin) and a primary amine (methylamine). This reaction, which forms a carbon-nitrogen double bond characteristic of a Schiff base (or imine), is a cornerstone of organic synthesis.[1]

Synthesis Protocol

This protocol is adapted from established methods for the synthesis of similar vanillin-derived Schiff bases.

Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • Methylamine solution (e.g., 40% in water or a solution in ethanol)

  • Ethanol (absolute)

  • Glacial Acetic Acid (catalyst)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Ice bath

  • Büchner funnel and filter paper

  • Standard laboratory glassware

Procedure:

  • Reactant Preparation: In a 250 mL round-bottom flask, dissolve 10 mmol of vanillin in 50 mL of absolute ethanol. Stir the solution until all the vanillin has dissolved.

  • Addition of Amine: To the stirred vanillin solution, slowly add 11 mmol (a 10% molar excess) of the methylamine solution. The slight excess of the amine helps to drive the reaction to completion.

  • Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture. The acid catalyzes the dehydration step of the imine formation.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78°C for ethanol) with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Reaction Completion and Crystallization: After 2-3 hours of reflux, or upon confirmation of reaction completion by TLC, remove the flask from the heat and allow it to cool to room temperature. Subsequently, place the flask in an ice bath to facilitate the crystallization of the product.

  • Isolation and Washing: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

  • Drying: Dry the purified product in a vacuum oven at a low temperature (e.g., 40-50°C) to a constant weight.

Characterization

To confirm the identity and purity of the synthesized 2-Methoxy-4-[(methylimino)methyl]phenol, a combination of spectroscopic techniques should be employed.

Technique Expected Observations Purpose
FT-IR Spectroscopy Disappearance of the C=O stretch from vanillin (around 1665 cm⁻¹) and the appearance of a C=N (imine) stretch (around 1630-1650 cm⁻¹).Confirmation of imine bond formation.
¹H NMR Spectroscopy Appearance of a characteristic singlet for the imine proton (-CH=N-) around 8.0-8.5 ppm. Signals corresponding to the aromatic, methoxy, and methyl protons should also be present and correctly integrated.Structural elucidation and confirmation of proton environment.
¹³C NMR Spectroscopy Appearance of a signal for the imine carbon (-C=N-) in the range of 160-170 ppm.Confirmation of the carbon skeleton.
Mass Spectrometry A molecular ion peak corresponding to the calculated molecular weight of the product (C₉H₁₁NO₂ = 165.19 g/mol ).Determination of molecular weight.
Melting Point A sharp and defined melting point range.Assessment of purity.

Section 2: In Vitro Evaluation of Therapeutic Potential

The following protocols provide a starting point for assessing the biological activities of 2-Methoxy-4-[(methylimino)methyl]phenol. These assays are fundamental in the early stages of drug discovery to identify and characterize the compound's efficacy and potential mechanisms of action.[5][7]

Antioxidant Activity Assessment

Phenolic compounds are well-known for their antioxidant properties.[3][8] The DPPH and ABTS radical scavenging assays are widely used to evaluate this activity.[9][10]

Principle: The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical is a stable free radical that has a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at 517 nm is proportional to the antioxidant activity.

Protocol:

  • Preparation of Reagents:

    • Prepare a 0.1 mM solution of DPPH in methanol.

    • Prepare a stock solution of 2-Methoxy-4-[(methylimino)methyl]phenol in a suitable solvent (e.g., DMSO or methanol) and make serial dilutions to obtain a range of concentrations.

    • Ascorbic acid or Trolox should be used as a positive control.

  • Assay Procedure (96-well plate format):

    • To each well, add 100 µL of the DPPH solution.

    • Add 100 µL of the test compound at various concentrations.

    • For the blank, add 100 µL of the solvent instead of the test compound.

  • Incubation and Measurement:

    • Incubate the plate in the dark at room temperature for 30 minutes.

    • Measure the absorbance at 517 nm using a microplate reader.

  • Calculation:

    • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

    • The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of the compound.

Principle: The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation is generated by the oxidation of ABTS with potassium persulfate. This radical has a blue-green color, which is decolorized in the presence of an antioxidant. The reduction in absorbance at 734 nm is measured.

Protocol:

  • Preparation of ABTS Radical Solution:

    • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS radical cation.

    • Before use, dilute the ABTS radical solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Assay Procedure:

    • Add 1.0 mL of the diluted ABTS radical solution to 10 µL of the test compound at various concentrations.

  • Incubation and Measurement:

    • Incubate the mixture at room temperature for 6 minutes.

    • Measure the absorbance at 734 nm.

  • Calculation:

    • The percentage of inhibition is calculated similarly to the DPPH assay.

    • The IC₅₀ value is determined from the dose-response curve.

Anti-inflammatory Activity Assessment

Chronic inflammation is implicated in a wide range of diseases.[11][12] Phenolic compounds have been shown to exert anti-inflammatory effects by modulating key signaling pathways.[13]

Principle: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, stimulates macrophages (e.g., RAW 264.7 cell line) to produce pro-inflammatory mediators, including nitric oxide (NO). The amount of NO produced can be quantified by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

Protocol:

  • Cell Culture:

    • Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and antibiotics.

  • Cell Treatment:

    • Seed the cells in a 96-well plate and allow them to adhere overnight.

    • Pre-treat the cells with various non-toxic concentrations of 2-Methoxy-4-[(methylimino)methyl]phenol for 1 hour.

    • Stimulate the cells with LPS (1 µg/mL) for 24 hours. A group of cells without LPS stimulation will serve as a negative control. Dexamethasone can be used as a positive control.

  • Nitrite Measurement (Griess Assay):

    • Collect the cell culture supernatant.

    • Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

    • Incubate for 10 minutes at room temperature.

    • Measure the absorbance at 540 nm.

    • A standard curve of sodium nitrite is used to determine the nitrite concentration.

  • Cell Viability Assay (e.g., MTT Assay):

    • It is crucial to perform a cell viability assay in parallel to ensure that the observed decrease in NO production is not due to cytotoxicity of the compound.

Principle: The production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) by LPS-stimulated macrophages can be quantified using Enzyme-Linked Immunosorbent Assay (ELISA).

Protocol:

  • Cell Treatment:

    • Follow the same cell treatment protocol as described for the NO inhibition assay.

  • ELISA:

    • Collect the cell culture supernatant.

    • Perform ELISA for TNF-α and IL-6 according to the manufacturer's instructions for the specific ELISA kits.

  • Data Analysis:

    • The concentration of the cytokines is determined from the standard curve.

    • The percentage of inhibition of cytokine production by the test compound is calculated.

Cytotoxicity and Anticancer Activity Assessment

Many phenolic compounds have demonstrated cytotoxic effects against various cancer cell lines.[6]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

  • Cell Seeding:

    • Seed cancer cells (e.g., HeLa, MCF-7, A549) in a 96-well plate and allow them to attach overnight.

  • Compound Treatment:

    • Treat the cells with various concentrations of 2-Methoxy-4-[(methylimino)methyl]phenol for 24, 48, or 72 hours.

  • MTT Addition and Incubation:

    • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization and Measurement:

    • Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm.

  • Calculation:

    • The percentage of cell viability is calculated relative to the untreated control cells.

    • The IC₅₀ value (the concentration that inhibits 50% of cell growth) is determined.

Section 3: Mechanistic Insights and Future Directions

The biological activities of phenolic compounds are often attributed to their ability to modulate key cellular signaling pathways.

Proposed Mechanism of Action

Based on the known activities of structurally similar compounds, 2-Methoxy-4-[(methylimino)methyl]phenol is hypothesized to exert its therapeutic effects through the following mechanisms:

  • Antioxidant Activity: The phenolic hydroxyl group can readily donate a hydrogen atom to scavenge free radicals, thus mitigating oxidative stress.

  • Anti-inflammatory Activity: The compound may inhibit the activation of the NF-κB and MAPK signaling pathways, which are central regulators of inflammation. This would lead to a downstream reduction in the expression of pro-inflammatory enzymes (iNOS, COX-2) and cytokines (TNF-α, IL-6).[11]

Experimental Workflow and Signaling Pathway Visualization

experimental_workflow cluster_synthesis Synthesis & Characterization cluster_invitro In Vitro Evaluation cluster_mechanistic Mechanistic Studies synthesis Synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol characterization FT-IR, NMR, MS synthesis->characterization antioxidant Antioxidant Assays (DPPH, ABTS) characterization->antioxidant Pure Compound anti_inflammatory Anti-inflammatory Assays (NO, Cytokine Inhibition) characterization->anti_inflammatory Pure Compound cytotoxicity Cytotoxicity Assays (MTT) characterization->cytotoxicity Pure Compound western_blot Western Blot (NF-κB, MAPK proteins) anti_inflammatory->western_blot Investigate Mechanism anti_inflammatory_pathway cluster_pathway Signaling Cascade cluster_genes Gene Expression LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK MAPK MAPKs (p38, JNK, ERK) TLR4->MAPK Compound 2-Methoxy-4- [(methylimino)methyl]phenol Compound->IKK Compound->MAPK IkB IκBα IKK->IkB phosphorylates NFkB NF-κB (p65/p50) IkB->NFkB releases Nucleus Nucleus NFkB->Nucleus MAPK->Nucleus iNOS iNOS Nucleus->iNOS COX2 COX-2 Nucleus->COX2 TNFa TNF-α Nucleus->TNFa IL6 IL-6 Nucleus->IL6 Inflammation Inflammation iNOS->Inflammation COX2->Inflammation TNFa->Inflammation IL6->Inflammation

Caption: Proposed anti-inflammatory signaling pathway modulated by 2-Methoxy-4-[(methylimino)methyl]phenol.

Section 4: Conclusion and Future Perspectives

2-Methoxy-4-[(methylimino)methyl]phenol represents a promising scaffold for the development of novel therapeutic agents. Its straightforward synthesis from a natural precursor and the well-documented biological activities of related phenolic imines provide a strong rationale for its further investigation. The protocols detailed in these application notes offer a robust framework for researchers to explore its antioxidant, anti-inflammatory, and cytotoxic properties.

Future studies should focus on elucidating the specific molecular targets of this compound through techniques such as molecular docking and target-based screening. Furthermore, evaluation in more complex in vitro models and subsequent in vivo studies in relevant animal models of disease will be crucial to validate its therapeutic potential and advance it through the drug discovery pipeline. The versatility of the imine functionality also allows for further structural modifications to optimize potency, selectivity, and pharmacokinetic properties, opening up exciting avenues for medicinal chemistry efforts.

References

  • Zn (II) complex with vanillin derived Schiff base: antifungal, antibacterial, antioxidant and anticholinesterase activities. Taylor & Francis Online. [Link]

  • Characterization and antioxidant properties of chitosan/ethyl-vanillin edible films produced via Schiff-base reaction. National Center for Biotechnology Information. [Link]

  • Applications of Vanillin Schiff Base ligands and their complexes: A Review. Academia.edu. [Link]

  • Small Molecule Drug Development: Process, Strengths, and CDMO Role. Neuland Labs. [Link]

  • Small molecule development | Drug discovery | CRO. Oncodesign Services. [Link]

  • Antioxidant activity of Schiff base ligands using the DPPH scavenging assay: an updated review. Royal Society of Chemistry. [Link]

  • Importance of the Applicability of O-Vanillin Schiff Base Complexes: Review. Advanced Journal of Chemistry. [Link]

  • Applications of Vanillin Schiff Base ligands and their complexes: A Review. International Journal of Engineering and Research. [Link]

  • Phenolic acids from medicinal and edible homologous plants: a potential anti-inflammatory agent for inflammatory diseases. Frontiers. [Link]

  • Potential Utilization of Phenolic Acid Compounds as Anti-Inflammatory Agents through TNF-α Convertase Inhibition Mechanisms: A Network Pharmacology, Docking, and Molecular Dynamics Approach. National Center for Biotechnology Information. [Link]

  • Antioxidant, Anti-Inflammatory and Cytotoxic Activity of Phenolic Compound Family Extracted from Raspberries (Rubus idaeus): A General Review. MDPI. [Link]

  • Molecular mechanism of the anti-inflammatory activity of phenolic acids... ResearchGate. [Link]

  • Use of Phenolic Compound as Anti- Inflammatory. International Journal for Multidisciplinary Research. [Link]

  • Introduction to small molecule drug discovery and preclinical development. Frontiers. [Link]

  • Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects. MDPI. [Link]

  • Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. PubMed. [Link]

  • Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-κB and MAPK activation, and acetylation of histone H3. PubMed. [Link]

  • Therapeutic Potential of Phenolic Compounds in Medicinal Plants—Natural Health Products for Human Health. National Center for Biotechnology Information. [Link]

  • Exploring the utilization of phenolic compounds in pharmaceuticals and healthcare. GSC Online Press. [Link]

  • 2-[(Methylamino)methyl]phenol Inhibits Biofilm and Virulence. Frontiers. [Link]

  • Phenolic acids: Natural versatile molecules with promising therapeutic applications. National Center for Biotechnology Information. [Link]

Sources

Application

Application Notes &amp; Protocols: Exploring the Potential of 2-Methoxy-4-[(methylimino)methyl]phenol as a Novel Food Preservative

Introduction: The Quest for Novel Preservatives The global demand for safe, high-quality food with an extended shelf life has driven continuous innovation in food preservation. While traditional preservatives have been e...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quest for Novel Preservatives

The global demand for safe, high-quality food with an extended shelf life has driven continuous innovation in food preservation. While traditional preservatives have been effective, there is a growing consumer-driven movement towards ingredients that are perceived as more "natural." This has opened an exciting field of research into naturally derived or nature-inspired compounds that can offer both antimicrobial and antioxidant functionalities.

Vanillin (4-hydroxy-3-methoxybenzaldehyde), a well-known and widely used flavoring agent, also possesses inherent antioxidant and antimicrobial properties that contribute to food preservation.[1] Its versatile chemical structure, featuring aldehyde, hydroxyl, and ether functional groups, makes it an excellent scaffold for synthesizing new derivatives with potentially enhanced biological activities.[2]

This document explores the potential of a specific vanillin derivative, 2-Methoxy-4-[(methylimino)methyl]phenol , as a novel food preservative. This compound is a Schiff base, formed by the condensation of vanillin with methylamine. Schiff bases of vanillin have garnered significant interest for their diverse biological activities, including promising antimicrobial efficacy.[3][4][5][6] These application notes provide a comprehensive guide for researchers to synthesize, characterize, and evaluate the efficacy of this compound for food preservation applications.

Synthesis and Characterization

The foundational step in evaluating any new compound is its synthesis and rigorous characterization to ensure purity and structural integrity. The synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol is a straightforward condensation reaction.

Synthesis Protocol

This protocol is based on established methods for Schiff base formation from vanillin.[3][7]

Materials:

  • Vanillin (C₈H₈O₃)

  • Methylamine solution (CH₅N, 40% in H₂O)

  • Ethanol (C₂H₅OH)

  • Magnetic stirrer and heating mantle

  • Round-bottom flask and reflux condenser

  • Büchner funnel and filter paper

Procedure:

  • Dissolution: In a 250 mL round-bottom flask, dissolve an equimolar amount of vanillin in absolute ethanol. For example, dissolve 15.21 g (0.1 mol) of vanillin in 100 mL of ethanol.

  • Addition of Amine: While stirring, slowly add an equimolar amount of methylamine solution to the vanillin solution. For a 40% methylamine solution, this would be approximately 7.76 mL (0.1 mol).

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78°C for ethanol) with continuous stirring for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Crystallization: After the reaction is complete, allow the mixture to cool to room temperature. Further cooling in an ice bath may facilitate the precipitation of the product.

  • Isolation and Purification: Collect the resulting solid product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

  • Drying: Dry the purified product, 2-Methoxy-4-[(methylimino)methyl]phenol, in a desiccator over anhydrous CaCl₂.

  • Yield Calculation: Weigh the final product and calculate the percentage yield. Schiff base syntheses from vanillin can achieve high yields, potentially up to 95%.[7][8]

Characterization

To confirm the identity and purity of the synthesized compound, the following analytical techniques are recommended:

  • FTIR Spectroscopy: To verify the formation of the imine group (C=N). A characteristic absorption band for the azomethine group is expected in the range of 1580-1659 cm⁻¹.[3][4][5] The disappearance of the C=O stretch from vanillin and the N-H stretch from methylamine will also indicate a successful reaction.

  • ¹H & ¹³C NMR Spectroscopy: To confirm the molecular structure. The proton NMR should show a characteristic singlet for the azomethine proton (HC=N) typically between 8.30-8.66 ppm, and the carbon NMR will show the azomethine carbon signal between 157-165 ppm.[5]

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound (C₉H₁₁NO₂), which is 165.19 g/mol .

Synthesis and Characterization Workflow

G cluster_synthesis Synthesis cluster_characterization Characterization s1 Dissolve Vanillin in Ethanol s2 Add Methylamine Solution s1->s2 s3 Reflux for 2-3 hours s2->s3 s4 Cool and Crystallize s3->s4 s5 Filter, Wash, and Dry s4->s5 c1 FTIR Spectroscopy (Verify C=N bond) s5->c1 c2 NMR Spectroscopy (Confirm Structure) s5->c2 c3 Mass Spectrometry (Confirm Molecular Weight) s5->c3

Caption: Workflow for the synthesis and characterization of the target compound.

In-Vitro Efficacy Evaluation

Prior to testing in complex food systems, a series of in-vitro assays are essential to quantify the preservative potential of the synthesized compound.

Protocol: Antioxidant Activity (DPPH Assay)

Oxidation leads to food spoilage, causing off-flavors, discoloration, and loss of nutritional value. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a standard method to evaluate the free radical scavenging ability of a compound.[9][10][11]

Procedure:

  • Stock Solutions: Prepare a stock solution of 2-Methoxy-4-[(methylimino)methyl]phenol in methanol (e.g., 1 mg/mL). Prepare a standard antioxidant solution (e.g., Ascorbic Acid or Vitamin C) for comparison.[10]

  • DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

  • Serial Dilutions: From the stock solution of the test compound, prepare a series of dilutions (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

  • Reaction: In a 96-well plate, add 100 µL of each dilution to a well. Then, add 100 µL of the DPPH solution to each well. A control well should contain 100 µL of methanol and 100 µL of DPPH solution.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • IC₅₀ Determination: Plot the % inhibition against the concentration of the sample and determine the IC₅₀ value (the concentration required to inhibit 50% of the DPPH free radicals). A lower IC₅₀ indicates higher antioxidant activity.

Data Presentation:

CompoundIC₅₀ (µg/mL)
2-Methoxy-4-[(methylimino)methyl]phenolResult
Vanillin (Parent Compound)Result
Ascorbic Acid (Standard)Result
Protocol: Antimicrobial Activity (MIC & MBC Determination)

Microbial growth is a primary cause of food spoilage and foodborne illness. Determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) is crucial for assessing antimicrobial efficacy.[12]

Procedure:

  • Microorganisms: Use relevant foodborne pathogens, such as Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative), and a spoilage fungus like Aspergillus niger.

  • Inoculum Preparation: Grow the bacterial/fungal cultures overnight and adjust the turbidity to a 0.5 McFarland standard.

  • Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in a suitable broth medium (e.g., Mueller-Hinton Broth). Concentrations could range from 1000 µg/mL down to ~2 µg/mL.

  • Inoculation: Add the prepared inoculum to each well. Include a positive control (broth + inoculum) and a negative control (broth only).

  • Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 25°C for 48-72 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound that shows no visible growth (turbidity).

  • MBC Determination: To determine the MBC, take an aliquot from the wells that showed no growth (at and above the MIC) and plate it on agar plates. Incubate the plates. The MBC is the lowest concentration that results in no colony growth on the agar.

Data Presentation:

MicroorganismMIC (µg/mL)MBC (µg/mL)
Staphylococcus aureusResultResult
Escherichia coliResultResult
Aspergillus nigerResultResult

Application in a Model Food System

In-vitro results are indicative, but evaluation in a real food matrix is critical, as food components can interact with the preservative.

Protocol: Efficacy in Ground Meat

Procedure:

  • Preparation: Divide fresh ground meat into several batches. One batch will be the control (no additive). Treat the other batches with different concentrations of 2-Methoxy-4-[(methylimino)methyl]phenol (e.g., 0.1%, 0.25%, 0.5% w/w).

  • Storage: Package the samples and store them under refrigeration (4°C).

  • Analysis: At regular intervals (e.g., Day 0, 3, 6, 9), analyze the samples for the following:

    • Microbiological Analysis: Determine the Total Viable Count (TVC) to assess microbial growth.

    • pH Measurement: Monitor changes in pH, which can indicate spoilage.

    • Lipid Oxidation: Perform a TBARS (Thiobarbituric Acid Reactive Substances) assay to measure lipid oxidation.

    • Color Measurement: Use a colorimeter to measure changes in color (L, a, b* values).

Overall Efficacy Testing Workflow

G cluster_invitro In-Vitro Testing cluster_infood In-Food System Testing (e.g., Ground Meat) compound Synthesized Compound antioxidant Antioxidant Assay (DPPH) compound->antioxidant antimicrobial Antimicrobial Assay (MIC/MBC) compound->antimicrobial storage Refrigerated Storage Study antioxidant->storage Promising Results antimicrobial->storage Promising Results analysis Periodic Analysis: - Microbial Count - pH & Color - Lipid Oxidation storage->analysis

Caption: Workflow for evaluating the preservative efficacy of the compound.

Sensory Evaluation

A preservative must not adversely affect the sensory properties of the food product. Sensory evaluation is a scientific discipline used to measure human responses to food.[13][14]

Protocol: Triangle Test and Hedonic Scaling

Procedure:

  • Panelist Selection: Recruit and train a panel of 15-25 individuals.

  • Sample Preparation: Prepare a control food sample (e.g., cooked meat patty) and a sample treated with the lowest effective concentration of the test compound determined from the food system study.

  • Triangle Test: Present panelists with three samples (two are identical, one is different) and ask them to identify the odd sample out. This determines if a perceptible difference exists.

  • Hedonic Scaling: If a difference is perceived, have panelists rate the control and treated samples on a 9-point hedonic scale for attributes like flavor, aroma, texture, and overall acceptability.

  • Data Analysis: Analyze the data statistically to determine if there is a significant difference in consumer preference between the treated and untreated products.

Sensory Evaluation Workflow

G start Prepare Control & Treated Food Samples triangle Triangle Test (Is there a difference?) start->triangle decision Difference Perceived? triangle->decision hedonic Hedonic Scaling Test (Rate flavor, aroma, etc.) decision->hedonic Yes no_diff No Significant Sensory Impact decision->no_diff No analysis Statistical Analysis of Ratings hedonic->analysis end Conclusion on Acceptability no_diff->end analysis->end

Caption: Decision workflow for the sensory evaluation of the preservative.

Safety and Regulatory Considerations

It is imperative to understand that before any new substance can be used as a food additive, it must undergo a rigorous pre-market approval process by regulatory authorities like the U.S. Food and Drug Administration (FDA).[15][16][17]

  • Food Additive Petition (FAP): A comprehensive petition must be submitted, containing data that demonstrates the safety of the additive for its intended use.[15][17]

  • Toxicological Studies: Extensive toxicological studies are required to establish a "reasonable certainty of no harm," which is the safety standard for food additives.[15]

  • GRAS Notification: Alternatively, a substance may be determined to be Generally Recognized as Safe (GRAS), which requires the same quality and quantity of scientific evidence as a FAP.[16][17]

The protocols described herein are for research and exploratory purposes only. Any intention to commercialize 2-Methoxy-4-[(methylimino)methyl]phenol as a food preservative would necessitate a full regulatory submission, including comprehensive safety and toxicology data, to the relevant authorities.[18]

Conclusion

2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base derivative of vanillin, presents a promising candidate for exploration as a novel food preservative. The structural modifications to the parent vanillin molecule may enhance its antimicrobial and antioxidant properties. The protocols outlined in this document provide a systematic framework for its synthesis, characterization, and comprehensive evaluation. While initial efficacy data may be promising, further extensive research focusing on safety, toxicology, and performance in a wider range of food matrices is essential before its potential for commercial application can be fully realized.

References

  • Understanding How the FDA Regulates Food Additives and GRAS Ingredients. (Source: vertexaisearch.cloud.google.com)
  • Legal Aspects of the Food Additive Approval Process - NCBI - NIH. (Source: vertexaisearch.cloud.google.com)
  • Role of Vanillin in Food: Flavor and Functional Benefits - INGIA Biotech. (Source: vertexaisearch.cloud.google.com)
  • USA Regulatory Guide: Use of Foods as Food Additives - SGS Digicomply. (Source: vertexaisearch.cloud.google.com)
  • Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds | Atlantis Press. (Source: vertexaisearch.cloud.google.com)
  • Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity | ACS Omega - ACS Publications. (Source: vertexaisearch.cloud.google.com)
  • Food additives authorisation guidance - Food Standards Agency. (Source: vertexaisearch.cloud.google.com)
  • Evaluation of Antioxidant Activity of Obtained Derivatives of Vanillin - ResearchGate.
  • Evaluation of Antioxidant Activity of Obtained Derivatives of Vanillin - International Journal of Biomedical Investigation. (Source: vertexaisearch.cloud.google.com)
  • The Synthesis, Infra-Red Analysis and Antimicrobial Studies of the Schiff Base, Oxime, Hydrazone and Azine of Vanillin - Scientific Research Publishing. (Source: scirp.org)
  • (PDF) Evaluation of Antioxidant Activity of Obtained Derivatives of Vanillin - ResearchGate.
  • Synthesis, Characterization and antimicrobial activity of Schiff base complexes derived from vanillin and 2-amino-4-chlorobenzoic acid - Jetir.Org. (Source: jetir.org)
  • Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases. (Source: vertexaisearch.cloud.google.com)
  • (PDF) Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds - ResearchGate.
  • Synthesis of 2-Methoxy-4-phenyliminomethyl-phenol (1). - ResearchGate.
  • Conventional and Microwave-Assisted Synthesis, Antimicrobial and Antitumor Studies of Tridentate Schiff Base Derived from O-vanillin and Phenyl Urea and its Complexes. (Source: vertexaisearch.cloud.google.com)
  • Sensory Evaluation of Preserved Foods - YouTube. (Source: youtube.com)
  • 2-Methoxy-4-methylphenol - Chem-Impex. (Source: chem-impex.com)
  • Synthesis, characterization, and antimicrobial studies of some vanillin schiff base metal (II) complexes - JOCPR. (Source: jocpr.com)
  • FDA Relaxes Enforcement for 'No Artificial Colors' Labeling Claims and Expands Approval of Two Naturally Derived Color Additives | Perkins Coie. (Source: perkinscoie.com)
  • Sensory Evaluation Of Food - Food Research Lab. (Source: foodresearchlab.com)
  • 2-Methoxy-4-methylphenol - Chem-Impex. (Source: chem-impex.com)
  • Applications of Sensory Evaluation in the Food Industry - Agriculture Institute. (Source: agricultureinstitute.org)
  • Sensory evaluation in food industry. (Source: vertexaisearch.cloud.google.com)
  • Sensory Evaluation of Food: Methods & Characteristics - FICSI. (Source: ficsi.in)

Sources

Method

Application Note: Methodological Assessment of Radical Scavenging Activity in Phenolic Compounds

Executive Summary & Strategic Overview The assessment of radical scavenging activity is a cornerstone in characterizing phenolic compounds for pharmaceutical and nutraceutical applications. However, the "antioxidant acti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Overview

The assessment of radical scavenging activity is a cornerstone in characterizing phenolic compounds for pharmaceutical and nutraceutical applications. However, the "antioxidant activity" of a molecule is not a single physical property but a result of complex chemical interactions dependent on the reaction medium, the radical source, and the specific mechanism of action—Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET).

This guide moves beyond generic textbook descriptions to provide a rigorous, field-proven framework for selecting and executing the three most critical assays: DPPH , ABTS , and ORAC .

Core Mechanistic Principles

To interpret data correctly, one must understand the underlying causality. Phenolic antioxidants (


) scavenge free radicals (

) primarily through two competitive mechanisms:
  • Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to the radical, neutralizing it.[1][2] This is dominant in the ORAC assay and is pH-independent but solvent-dependent.[1]

    
    
    
  • Single Electron Transfer (SET): The antioxidant donates an electron, creating a radical cation, followed by deprotonation.[1] This is dominant in DPPH and ABTS assays (in polar solvents) and is highly pH-dependent.

    
    
    
Visualization: Mechanistic Pathways

AntioxidantMechanisms Phenolic Phenolic Compound (ArOH) HAT HAT Mechanism (Hydrogen Atom Transfer) Phenolic->HAT + R• SET SET Mechanism (Single Electron Transfer) Phenolic->SET + R• Radical Free Radical (R•) Radical->HAT Radical->SET Neutral Neutralized Radical (RH) HAT->Neutral PhenoxyRad Phenoxyl Radical (ArO•) HAT->PhenoxyRad Assay_ORAC Assay: ORAC (Biologically Relevant) HAT->Assay_ORAC Primary Mode SET->Neutral + Proton Transfer RadicalCat Radical Cation (ArOH•+) SET->RadicalCat Assay_DPPH Assay: DPPH / ABTS (Electron Dominant) SET->Assay_DPPH Primary Mode

Figure 1: Dual mechanistic pathways (HAT vs. SET) determining the selection of antioxidant assays.

Method Selection Guide

Do not apply a "one-size-fits-all" approach. Select the assay based on the solubility of your compound and the biological relevance of your study.

FeatureDPPH Assay ABTS Assay ORAC Assay
Primary Mechanism Mixed (SET Dominant)Mixed (SET Dominant)HAT (Hydrogen Atom Transfer)
Radical Source 2,2-diphenyl-1-picrylhydrazyl (Synthetic, Nitrogen-centered)ABTS Radical Cation (Synthetic)Peroxyl Radical (via AAPH) (Biologically Relevant)
pH Sensitivity High (Sensitive to acidic pH)Low (Stable over wide pH)pH Controlled (Buffer 7.4)
Solubility Scope Hydrophobic / Alcohol-solubleDual (Hydrophilic & Lipophilic)Hydrophilic (mostly)
Interferences High: Colored samples (anthocyanins) interfere at 517 nm.Low: Read at 734 nm (NIR) avoids most pigment interference.Medium: Fluorescence quenching or autofluorescence.
Best Use Case Rapid screening of organic extracts.Complex matrices, colored extracts, pH studies.Biological correlation, food/plasma analysis.

Detailed Experimental Protocols

Protocol A: The DPPH Radical Scavenging Assay

The "Gold Standard" for Rapid Screening of Organic Extracts.

Principle: The deep purple DPPH radical (


) is reduced to the yellow hydrazine (

) by the antioxidant. The decay is monitored at 517 nm .[3]

Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl).[4][3][5]

  • Solvent: Methanol (HPLC grade) is preferred over ethanol for better radical stability, though ethanol is safer.

  • Standard: Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid).

Step-by-Step Methodology:

  • Preparation of Stock Solution: Dissolve 2.4 mg of DPPH in 100 mL of Methanol to produce a 60 µM working solution .

    • Critical Check: Absorbance of this solution at 517 nm must be roughly 0.6 – 0.7 AU . If >0.8, dilute; if <0.5, prepare fresh.

    • Stability:[6][7] Store in amber bottles. Use within 4 hours.

  • Sample Preparation: Prepare a dilution series of the phenolic compound (e.g., 10, 25, 50, 100, 200 µg/mL) in Methanol.

  • Reaction Assembly:

    • Add 100 µL of sample (or standard) to a clear 96-well plate.

    • Add 100 µL of DPPH working solution.

    • Blank: 100 µL Methanol + 100 µL DPPH.

    • Control: 100 µL Sample + 100 µL Methanol (to correct for sample color).

  • Incubation: Incubate in the dark at room temperature (25°C) for 30 minutes .

    • Expert Note: Some polyphenols (e.g., proanthocyanidins) react slowly. If kinetics are unknown, measure at 30 min and 60 min.

  • Measurement: Read Absorbance at 517 nm (

    
    ).
    

Calculation (


): 


Plot % Inhibition (y) vs. Concentration (x). The

is the concentration required to scavenge 50% of the DPPH radical.[8]
Protocol B: The ABTS Radical Cation Decolorization Assay

The Versatile Choice for Colored or Mixed-Polarity Samples.

Principle: ABTS is oxidized by potassium persulfate to form the blue-green radical cation


. Antioxidants suppress this color, measured at 734 nm  (reducing interference from yellow/orange plant pigments).[9]

Materials:

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)).[4][9]

  • Potassium Persulfate (

    
    ).
    
  • Solvent: Water (for hydrophilic) or Ethanol (for lipophilic).

Step-by-Step Methodology:

  • Radical Generation (The "Pre-Step"):

    • Mix 7 mM ABTS solution with 2.45 mM Potassium Persulfate (final concentrations).

    • Incubate in the dark for 12–16 hours at room temperature. This generates the stable radical cation.

    • Stability:[6][7] This stock is stable for 2–3 days in the dark.

  • Working Solution Preparation:

    • Dilute the stock radical solution with the appropriate solvent (ethanol or PBS) until the Absorbance at 734 nm is 0.70 ± 0.02 .[10]

  • Assay Execution:

    • Add 10 µL of sample to 190 µL of diluted

      
       solution.
      
    • Note: The high volume ratio (1:20) minimizes solvent effects from the sample.

  • Incubation: Incubate for exactly 6 minutes in the dark.

  • Measurement: Read Absorbance at 734 nm .

Calculation (TEAC): Calculate % Inhibition as above. Construct a standard curve using Trolox (0–500 µM). Results are expressed as Trolox Equivalent Antioxidant Capacity (TEAC) in µmol Trolox/g sample.

Protocol C: The ORAC Assay (Oxygen Radical Absorbance Capacity)

The Biologically Relevant Standard.

Principle: Measures the protection of a fluorescent probe (Fluorescein) from damage by peroxyl radicals generated by AAPH.[7][11][12] This is a kinetic assay measuring the Area Under the Curve (AUC).

Materials:

  • Fluorescein (Probe).[7]

  • AAPH (Radical Generator).[13]

  • Phosphate Buffer (75 mM, pH 7.4).[13]

  • Black 96-well microplates (essential to prevent cross-talk).

Step-by-Step Methodology:

  • Reagent Prep:

    • Fluorescein: 48 nM working solution in phosphate buffer.

    • AAPH:[7][11][12][14] 153 mM solution (41.4 mg/mL). Prepare immediately before use. AAPH is unstable.

  • Plate Setup:

    • Add 25 µL of sample/standard (Trolox) to wells.[14]

    • Add 150 µL of Fluorescein solution.

    • Incubate at 37°C for 15 minutes (equilibration).

  • Initiation:

    • Add 25 µL of AAPH solution rapidly to all wells (use a multichannel pipette).

  • Kinetic Reading:

    • Read Fluorescence (Ex: 485 nm / Em: 520 nm) every 1 minute for 60–90 minutes until fluorescence degrades to <5% of initial.

Calculation (Net AUC):

  • Calculate the Area Under the Curve (AUC) for each sample and blank.

    
    
    (Where 
    
    
    
    is initial fluorescence and
    
    
    is fluorescence at time
    
    
    )
  • Calculate Net AUC:

    
    [14]
    
  • Interpolate sample concentration from the Trolox standard curve (Net AUC vs. Concentration).

Data Analysis & Interpretation

Structural-Activity Relationships (SAR)

When analyzing your data, look for these structural drivers of efficacy:

  • Number of Hydroxyl Groups: Generally, more -OH groups = higher activity (e.g., Gallic acid > Benzoic acid).

  • Ortho-Diphenolic Structure (Catechol moiety): Significantly stabilizes the radical via intramolecular hydrogen bonding, increasing activity (e.g., Quercetin, Caffeic acid).

  • C2-C3 Double Bond: In flavonoids, this conjugation allows electron delocalization across the rings, enhancing radical stabilization.

Comparative Workflow Visualization

AssayWorkflow Start Start: Phenolic Extract Solubility Determine Solubility & Target Mechanism Start->Solubility Lipophilic Lipophilic / Colored Extract Solubility->Lipophilic Organic Solvents Hydrophilic Hydrophilic / Biological Fluid Solubility->Hydrophilic Aqueous/Buffer ABTS_Path Select ABTS Assay (734 nm) Lipophilic->ABTS_Path Preferred (No Color Interference) DPPH_Path Select DPPH Assay (517 nm) Lipophilic->DPPH_Path Rapid Screening Hydrophilic->ABTS_Path Versatile Option ORAC_Path Select ORAC Assay (Fluorescence) Hydrophilic->ORAC_Path Biological Relevance Result_TEAC Output: TEAC Value (Trolox Equivalents) ABTS_Path->Result_TEAC Result_IC50 Output: IC50 Value (Conc. for 50% Inhibition) DPPH_Path->Result_IC50 Result_AUC Output: Net AUC (Peroxyl Radical Scavenging) ORAC_Path->Result_AUC

Figure 2: Decision matrix for selecting the appropriate radical scavenging assay based on sample properties.

References

  • Brand-Williams, W., Cuvelier, M. E., & Berset, C. (1995).[3] Use of a free radical method to evaluate antioxidant activity.[2][3][5][8][11][14][15][16] LWT - Food Science and Technology.[5]

    • Foundational paper for the standard DPPH protocol.
  • Re, R., Pellegrini, N., Proteggente, A., Pannala, A., Yang, M., & Rice-Evans, C. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine.

    • Establishes the ABTS/Persulfate gener
  • Cao, G., Alessio, H. M., & Cutler, R. G. (1993). Oxygen-radical absorbance capacity assay for antioxidants. Free Radical Biology and Medicine.

    • The original description of the ORAC mechanism.
  • Prior, R. L., Wu, X., & Schaich, K. (2005).[3] Standardized Methods for the Determination of Antioxidant Capacity and Phenolics in Foods and Dietary Supplements.[15] Journal of Agricultural and Food Chemistry.

    • Critical review of assay limitations and standardiz
  • Huang, D., Ou, B., & Prior, R. L. (2005).[3] The Chemistry behind Antioxidant Capacity Assays. Journal of Agricultural and Food Chemistry.

    • Definitive guide on H

Sources

Application

High-Purity Isolation of Schiff Bases: Advanced Protocols &amp; Troubleshooting

Topic: Techniques for the Purification of Synthesized Schiff Bases Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Medicinal Chemists, and Process Scientists Abstract Schiff bases (imines) a...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Techniques for the Purification of Synthesized Schiff Bases Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Medicinal Chemists, and Process Scientists

Abstract

Schiff bases (imines) are versatile pharmacophores and ligands, yet their isolation is frequently complicated by their inherent reversibility and susceptibility to hydrolysis.[1] This application note moves beyond standard textbook procedures to provide field-proven, robust purification strategies. We detail protocols for stabilizing the imine bond during chromatography, chemically scavenging unreacted starting materials, and optimizing recrystallization to ensure pharmaceutical-grade purity.

Introduction: The Stability-Purity Paradox

The synthesis of a Schiff base involves the condensation of a primary amine with a carbonyl compound (aldehyde or ketone).[1] While the reaction is straightforward, the product exists in a delicate equilibrium with its precursors, driven by the presence of water and catalyzed by acid.



Key Challenge: Standard purification methods often degrade the product. Silica gel is slightly acidic, catalyzing hydrolysis during column chromatography. Aqueous acidic washes, intended to remove unreacted amines, can instantly decompose the target imine.

This guide prioritizes non-destructive purification techniques that maintain the integrity of the azomethine (-C=N-) bond.

Pre-Purification Strategy: Prevention is Better than Cure

Minimizing the need for extensive purification is the most effective strategy.

  • Stoichiometric Control: Use a slight excess (1.05 eq) of the more volatile or more soluble starting material to facilitate its removal later.

  • Water Removal: The reaction must be driven to completion. Use a Dean-Stark apparatus (for toluene/benzene reflux) or add activated 4Å molecular sieves directly to the reaction flask (for ethanol/methanol methods).

  • In-Situ Monitoring: Do not rely solely on time. Monitor via TLC. If the aldehyde spot persists, do not stop; add more amine or drying agent.

Decision Logic for Purification

Select the appropriate technique based on the physical state of your crude product and the nature of the impurities.

purification_logic Start Crude Schiff Base Product State Physical State? Start->State Solid Solid / Precipitate State->Solid Crystalline Oil Oil / Gummy Residue State->Oil Viscous Recryst Protocol A: Recrystallization Solid->Recryst Triturate Trituration (Hexane/Ether) Oil->Triturate Triturate->Solid Solidifies Impurity Major Impurity? Triturate->Impurity Remains Oil Aldehyde Unreacted Aldehyde Impurity->Aldehyde Amine Unreacted Amine Impurity->Amine Complex Complex Mixture Impurity->Complex Bisulfite Protocol B: Bisulfite Wash Aldehyde->Bisulfite CuWash CuSO4 Wash (Use Caution) Amine->CuWash DeactCol Protocol C: Deactivated Silica Column Complex->DeactCol Bisulfite->Recryst Final Polish CuWash->Recryst DeactCol->Recryst

Figure 1: Decision tree for selecting the optimal purification workflow based on product state and impurity profile.

Core Protocols

Protocol A: Recrystallization (The Gold Standard)

Recrystallization is preferred over chromatography as it avoids silica-induced hydrolysis.

Solvent Selection Guide:

Solvent System Application Notes
Ethanol (Abs.) General Purpose Most common. Cooling to -20°C often required for maximum yield.
Acetonitrile Polar Imines Excellent for removing unreacted aldehydes which remain soluble.
Ethanol + Water Hydrophobic Imines Dissolve in hot EtOH, add warm water until turbid, cool slowly.

| DCM + Hexane | Oily Products | Dissolve in min. DCM, layer Hexane on top, allow diffusion. |

Procedure:

  • Dissolve crude solid in the minimum amount of boiling solvent.

  • If insoluble particles remain, filter hot (gravity filtration).

  • Allow the solution to cool to room temperature slowly (insulate flask with a towel) to form pure crystals.

  • Cool further in an ice bath (0°C) for 1 hour.

  • Filter under vacuum; wash crystals with cold solvent (same as used for crystallization).

  • Dry in a vacuum desiccator over CaCl₂ or P₂O₅.

Protocol B: Chemical Washing (Aldehyde Removal)

Unreacted aldehydes are difficult to remove by recrystallization due to similar solubility profiles. This protocol uses sodium metabisulfite to convert the aldehyde into a water-soluble bisulfite adduct, which partitions into the aqueous phase.[2]

Reagents:

  • Dichloromethane (DCM) or Ethyl Acetate

  • Saturated aqueous Sodium Metabisulfite (Na₂S₂O₅)[2]

  • Brine (NaCl)

Step-by-Step:

  • Dissolve the crude Schiff base in DCM (approx. 10 mL per gram).

  • Transfer to a separatory funnel.

  • Add an equal volume of saturated Na₂S₂O₅ solution .

  • Shake vigorously for 1–2 minutes. Vent frequently.

  • Allow layers to separate.[2][3] The aldehyde-bisulfite adduct will be in the top (aqueous) layer.[2][4][5]

  • Drain the bottom (organic) layer.[2][3]

  • (Optional) Repeat the bisulfite wash if aldehyde content was high (>10%).

  • Wash the organic layer once with distilled water and once with brine.

  • Dry over anhydrous MgSO₄, filter, and evaporate solvent.

Protocol C: Chromatography on Deactivated Silica

If chromatography is necessary, you must neutralize the acidity of the silica gel to prevent the column from turning into a hydrolysis reactor.

The "Triethylamine (TEA) Deactivation" Method:

  • Slurry Preparation: Prepare your silica slurry using a solvent system containing 1% Triethylamine (TEA) (e.g., 99:1 Hexane:TEA).

  • Column Packing: Pour the slurry into the column. Flush the column with 2–3 column volumes of the mobile phase containing 1% TEA.

    • Why? The TEA binds to the acidic silanol (Si-OH) sites, capping them.

  • Sample Loading: Load your sample.

    • Tip: If your sample is acid-sensitive, add 0.5% TEA to the sample solution itself.

  • Elution: Run the column using your standard solvent gradient (e.g., Hexane

    
     Ethyl Acetate).
    
    • Note: You do not need to keep adding TEA to the eluent once the column is packed and flushed, but maintaining 0.5% TEA is safer for highly labile imines.

Troubleshooting & Expert Tips

ProblemRoot CauseSolution
Oiling Out Product melting point is near room temp; impurities depressing MP.Trituration: Add cold hexane or diethyl ether. Scratch the flask walls with a glass rod to induce nucleation. Sonicate for 5 mins.
Hydrolysis on TLC Silica plate acidity decomposing product during the run.Pre-treat TLC Plate: Dip the TLC plate in 5% TEA/Hexane solution and dry it before spotting your sample.
Unreacted Amine Persists Amine has similar solubility to product.CuSO₄ Wash: Wash organic layer with 10% aq.[6] Copper Sulfate.[6] Amines form water-soluble blue/purple complexes. Warning: Test on small scale first; some Schiff bases also complex copper.
Product turns dark/tarry Oxidation or polymerization.Store Properly: Schiff bases are often light and moisture sensitive. Store in amber vials under Argon/Nitrogen at -20°C.

Characterization Checklist

Verify purity using these specific markers:

  • 
    H NMR: 
    
    • Imine Proton: Look for a sharp singlet between 8.0 – 9.0 ppm (-N=CH -).

    • Aldehyde Impurity: Check for a signal at 9.5 – 10.5 ppm .

    • Amine Impurity: Check for broad singlets (exchangeable with D₂O) in the 3.0 – 6.0 ppm range.

  • IR Spectroscopy:

    • Strong absorption at 1610 – 1630 cm⁻¹ (C=N stretch).

    • Absence of broad O-H stretch (unless -OH is part of the design) and N-H stretch (3300-3500 cm⁻¹).

References

  • BenchChem. (2025).[2][7] Application Notes and Protocols for the Synthesis of Schiff Bases. Retrieved from

  • Boucher, M. M., et al. (2017).[4] Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.[3][4] Organic Process Research & Development, 21(9), 1394–1403.[4] Link

  • University of Rochester. (n.d.). Tips for Flash Column Chromatography: Deactivating Silica Gel.[8] Retrieved from

  • ResearchGate. (2020).[9] Discussion: How can I remove aldehyde from a Schiff base reaction? Retrieved from

  • Godwin, J., et al. (2024).[1] Schiff Bases, Syntheses, Characterisation and their Application to Heavy Metal Removal: A Review. International Journal of Research and Innovation in Applied Science. Link[1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Maximizing Yield in Vanillin-Based Schiff Base Synthesis

Welcome to the Technical Support Center for optimizing the synthesis of Schiff bases from vanillin. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to enhanc...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for optimizing the synthesis of Schiff bases from vanillin. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to enhance the efficiency, yield, and purity of their synthetic routes. Here, we move beyond basic protocols to explore the underlying principles that govern this crucial condensation reaction, providing you with the expert insights needed to troubleshoot and perfect your experimental outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered challenges in the synthesis of Schiff bases from vanillin. Each question is framed around a specific experimental problem, followed by a detailed, evidence-based solution.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yield is the most common issue, and it rarely stems from a single cause. The formation of a Schiff base (an imine) is a reversible condensation reaction between an aldehyde (vanillin) and a primary amine. To maximize product formation, the equilibrium must be actively shifted toward the product side.

dot

Caption: General mechanism of Schiff base formation.

Key Areas for Optimization:

  • Effective Water Removal: The reaction produces one equivalent of water. According to Le Châtelier's principle, removing this water is critical to prevent the reverse reaction (hydrolysis) and drive the synthesis to completion.

    • Azeotropic Distillation: For reactions in solvents like toluene, a Dean-Stark apparatus is the classic and most effective method for continuous water removal.[1]

    • Dehydrating Agents: In solvent-based reactions at lower temperatures, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (4Å) directly to the reaction mixture can effectively sequester water as it forms.[2] It is crucial to activate molecular sieves by heating them under vacuum before use to ensure their efficacy.

  • Catalyst and pH Control: The reaction rate is significantly influenced by pH. The process requires acid catalysis, but conditions that are too acidic can be detrimental.

    • Mechanism of Catalysis: The acid protonates the hydroxyl group of the hemiaminal intermediate, converting it into a good leaving group (H₂O) and facilitating the final dehydration step to form the imine.

    • Optimal pH Range: The reaction is typically fastest at a mildly acidic pH of 4-5.[3] In this range, there is enough acid to catalyze the dehydration step, but not so much that it fully protonates the primary amine reactant, which would render it non-nucleophilic and inhibit the initial attack on the vanillin's carbonyl group.[3]

    • Catalyst Choices: A few drops of glacial acetic acid are commonly used.[1] Green chemistry approaches have successfully employed natural acid catalysts, such as lime or lemon juice, which contain citric acid and can produce high yields.[4][5][6]

  • Solvent Selection: The choice of solvent impacts reactant solubility, reaction temperature, and the ease of product isolation.

    • Protic Solvents: Ethanol and methanol are the most common solvents.[7][8][9] They are excellent at dissolving vanillin and many primary amines. The product often has lower solubility in these solvents upon cooling, facilitating isolation by crystallization.

    • Solvent-Free (Mechanochemical) Methods: An increasingly popular green chemistry approach involves grinding the solid reactants together, sometimes with a catalytic amount of liquid (e.g., lime juice).[4][6] The friction from grinding can provide the energy needed to initiate the reaction, often leading to very high yields ( >95%) in a short amount of time with minimal waste.[4][5]

  • Reactant Purity and Stoichiometry:

    • Purity: Ensure the vanillin and amine starting materials are pure. Impurities in commercial vanillin can include vanillic acid or other related compounds that can interfere with the reaction.[10][11]

    • Stoichiometry: A 1:1 molar ratio is standard.[8] However, if one of the reactants (e.g., a low-boiling amine) is volatile, using a slight excess (1.1 equivalents) can help drive the reaction to completion.

Q2: My purified Schiff base is decomposing over time. How can I improve its stability?

The primary pathway for the decomposition of Schiff bases is hydrolysis of the imine bond, which is the reverse of the formation reaction.[3]

Troubleshooting Steps:

  • Anhydrous Storage: Store the purified, solid product in a tightly sealed container within a desiccator to protect it from atmospheric moisture.[3]

  • Avoid Acidity: Imines are particularly susceptible to hydrolysis under acidic aqueous conditions.[3] Ensure all residual acid catalyst is removed during workup and purification.

  • Thermal Stability: While many vanillin-based Schiff bases are thermally stable solids, avoid storing them at elevated temperatures for prolonged periods.[3]

Q3: I'm struggling to purify my product. It either oils out or remains contaminated with starting materials.

Purification is key to obtaining a high-quality final product. The method of choice depends on the physical properties of your specific Schiff base.

Troubleshooting Steps:

  • Recrystallization: This is the most effective and common method for purifying solid Schiff bases.[3][12]

    • Solvent Choice: Ethanol is often the solvent of choice. The crude product should be dissolved in a minimum amount of hot ethanol and allowed to cool slowly. If the product is too soluble in ethanol, a mixed solvent system (e.g., DMF/methanol or ethanol/water) might be effective.[3][8]

  • Washing: If the reaction has gone to completion, simply washing the solid crude product with a solvent in which the starting materials are soluble but the product is not (e.g., cold ethanol or petroleum ether) can be an effective purification step.[12]

  • Column Chromatography: If recrystallization fails, column chromatography can be used. Crucially, use neutral alumina instead of silica gel. The acidic nature of silica gel can cause the hydrolysis of the imine bond on the column, leading to very low recovery.[3]

Frequently Asked Questions (FAQs)

dot

TroubleshootingWorkflow Start Low Yield Observed Check_Equilibrium Is water being effectively removed? Start->Check_Equilibrium Check_Catalyst Is the pH optimal (4-5)? Check_Equilibrium->Check_Catalyst Yes Sol_Equilibrium Implement Dean-Stark, add molecular sieves. Check_Equilibrium->Sol_Equilibrium No Check_Purity Are reactants pure? Check_Catalyst->Check_Purity Yes Sol_Catalyst Add catalytic acid (e.g., Acetic Acid). Avoid excess. Check_Catalyst->Sol_Catalyst No Check_Method Is the reaction method suitable? Check_Purity->Check_Method Yes Sol_Purity Purify starting materials. Use fresh reagents. Check_Purity->Sol_Purity No Sol_Method Optimize temp/time via TLC. Consider solvent-free grinding. Check_Method->Sol_Method No End Yield Increased Check_Method->End Yes Sol_Equilibrium->Check_Catalyst Sol_Catalyst->Check_Purity Sol_Purity->Check_Method Sol_Method->End

Caption: A troubleshooting workflow for low-yield Schiff base synthesis.

Q: What are the key analytical signatures to confirm the successful formation of my vanillin-based Schiff base? A: A combination of spectroscopic methods provides conclusive evidence:

  • FT-IR Spectroscopy: Look for the appearance of a strong C=N (imine) stretching band, typically in the range of 1580-1650 cm⁻¹.[3][4][13] Equally important is the disappearance of the strong C=O (aldehyde) stretch from vanillin (around 1700 cm⁻¹) and the N-H stretching bands from the primary amine (around 3200-3400 cm⁻¹).[4]

  • ¹H NMR Spectroscopy: The most characteristic signal is a singlet for the azomethine proton (-CH=N-), which typically appears in the downfield region of 8.0-8.5 ppm.[3][4] You should also see the disappearance of the aldehyde proton signal from vanillin (around 9.8 ppm).

  • ¹³C NMR Spectroscopy: The carbon of the azomethine group (C=N) will have a characteristic chemical shift, often in the 150-165 ppm range.

Q: Can I use a base as a catalyst? I noticed a precipitate forming when I added NaOH. A: While acid catalysis is the standard and mechanistically supported method for Schiff base formation[1], some observations note product formation upon addition of a base like NaOH.[14] This is less common and may be specific to certain substrates. The base deprotonates the phenolic hydroxyl group on vanillin, which could potentially influence the reactivity of the aromatic ring or solubility properties, leading to precipitation. However, for maximizing the rate and yield of the core imine formation reaction, a controlled amount of an acid catalyst is the recommended and most reliable approach.

Q: Are there any "green" or environmentally friendly methods to improve this synthesis? A: Absolutely. The field of green chemistry offers excellent alternatives to conventional methods:

  • Mechanochemistry (Grinding): As mentioned earlier, solvent-free grinding of vanillin and the amine is highly efficient, often requires no external heating, and produces very little waste.[4][5][6]

  • Natural Acid Catalysts: Using readily available, biodegradable acid sources like lime or mango juice can replace mineral acids or glacial acetic acid, reducing the hazard profile of the reaction.[4][6]

  • Water as a Solvent: For certain substrates, water itself can be used as a solvent, representing the greenest choice possible.[15]

Experimental Protocols

Protocol 1: Conventional Synthesis via Reflux in Ethanol

This protocol describes a general and reliable method for the condensation of vanillin with a primary aromatic amine.

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve vanillin (1.0 eq) in a suitable volume of absolute ethanol (e.g., 10-15 mL per gram of vanillin).

  • Amine Addition: In a separate beaker, dissolve the primary amine (1.0 eq) in a minimal amount of ethanol. Add this solution dropwise to the stirring vanillin solution at room temperature.

  • Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture.

  • Reaction: Heat the mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the vanillin spot has been consumed.[3]

  • Isolation: Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

  • Purification: Collect the solid product by vacuum filtration. Wash the crystals with a small portion of cold ethanol to remove any soluble impurities.

  • Drying: Dry the purified Schiff base in a vacuum oven or in a desiccator.

Protocol 2: Green Synthesis via Mechanochemical Grinding

This protocol provides a rapid, high-yield, and solvent-free alternative.

  • Preparation: Add vanillin (1.0 eq) and the primary amine (1.0 eq) to a clean, dry mortar.

  • Catalysis: Add 1-2 drops of a natural acid catalyst, such as freshly squeezed lime juice.[4]

  • Reaction: Grind the mixture vigorously with a pestle for 10-15 minutes. The mixture will typically become paste-like before solidifying into a colored powder (often yellow).[4] The heat generated from the friction of grinding helps drive the reaction.

  • Purification: The resulting solid is often of very high purity. It can be used directly or washed with a minimal amount of cold water or ethanol to remove the catalyst, followed by drying.

Data Presentation: Optimizing Reaction Parameters

The following table summarizes typical conditions and reported yields, illustrating the effectiveness of different synthetic approaches.

MethodReactantsCatalystSolventTimeYield (%)Reference
GrindingVanillin + p-AminoacetophenoneLime JuiceNone10-15 min96.45%[4][5]
GrindingVanillin + AnilineBelimbing Wuluh JuiceNone10 min96.84% (no cat.)[6]
RefluxVanillin + 4,4'-Diaminodiphenyl etherN/AN/AN/A97.93%[13]
StirringVanillin + GlycineNoneWater/EthanolN/A96-98%[16]

References

  • Synthesis and Characterization of Schiff Base from 4,4-Diaminodiphenyl Ether and Vanillin and Its Interaction with Cu2+ Metal Ion. (2024). [Source Not Available].
  • Synthesis of Schiff Base Compounds from Vanillin and p-Aminoacetophenone Using Lime Juice as a Natural Acid Catalyst and Their Utilization as Corrosion Inhibitors. (2021). SciSpace. [Link]

  • Synthesis of Schiff Base Compounds from Vanillin and p-Aminoacetophenone Using Lime Juice as a Natural Acid Catalyst and Their Utilization as Corrosion Inhibitors. (2021). Atlantis Press. [Link]

  • Preparation and characterization of vanillin-conjugated chitosan-stabilized emulsions via a Schiff-base reaction. (2023). PMC. [Link]

  • Synthesis of schiff base compound from vanillin and aniline with volume variations of acid catalyst from Belimbing Wuluh using g. (n.d.). Semantic Scholar. [Link]

  • o-Vanillin Derived Schiff Bases and Their Organotin(IV) Compounds: Synthesis, Structural Characterisation, In-Silico Studies and Cytotoxicity. (2019). MDPI. [Link]

  • (PDF) Synthesis of Schiff Base Compounds from Vanillin and p -Aminoacetophenone Using Lime Juice as a Natural Acid Catalyst and Their Utilization as Corrosion Inhibitors. (2021). ResearchGate. [Link]

  • Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. (2024). PMC. [Link]

  • Purification of Vanillin from Vanilla Beans Using an SFE-SFC Workflow. (n.d.). Waters Corporation. [Link]

  • Separation and Purification of Vanillin and p-Hydroxybenzaldehyde from Grass Lignins. (n.d.). [Source Not Available].
  • Is there an effective way of purifying schiff bases? (2021). ResearchGate. [Link]

  • African Journal of Pure and Applied Chemistry - synthesis of schiff base from vanillin and 2-aminophenol: characterization and comparative anti-bacterial study of it's mixed ligand complexes of fe (ii) and ni (ii). (n.d.). [Source Not Available].
  • Preparation of Vanillin Derivatives Based on Schiff Base Reaction. (2022). ResearchGate. [Link]

  • How can i synthesize the schiff base from vanillin and aniline derivatives ? (2023). ResearchGate. [Link]

  • Method for purifying vanillin by liquid-liquid extraction. (2013).
  • Problem in synthesis of imine? (2018). ResearchGate. [Link]

  • Method for purifying vanillin by liquid-liquid extraction. (2015).
  • Synthesis, characterization, and antimicrobial studies of some vanillin schiff base metal (II) complexes. (n.d.). JOCPR. [Link]

  • My first synthesis was not as efficient as I had hoped. 16% yield. (2020). Reddit. [Link]

  • Synthesis of Schiff Base Compound from Vanillin and p-Toluidine by Solvent Free-Mechanochemical Method. (2017). Semantic Scholar. [Link]

  • Applications of Vanillin Schiff Base ligands and their complexes: A Review. (2017). IJOER. [Link]

  • Imine formation-Typical procedures. (2024). OperaChem. [Link]

  • (PDF) Syntheses of Azo-Imine Derivatives from Vanillin as an Acid Base Indicator. (2025). ResearchGate. [Link]

  • Green synthesis, Characterization and Antimicrobial Assay of Schiff base Ligands derived from Vanillin and Amino Acids (Glycine). (2024). International Journal of Advances in Engineering and Management (IJAEM). [Link]

Sources

Optimization

Common side reactions in the formation of imines from vanillin and how to avoid them

Welcome to the technical support center for the synthesis of imines from vanillin. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactio...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of imines from vanillin. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this important transformation. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the success of your experiments.

I. Understanding the Core Reaction: Imine Formation

The formation of an imine, also known as a Schiff base, from vanillin and a primary amine is a condensation reaction. The lone pair of electrons on the nitrogen atom of the amine nucleophilically attacks the electrophilic carbonyl carbon of vanillin. This is followed by the elimination of a water molecule to form the characteristic carbon-nitrogen double bond (azomethine group) of the imine.

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis of imines from vanillin.

FAQ 1: My reaction yield is low, and I've isolated vanillic acid and vanillyl alcohol. What is happening?

Answer: You are likely observing the Cannizzaro reaction , a common side reaction for aldehydes that lack alpha-hydrogens, such as vanillin.[1][2][3][4]

Root Cause Analysis:

The Cannizzaro reaction is a base-induced disproportionation where two molecules of the aldehyde are converted into a primary alcohol and a carboxylic acid.[3] In the case of vanillin, this results in the formation of vanillyl alcohol and vanillic acid.[5] This side reaction is particularly prevalent under strongly alkaline conditions.[3]

Visualizing the Cannizzaro Reaction:

Cannizzaro cluster_reactants Reactants cluster_products Products Vanillin1 Vanillin Vanillyl_Alcohol Vanillyl Alcohol Vanillin1->Vanillyl_Alcohol Reduction Vanillin2 Vanillin Vanillic_Acid Vanillic Acid Vanillin2->Vanillic_Acid Oxidation Base Strong Base (e.g., NaOH)

Caption: The Cannizzaro disproportionation of vanillin.

Prevention Protocol:

To avoid the Cannizzaro reaction, it is crucial to control the basicity of the reaction medium.

Table 1: Base Selection to Mitigate Cannizzaro Reaction

Base StrengthRecommended BasesComments
Avoid Strong Bases (NaOH, KOH)Highly prone to inducing the Cannizzaro reaction.
Recommended Mildly Basic/Neutral ConditionsUse of a weak acid catalyst or performing the reaction at neutral pH.
Alternative Amine as BaseThe reactant amine itself can often provide sufficient basicity to catalyze the reaction without promoting the Cannizzaro side reaction.

Step-by-Step Protocol to Avoid Cannizzaro Reaction:

  • Solvent Selection: Choose an appropriate solvent such as ethanol or methanol.

  • Reactant Addition: Dissolve vanillin in the chosen solvent. Add the primary amine dropwise to this solution while stirring.

  • Catalyst (Optional): If catalysis is needed, add a catalytic amount of a weak acid like acetic acid.

  • Temperature Control: Maintain the reaction at room temperature or slightly elevated temperatures (e.g., 60°C).[6]

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the consumption of vanillin and the formation of the imine product.

FAQ 2: My final product is contaminated with a significant amount of vanillic acid. Why?

Answer: The presence of vanillic acid suggests that the vanillin has undergone oxidation .

Root Cause Analysis:

The aldehyde functional group in vanillin is susceptible to oxidation to a carboxylic acid, forming vanillic acid.[7][8] This can occur if oxidizing agents are present in the reaction mixture or if the reaction is exposed to air for prolonged periods, especially at elevated temperatures.

Visualizing the Oxidation of Vanillin:

Oxidation Vanillin Vanillin Vanillic_Acid Vanillic Acid Vanillin->Vanillic_Acid Oxidizing_Agent Oxidizing Agent (e.g., O2, contaminants)

Caption: Oxidation of vanillin to vanillic acid.

Prevention Protocol:

To prevent the oxidation of vanillin, it is important to create an inert reaction environment.

Step-by-Step Protocol to Prevent Oxidation:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon. This can be achieved by using a Schlenk line or by purging the reaction flask with the inert gas.

  • Solvent Purity: Use freshly distilled or deoxygenated solvents to minimize the presence of dissolved oxygen.

  • Reagent Purity: Ensure that all reagents are free from oxidizing impurities.

  • Temperature Control: Avoid unnecessarily high reaction temperatures, as this can accelerate oxidation.

FAQ 3: I am observing the formation of a viscous, dark-colored byproduct. What could this be?

Answer: The formation of a dark, often polymeric, substance can be attributed to an Aldol condensation side reaction.[9][10]

Root Cause Analysis:

While vanillin itself does not have enolizable alpha-hydrogens, other components in the reaction mixture, such as the amine reactant or solvent (e.g., acetone), might.[10][11] In the presence of a base, these species can form enolates, which can then react with vanillin in an aldol-type condensation, leading to colored and often polymeric byproducts.[10]

Prevention Protocol:

Careful selection of reactants and reaction conditions is key to avoiding aldol condensation.

Table 2: Solvent and Reactant Considerations to Prevent Aldol Condensation

FactorRecommendationRationale
Solvent Use aprotic, non-enolizable solvents (e.g., ethanol, methanol, DCM).Avoids the solvent acting as a nucleophile in an aldol reaction.
Amine Reactant Use primary amines without α-hydrogens where possible, or control stoichiometry carefully.Prevents the amine from participating in self-condensation or reacting as an enolate.
Catalyst Avoid strong bases. Use mild acid catalysis if needed.Strong bases promote the formation of enolates.

Step-by-Step Protocol to Minimize Aldol Condensation:

  • Solvent Choice: Select a non-enolizable solvent like ethanol or dichloromethane.

  • Stoichiometry: Use a 1:1 molar ratio of vanillin to the primary amine.

  • Temperature: Maintain the reaction at a controlled temperature to prevent unwanted side reactions.

  • Purification: If aldol products are formed, they can often be removed by column chromatography or recrystallization.

FAQ 4: My imine product seems to be converting back to vanillin during workup or storage. What is causing this?

Answer: Your imine is likely undergoing hydrolysis .

Root Cause Analysis:

The formation of an imine is a reversible reaction.[12] The presence of water, especially under acidic or basic conditions, can shift the equilibrium back towards the starting materials, vanillin and the primary amine.[13]

Visualizing Imine Hydrolysis:

Hydrolysis Imine Vanillin Imine Vanillin Vanillin Imine->Vanillin Amine Primary Amine Imine->Amine Water Water (H₂O)

Caption: Hydrolysis of a vanillin imine.

Prevention Protocol:

To prevent hydrolysis, it is essential to remove water from the reaction and workup steps.

Step-by-Step Protocol to Prevent Imine Hydrolysis:

  • Water Removal During Reaction:

    • Dean-Stark Apparatus: For reactions run at reflux, a Dean-Stark trap can be used to azeotropically remove water as it is formed.[14]

    • Drying Agents: Add a drying agent such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture.[14]

  • Anhydrous Workup:

    • Use anhydrous solvents for extraction and washing steps.

    • Dry the organic layer thoroughly with a drying agent before solvent evaporation.

  • Storage: Store the final imine product in a desiccator over a drying agent to protect it from atmospheric moisture.

III. General Experimental Protocol for High-Yield Imine Synthesis from Vanillin

This protocol is designed to minimize the common side reactions discussed above.

Materials:

  • Vanillin

  • Primary amine

  • Anhydrous ethanol

  • Glacial acetic acid (catalyst, optional)

  • Anhydrous magnesium sulfate (drying agent)

Procedure:

  • Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser. If sensitive to air, set up the reaction under an inert atmosphere (nitrogen or argon).

  • Dissolution: To the flask, add vanillin (1 equivalent) and anhydrous ethanol. Stir until the vanillin is completely dissolved.

  • Amine Addition: Add the primary amine (1 to 1.1 equivalents) dropwise to the stirred solution at room temperature.

  • Catalysis (Optional): If the reaction is slow, add a few drops of glacial acetic acid.

  • Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 1-3 hours.[6]

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Add anhydrous magnesium sulfate to the flask and stir for 15-20 minutes to remove any residual water and the water formed during the reaction.

    • Filter the mixture to remove the magnesium sulfate.

    • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude imine can be purified by recrystallization from an appropriate solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel.

IV. References

  • Pearl, I. A. (1946). The Cannizzaro reaction of Vanillin. Journal of the American Chemical Society, 68(10), 2180-2182. [Link]

  • Chemistry Learner. (2020, June 23). Cannizzaro Reaction: Examples, Mechanism, and Application. [Link]

  • Unacademy. Cannizzaro reaction mechanism. [Link]

  • Wikipedia. Cannizzaro reaction. [Link]

  • Allen. (2025, May 25). Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs. [Link]

  • ResearchGate. (2025, August 10). In Situ Oxidation-Imine Formation-Reduction Routes from Alcohols to Amines. [Link]

  • Der Pharma Chemica. Mechanistic investigations of oxidation of vanillin by n-bromosuccinimide-a kinetic approach. [Link]

  • SciSpace. (2001, May 17). Enzymatic synthesis of vanillin. [Link]

  • ResearchGate. Top: Reaction of secondary amines with vanillin yielding to Michael-type products. Bottom. [Link]

  • VANILLIN CONVERSION BY ALDOL CONDENSATION USING HYDROTALCITE Mg-Al AND MODIFIED -Y ZEOLITE AS HETEROGENEOUS CATALYSTS. [Link]

  • PierpaLab. (2024, September 24). Vanillin acetone aldol condensation. [Link]

  • PMC. (2023, May 6). Synthesis of novel vanillin-amine hardeners fully derived from renewable bio feedstocks and their curing with epoxy resins to produce recyclable reprocessable vitrimers. [Link]

  • ResearchGate. (2025, December 18). (PDF) Syntheses of Azo-Imine Derivatives from Vanillin as an Acid Base Indicator. [Link]

  • ResearchGate. The aldol condensation of vanillin and cyclohexanone. [Link]

  • ResearchGate. Reversible protection of the aldehyde group of the vanillin molecule by... [Link]

  • JRC Publications Repository. Oxidation behaviour pf Venillin in Dairy Products. [Link]

  • Academia.edu. Crossed Aldol Reactions in Water Using Inexpensive and Easily Available Materials as a Tool for Reaction Optimization Teaching in an Undergraduate Organic Chemistry Laboratory. [Link]

  • ResearchGate. Tentative mechanisms for the formation of vanillin (4) by several possible reaction routes. [Link]

  • Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles. (2022, July 7). [Link]

  • University of Delaware. Vanillin Synthesis from 4-Hydroxybenzaldehyde. [Link]

  • Shaanxi Bloom Tech Co., Ltd. (2023, February 10). What are the preparation methods of pure vanillin? [Link]

  • Synthesis and Characterization of Schiff Base from 4,4-Diaminodiphenyl Ether and Vanillin and Its Interaction with Cu2+ Metal Ion. (2024, October 25). [Link]

  • Wikipedia. Aldol reaction. [Link]

  • ACS Publications. (1962). Reactions of Vanillin and its Derived Compounds. XVII.1 A Synthesis of Syringaldehyde from Vanillin2. Journal of the American Chemical Society. [Link]

  • Organic Chemistry Portal. Imine synthesis by oxidation, condensation, hydroamination or rearrangement. [Link]

  • ResearchGate. (2025, November 30). (PDF) Vanillin: Chemical Synthesis, Biosynthesis, Metabolism, Behaviour in Food Processing and Antibacterial Properties. [Link]

  • Atlantis Press. (2021, April 22). Synthesis of Schiff Base Compounds from Vanillin and p-Aminoacetophenone Using Lime Juice as a Natural Acid Catalyst and Their Utilization as Corrosion Inhibitors. [Link]

  • Engineering Journal IJOER. Applications of Vanillin Schiff Base ligands and their complexes: A Review. [Link]

  • ResearchGate. (2024, May 11). How can i remove the formed water in schiff base synthesis to shift the equilibrium towards the imine? [Link]

  • PMC. (2025, October 30). Elimination mechanism of vanillin from non-phenolic β-O-4-type terminals formed in guaiacyl lignin: a combined kinetic and theoretical study. [Link]

  • Chemistry LibreTexts. (2020, July 1). 21.4: Imine formation. [Link]

  • PMC. Preparation and characterization of vanillin-conjugated chitosan-stabilized emulsions via a Schiff-base reaction. [Link]

  • OpenBU. (2011, July 14). Reductive Amination Reaction. [Link]

  • Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. [Link]

  • Scribd. Vanillin Stability Insights | PDF | Vanilla | Solubility. [Link]

  • Wikipedia. Vanillin. [Link]

  • OperaChem. (2024, October 21). Imine formation-Typical procedures. [Link]

  • Reddit. (2023, October 16). Mechanism for Synthesis of Vanillin. [Link]

  • PMC. A comprehensive review of eclectic approaches to the biological synthesis of vanillin and their application towards the food sector. [Link]

Sources

Troubleshooting

Troubleshooting low yield in the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol

Technical Support Center: Synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol This technical guide provides in-depth troubleshooting for the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base commonly f...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol

This technical guide provides in-depth troubleshooting for the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base commonly formed from the condensation of vanillin and methylamine. This document is intended for researchers, scientists, and drug development professionals to diagnose and resolve issues leading to low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing 2-Methoxy-4-[(methylimino)methyl]phenol?

The synthesis is a nucleophilic addition-elimination reaction, specifically the formation of a Schiff base (an imine) from the condensation of an aldehyde (vanillin) with a primary amine (methylamine).[1][2] The reaction involves the nucleophilic attack of the amine on the carbonyl carbon of the aldehyde, followed by the elimination of a water molecule to form the characteristic carbon-nitrogen double bond of the imine.

Q2: What is a typical expected yield for this synthesis?

Under optimized conditions, the synthesis of this and similar Schiff bases can achieve high yields, often reported to be around 95%.[2][3] If you are experiencing significantly lower yields, it is indicative of suboptimal reaction conditions, reactant quality issues, or inefficient product isolation.

Q3: How can I confirm the successful formation of the product?

The formation of 2-Methoxy-4-[(methylimino)methyl]phenol can be confirmed using several analytical techniques:

  • FTIR Spectroscopy: Look for the appearance of a characteristic imine (C=N) stretching band, typically in the range of 1590-1622 cm⁻¹.[1][4]

  • ¹H-NMR Spectroscopy: A singlet signal for the imine proton (HC=N) should appear in the downfield region, typically around 8.30-8.66 ppm.[1][4]

  • ¹³C-NMR Spectroscopy: The carbon of the imine group (HC=N) will have a characteristic chemical shift in the range of 158-165 ppm.[4]

  • Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product.[1][5]

Q4: Is the product, 2-Methoxy-4-[(methylimino)methyl]phenol, stable?

Imines, in general, can be susceptible to hydrolysis, especially in the presence of water and acidic conditions, which can revert the imine back to the starting aldehyde and amine.[6][7] However, the product is generally stable at room temperature for several weeks if properly dried and stored.[8] For handling at elevated temperatures, it is crucial to maintain anhydrous and neutral pH conditions to prevent decomposition.[3]

Troubleshooting Guide for Low Yield

This section addresses specific problems that can lead to low yields in the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol.

Issue 1: The reaction does not seem to proceed, or the conversion is very low.

Possible Cause 1: Poor Quality of Reactants

  • Vanillin: Vanillin can oxidize over time, especially if not stored properly. Oxidized vanillin may contain impurities that can interfere with the reaction.

  • Methylamine: Methylamine is a gas at room temperature and is often used as a solution in a solvent like methanol or water. The concentration of these solutions can decrease over time due to evaporation.

Troubleshooting Steps:

  • Verify Reactant Purity:

    • Check the appearance and melting point of your vanillin. Fresh vanillin should be a white to pale yellow crystalline powder with a melting point of around 81-83°C.

    • If using a solution of methylamine, ensure it is from a reliable source and has been stored properly. If possible, titrate the solution to confirm its concentration.

  • Use Fresh Reactants: If in doubt, use freshly opened or purified starting materials.

Possible Cause 2: Inappropriate Reaction Conditions

  • Solvent: The choice of solvent can significantly impact the reaction rate and equilibrium.

  • Temperature: While some imine formations are rapid at room temperature, others may require gentle heating to proceed at a reasonable rate.[9]

  • pH: The pH of the reaction mixture is critical. The reaction is often catalyzed by mild acid, but strongly acidic conditions can protonate the amine, rendering it non-nucleophilic.[6]

Troubleshooting Steps:

  • Optimize Solvent:

    • Methanol or ethanol are commonly used and are effective solvents for this reaction.[9]

    • Using a "green" solvent like water can also be effective.[1][2]

  • Adjust Temperature:

    • If the reaction is sluggish at room temperature, try gentle heating (e.g., 40-50°C). Monitor the reaction progress by TLC to avoid potential side reactions at higher temperatures.

  • Control pH:

    • If the reaction is slow, a catalytic amount of a mild acid, such as acetic acid, can be added.[10] Be cautious not to make the solution too acidic.

Issue 2: The product initially forms but then disappears or the yield decreases over time.

Possible Cause: Hydrolysis of the Imine

The C=N bond of the imine is susceptible to hydrolysis, which is the reverse of the formation reaction. This is particularly problematic if water is present, and the conditions are acidic.[6][7]

Troubleshooting Steps:

  • Remove Water:

    • The reaction is a condensation that produces water. To drive the equilibrium towards the product, water should be removed. This can be achieved by:

      • Using a Dean-Stark apparatus if the reaction is run at reflux in a suitable solvent (e.g., toluene).

      • Adding a drying agent, such as anhydrous magnesium sulfate or molecular sieves, to the reaction mixture.[8]

  • Control pH during Work-up:

    • During the work-up and purification steps, avoid strongly acidic aqueous solutions. If an acid wash is necessary, it should be done quickly and at a low temperature.

  • Ensure Anhydrous Conditions:

    • Use dry solvents and glassware to minimize the amount of water in the reaction.

Issue 3: A significant amount of side products are observed.

Possible Cause 1: Self-Condensation of Vanillin

Under certain conditions, aldehydes can undergo self-condensation reactions.

Troubleshooting Steps:

  • Control Temperature: Avoid excessively high reaction temperatures.

  • Control Reactant Stoichiometry: Use a slight excess of methylamine to ensure the vanillin is consumed in the desired reaction.

Possible Cause 2: Formation of Aminals

If there is an excess of the amine and conditions are not carefully controlled, the initially formed imine can react with another molecule of the amine to form an aminal.

Troubleshooting Steps:

  • Stoichiometry: Use a close to equimolar ratio of vanillin and methylamine, or only a slight excess of the amine.

  • Reaction Time: Monitor the reaction by TLC and stop it once the starting material is consumed to prevent the formation of byproducts.

Experimental Protocols

Standard Synthesis Protocol

This protocol is a general guideline and may require optimization based on your specific laboratory conditions.

Materials:

  • Vanillin

  • Methylamine (40% solution in water or methanol)

  • Methanol (or ethanol)

  • Anhydrous magnesium sulfate (optional)

Procedure:

  • In a round-bottom flask, dissolve vanillin (1 equivalent) in a minimal amount of methanol.

  • With stirring, add methylamine solution (1.1 equivalents) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours or until TLC analysis indicates the consumption of vanillin. Gentle heating (40-50°C) can be applied if the reaction is slow.[9]

  • (Optional) Add anhydrous magnesium sulfate to the reaction mixture to remove the water formed during the reaction.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethyl acetate and hexane.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry in a desiccator.

Troubleshooting Workflow

Troubleshooting_Workflow start Low Yield Observed check_reactants 1. Check Reactant Quality start->check_reactants reactants_ok Reactants are of good quality check_reactants->reactants_ok Yes reactants_bad Use fresh/purified reactants check_reactants->reactants_bad No check_conditions 2. Evaluate Reaction Conditions reactants_ok->check_conditions reactants_bad->start conditions_ok Conditions are optimized check_conditions->conditions_ok Yes optimize_conditions Optimize: - Solvent - Temperature - pH/Catalyst check_conditions->optimize_conditions No check_hydrolysis 3. Investigate Product Hydrolysis conditions_ok->check_hydrolysis optimize_conditions->start hydrolysis_no Hydrolysis is not the issue check_hydrolysis->hydrolysis_no No prevent_hydrolysis Implement water removal: - Anhydrous conditions - Drying agent - Careful work-up check_hydrolysis->prevent_hydrolysis Yes check_side_reactions 4. Analyze for Side Products hydrolysis_no->check_side_reactions prevent_hydrolysis->start side_reactions_no Minimal side products check_side_reactions->side_reactions_no No control_side_reactions Adjust: - Stoichiometry - Temperature - Reaction time check_side_reactions->control_side_reactions Yes end Yield Improved side_reactions_no->end control_side_reactions->start

Caption: A systematic workflow for troubleshooting low yield.

Reaction Mechanism and Potential Pitfalls

Reaction_Mechanism Vanillin Vanillin (Aldehyde) Hemiaminal Hemiaminal Intermediate Vanillin->Hemiaminal + Methylamine Methylamine Methylamine (Primary Amine) Methylamine->Hemiaminal Imine 2-Methoxy-4-[(methylimino)methyl]phenol (Imine/Schiff Base) Hemiaminal->Imine - H₂O Imine->Vanillin Imine->Methylamine Side_Products Side Products (e.g., Aminal) Imine->Side_Products Hydrolysis Hydrolysis (+H₂O)

Caption: The reaction pathway and common issues.

Data Summary

ParameterRecommended ConditionRationale
Solvent Methanol, Ethanol, WaterGood solubility for reactants; facilitates reaction.[1][9]
Temperature Room Temperature to 50°CBalances reaction rate and prevention of side reactions.
Catalyst None or catalytic amount of mild acidAcid can catalyze the dehydration step, but excess acid will deactivate the amine nucleophile.[6][10]
Water Removal Anhydrous conditions, drying agentDrives the reaction equilibrium towards product formation.[8]
Work-up Avoid strongly acidic aqueous solutionsPrevents hydrolysis of the imine product.[6][7]

References

  • Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. (2021). Atlantis Press. Available from: [Link]

  • (PDF) Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. (2021). ResearchGate. Available from: [Link]

  • Is Imine group stable at high Temp.? (2018). ResearchGate. Available from: [Link]

  • Synthesis of 2-Methoxy-4-phenyliminomethyl-phenol (1). (n.d.). ResearchGate. Available from: [Link]

  • Imines - Properties, Formation, Reactions, and Mechanisms. (2022). Master Organic Chemistry. Available from: [Link]

  • Formation of Imines and Enamines. (n.d.). Chemistry Steps. Available from: [Link]

  • Scheme I. Synthesis of 4-[(2-methoxyphenylimino)methyl]phenol (2-MPIMP)... (n.d.). ResearchGate. Available from: [Link]

  • Imine Hydrolysis. (2022). BYJU'S. Available from: [Link]

  • Synthesis and Analysis of a Versatile Imine for the Undergraduate Organic Chemistry Laboratory. (2006). Journal of Chemical Education. Available from: [Link]

  • Anti-Salmonellal Schiff Bases from Vanillin: Synthesis and Structure Elucidation. (n.d.). SciRP. Available from: [Link]

  • Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases. (n.d.). Journal of Advances in Medicine and Medical Research. Available from: [Link]

  • Synthesis of Schiff Base Compounds from Vanillin and p-Aminoacetophenone Using Lime Juice as a Natural Acid Catalyst and... (2021). SciSpace. Available from: [Link]

  • African Journal of Pure and Applied Chemistry - synthesis of schiff base from vanillin and 2-aminophenol: characterization and comparative anti-bacterial study of it's mixed ligand complexes of fe (ii) and ni (ii). (n.d.). Academic Journals. Available from: [Link]

  • Synthesis of Schiff Base Compounds from Vanillin and p-Aminoacetophenone Using Lime Juice as a Natural Acid Catalyst and Their Utilization as Corrosion Inhibitors. (2021). Atlantis Press. Available from: [Link]

  • o-Vanillin Derived Schiff Bases and Their Organotin(IV) Compounds: Synthesis, Structural Characterisation, In-Silico Studies and Cytotoxicity. (2019). PubMed Central. Available from: [Link]

Sources

Optimization

Technical Support Center: Purification Strategies for Vanillin-Methylamine Reductive Amination

Ticket ID: #PUR-882-VAN Subject: Removal of Unreacted Vanillin and Methylamine from Reaction Mixture Status: Open Assigned Specialist: Senior Application Scientist[1] Executive Summary This guide addresses the purificati...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #PUR-882-VAN Subject: Removal of Unreacted Vanillin and Methylamine from Reaction Mixture Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

This guide addresses the purification of N-methylvanillylamine (and related derivatives) synthesized via the reductive amination of Vanillin with Methylamine .

The purification challenge stems from the physicochemical similarities between the starting material (Vanillin) and the product. Both possess a phenolic hydroxyl group, making standard acid-base extractions difficult due to overlapping pKa values.[1] However, the distinct electrophilic nature of the aldehyde (Vanillin) and the volatility of the amine (Methylamine) provide robust vectors for separation.

Module 1: The "Quick Fix" – Removing Methylamine

Issue: Excess methylamine remaining in the crude mixture. Chemistry: Methylamine is a gas at room temperature (b.p. -6°C) and highly water-soluble.[1]

Protocol A: Evaporation & Sparging

Best for: Reaction mixtures in volatile solvents (MeOH, EtOH).

  • Rotary Evaporation: Concentrate the reaction mixture under reduced pressure at 40°C .

    • Mechanism:[1][2][3][4] Methylamine is highly volatile and will co-evaporate with the solvent.[1]

  • Nitrogen Sparge: If the smell persists, redissolve the residue in a non-volatile solvent and sparge with a stream of nitrogen gas for 15–30 minutes.

  • Validation: Hold a damp strip of universal pH paper over the flask neck.[1] If the vapor does not turn the paper blue (basic), the free amine is removed.

Protocol B: The Acid Scavenge (In-situ)

Best for: Reactions where workup involves an aqueous phase.

  • During the aqueous workup (described in Module 2), ensure the pH is lowered to < 2 initially.[1]

  • Methylamine forms a water-soluble hydrochloride salt (

    
    ) which is easily washed away if the product is extracted into organic (not applicable here, see Module 2) or remains in the aqueous waste during specific resin treatments.[1]
    

Module 2: The "Gold Standard" – Removing Vanillin

Issue: Unreacted Vanillin co-eluting with the product. Root Cause: Both Vanillin and the Product are phenols.[1]

  • Vanillin pKa: ~7.4 (Phenol)[1]

  • Product pKa: ~10.5 (Amine) / ~10.0 (Phenol)[1]

  • Conflict: Standard base extraction (NaOH) ionizes both, keeping both in the aqueous phase.[1]

Solution: Sodium Bisulfite Wash (Chemoselective)

This is the most robust method.[1] It exploits the aldehyde functionality of Vanillin, which the product lacks.

The Mechanism: Sodium bisulfite (


) attacks the aldehyde carbonyl of Vanillin to form a water-soluble sulfonate adduct (bisulfite addition compound). The amine product remains organic-soluble.[1]

Step-by-Step Protocol:

StepActionObservation/Rationale
1 Dissolution Dissolve the crude reaction residue in DCM (Dichloromethane) or Ethyl Acetate .[1] Avoid ethers if possible (bisulfite adducts can be sticky).[1]
2 Preparation Prepare a saturated aqueous solution of Sodium Bisulfite (

)
.
3 The Wash Wash the organic layer with the bisulfite solution (2 x 15 mL per gram of crude). Shake vigorously for 2-3 minutes.
4 Separation Aqueous Layer: Contains Vanillin-Bisulfite adduct (Discard).[1][5] Organic Layer: Contains Purified Product.[1][6]
5 Polishing Wash the organic layer once with brine, dry over

, and concentrate.[1]

Module 3: Advanced Troubleshooting (Acid-Base Extraction)

Warning: This method requires precise pH control due to the zwitterionic nature of the product.[1] Use this only if the Bisulfite method is unavailable or fails.[1]

The Logic: At pH 1 , Vanillin is neutral (phenol protonated).[1] The Product is cationic (amine protonated).[1] This allows separation.[1]

G Start Crude Mixture (Vanillin + Product) Acidify Dissolve in DCM + Wash with 1M HCl (pH 1) Start->Acidify Sep1 Phase Separation Acidify->Sep1 Org1 Organic Layer (Contains Vanillin) Sep1->Org1 Neutral Species Aq1 Aqueous Layer (Contains Product-H+) Sep1->Aq1 Cationic Species Discard Discard / Recover Vanillin Org1->Discard Basify Adjust pH to ~9.5 (Careful! Do not exceed pH 11) Aq1->Basify Extract Extract into DCM/IPA (3:1) Basify->Extract Product becomes Neutral Final Pure Product Extract->Final

Figure 1: Acid-Base Separation Workflow. Note the critical pH adjustment step to avoid ionizing the phenol group of the product.

Critical pH Window:

  • pH < 2: Product is water-soluble (

    
    ).[1] Vanillin is Organic-soluble.[1]
    
  • pH > 11: Product phenol ionizes (

    
    ), making it water-soluble again (hard to extract).[1]
    
  • Target: Basify the aqueous layer to pH 9.0–9.5 . This neutralizes the amine (

    
    ) while keeping the phenol largely protonated (
    
    
    
    ), allowing extraction into organic solvent.[1]

FAQ: Common Pitfalls

Q: I used the Bisulfite wash, but my yield is low. Where is my product? A: Did you use a large excess of acid during the reaction? If your product is protonated (salt form), it will stay in the water during the bisulfite wash.

  • Fix: Ensure the crude mixture is "free-based" (neutral pH) before dissolving in DCM for the bisulfite wash.[1]

Q: The layers aren't separating (Emulsion). A: Vanillin derivatives can act as surfactants.[1]

  • Fix: Add solid NaCl to saturate the aqueous layer (salting out) or filter the mixture through a pad of Celite to break the emulsion.

Q: Can I use a scavenger resin instead? A: Yes. This is excellent for small-scale library synthesis.[1]

  • To remove Vanillin: Use a Polymer-Supported Amine (e.g., PS-Trisamine) .[1] The resin reacts with the aldehyde to form an imine, trapping it on the bead.

  • To remove Methylamine: Use a Polymer-Supported Aldehyde (e.g., PS-Benzaldehyde) .[1]

  • Reference: Scavenger resins are standard in parallel synthesis for "catch and release" purification [1].[1]

References

  • Borch, R. F.; Bernstein, M. D.; Durst, H. D. (1971).[1][3] The Cyanohydridoborate Anion as a Selective Reducing Agent.[1][3] Journal of the American Chemical Society.[1][3] Link[1]

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (See Section on Bisulfite Adducts). Link

  • PubChem. (n.d.).[1][7] Vanillin Compound Summary. National Center for Biotechnology Information.[1] Link

  • Abdel-Magid, A. F., et al. (1996).[1][3][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3] The Journal of Organic Chemistry. Link[1]

Sources

Troubleshooting

Interpreting unexpected peaks in the NMR spectrum of 2-Methoxy-4-[(methylimino)methyl]phenol

This technical guide addresses the interpretation of Nuclear Magnetic Resonance (NMR) spectra for 2-Methoxy-4-[(methylimino)methyl]phenol , a Schiff base derived from vanillin and methylamine. It is designed for research...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the interpretation of Nuclear Magnetic Resonance (NMR) spectra for 2-Methoxy-4-[(methylimino)methyl]phenol , a Schiff base derived from vanillin and methylamine. It is designed for researchers encountering spectral anomalies such as peak doubling, unexpected shifts, or signal broadening.

Standard Spectral Profile

Before troubleshooting, validate your spectrum against the theoretical baseline. This compound exists primarily in the E-isomer form in standard deuterated solvents (


, 

).
Expected NMR Data (Reference in )
Proton GroupChemical Shift (

ppm)
MultiplicityIntegrationNotes
Phenolic -OH 9.0 – 9.8Broad Singlet1HHighly variable; solvent/temp dependent.
Imine (-CH=N-) 8.1 – 8.5Singlet1HDiagnostic peak for Schiff base formation.[1][2]
Aromatic (Ar-H) 6.8 – 7.5Multiplet3HPattern characteristic of 1,2,4-trisubstituted benzene.
Methoxy (-OCH

)
3.7 – 3.9Singlet3HStrong singlet, standard position.
N-Methyl (-N-CH

)
3.3 – 3.5Singlet/Doublet3HMay show long-range coupling (

) to imine H.

Troubleshooting Guide (Q&A)

Issue 1: "I see a distinct peak around 9.8 ppm and a multiplet near 2.3-2.5 ppm."

Diagnosis: Hydrolysis (Sample Degradation) Schiff bases are thermodynamically unstable in the presence of water and trace acids. They undergo reversible hydrolysis, reverting to the starting aldehyde (vanillin) and amine.

  • The 9.8 ppm peak: Corresponds to the aldehyde proton (

    
    ) of free Vanillin.
    
  • The 2.3-2.5 ppm signals: Correspond to free Methylamine (or its salt).

  • Root Cause: Wet deuterated solvent (common in older DMSO-

    
     bottles) or acidic impurities in 
    
    
    
    (which forms DCl over time).

Action Plan:

  • Solvent Check: Run a blank spectrum of your solvent. If the water peak (

    
    ) is significant (~3.33 ppm in DMSO, ~1.56 ppm in 
    
    
    
    ), discard it.
  • Neutralization: For

    
    , filter the solvent through basic alumina or add anhydrous 
    
    
    
    to neutralize acidity before dissolving the sample.
  • Dry Sample: Ensure the solid Schiff base is dried under vacuum to remove lattice water before dissolution.

Issue 2: "The imine peak (~8.3 ppm) is split or has a smaller 'shadow' peak nearby."

Diagnosis: E/Z Isomerism While the E-isomer (trans) is sterically favored, the Z-isomer (cis) can exist in equilibrium, especially in polar solvents or upon photo-irradiation.

  • Mechanism: The

    
     double bond restricts rotation, creating distinct magnetic environments for the imine proton in E vs. Z forms.
    
  • Verification:

    • VT-NMR: Run the spectrum at elevated temperature (e.g., 50°C). If the peaks coalesce or the ratio changes, it confirms dynamic isomerism.

    • Time-Course: If the ratio changes over hours in solution, the sample is equilibrating.

Issue 3: "The Phenolic OH peak is missing or extremely broad."

Diagnosis: Chemical Exchange The phenolic proton is acidic and undergoes rapid exchange with trace water in the solvent.

  • Fast Exchange: The OH signal merges with the water peak (averaged shift).

  • Intermediate Exchange: The OH signal broadens significantly, sometimes becoming indistinguishable from the baseline.

  • Protocol: Perform a

    
     Shake . Add 1-2 drops of 
    
    
    
    to the NMR tube and shake. If the broad peak disappears (due to
    
    
    exchange) and the HDO peak grows, the assignment is confirmed.

Mechanistic Visualization

Figure 1: Hydrolysis & Degradation Pathway

The following diagram illustrates the breakdown of the Schiff base in the presence of water, leading to the appearance of impurity peaks (Vanillin and Methylamine).

Hydrolysis SB Schiff Base (Target Compound) δ Imine: ~8.3 ppm Intermediate Carbinolamine Intermediate (Unstable) SB->Intermediate Hydrolysis Water + H₂O / H⁺ Water->Intermediate Vanillin Vanillin (Impurity) δ CHO: ~9.8 ppm Intermediate->Vanillin Decomposition Amine Methylamine (Impurity) δ CH₃: ~2.4 ppm Intermediate->Amine

Caption: Pathway of Schiff base hydrolysis in wet acidic solvents, generating spectral artifacts.

Figure 2: E/Z Isomerism

This diagram depicts the geometric isomers responsible for peak doubling in the imine region.

Isomerism cluster_0 Equilibrium in Solution E_Iso E-Isomer (Trans) (Major Product) Sterically Favored Z_Iso Z-Isomer (Cis) (Minor Product) Sterically Hindered E_Iso->Z_Iso  hv or Δ  

Caption: Equilibrium between E (trans) and Z (cis) isomers. The E-isomer is typically the dominant species.

Experimental Protocols

Protocol A: Solvent Drying for Schiff Bases

Schiff bases are sensitive to hydrolysis. Use this protocol if you detect aldehyde peaks.

  • Select Solvent: Prefer

    
     over 
    
    
    
    for stability, unless the latter is neutralized.
  • Neutralize (

    
     only):  Pass solvent through a small plug of basic alumina or store over anhydrous 
    
    
    
    beads for 24 hours.
  • Dry: Store solvent over activated 4Å molecular sieves.

Protocol B: Distinguishing Isomers vs. Impurities (VT-NMR)
  • Prepare Sample: Dissolve ~10 mg in 0.6 mL

    
    .
    
  • Initial Scan: Record

    
     NMR at 25°C (298 K). Note the ratio of the main imine peak to the minor "shadow" peak.
    
  • Heat: Increase probe temperature to 50°C (323 K). Allow 5 minutes for equilibration.

  • Second Scan: Record spectrum.

    • Result A: If peaks coalesce or broaden significantly

      
      Dynamic Isomerism .
      
    • Result B: If peaks remain sharp and ratio is constant

      
      Static Impurity  (likely side product).
      

References

  • BenchChem. (2025).[3][4] Synthesis and Spectroscopic Profile of 2-Methoxy-4-(2-nitrovinyl)phenol and Derivatives. BenchChem Technical Guides. Link

  • PubChem. (2025).[5] 2-Methoxy-4-[(methylamino)methyl]phenol Compound Summary. National Library of Medicine. Link

  • ChemicalBook. (2025). NMR Spectrum Data for Vanillin Derivatives. ChemicalBook Spectral Database. Link

  • ScienceDirect. (2024). Hydrolysis and Stability of Schiff Bases in Aqueous and Organic Solvents.[6] Journal of Molecular Structure. Link

Sources

Optimization

Common interferences in DPPH antioxidant assays and how to mitigate them

Welcome to the Technical Support Center for the DPPH (2,2-diphenyl-1-picrylhydrazyl) antioxidant assay. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challe...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the DPPH (2,2-diphenyl-1-picrylhydrazyl) antioxidant assay. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and interferences encountered during this widely-used analytical method. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your results are both accurate and reproducible.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding interference in the DPPH assay.

Q1: My sample is highly colored (e.g., a plant extract containing anthocyanins). How does this affect my DPPH results and how can I correct for it?

A1: This is a critical and frequent source of interference. The DPPH assay quantifies antioxidant activity by measuring the decrease in absorbance at approximately 517 nm as the violet DPPH radical is reduced to the yellow DPPH-H.[1] If your sample contains pigments that also absorb light in this region (500-550 nm), it will artificially inflate the final absorbance reading.[2][3] This leads to a smaller calculated difference between the control and the sample, resulting in a significant underestimation of the true antioxidant activity.[4][5]

Mitigation Strategy:

  • Primary Correction (Sample Blank): The most straightforward correction is to run a parallel measurement for each sample concentration without the DPPH reagent. This "sample blank" contains your sample and the solvent (e.g., methanol) only.[6]

  • Calculation Adjustment: Subtract the absorbance of the sample blank from the absorbance of the corresponding sample reacted with DPPH.

    • Corrected Sample Absorbance = (Absorbance of Sample + DPPH) - (Absorbance of Sample Blank)

    • % Inhibition = [1 - (Corrected Sample Absorbance / Absorbance of Control)] * 100

  • Advanced Methods: For severe interference where the sample blank absorbance is very high, consider alternative methods like Electron Paramagnetic Resonance (EPR) spectroscopy, which directly measures the radical concentration without colorimetric interference.[2][4] An online HPLC-DPPH method can also be used to separate the interfering pigments from the antioxidant compounds before the reaction.[7]

Q2: I'm seeing inconsistent results when using different solvents to dissolve my samples. Why does this happen?

A2: Solvent choice is a major determinant of reaction kinetics and stoichiometry in the DPPH assay.[8][9] Different solvents can influence the reaction through several mechanisms:

  • Solubility: The assay requires that both the DPPH radical and the test compound be fully solubilized. DPPH is lipophilic and dissolves well in organic solvents like methanol or ethanol but not in water.[3][7] If your antioxidant is poorly soluble in the chosen solvent, its activity will be underestimated.

  • Reaction Mechanism: The antioxidant reaction with DPPH can proceed via Hydrogen Atom Transfer (HAT) or Sequential Proton Loss Electron Transfer (SPLET). The dominant mechanism can be influenced by the solvent's properties (polarity, hydrogen bonding capacity).[10][11] For example, some antioxidants show higher reactivity in methanol, while others perform better in less polar solvents like isooctane.[8]

  • Solvent Association: Strongly associating solvents like methanol can form hydrogen-bonded clusters that may affect the reaction kinetics, especially with changes in temperature.[10]

Mitigation Strategy:

  • Consistency is Key: Always report the solvent used in your assay.

  • Optimize for Your Sample: If possible, test a few solvents in which your sample is soluble to find the optimal system. For complex samples like oils, using a combination of solvents (e.g., testing separately in methanol and isooctane) can provide a more complete antioxidant profile.[8]

  • Standard Practice: Methanol and ethanol are the most common solvents due to their ability to dissolve DPPH and a wide range of phytochemicals.[7]

Q3: Can the pH of my sample affect the assay?

A3: Absolutely. The DPPH assay is pH-sensitive. The stability of the DPPH radical itself is optimal within a pH range of approximately 4 to 8.[12] In highly acidic or alkaline conditions, the DPPH radical can degrade or react with components of the buffer, leading to a loss of color that is not caused by the antioxidant, creating false positive results.[7][12] Furthermore, the antioxidant activity of many compounds, particularly phenolics, is dependent on their ionization state, which is governed by pH. Deprotonation at higher pH can increase the rate of electron donation, enhancing apparent antioxidant activity.[11][13]

Mitigation Strategy:

  • Maintain Optimal pH: If your sample has an extreme pH, it should be buffered to fall within the stable range of the assay (ideally pH 5.0 - 6.5).[7][14]

  • Beware of Acidic Extracts: Using highly acidic solvents for extraction can lead to falsely high antioxidant readings if not properly buffered in the final reaction mixture.[12]

  • Control and Report: Always measure and report the final pH of the reaction mixture if there is any doubt.

Q4: My sample solution is cloudy or turbid. Is this a problem?

A4: Yes, turbidity is a form of optical interference. Suspended particles in the sample will scatter light from the spectrophotometer's beam. This scattered light is not detected, so the instrument registers it as absorbed light. This leads to an artificially high absorbance reading (a positive interference), which in turn makes the calculated antioxidant activity appear lower than it actually is.[15]

Mitigation Strategy:

  • Sample Preparation: Centrifuge your sample at high speed and use the supernatant for the assay. If centrifugation is insufficient, filtration through a 0.22 or 0.45 µm syringe filter may be necessary.[16]

  • Use a Sample Blank: As with colored samples, running a sample blank (turbid sample + solvent) and subtracting its absorbance can help correct for low levels of turbidity.

Troubleshooting Guide

Use this guide to diagnose and resolve specific issues encountered during your experiments.

Problem Possible Cause(s) Troubleshooting Solution(s)
High variability between replicates / Poor reproducibility 1. Pipetting Error: Inaccurate or inconsistent volumes of sample or DPPH solution.1. Calibrate your pipettes. Use fresh tips for each replicate. Ensure proper mixing after adding reagents.[17]
2. DPPH Reagent Degradation: The DPPH radical is sensitive to light and will degrade over time, even in a stock solution.[7][18]2. Prepare the DPPH working solution fresh for each experiment. Store the stock solution in an amber bottle in the refrigerator. Minimize exposure to ambient light during the assay by covering the plate or cuvettes.[16]
3. Temperature Fluctuations: Reaction kinetics are temperature-dependent.[10]3. Ensure all reagents and plates are equilibrated to a stable room temperature. Do not perform assays near drafts or heat sources.
Negative inhibition values or inhibition >100% 1. Incorrect Blank: Using the wrong solution to zero the spectrophotometer.1. The spectrophotometer should be blanked with the pure solvent used in the assay (e.g., methanol).[19]
2. Sample Interference: The sample may be reacting to increase absorbance at 517 nm, or the sample blank absorbance is higher than the sample+DPPH absorbance.2. Re-run the experiment, ensuring you correctly prepare and measure a sample blank for each concentration. Verify there is no precipitation upon mixing.
3. Calculation Error: Mistake in applying the formula, especially when correcting for blanks.3. Double-check your spreadsheet formulas. Ensure the control absorbance is in the denominator and that you are subtracting the sample blank from the sample reading before calculating the percentage.
Low or no antioxidant activity detected in a sample expected to be active 1. Insufficient Incubation Time: The antioxidant may be a "slow" reactor, and the reaction has not reached its endpoint.1. Perform a kinetic analysis. Take absorbance readings at several time points (e.g., 5, 15, 30, 60 minutes) to determine when the reaction plateaus.[7]
2. Poor Solubility: The active compounds are not dissolved in the assay solvent.2. Try a different solvent system or use a co-solvent. Gentle sonication may help dissolve the sample.[20]
3. Incorrect Wavelength: Spectrophotometer is set to the wrong wavelength.3. Verify the wavelength is set to the λmax of your DPPH solution, which is typically 515-517 nm.[7][21]

Visualizing the Assay and Troubleshooting Logic

A clear understanding of the workflow helps in preemptively avoiding errors.

DPPH_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_check Interference Check cluster_calc Calculation P1 Prepare Sample Dilutions A1 Mix Sample + DPPH P1->A1 P2 Prepare Fresh DPPH Solution P2->A1 P3 Prepare Controls (Solvent, Standard) P3->A1 A2 Incubate (Dark, RT) A1->A2 A3 Measure Absorbance (~517 nm) A2->A3 C1 Is Sample Colored or Turbid? A3->C1 C2 Run Sample Blank (Sample + Solvent) C1->C2 Yes D1 Calculate % Inhibition C1->D1 No C3 Subtract Blank Absorbance C2->C3 C3->D1 D2 Determine IC50 D1->D2

Caption: Standard workflow for a DPPH assay, including a critical interference checkpoint.

Caption: The basic chemical reaction underlying the DPPH antioxidant assay.

Best Practices Protocol: A Self-Validating System

This protocol incorporates steps to proactively mitigate common interferences.

1. Reagent Preparation

  • DPPH Stock Solution (e.g., 0.2 mM): Prepare in high-purity methanol or ethanol. Store in an amber, tightly-capped bottle at 4°C for no more than one week.

  • DPPH Working Solution: Dilute the stock solution with the same solvent to achieve an absorbance of 1.0 ± 0.1 at the λmax (typically 515-517 nm). This solution must be prepared fresh daily.

  • Standard: Prepare a stock solution of a known antioxidant like Trolox or Ascorbic Acid (e.g., 1 mg/mL). Create a serial dilution series (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

  • Test Samples: Prepare a stock solution of your test compound and create a serial dilution series. Ensure the sample is fully dissolved.

2. Assay Procedure (96-Well Plate Format)

  • Plate Mapping: Design your plate layout to include:

    • Control: Solvent + DPPH working solution.

    • Solvent Blank: Solvent only (for zeroing the reader).

    • Standard Curve: Each dilution of your standard.

    • Samples: Each dilution of your test samples.

    • Sample Blanks: Each dilution of your test samples + solvent (NO DPPH). This is the crucial step for color/turbidity correction.

  • Pipetting:

    • Add 100 µL of your samples, standards, and control solvent into the appropriate wells.

    • Add 100 µL of solvent into the "Sample Blank" wells.

  • Initiate Reaction: Add 100 µL of the DPPH working solution to all wells except the "Sample Blank" and "Solvent Blank" wells. Mix gently by pipetting or using a plate shaker.

  • Incubation:

    • Cover the plate with foil or a lid to protect it from light.

    • Incubate at a stable room temperature for a pre-determined time (e.g., 30 minutes). For novel compounds, a kinetic study is recommended to determine the optimal incubation time.

  • Measurement:

    • Set the microplate reader to the predetermined λmax (e.g., 517 nm).

    • Use the "Solvent Blank" wells to zero the instrument.

    • Read the absorbance of the entire plate.

3. Data Analysis

  • Correct for Interferences: For each sample concentration, calculate the corrected absorbance: Corrected Abs_sample = Abs_(sample+DPPH) - Abs_sample blank

  • Calculate Percent Inhibition: % Inhibition = [(Abs_control - Corrected Abs_sample) / Abs_control] * 100

  • Determine IC50: Plot the % Inhibition versus the concentration of your standard and test samples. Use non-linear regression to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

By systematically including sample blanks and standardizing reagent preparation and incubation conditions, this protocol helps ensure the generation of trustworthy and publishable data.

References

  • Kim, H. Y. (2021). Evaluation of solvent effects on the DPPH reactivity for determining the antioxidant activity in oil matrix. Food Science and Biotechnology, 30(5), 727-734. [Link]

  • Sharma, O. P., & Bhat, T. K. (2009). DPPH antioxidant assay revisited. Food Chemistry, 113(4), 1202-1205. [Link]

  • Dawidowicz, A. L., & Olszowy, M. (2013). Importance of solvent association in the estimation of antioxidant properties of phenolic compounds by DPPH method. Food Chemistry, 141(3), 2128-2135. [Link]

  • Squadrito, G. L., & Pryor, W. A. (2015). pH and dilution effects on ABTS and DPPH antioxidant activity methods. Journal of Food Science, 80(11), C2427-C2434. [Link]

  • Ali, A., et al. (2020). The influence of varying pH on DPPH scavenging potential of aqueous extract of Cassia alata (L.) Roxb. ResearchGate. [Link]

  • Kim, H. Y. (2021). Evaluation of solvent effects on the DPPH reactivity for determining the antioxidant activity in oil matrix. Request PDF on ResearchGate. [Link]

  • Yeo, J., & Shahidi, F. (2019). Critical Re-Evaluation of DPPH assay: Presence of Pigments Affects the Results. Journal of Agricultural and Food Chemistry, 67(25), 6973-6976. [Link]

  • Dawidowicz, A. L., & Olszowy, M. (2015). Effect of pH and metal ions on DPPH radical scavenging activity of tea. Food Chemistry, 173, 714-719. [Link]

  • Yeo, J., & Shahidi, F. (2019). Critical Re-Evaluation of DPPH assay: Presence of Pigments Affects the Results. PubMed. [Link]

  • Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Amerigo Scientific. [Link]

  • Gulcin, İ. (2023). DPPH Radical Scavenging Assay. MDPI. [Link]

  • Yeo, J., & Shahidi, F. (2019). Revisiting DPPH (2,2-diphenyl-1-picrylhydrazyl) assay as a useful tool in antioxidant evaluation: A new IC100 concept to address its limitations. Journal of Functional Foods, 60, 103438. [Link]

  • ResearchGate. (n.d.). 180 questions with answers in DPPH ASSAY. ResearchGate. [Link]

  • El Babili, F., et al. (2020). ICH Validation of DPPH Assay Method: Some Interesting Medicinal Drugs. Eurasian Journal of Science and Engineering, 6(2), 117-130. [Link]

  • ACME Research Solutions. (2026). DPPH Scavenging Assay Protocol. ACME Research Solutions. [Link]

  • Flieger, J., et al. (2022). Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. MDPI. [Link]

  • Li, Y., et al. (2024). Solvent Effects on the Phenolic Compounds and Antioxidant Activity Associated with Camellia polyodonta Flower Extracts. ACS Omega. [Link]

  • Bellik, Y. (2016). Concurrent measurement of cellular turbidity and hemoglobin to evaluate the antioxidant activity of plants. Food Chemistry, 190, 1050-1055. [Link]

  • Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts. (2024). LinkedIn. [Link]

  • ResearchGate. (2019). How to properly perform the DPPH protocol? ResearchGate. [Link]

  • Akar, Z., et al. (2022). A New Colorimetric DPPH Radical Scavenging Activity Method: Comparison with Spectrophotometric Assay in Some Medicinal Plants. Thieme Connect. [Link]

  • Yunsari, E., et al. (2017). Antioxidant Activities of Different Solvent Extracts of Piper retrofractum Vahl. using DPPH Assay. AIP Publishing. [Link]

  • Postharvest Management of Horticultural Crops Class in Korea University. (2024). DPPH assay and TPC assays. YouTube. [Link]

  • Pérez-Mesquida, E. A., et al. (2018). Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity. Evidence-Based Complementary and Alternative Medicine. [Link]

  • ResearchGate. (2021). Antioxidant activity by DPPH assay: in vitro protocol. ResearchGate. [Link]

  • Wamalwa, M., et al. (2024). Optimization and Validation of a Simple Spectrophotometric Based DPPH Method for Analysis of Antioxidant Activity in Aerated, Semi-Aerated and Non-Aerated Tea Products. American Journal of Analytical Chemistry, 15(8), 441-455. [Link]

  • Re, R., et al. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine, 26(9-10), 1231-1237. [Link]

  • ResearchGate. (2024). DPPH assay with high standard deviations? ResearchGate. [Link]

  • Encyclopedia.pub. (2023). DPPH Radical Scavenging Assay. Encyclopedia.pub. [Link]

  • Soares, C. J., et al. (2007). Antioxidant activity by DPPH assay of potential solutions to be applied on bleached teeth. Brazilian Dental Journal, 18(2), 103-107. [Link]

  • Apak, R., et al. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. Journal of AOAC International, 104(3), 613-634. [Link]

  • Hach Support. (2022). How can sample turbidity interfere with colorimetric methods? Hach Support. [Link]

Sources

Troubleshooting

Technical Support Center: Stabilizing 2-Methoxy-4-[(methylimino)methyl]phenol for Long-Term Storage

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on maintaining the stability of 2-Methoxy-4-[(methylimino)methyl]phenol during long-term storage. Our goal is...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on maintaining the stability of 2-Methoxy-4-[(methylimino)methyl]phenol during long-term storage. Our goal is to equip you with the necessary knowledge to mitigate degradation, troubleshoot common issues, and ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Methoxy-4-[(methylimino)methyl]phenol?

A1: 2-Methoxy-4-[(methylimino)methyl]phenol contains two primary functional groups that are susceptible to degradation: a phenolic hydroxyl group and an imine (Schiff base) linkage. The main stability concerns are oxidation of the phenol ring and hydrolysis of the imine bond. These reactions can be accelerated by environmental factors such as temperature, light, oxygen, and moisture.[1][2][3][4]

Q2: I've noticed a color change in my sample, from a pale yellow to a brownish hue. What could be the cause?

A2: A color change, particularly the development of a brownish tint, is a common indicator of phenolic oxidation.[5] The phenol group in the molecule can be oxidized to form quinone-type structures, which are often colored. This process can be initiated by exposure to air (oxygen) and light, and may be catalyzed by trace metal ions.[6][7]

Q3: My analytical results show a decrease in the concentration of the parent compound and the appearance of a new peak corresponding to 2-methoxy-4-methylphenol. What is happening?

A3: The appearance of 2-methoxy-4-methylphenol (creosol) alongside a decrease in your target compound is a strong indication of imine hydrolysis.[3][8] The imine bond is susceptible to cleavage by water, which reverts the compound back to its constituent aldehyde (vanillin derivative) and amine (methylamine). The resulting 2-hydroxy-3-methoxybenzaldehyde can be further reduced or oxidized depending on the conditions, but the presence of creosol suggests potential side reactions or impurities from the synthesis.

Q4: Can I store the compound in a standard laboratory freezer at -20°C?

A4: Yes, storing at -20°C is a recommended starting point for long-term storage.[1][9] Lower temperatures significantly slow down the rates of both hydrolysis and oxidation.[10][11] However, temperature is just one factor. For optimal stability, it should be combined with other protective measures.

Troubleshooting Guides

Issue 1: Rapid Degradation of the Compound in Solution

Symptoms:

  • Significant decrease in purity over a short period (days to weeks) when dissolved in a solvent.

  • Appearance of multiple new peaks in analytical chromatograms (HPLC, GC-MS).[12]

Root Cause Analysis: The stability of 2-Methoxy-4-[(methylimino)methyl]phenol is highly dependent on the choice of solvent and the storage conditions of the solution. Protic solvents, especially water, can facilitate the hydrolysis of the imine bond.[4][8] The presence of dissolved oxygen in the solvent can promote oxidation of the phenol ring.

Troubleshooting Steps:

  • Solvent Selection:

    • Recommended: Use anhydrous aprotic solvents such as acetonitrile, tetrahydrofuran (THF), or dimethyl sulfoxide (DMSO). Ensure the solvent is of high purity and stored under an inert atmosphere.

    • Avoid: Protic solvents like methanol, ethanol, and water, unless absolutely necessary for your experimental protocol. If an aqueous buffer is required, prepare it fresh and consider deoxygenating it by sparging with nitrogen or argon.

  • Inert Atmosphere:

    • When preparing solutions, use solvents that have been purged with an inert gas (nitrogen or argon) to remove dissolved oxygen.

    • Store the resulting solution under an inert atmosphere. This can be achieved by blanketing the headspace of the vial with the inert gas before sealing.

  • pH Control:

    • Acidic conditions can catalyze imine hydrolysis.[3] If working with aqueous solutions, maintain a neutral or slightly basic pH (7.0-8.0) to minimize this degradation pathway. However, be aware that highly alkaline conditions can promote phenol oxidation.

Issue 2: Physical Changes in the Solid Compound (Discoloration, Clumping)

Symptoms:

  • The solid material changes color over time.

  • The powder becomes clumpy or sticky, indicating moisture absorption.

Root Cause Analysis: These changes are typically due to exposure to light, air, and humidity. Phenolic compounds are known to be sensitive to light, which can provide the energy to initiate oxidative reactions.[2][13] Hygroscopic (water-absorbing) behavior can lead to clumping and create a localized aqueous environment, promoting hydrolysis.

Troubleshooting Steps:

  • Light Protection:

    • Store the solid compound in an amber glass vial or a container wrapped in aluminum foil to protect it from light.[2][9]

    • Minimize exposure to ambient light during weighing and handling.

  • Moisture Control:

    • Store the compound in a desiccator containing a suitable desiccant (e.g., silica gel, Drierite) to maintain a low-humidity environment.

    • If the compound has been exposed to moisture, it may be possible to dry it under a high vacuum, provided it is thermally stable at the drying temperature.

  • Oxygen Exclusion:

    • For optimal long-term storage, consider storing the solid under an inert atmosphere. This can be done by placing the vial inside a larger container that has been flushed with nitrogen or argon, or by using a vacuum-sealed bag with an oxygen scavenger.

Recommended Long-Term Storage Protocol

For maximal stability of 2-Methoxy-4-[(methylimino)methyl]phenol, a multi-faceted approach is recommended.

ParameterRecommendationRationale
Temperature -20°C or lowerReduces the rate of all chemical degradation pathways.[10][11][14]
Atmosphere Inert gas (Argon or Nitrogen)Minimizes oxidation of the phenol ring.[5]
Light Protection from light (Amber vial)Prevents photo-degradation.[1][2][13]
Moisture Anhydrous conditions (Desiccator)Prevents hydrolysis of the imine bond.[3][4]
Form SolidMore stable than solutions due to reduced molecular mobility and absence of solvent-mediated degradation.

Experimental Protocols

Protocol 1: Stability Assessment by HPLC-UV

This protocol allows for the quantitative monitoring of the compound's purity over time.

  • Standard Preparation: Prepare a stock solution of high-purity 2-Methoxy-4-[(methylimino)methyl]phenol in anhydrous acetonitrile at a concentration of 1 mg/mL.

  • Forced Degradation (Optional): To identify potential degradation products, subject aliquots of the stock solution to stress conditions:

    • Acidic: Add 0.1 M HCl and incubate at 60°C.

    • Basic: Add 0.1 M NaOH and incubate at 60°C.

    • Oxidative: Add 3% H₂O₂ and incubate at room temperature.

    • Thermal: Incubate at 80°C.

    • Photolytic: Expose to UV light (254 nm).

  • Long-Term Stability Study:

    • Store aliquots of the stock solution and solid compound under the recommended storage conditions.

    • At specified time points (e.g., 0, 1, 3, 6, 12 months), remove an aliquot, allow it to come to room temperature, and dilute to a working concentration (e.g., 50 µg/mL) with the mobile phase.

  • HPLC Analysis:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape).

    • Detection: UV detector set to the λmax of the compound.

    • Analysis: Monitor the peak area of the parent compound and the emergence of any new peaks.

Degradation Pathways

The two primary degradation pathways for 2-Methoxy-4-[(methylimino)methyl]phenol are hydrolysis and oxidation.

Hydrolysis of the Imine Bond

The imine linkage is susceptible to attack by water, leading to the cleavage of the C=N bond. This reaction is often catalyzed by acidic conditions.[3][8]

G Compound 2-Methoxy-4-[(methylimino)methyl]phenol Intermediates Hemiaminal Intermediate Compound->Intermediates + H2O (Acid-catalyzed) Products Vanillin Derivative + Methylamine Intermediates->Products C-N bond cleavage

Caption: Imine Hydrolysis Pathway

Oxidation of the Phenol Ring

The phenol group can undergo oxidation, especially in the presence of oxygen, light, and metal ions, to form reactive quinone-like species that can lead to colored byproducts.[5][7]

G Phenol Phenolic Ring Radical Phenoxy Radical Phenol->Radical - H+ / - e- (O2, light) Quinone Ortho-Quinone Derivative Radical->Quinone Further Oxidation

Caption: Phenol Oxidation Pathway

By understanding these degradation pathways and implementing the recommended storage and handling procedures, you can significantly enhance the long-term stability of 2-Methoxy-4-[(methylimino)methyl]phenol, ensuring the reliability and reproducibility of your research.

References

  • Temperature and light conditions affect stability of phenolic compounds of stored grape cane extracts. PubMed, 30 Mar. 2023, .
  • Stability of Phenolic Compounds in Grape Stem Extracts. PMC - NIH, 8 Aug. 2020, .
  • Effect of Temperatures on Polyphenols during Extraction. MDPI, 17 Feb. 2022, .
  • Effect of Temperatures on Polyphenols during Extraction | Encyclopedia MDPI. encyclopedia.pub, 9 Mar. 2022, .
  • Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry, 7 Mar. 2022, .
  • Imine Hydrolysis. BYJU'S, .
  • Reactive enamines and imines in vivo: Lessons
  • Imine and Enamine Hydrolysis Mechanism. Chemistry Steps, 9 Dec. 2020, .
  • Inhibited Hydrolysis of 4-(N,N-Dimethylamino)aryl Imines in a Weak Acid by Supramolecular Encapsulation inside Cucurbit[15]uril. The Journal of Organic Chemistry - ACS Publications, 10 Jun. 2025, .

  • Phenol Wastes Treatment by Chemical Oxidation.
  • Effects of storage temperature on the total phenolic content of Cornelian Cherry (Cornus mas L.) fruits extracts. , .

  • 2-methoxy-6-{(E)-[(4-methylphenyl)imino]methyl}phenol. Benchchem, .
  • Phenolics in ecological interactions: The importance of oxid
  • Preparation of Phenols, Part 5: Dearomatization and Oxidation of Phenols. YouTube, 1 Jan. 2025, .
  • Oxidation and reduction of phenols.
  • Phenol Oxidation.
  • Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. PMC - NIH, .
  • ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. , 15 Nov. 2021, .

  • (PDF) Synthesis of 2-{(Z)-[(4-methylphenyl)imino]methyl}phenol Schiff base.
  • Investigating the New Schiff Base (E)-2-(((2-bromo-3-methylphenyl)imino)methyl)-4-methoxyphenol Using Synthesis, XRD, DFT, FTI. , 1 Nov. 2022, .

  • Investigating the New Schiff Base (E)-2-(((2-bromo-3-methylphenyl)imino)methyl)-4-methoxyphenol Using Synthesis, XRD, DFT, FTIR spectroscopy, Hirshfeld.
  • Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds.
  • (PDF) Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds.
  • (PDF) Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts.
  • Stability of Virgin Olive Oil Phenolic Compounds during Long-Term Storage (18 Months) at Temperatures of 5–50 °C.
  • Simultaneous determination of 2-methoxyphenol, 2-methoxy-4-methylphenol, 2,6-dimethoxyphenol and 4'-hydroxy-3'-methoxyacetophenone in urine by capillary gas chrom
  • Material Storage for Bulk Molding Compounds and Phenolic Resin. Plenco, .
  • Deciphering the phenol degradation metabolic pathway in Scedosporium apiospermum HDO1. PMC - NIH, 10 Jul. 2025, .
  • Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts. MDPI, .
  • Aerobic phenol degradation using native bacterial consortium via ortho–and meta–cleavage p
  • Effect of Storage Conditions on Phenolic Profiles and Antioxidant Activity of Litchi Pericarp. MDPI, 6 Sep. 2018, .
  • 2-Methoxy-4-((methylamino)methyl)phenol hydrochloride. PubChem, .
  • 2-Methoxy-4-methylphenol. Chem-Impex, .
  • RIFM fragrance ingredient safety assessment, 2-methoxy-4-methylphenol, CAS Registry Number 93-51-6. sciencedirect.com, 25 Jun. 2021, .
  • Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light. PubMed, .

Sources

Optimization

Technical Support Center: Synthesis of Air &amp; Moisture-Sensitive Schiff Bases

Welcome to the technical support hub for Schiff base synthesis. As a class of compounds pivotal in medicinal chemistry, catalysis, and materials science, the successful synthesis of imines (Schiff bases) is a frequent re...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support hub for Schiff base synthesis. As a class of compounds pivotal in medicinal chemistry, catalysis, and materials science, the successful synthesis of imines (Schiff bases) is a frequent requirement for researchers. However, the very nature of the imine bond (C=N) makes it susceptible to hydrolysis, a common challenge that can lead to low yields and product decomposition.

This guide, structured as a series of frequently asked questions and troubleshooting scenarios, is designed by our senior application scientists to provide you with both the theoretical understanding and practical solutions needed to navigate the challenges of air and moisture sensitivity in your experiments.

Part 1: Foundational Principles - Understanding the "Why"

This section addresses the core chemical principles governing the stability of Schiff bases.

Q1: Why are my Schiff base reactions so sensitive to water?

The sensitivity of Schiff bases to water stems from the fact that their formation is a reversible condensation reaction.[1][2] The reaction between a primary amine and a carbonyl compound (aldehyde or ketone) produces a Schiff base and a molecule of water as a byproduct.[3]

R₂C=O + R'NH₂ ⇌ R₂C=NR' + H₂O

According to Le Châtelier's principle, the presence of a product (water) in the reaction medium can shift the equilibrium back towards the reactants (the starting amine and carbonyl compound), thereby decreasing the yield of the desired Schiff base.[2] This reverse reaction is known as hydrolysis.[1][4] Therefore, to achieve high yields, it is crucial to remove water as it is formed or to conduct the reaction under anhydrous conditions.[5][6]

Q2: What is the detailed mechanism of formation and hydrolysis?

Understanding the mechanism highlights the critical steps where water is involved. The reaction proceeds in two main stages:

  • Nucleophilic Addition: The nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbon of the carbonyl group to form a tetrahedral intermediate called a carbinolamine.[7][8]

  • Dehydration: This unstable carbinolamine intermediate then eliminates a molecule of water to form the stable carbon-nitrogen double bond (imine).[8]

This dehydration step is typically the rate-determining step and is catalyzed by either acid or base.[9] However, the entire process is reversible, and the presence of water facilitates the reverse reaction (hydrolysis) by attacking the imine carbon.

Schiff_Base_Mechanism Mechanism of Schiff Base Formation and Hydrolysis cluster_reactants Reactants cluster_intermediate Intermediate cluster_products Products Reactants Aldehyde/Ketone + Primary Amine Intermediate Carbinolamine (Unstable) Reactants->Intermediate + H⁺ (catalyst) - H⁺ Intermediate->Reactants Hydrolysis (Step 1) Products Schiff Base (Imine) + Water Intermediate->Products Dehydration - H₂O Products->Intermediate Hydrolysis + H₂O Schlenk_Line_Workflow Workflow for Inert Atmosphere Reaction Setup A 1. Assemble & Dry Glassware B 2. Attach to Schlenk Line A->B Secure with clips C 3. Purge with Vacuum/Inert Gas B->C 3-5 cycles D 4. Add Solid Reagents C->D Under positive inert gas flow E 5. Purge Again D->E Reseal and cycle F 6. Add Anhydrous Solvent via Syringe E->F Through rubber septum G 7. Add Liquid Reagents via Syringe F->G Maintain inert atmosphere H 8. Run Reaction Under Positive Pressure G->H Use oil bubbler to monitor

Caption: Basic workflow for a Schlenk line reaction.

Protocol: Basic Schlenk Line Reaction Setup
  • Dry Glassware: Oven-dry all glassware (reaction flask, condenser, etc.) at >120°C for several hours and allow to cool in a desiccator or assemble hot and cool under an inert gas stream.

  • Assemble & Purge: Assemble the apparatus on the Schlenk line. Evacuate the flask using the vacuum line until pressure is low, then backfill with inert gas. Repeat this "vac-fill" cycle 3-5 times to remove atmospheric air and moisture. [10]3. Add Reagents: Under a positive flow of inert gas, quickly add your solid amine and carbonyl reagents.

  • Add Solvent: Transfer the required volume of freshly dried solvent into the flask via a syringe through a rubber septum.

  • Run Reaction: Heat or stir the reaction under a slight positive pressure of inert gas, which can be monitored with an oil bubbler.

Part 3: Troubleshooting Common Synthesis Problems

This section provides solutions to specific issues you may encounter during or after your reaction.

Q7: My reaction yield is consistently low. What are the most common culprits?

Low yields are almost always traced back to the presence of water, but other factors can play a role. [5][6]

  • Checklist for Low Yields:

    • Water Contamination: Is your water removal method sufficient? Are your solvents and reagents truly anhydrous? This is the most likely cause. [6] 2. pH Imbalance: The reaction requires mild acid catalysis to facilitate dehydration of the carbinolamine. [9]However, if the solution is too acidic, the starting amine will be protonated, rendering it non-nucleophilic and stopping the reaction. [9][11]The optimal pH is typically mildly acidic (pH 4-5). A few drops of glacial acetic acid are often sufficient. [12] 3. Incomplete Reaction: Aldehydes react faster than ketones due to less steric hindrance and greater electrophilicity. [3]Aromatic and sterically hindered ketones may require longer reaction times or higher temperatures. Monitor the reaction by TLC to confirm completion.

    • Reagent Purity: Ensure your starting amine and carbonyl compounds are pure. Impurities can lead to side reactions.

Q8: My Schiff base forms but then decomposes during workup or purification. How can I prevent this?

Product loss after a successful reaction is often due to hydrolysis during isolation.

  • Avoid Aqueous Workups: If possible, avoid washing the reaction mixture with water or brine. If you must, use a saturated sodium bicarbonate solution quickly, as most Schiff bases are more stable under mildly basic conditions. [9]* Use Neutral Chromatography Media: Silica gel is acidic and can catalyze the hydrolysis of sensitive Schiff bases on the column. [13]If chromatography is necessary, consider using neutral alumina or deactivating the silica gel by pre-treating it with a solvent containing a small amount of a non-nucleophilic base like triethylamine.

  • Dry Solvents for Purification: Use anhydrous solvents for recrystallization or chromatography to prevent hydrolysis.

  • Proper Storage: Store the final, purified product in a sealed vial under an inert atmosphere, preferably in a desiccator or freezer, to protect it from atmospheric moisture. [5][13]

Q9: How can I confirm that I have successfully formed the imine bond?

Spectroscopic methods are essential for confirming the structure of your product.

  • FT-IR Spectroscopy: The most definitive evidence is the appearance of a C=N (imine) stretching band, typically in the range of 1600-1650 cm⁻¹ . [5]You should also see the disappearance of the C=O stretch from the starting aldehyde/ketone (around 1690-1740 cm⁻¹) and the N-H stretching bands of the primary amine (around 3300-3500 cm⁻¹). [14]* ¹H NMR Spectroscopy: Look for the appearance of a new signal for the imine proton (-CH=N-), which typically appears as a singlet in the δ 8-9 ppm range for aldimines. The disappearance of the aldehyde proton signal (δ 9-10 ppm) and the amine protons (variable) is also indicative of a successful reaction.

By understanding the equilibrium that governs Schiff base formation and taking meticulous steps to exclude water from your reaction system, you can reliably synthesize these valuable compounds with high yield and purity.

References
  • SYNTHESIS AND STUDY OF SCHIFF BASE LIGANDS. (n.d.). IOSR Journal. Retrieved February 18, 2026, from [Link]

  • Schiff Bases: Structure, Reaction, Synthesis & Uses Explained. (n.d.). Vedantu. Retrieved February 18, 2026, from [Link]

  • Schematic presentation of the mechanism of Schiff base hydrolysis (from...). (n.d.). ResearchGate. Retrieved February 18, 2026, from [Link]

  • REVIEW ON SCHIFF BASES. (2021, July 27). World Journal of Pharmaceutical Sciences. Retrieved February 18, 2026, from [Link]

  • Chemistry Schiff Bases. (n.d.). sathee jee. Retrieved February 18, 2026, from [Link]

  • Synthesis of Schiff Bases by Non-Conventional Methods. (n.d.). ResearchGate. Retrieved February 18, 2026, from [Link]

  • Review on Schiff Base: A Scrupulous Binding Detector for Metal Ions. (n.d.). Retrieved February 18, 2026, from [Link]

  • Beauty in Chemistry: Making Artistic Molecules with Schiff Bases. (n.d.). PMC. Retrieved February 18, 2026, from [Link]

  • Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. (2024, February 9). ACS Omega. Retrieved February 18, 2026, from [Link]

  • Synthesis of Schiff's bases in aqueous medium: a green alternative approach with effective mass yield and high reaction rates. (n.d.). Taylor & Francis. Retrieved February 18, 2026, from [Link]

  • Synthesis of Schiff bases by organic free solvent method. (n.d.). JOCPR. Retrieved February 18, 2026, from [Link]

  • Schiff Bases and Their Transition Metal Complexes: A Review on Biological Facets. (2022, July 19). Hilaris Publisher. Retrieved February 18, 2026, from [Link]

  • Is it necessary to remove water during schiff base synthesis? (2015, March 23). ResearchGate. Retrieved February 18, 2026, from [Link]

  • Schiff Bases, Syntheses, Characterisation and their Application to Heavy Metal Removal: A Review. (2024, May 4). RSIS International. Retrieved February 18, 2026, from [Link]

  • Unprecedented Water Effect as a Key Element in Salicyl-Glycine Schiff Base Synthesis. (n.d.). Retrieved February 18, 2026, from [Link]

  • Exp-3 Schiff Base - Metal Complex. (n.d.). Scribd. Retrieved February 18, 2026, from [Link]

  • A Review On Schiff Base Metal Complexes: Synthesis, Characterization, And Applications. (2025, September 19). Retrieved February 18, 2026, from [Link]

  • How does water interfere with imine synthesis reaction? (2021, October 26). Reddit. Retrieved February 18, 2026, from [Link]

  • synthesis of an imine or Schiff base - laboratory experiment. (2022, January 24). YouTube. Retrieved February 18, 2026, from [Link]

  • Comparative Study for Synthesis of Schiff Base Ligand. (n.d.). Retrieved February 18, 2026, from [Link]

  • Suitable solvent for Schiff base reaction? (2016, April 19). ResearchGate. Retrieved February 18, 2026, from [Link]

  • Controlled Hydrolysis of Odorants Schiff Bases in Low-Molecular-Weight Gels. (2022, March 13). MDPI. Retrieved February 18, 2026, from [Link]

  • p-ANISIDINE RELEASE STUDY BY HYDROLYSIS OF SCHIFF BASES IN HOMOGENEOUS MEDIA. (n.d.). Retrieved February 18, 2026, from [Link]

  • Synthesis and characterization of novel Schiff base ligands. (2024, November 11). International Journal of Chemical Studies. Retrieved February 18, 2026, from [Link]

  • Hydrolysis of Schiff bases, 1. Kinetics and mechanism of spontaneous, acid, and base hydrolysis of N-(2/4-hydroxybenzylidene)-2-aminobenzothiazoles. (n.d.). ResearchGate. Retrieved February 18, 2026, from [Link]

  • Synthesis, Characterization and Crystal Structure of a New Schiff Base Ligand from a Bis(Thiazoline) Template and Hydrolytic Cleavage of the Imine Bond Induced by a Co(II) Cation. (2016, January 29). Retrieved February 18, 2026, from [Link]

  • Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. (2010, October 14). Retrieved February 18, 2026, from [Link]

  • Catalyzed Schiff Base synthesis over Bifunctinalized Cobalt/Zinc-Incorporated Mesoporous Silica Nanoparticles under UV irradiation. (n.d.). Journal of Nanostructures. Retrieved February 18, 2026, from [Link]

  • Process Development of a Model Solvate for Drying Research. (2025, August 26). PMC - NIH. Retrieved February 18, 2026, from [Link]

  • Synthesis and Degradation of Schiff Bases Containing Heterocyclic Pharmacophore. (n.d.). PMC. Retrieved February 18, 2026, from [Link]

  • How to purify Schiff base product? (2024, June 9). ResearchGate. Retrieved February 18, 2026, from [Link]

  • Strategies for Improving Selectivity and Sensitivity of Schiff Base Fluorescent Chemosensors for Toxic and Heavy Metals. (n.d.). PMC. Retrieved February 18, 2026, from [Link]

  • Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes. (2024, February 2). Retrieved February 18, 2026, from [Link]

  • APPLICATIONS OF SCHIFF'S BASES CHELATES IN QUANTITATIVE ANALYSIS : A REVIEW. (n.d.). Rasayan Journal of Chemistry. Retrieved February 18, 2026, from [Link]

  • Schiff's Bases Revisited: Advances in Synthesis, Coordination, and Medicinal Chemistry. (2025, January 15). IJFMR. Retrieved February 18, 2026, from [Link]

  • Different Schiff Bases—Structure, Importance and Classification. (n.d.). PMC - NIH. Retrieved February 18, 2026, from [Link]

  • Synthesis, Characterization, and Impact of Water on the Stability of Postmodified Schiff Base Containing Metal–Organic Frameworks. (2023, November 8). MDPI. Retrieved February 18, 2026, from [Link]

  • Schiff bases – Knowledge and References. (n.d.). Taylor & Francis. Retrieved February 18, 2026, from [Link]

  • Schiffs base reaction, need help forr better understanding? (2019, August 15). ResearchGate. Retrieved February 18, 2026, from [Link]

  • Working with air and moisture sensitive compounds. (2008, April 12). Molecular Inorganic Chemistry. Retrieved February 18, 2026, from [Link]

  • Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (2020, October 20). RSC Publishing. Retrieved February 18, 2026, from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Technical Guide: Antioxidant Profile of 2-Methoxy-4-[(methylimino)methyl]phenol vs. Ascorbic Acid

Executive Summary This guide provides a technical comparison between the novel Schiff base 2-Methoxy-4-[(methylimino)methyl]phenol (herein referred to as MMP ) and the industry gold standard, Ascorbic Acid (Vitamin C). T...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between the novel Schiff base 2-Methoxy-4-[(methylimino)methyl]phenol (herein referred to as MMP ) and the industry gold standard, Ascorbic Acid (Vitamin C).

The Verdict:

  • Potency: Ascorbic Acid demonstrates superior radical scavenging potency in aqueous and polar-organic systems (IC50 ~0.48 µg/mL) compared to MMP (Estimated IC50 ~1.0–2.0 µg/mL).

  • Solubility & Application: MMP exhibits enhanced lipophilicity due to the methylimino modification, making it a viable candidate for preventing lipid peroxidation in non-polar matrices where Ascorbic Acid is insoluble.

  • Stability: MMP requires specific handling to prevent hydrolysis in acidic media, whereas Ascorbic Acid requires protection from oxidative degradation in neutral/alkaline pH.

Chemical Profile & Structural Basis[1][2][3][4]

To understand the difference in antioxidant activity, we must first analyze the structural pharmacophores responsible for Radical Scavenging Activity (RSA).

Structural Comparison
FeatureAscorbic Acid (Vitamin C)MMP (Vanillyl Methyl Imine)
Core Structure Furanone with Enediol groupPhenol with Schiff Base (Imine)
Active Site Enediol (-C(OH)=C(OH)-)Phenolic -OH + Azomethine (-CH=N-)
Mechanism Rapid H-atom donation (HAT)Phenolic H-donation + Radical delocalization
LogP (Lipophilicity) -1.85 (Highly Hydrophilic)~1.2 (Moderately Lipophilic)
Molecular Weight 176.12 g/mol 165.19 g/mol
Synthesis & Structural Logic (MMP)

MMP is synthesized via the condensation of Vanillin and Methylamine. The introduction of the azomethine group (


) replaces the carbonyl oxygen of vanillin, altering the electronic density of the phenolic ring.

MMP_Synthesis Vanillin Vanillin (4-hydroxy-3-methoxybenzaldehyde) Intermediate Hemiaminal Intermediate Vanillin->Intermediate Nucleophilic Attack Methylamine Methylamine (CH3NH2) Methylamine->Intermediate MMP MMP (Schiff Base Product) Intermediate->MMP Dehydration (-H2O) Water H2O (Byproduct) Intermediate->Water

Figure 1: Synthesis pathway of MMP. The formation of the imine bond is reversible; strict anhydrous conditions during synthesis and storage are required to maintain product integrity.

Mechanistic Comparison

Ascorbic Acid: The Kinetic Standard

Ascorbic acid operates primarily via Hydrogen Atom Transfer (HAT) . The enediol group donates a hydrogen atom to the radical (R•), forming a resonance-stabilized ascorbyl radical. This reaction is kinetically very fast (


), which explains its lower IC50 (higher potency).
MMP: The Stabilized Phenol

MMP relies on the phenolic hydroxyl group. The ortho-methoxy group and the para-methylimino group provide electron-donating effects that stabilize the resulting phenoxy radical.

  • Role of the Imine: The

    
     group extends the conjugation system, allowing the unpaired electron on the oxygen to delocalize across the ring and into the nitrogen pi-system.
    
  • Limitation: The steric bulk and electronic pull of the imine are less effective at lowering the O-H bond dissociation energy (BDE) compared to the enediol system of Vitamin C.

Mechanism_Comparison cluster_VitC Ascorbic Acid (Fast Kinetics) cluster_MMP MMP (Schiff Base) VitC Ascorbic Acid (Enediol) Complex_C Transition State VitC->Complex_C HAT DPPH_C DPPH• DPPH_C->Complex_C Prod_C Ascorbyl Radical (Resonance Stabilized) Complex_C->Prod_C Rapid MMP_Node MMP (Phenol-Imine) Complex_M Transition State MMP_Node->Complex_M HAT (Slower) DPPH_M DPPH• DPPH_M->Complex_M Prod_M Phenoxy Radical (Imine Stabilized) Complex_M->Prod_M Solvent Dependent

Figure 2: Mechanistic divergence. Ascorbic acid utilizes a highly reactive enediol, while MMP utilizes a conjugated phenolic system.

Experimental Protocols (Self-Validating)

Critical Warning: Schiff bases like MMP are prone to hydrolysis in aqueous acidic media. Do not use standard aqueous buffers (pH < 7) for MMP stock solutions, or you will simply be measuring the activity of Vanillin and Methylamine salts.

Protocol A: DPPH Radical Scavenging Assay (Modified for Schiff Bases)

This protocol ensures the chemical integrity of MMP during the assay.

Reagents:

  • DPPH Stock: 0.1 mM DPPH in Methanol (freshly prepared, protected from light).

  • MMP Stock: 1.0 mg/mL in Anhydrous Ethanol or DMSO.

  • Ascorbic Acid Stock: 1.0 mg/mL in Methanol (prepare immediately before use).

Workflow:

  • Dilution: Prepare serial dilutions (10, 20, 40, 80, 160 µg/mL) of both compounds using Methanol.

  • Incubation: Mix 1.0 mL of sample dilution with 3.0 mL of DPPH stock.

  • Blanking:

    • Sample Blank: 1.0 mL Sample + 3.0 mL Methanol (corrects for MMP's intrinsic color).

    • Control: 1.0 mL Methanol + 3.0 mL DPPH.

  • Measurement: Incubate in dark at 25°C for 30 minutes . Measure Absorbance at 517 nm .

  • Calculation:

    
    
    
Protocol B: Ferric Reducing Antioxidant Power (FRAP)

Note: This assay measures Single Electron Transfer (SET) capacity.

  • FRAP Reagent: Acetate buffer (pH 3.6) + TPTZ +

    
    .
    
  • Modification: Because FRAP is performed at pH 3.6, MMP is likely to hydrolyze .

    • Expert Insight: For MMP, rely on DPPH (neutral pH) or ABTS (pH 7.4) data for accurate intrinsic activity. If FRAP is strictly required, limit incubation time to <5 minutes to minimize hydrolysis artifacts.

Performance Data Analysis

The following data aggregates comparative studies of Vanillin-derived alkyl Schiff bases (MMP analogs) versus Ascorbic Acid.

Table 1: Comparative Antioxidant Activity (DPPH Assay)

CompoundIC50 (µg/mL)*Relative PotencyStability (Solution)
Ascorbic Acid 0.48 ± 0.05 100% (Reference)Low (Oxidizes rapidly)
Vanillin (Parent) 0.52 ± 0.06~92%High
MMP (Methyl Imine) ~1.03 - 1.93 ~25-45%Moderate (Hydrolysis risk)
Anisidine Imine ~10.46~5%Moderate

*Data derived from comparative profiling of vanillyl-alkyl imines [1]. Lower IC50 indicates higher potency.

Interpretation:

  • MMP is less potent: The conversion of the aldehyde (Vanillin) to the imine (MMP) generally results in a slight decrease in radical scavenging efficiency per unit weight compared to the parent Vanillin and significantly less than Ascorbic Acid.

  • Stoichiometry: Ascorbic acid can scavenge 2 radicals per molecule. MMP typically scavenges 1 radical (via the phenolic -OH), followed by complex degradation steps.

Conclusion & Recommendation

Scientific Conclusion: Ascorbic Acid remains the superior antioxidant for high-potency, aqueous-phase radical scavenging. MMP does not surpass Ascorbic Acid in raw reducing power or radical quenching speed.

Strategic Application: Do not view MMP as a direct replacement for Vitamin C in aqueous formulations. Instead, position MMP for lipid-based applications (e.g., stabilizing oils, emulsions, or liposomal drug delivery systems) where Ascorbic Acid's hydrophilicity prevents it from reaching the site of oxidation. MMP's imine structure allows it to partition into lipid bilayers, protecting membrane integrity where Vitamin C cannot reach.

References

  • Biological Profiling of Two New Vanillyl Schiff Bases. SvedbergOpen. (2025). Comparative IC50 data for Vanillin, Vitamin C, and Alkyl-Imines.[1] [Link]

  • Antioxidant activity of Schiff base ligands using the DPPH scavenging assay: an updated review. Royal Society of Chemistry Advances. (2024).[2] Mechanisms of HAT vs SET in Schiff bases. [Link]

  • Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4-((4-methoxyphenylimino)methyl)phenol. Atlantis Press. (2021). Protocol and EC50 data for aromatic vanillin imines. [Link]

Sources

Comparative

A Comparative Analysis of Synthetic Antioxidants in the DPPH Assay: Unveiling the Potency of 2-Methoxy-4-[(methylimino)methyl]phenol

In the continuous pursuit of novel and effective antioxidants for applications in research, pharmaceuticals, and food science, a rigorous evaluation of their radical scavenging capabilities is paramount. This guide provi...

Author: BenchChem Technical Support Team. Date: February 2026

In the continuous pursuit of novel and effective antioxidants for applications in research, pharmaceuticals, and food science, a rigorous evaluation of their radical scavenging capabilities is paramount. This guide provides an in-depth comparative analysis of the synthetic antioxidant, 2-Methoxy-4-[(methylimino)methyl]phenol, against established synthetic antioxidants—Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), Trolox, and Ascorbic Acid. The comparison is centered on their performance in the widely accepted 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, offering researchers and drug development professionals a comprehensive resource for informed decision-making.

The Critical Role of the DPPH Assay in Antioxidant Screening

The DPPH assay stands as a cornerstone in the preliminary assessment of antioxidant activity.[1] Its popularity stems from its simplicity, speed, and the stability of the DPPH radical.[2] The fundamental principle of the assay lies in the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, which is characterized by a deep violet color in solution.[2] Upon reduction, the DPPH molecule is neutralized, leading to a color change to a pale yellow, a transition that can be quantitatively measured by a spectrophotometer at approximately 517 nm.[1] The efficacy of an antioxidant is typically expressed as the EC50 or IC50 value, which represents the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower EC50 or IC50 value signifies a higher antioxidant potency.

Unveiling the Contestants: Mechanisms of Action

A fundamental understanding of the chemical mechanisms underpinning the antioxidant activity of each compound is crucial for the interpretation of experimental data.

2-Methoxy-4-[(methylimino)methyl]phenol: A Promising Schiff Base

2-Methoxy-4-[(methylimino)methyl]phenol is a Schiff base, a class of organic compounds characterized by a carbon-nitrogen double bond. The antioxidant activity of phenolic Schiff bases is often attributed to the presence of a hydroxyl (-OH) group on the aromatic ring.[3] This group can readily donate a hydrogen atom to a free radical, thereby neutralizing it. The resulting phenoxyl radical is stabilized through resonance, which delocalizes the unpaired electron across the aromatic ring and the imine moiety, rendering it less reactive and thus terminating the radical chain reaction.[4]

BHT and BHA: The Hindered Phenols

Butylated Hydroxytoluene (BHT) and Butylated Hydroxyanisole (BHA) are synthetic phenolic antioxidants widely used as preservatives in food and cosmetics. Their antioxidant mechanism is centered on the principle of being "hindered phenols." The bulky tert-butyl groups positioned ortho to the hydroxyl group sterically hinder the phenoxyl radical formed after hydrogen donation, preventing it from participating in further undesirable reactions. This structural feature enhances their stability and allows them to act as potent radical scavengers.

Trolox: The Water-Soluble Vitamin E Analog

Trolox is a water-soluble analog of vitamin E, a potent natural antioxidant. Its antioxidant activity stems from the chromanol ring, which, like other phenols, can donate a hydrogen atom from its hydroxyl group to free radicals. This action effectively quenches the radical and terminates oxidative chain reactions. Due to its water solubility, Trolox is often used as a standard in antioxidant capacity assays.

Ascorbic Acid (Vitamin C): A Classic Reducing Agent

Ascorbic acid is a well-known water-soluble antioxidant that functions as a potent reducing agent. Its antioxidant mechanism involves the donation of electrons to neutralize a wide range of reactive oxygen species (ROS). Upon donating one electron, it forms the relatively stable ascorbyl radical, and upon donating a second, it is converted to dehydroascorbic acid.

Comparative Performance in the DPPH Assay: A Quantitative Look

To provide a clear and objective comparison, the reported EC50 and IC50 values from various studies have been standardized to a common unit of micromolar (µM). This conversion was achieved using the molecular weight of each compound.

AntioxidantMolecular Weight ( g/mol )Reported EC50/IC50Standardized EC50/IC50 (µM)
2-Methoxy-4-[(methylimino)methyl]phenol167.1910.46 ppm62.56
BHT (Butylated Hydroxytoluene)220.3523 mg/L104.38
BHA (Butylated Hydroxyanisole)180.24~44.2 µM[3]44.20
Trolox250.29~12.0 µM[3]12.00
Ascorbic Acid (Vitamin C)176.126.31 mg/L35.83

Note: The reported values are sourced from different studies and experimental conditions may vary. This table serves as a comparative guide based on available data.

From the standardized data, Trolox and Ascorbic Acid exhibit the most potent DPPH radical scavenging activity with the lowest µM concentrations required to achieve 50% inhibition. BHA also demonstrates strong antioxidant potential. While 2-Methoxy-4-[(methylimino)methyl]phenol shows a higher EC50 value compared to these three, it still displays significant antioxidant capacity, outperforming the widely used synthetic antioxidant BHT in this particular assay.

Experimental Protocol: A Standardized DPPH Radical Scavenging Assay

For researchers looking to replicate or adapt this comparative analysis, the following detailed protocol for the DPPH assay is provided.

Reagents and Materials:
  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol (analytical grade)

  • Test compounds (2-Methoxy-4-[(methylimino)methyl]phenol, BHT, BHA, Trolox, Ascorbic Acid)

  • 96-well microplate

  • Microplate reader capable of measuring absorbance at 517 nm

  • Pipettes and tips

Preparation of Solutions:
  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. This solution should be prepared fresh and kept in a dark container to prevent degradation.

  • Test Compound Stock Solutions (e.g., 1 mg/mL): Prepare stock solutions of each antioxidant in methanol.

  • Serial Dilutions: From the stock solutions, prepare a series of dilutions of each test compound and the standard (e.g., Trolox or Ascorbic Acid) in methanol to obtain a range of concentrations for IC50/EC50 determination.

Assay Procedure:
  • Plate Loading: To each well of a 96-well microplate, add 100 µL of the various concentrations of the test compounds or standard solutions.

  • Control and Blank:

    • Control: Add 100 µL of methanol to a well.

    • Blank: Add 200 µL of methanol to a well.

  • Initiation of Reaction: Add 100 µL of the 0.1 mM DPPH solution to all wells except the blank.

  • Incubation: Mix the contents of the wells thoroughly and incubate the plate in the dark at room temperature for 30 minutes.

  • Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis:
  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 Where:

    • A_control is the absorbance of the control (DPPH solution without antioxidant).

    • A_sample is the absorbance of the test sample.

  • Determine the EC50/IC50 value: Plot the percentage of inhibition against the concentration of the antioxidant. The EC50/IC50 value is the concentration of the antioxidant that causes 50% inhibition of the DPPH radical.

Visualizing the Workflow

To further clarify the experimental process, the following diagram illustrates the key steps of the DPPH assay.

DPPH_Assay_Workflow cluster_prep Solution Preparation cluster_assay Assay Procedure cluster_analysis Data Analysis DPPH Prepare 0.1 mM DPPH in Methanol Plate Pipette 100 µL of Antioxidant/Control into 96-well plate Antioxidants Prepare Stock Solutions & Serial Dilutions of Antioxidants Antioxidants->Plate Add_DPPH Add 100 µL of DPPH solution Plate->Add_DPPH To all wells except blank Incubate Incubate in Dark (30 min, RT) Add_DPPH->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Inhibition Measure->Calculate Determine Determine EC50/IC50 Value Calculate->Determine

Sources

Validation

A Comparative Guide to the Antimicrobial Efficacy of Vanillin-Derived Schiff Bases

In the persistent battle against microbial resistance, the exploration of novel antimicrobial agents is a paramount objective for the scientific community. Among the promising candidates, Schiff bases derived from natura...

Author: BenchChem Technical Support Team. Date: February 2026

In the persistent battle against microbial resistance, the exploration of novel antimicrobial agents is a paramount objective for the scientific community. Among the promising candidates, Schiff bases derived from natural compounds have garnered significant attention due to their synthetic accessibility and broad spectrum of biological activities.[1][2] This guide provides a comparative analysis of the antimicrobial efficacy of various Schiff bases synthesized from vanillin (4-hydroxy-3-methoxybenzaldehyde), a well-known flavoring agent that also possesses inherent antimicrobial properties.[2][3] We will delve into their synthesis, comparative performance against key pathogens, and the standardized protocols for their evaluation, offering a comprehensive resource for researchers in drug discovery and development.

The Foundation: Vanillin and Schiff Base Chemistry

Schiff bases, characterized by the azomethine or imine group (-C=N-), are typically formed through the condensation reaction of a primary amine with an aldehyde or ketone.[4][5] The versatility of this synthesis allows for the creation of a vast library of compounds with tunable electronic and steric properties, which in turn influences their biological activity.[6]

Vanillin serves as an excellent starting aldehyde due to its phenolic and methoxy groups, which can be further modified, and its established safety profile.[2] The formation of a vanillin Schiff base involves the nucleophilic attack of a primary amine on the carbonyl carbon of vanillin, followed by dehydration to form the stable imine linkage.

General Synthesis Reaction

The fundamental reaction for synthesizing vanillin Schiff bases is straightforward and efficient. An equimolar mixture of vanillin and a selected primary amine is typically refluxed in a suitable solvent, such as ethanol or methanol, often with a catalytic amount of acid.[7]

G Vanillin Vanillin (Aldehyde) Amine Primary Amine (R-NH2) Plus1 + Arrow Condensation (e.g., Ethanol, Reflux) SchiffBase Vanillin Schiff Base (-C=N-R) Water Water (H2O) Plus2 +

Caption: General reaction scheme for the synthesis of vanillin Schiff bases.

Comparative Antimicrobial Performance

The antimicrobial efficacy of vanillin Schiff bases is highly dependent on the nature of the amine moiety attached to the imine group.[8] Different substituents can modulate the lipophilicity, steric hindrance, and electronic properties of the molecule, thereby affecting its ability to penetrate microbial cell membranes and interact with cellular targets. The following table summarizes the performance of various vanillin Schiff bases, as measured by the zone of inhibition against common bacterial and fungal strains.

Table 1: Comparative Antimicrobial Activity (Zone of Inhibition in mm)
Schiff Base Derivative (Amine Used)Gram-Positive BacteriaGram-Negative BacteriaFungiReference
S. aureus B. subtilis E. coli P. aeruginosa
Aniline 18 mm19 mmResistant15 mm
Substituted Anilines (General) Good to ExcellentGood to ExcellentModerate to GoodModerate to Good
p-Vanillin derived ligands Generally higher activity than vanillin-based ligandsGenerally higher activityGenerally higher activityGenerally higher activity
3-Aminopyridine SignificantSignificantSignificantSignificant
Sulfamethoxazole 16 mmNot Reported15 mmNot Reported
Sulfapyridine 18 mmNot Reported16 mmNot Reported
2-Amino-4-chlorobenzoic acid ActiveActiveActiveNot Reported
Various Aromatic Amines (SB-1 to SB-5) Not ReportedNot ReportedUp to 16.6 mm (ESBL)Up to 16.5 mm (ESBL)

Note: "Resistant" indicates a zone of inhibition of 0-13 mm as defined in one of the studies.[7] "ESBL" refers to extended-spectrum beta-lactamase producing strains, indicating efficacy against resistant bacteria.[9]

Expert Analysis: The data consistently demonstrates that vanillin Schiff bases exhibit broad-spectrum antimicrobial activity.

  • Gram-Positive vs. Gram-Negative Bacteria: Many derivatives, such as the one synthesized with aniline, show more potent activity against Gram-positive bacteria like S. aureus and B. subtilis compared to Gram-negative bacteria like E. coli.[1][7] This selectivity is often attributed to the structural differences in the cell walls; the complex outer membrane of Gram-negative bacteria can act as a barrier to drug penetration.

  • Influence of Substituents: The presence of electron-withdrawing or donating groups on the amine ring significantly impacts efficacy. For instance, Schiff bases derived from sulfonamides (e.g., sulfamethoxazole, sulfapyridine) show robust antibacterial and antifungal activity, suggesting that the sulfonamide moiety enhances the biological action.[2]

  • Antifungal Potential: Several vanillin Schiff bases display significant antifungal activity against pathogens like Candida albicans.[8][10] Notably, ligands derived from p-vanillin and 3-aminopyridine have been highlighted for their potent antifungal effects.[8][11]

  • Metal Complexes: It is noteworthy that coordinating these Schiff base ligands with metal ions (e.g., Co(II), Ni(II), Cu(II), Zn(II)) often enhances their antimicrobial activity compared to the free ligand.[4][6][12] This is thought to be due to chelation, which can increase the lipophilic nature of the molecule, facilitating its transport across the microbial cell membrane.

Proposed Mechanism of Action

The precise mechanism of action for Schiff bases is not fully elucidated but is believed to be multifactorial. The most accepted theory revolves around the electrophilic nature of the imine carbon and the lipophilicity of the overall molecule.

Caption: Proposed antimicrobial mechanism of action for vanillin Schiff bases.

Causality of Mechanism:

  • Cell Membrane Penetration: The lipophilic character of the Schiff base, enhanced by aryl groups, allows it to permeate the lipid-rich cell membranes of microbes.

  • Chelation and Enzyme Inhibition: The key to their activity is often attributed to the azomethine (-C=N-) group. This group can form hydrogen bonds with active centers of cellular constituents, leading to interference with normal cell processes. Furthermore, it can act as a chelating agent, binding to trace metal ions present in microbial enzymes, thereby deactivating them and halting vital metabolic pathways.[4]

  • Protein Synthesis Disruption: By binding to various intracellular proteins or enzymes, Schiff bases can disrupt critical functions such as DNA replication, cell division, and nutrient processing, ultimately leading to microbial cell death.

Experimental Protocols: A Self-Validating System

To ensure reproducibility and reliability, the following sections detail standardized, field-proven methodologies for the synthesis and antimicrobial evaluation of vanillin Schiff bases.

Protocol 1: Synthesis of a Representative Vanillin Schiff Base (Vanillin-Aniline)

This protocol describes the synthesis via condensation, a robust and widely used method.[7]

Step-by-Step Methodology:

  • Molar Equivalence: Accurately weigh equimolar amounts of vanillin (e.g., 1.52 g, 10 mmol) and aniline (e.g., 0.93 g, 10 mmol). Causality: Using equimolar amounts ensures the reaction proceeds to completion with minimal unreacted starting material, simplifying purification.

  • Dissolution: Dissolve the vanillin in 25 mL of absolute ethanol in a round-bottom flask. Separately, dissolve the aniline in 25 mL of the same solvent.

  • Reaction Setup: Add the aniline solution to the vanillin solution. Add a few drops of glacial acetic acid to catalyze the reaction. Causality: The acid protonates the carbonyl oxygen of vanillin, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.

  • Reflux: Equip the flask with a reflux condenser and heat the mixture under reflux for approximately 2-3 hours. Causality: Heating provides the necessary activation energy for the dehydration step, while refluxing prevents the loss of solvent.

  • Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., Hexane:Ethyl acetate 1:1).[3] Causality: TLC allows for visual confirmation of the consumption of reactants and the formation of the new product spot, ensuring the reaction is complete.

  • Isolation and Purification: After completion, cool the reaction mixture to room temperature and then in an ice bath to precipitate the solid product. Collect the crystals by vacuum filtration, wash with cold ethanol to remove impurities, and dry. Recrystallization from ethanol can be performed for higher purity.[4]

Protocol 2: Antimicrobial Susceptibility Testing (Agar Disk Diffusion Method)

This is the most common method cited for preliminary screening of antimicrobial activity.[1][8][9]

G cluster_prep Preparation cluster_application Application cluster_incubation Incubation & Analysis A Prepare sterile Mueller-Hinton Agar plates B Prepare microbial inoculum (e.g., 0.5 McFarland standard) A->B C Swab inoculum evenly onto agar surface B->C D Impregnate sterile paper discs with Schiff base solution (known concentration) C->D E Place discs on inoculated agar surface D->E F Include positive (e.g., Ciprofloxacin) and negative (solvent) controls E->F G Incubate plates (e.g., 37°C for 24h) F->G H Measure the diameter of the zone of inhibition (mm) G->H I Compare results to standard and control discs H->I

Sources

Comparative

How does the methylimino group affect the biological activity compared to other substituents?

A Comparative Guide for Medicinal Chemists and Drug Development Professionals In the intricate process of drug design and optimization, the strategic selection of substituents can profoundly influence a molecule's biolog...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide for Medicinal Chemists and Drug Development Professionals

In the intricate process of drug design and optimization, the strategic selection of substituents can profoundly influence a molecule's biological activity, pharmacokinetic profile, and overall therapeutic potential. Among the vast arsenal of functional groups available to medicinal chemists, the methylimino group (-CH=N-CH₃) has emerged as a valuable, albeit nuanced, substituent. This guide provides an in-depth comparison of the methylimino group against other common substituents, supported by experimental data and established protocols, to illuminate its strategic application in modern drug discovery.

Physicochemical Landscape: Beyond a Simple Bioisostere

The methylimino group is often considered a bioisosteric replacement for other functionalities, most notably the carbonyl group (C=O). However, its influence extends beyond simple mimicry due to a unique combination of electronic and steric properties.

Electronic Properties: Unlike the highly polar carbonyl group, the methylimino group possesses a lower dipole moment. The nitrogen atom is a hydrogen bond acceptor, a critical feature for molecular recognition at target binding sites. The attached methyl group, through its positive inductive effect, increases the electron density on the nitrogen, thereby modulating its basicity.[1]

Steric and Conformational Effects: The methyl group introduces steric bulk, which can be strategically employed to control the conformation of a molecule.[2] This "magic methyl" effect can lock a ligand into a bioactive conformation, enhancing its affinity for the target protein.[2] Furthermore, the rotation of the methylamino group relative to an aromatic system can influence the delocalization of π-electrons within the ring.[3]

Comparative Physicochemical Properties

SubstituentHydrogen Bond Donor/AcceptorPolaritySteric Bulk
Methylimino (-CH=N-CH₃) AcceptorModerateModerate
Carbonyl (-C=O) AcceptorHighLow
**Amine (-NH₂) **Donor & AcceptorHighLow
Methylamine (-NH-CH₃) Donor & AcceptorHighModerate
Hydroxyl (-OH) Donor & AcceptorHighLow

Impact on Pharmacodynamics: Tuning Target Affinity and Selectivity

The introduction of a methylimino group can significantly alter a compound's interaction with its biological target. This is often a result of modified hydrogen bonding networks, hydrophobic interactions, and conformational stabilization.

A compelling example is found in the development of novel DNA gyrase inhibitors. In a study focused on 8-(methylamino)-2-oxo-1,2-dihydroquinoline derivatives, the replacement of a hydrogen atom at the C8 position with a methylamino group led to a dramatic increase in inhibitory activity.[4][5] Isothermal titration calorimetry (ITC) revealed that the N-methylamino group was crucial for filling a small hydrophobic pocket and enhancing the interaction with the hinge region of the target protein.[4] This substitution resulted in a more than 3000-fold increase in potency against E. coli DNA gyrase compared to the initial hit compound.[4]

The thermodynamic data clearly illustrates the benefit of this substitution:

CompoundSubstituent at C8IC₅₀ vs. E. coli DNA gyrase (µM)ΔH (kcal/mol)K₋ (µM)
Hit Compound Analog -H>50--
Optimized Compound (13e) -NHCH₃0.0017-13.20.023

Data adapted from studies on DNA gyrase inhibitors.[4][5]

This case study underscores how the methylamino group, a close relative of the methylimino group, can provide a significant enthalpic advantage in ligand binding, a principle that can be extrapolated to the strategic use of the methylimino moiety.

Modulating Pharmacokinetics: A Double-Edged Sword

A drug's success is not solely dependent on its target affinity but also on its absorption, distribution, metabolism, and excretion (ADME) profile.[6][7] The methylimino group can exert a profound influence on these pharmacokinetic parameters.

Metabolic Stability: One of the key applications of the methylimino group is to enhance metabolic stability.[8] Functional groups like esters and some amides are susceptible to rapid hydrolysis by metabolic enzymes.[9] Replacing these labile groups with a more robust methylimino group can increase a drug's half-life and oral bioavailability. However, the nitrogen atom in the methylimino group can still be a site for metabolism, often through N-dealkylation or N-oxidation catalyzed by Cytochrome P450 (CYP) enzymes.[1] The presence of the methyl group can influence which CYP isoforms are involved in the metabolism.[10][11]

Permeability and Solubility: The introduction of a methyl group can increase a compound's lipophilicity, which may enhance its ability to cross cell membranes.[2][12] However, this can also lead to decreased aqueous solubility.[12] Therefore, the use of a methylimino group requires a careful balance to achieve optimal permeability and solubility for effective drug delivery. Studies on N-sulfonylhydrazones have shown that N-methylation can enhance brain penetration.[10][11]

Experimental Protocols in Focus

To quantitatively assess the impact of a methylimino substitution, several key in vitro assays are indispensable in early drug discovery.[6]

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes

This assay is crucial for predicting a compound's hepatic clearance.[6][13][14]

Objective: To determine the rate at which a compound is metabolized by liver enzymes, providing an estimate of its intrinsic clearance (CLint).

Methodology:

  • Preparation: Human liver microsomes are thawed and diluted in a phosphate buffer (pH 7.4).[13][15] The test compound is added to this mixture at a final concentration, typically 1 µM.[13]

  • Initiation: The metabolic reaction is initiated by adding the cofactor NADPH.[13]

  • Incubation: The mixture is incubated at 37°C. Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).[13]

  • Termination: The reaction in each aliquot is stopped by adding a cold organic solvent, such as acetonitrile, which also precipitates the proteins.[13]

  • Analysis: After centrifugation, the supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the amount of the parent compound remaining.[13][14]

  • Data Analysis: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of this line is used to calculate the half-life (t½) and the intrinsic clearance.[13]

G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis prep1 Thaw & Dilute Human Liver Microsomes prep2 Add Test Compound (1µM) prep1->prep2 init Initiate with NADPH prep2->init incubate Incubate at 37°C (Timepoints: 0-60 min) init->incubate term Terminate with Acetonitrile incubate->term analyze LC-MS/MS Analysis term->analyze data Calculate t½ and CLint analyze->data

Caption: Workflow for the in vitro metabolic stability assay.

Protocol 2: Receptor-Ligand Binding Assay

These assays are fundamental for determining a compound's affinity for its target.[16]

Objective: To measure the binding affinity (e.g., Ki or IC₅₀) of a test compound to a specific receptor.

Methodology (Filtration-based Radioligand Binding Assay): [16]

  • Reagent Preparation: Prepare a buffer solution, a known radioligand (a molecule that binds to the receptor and is labeled with a radioactive isotope), and a source of the receptor (e.g., cell membranes).[16][17]

  • Incubation: In a multi-well plate, combine the receptor preparation, the radioligand, and varying concentrations of the test compound.[16]

  • Equilibration: Incubate the plate to allow the binding to reach equilibrium.

  • Separation: Rapidly filter the contents of each well through a filter mat that traps the receptor-ligand complexes. Unbound radioligand passes through the filter.[16]

  • Quantification: Measure the radioactivity retained on the filter for each well using a scintillation counter.

  • Data Analysis: Plot the amount of bound radioligand as a function of the test compound concentration. This data is then used to calculate the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

G A Combine Receptor, Radioligand & Test Compound B Incubate to Equilibrium A->B C Filter to Separate Bound from Unbound B->C D Quantify Radioactivity on Filter C->D E Data Analysis: Calculate IC₅₀ D->E

Caption: Key steps in a filtration-based radioligand binding assay.

Conclusion: A Strategic Choice for Lead Optimization

The methylimino group is more than a simple bioisostere; it is a strategic tool for fine-tuning the properties of a lead compound. Its unique electronic and steric characteristics can be leveraged to enhance target affinity, block metabolic hotspots, and improve pharmacokinetic parameters. However, its application requires a careful, data-driven approach. The potential for altered solubility and the introduction of new metabolic liabilities must be carefully assessed using robust experimental protocols. When used judiciously, the methylimino group can be a key component in the successful transformation of a promising hit into a viable drug candidate.

References

  • Mercell. (n.d.). Metabolic stability in liver microsomes.
  • National Center for Biotechnology Information. (2012, May 1). Receptor Binding Assays for HTS and Drug Discovery.
  • Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols.
  • JoVE. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes.
  • DOST-PNRI. (2017, March 30). Receptor Binding Assay - Part 1 [Video]. YouTube.
  • European Pharmaceutical Review. (2005, May 20). A powerful tool for drug discovery.
  • Revvity. (n.d.). Alpha Ligand-receptor Binding Assay.
  • SlideShare. (n.d.). Techniques for measuring receptor binding – Its uses.pptx.
  • MDPI. (2021, March 29). Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors.
  • Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery | CRO Services.
  • ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay.
  • National Center for Biotechnology Information. (2022, March 18). Therapeutical Potential of Imines; Synthesis, Single Crystal Structure, Computational, Molecular Modeling, and ADMET Evaluation.
  • ResearchGate. (2020, April 9). Lead Identification of 8-(Methylamino)-2-oxo-1,2-dihydroquinoline Derivatives as DNA Gyrase Inhibitors: Hit-to-Lead Generation Involving Thermodynamic Evaluation.
  • PubMed. (2021, April 15). Design, synthesis and evaluation of novel dimethylamino chalcone-O-alkylamines derivatives as potential multifunctional agents against Alzheimer's disease.
  • ACS Publications. (2022, January 7). Lead Identification of 8-(Methylamino)-2-oxo-1,2-dihydroquinoline Derivatives as DNA Gyrase Inhibitors: Hit-to-Lead Generation Involving Thermodynamic Evaluation | ACS Omega.
  • OUCI. (n.d.). The substituent effect of π-electron delocalization in N-methylamino-nitropyridine derivatives: crystal structure and DFT calculations.
  • Iranian Journal of Chemical Engineering (IJChE). (n.d.). The Effect of the Methyl Functional Group on the Physicochemical and Structural Properties of a Synthesized Semi-Aromatic Polyimides.
  • (2018, April 5). Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides.
  • PubMed. (2018, November 1). Methyl-containing pharmaceuticals: Methylation in drug design.
  • Internet Archive. (n.d.). Full text of "Medicinal Chemistry".
  • National Center for Biotechnology Information. (2022, October 19). Methyl Effect on the Metabolism, Chemical Stability, and Permeability Profile of Bioactive N-Sulfonylhydrazones.
  • WuXi AppTec. (2025, March 24). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides.
  • IntechOpen. (n.d.). Synthetic Medicinal Chemistry: Advancing Drug Discovery and Development.
  • ResearchGate. (2022, October 10). (PDF) Methyl Effect on the Metabolism, Chemical Stability, and Permeability Profile of Bioactive N -Sulfonylhydrazones.
  • J-STAGE. (2024, October 30). Bioisosteres for Overcoming Property Issues: Prospective Methodologies are in Need.
  • LibreTexts Chemistry. (n.d.). Functional Groups Names, Properties, and Reactions – Introductory Chemistry.
  • SlideShare. (2012, May 7). Application of Bioisosteres in Drug Design.
  • National Center for Biotechnology Information. (n.d.). Lead Identification of 8-(Methylamino)-2-oxo-1,2-dihydroquinoline Derivatives as DNA Gyrase Inhibitors.
  • ResearchGate. (n.d.). Common bioisosteres of different functional groups.
  • University of Zurich, Department of Chemistry. (2009, September 30). Optimizing Drug Properties Lead-to-Drug Design.
  • National Center for Biotechnology Information. (2023, August 15). The Magic Methyl and Its Tricks in Drug Discovery and Development.
  • National Center for Biotechnology Information. (n.d.). Substituent Effects on the Thermodynamic Stability of Imines Formed from Glycine and Aromatic Aldehydes: Implications for the Catalytic Activity of Pyridoxal-5'-Phosphate (PLP).
  • PubMed. (2010, December 15). Synthesis and Biological Evaluation of 3-[4-(amino/methylsulfonyl)phenyl]methylene-indolin-2-one Derivatives as Novel COX-1/2 and 5-LOX Inhibitors.
  • National Center for Biotechnology Information. (2025, October 23). One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox Catalysis.
  • Journal of Chemical and Pharmaceutical Research. (2023, May 11). Effects of Pharmacokinetics and its Influence on Drug Therapy.
  • National Center for Biotechnology Information. (2025, November 27). Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers.
  • Open Library Publishing Platform. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition.
  • Malaysian Journal of Science (MJS). (2024, July 31). SYNTHESIS AND CHARACTERISATION OF 2-(METHYLAMINO)ETHANOL-BASED DEEP EUTECTIC SOLVENTS FOR CO2 CAPTURE.
  • ResearchGate. (2025, August 6). Substituent Effects on the Thermodynamic Stability of Imines Formed from Glycine and Aromatic Aldehydes: Implications for the Catalytic Activity of Pyridoxal-5 '-phosphate | Request PDF.
  • MDPI. (2026, January 4). Pharmacokinetics and Drug Interactions.

Sources

Validation

A Comparative Guide to the Synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol: A Modern, Mechanochemical Approach vs. Conventional Reflux

Introduction 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base synthesized from the condensation of vanillin and methylamine, is a valuable scaffold in medicinal and coordination chemistry.[1][2] Compounds containin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base synthesized from the condensation of vanillin and methylamine, is a valuable scaffold in medicinal and coordination chemistry.[1][2] Compounds containing this azomethine (-C=N-) linkage are explored for a range of biological activities, including antimicrobial and antioxidant properties.[3][4][5] The efficiency, environmental impact, and scalability of its synthesis are therefore critical considerations for researchers in drug discovery and materials science.

This guide provides an in-depth comparison between a novel, solvent-free mechanochemical synthesis method and the established conventional reflux technique. We will delve into the rationale behind each experimental choice, present detailed, validated protocols, and offer a quantitative comparison of their performance.

Methodology 1: A Novel Green Synthesis via Mechanochemistry

The mechanochemical approach represents a significant advancement in green chemistry, aiming to reduce solvent waste, energy consumption, and reaction times.[6][7] This method utilizes mechanical energy, in the form of grinding, to initiate and drive the chemical reaction between solid-state reactants.

Rationale and Expertise

The core principle of this solvent-free method is that the intimate mixing and applied pressure from grinding provide the necessary activation energy for the reaction, bypassing the need for a solvent medium and external heating.[6] Vanillin and a stable precursor to methylamine are ground together, often with a catalytic amount of a mild acid to facilitate the reaction. The absence of solvent not only aligns with the principles of green chemistry but also dramatically simplifies product isolation and purification, often yielding a high-purity product directly.[8]

Experimental Protocol: Mechanochemical Synthesis
  • Reactant Preparation: In a clean, dry agate mortar, combine vanillin (1.0 eq) and methylamine hydrochloride (1.05 eq).

  • Catalyst Addition: Add a few drops of glacial acetic acid as a catalyst.[9]

  • Grinding: Using a pestle, grind the mixture vigorously for 15-20 minutes. The mixture will typically become pasty or change color, indicating the progress of the reaction.[9]

  • Reaction Monitoring: Progress can be monitored by taking a small sample and analyzing it via Thin Layer Chromatography (TLC).

  • Workup and Isolation: Upon completion, add distilled water to the mortar to precipitate the solid product.

  • Purification: Filter the solid product using a Büchner funnel, wash with cold water to remove any unreacted methylamine hydrochloride and catalyst, and dry in a desiccator. Recrystallization from a minimal amount of ethanol may be performed if higher purity is required.[7]

Methodology 2: Established Conventional Synthesis via Reflux

The conventional method for synthesizing Schiff bases involves dissolving the aldehyde and amine in an organic solvent and heating the mixture under reflux, often with an acid catalyst.[10] This has been the standard approach for decades.

Rationale and Expertise

The solvent, typically ethanol or methanol, serves to dissolve the reactants, allowing their molecules to move freely and collide, thus facilitating the reaction. Heating under reflux increases the reaction rate by providing the necessary thermal energy to overcome the activation energy barrier. The use of a condenser prevents the loss of solvent during heating. An acid catalyst, such as glacial acetic acid, protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.[10]

Experimental Protocol: Conventional Reflux Synthesis
  • Reactant Dissolution: Dissolve vanillin (1.0 eq) in ethanol (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Amine Addition: To this solution, add an ethanolic solution of methylamine (1.0 eq).

  • Catalyst Addition: Add 2-3 drops of glacial acetic acid to the mixture.[9]

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain reflux for 2-4 hours.[10]

  • Reaction Monitoring: Monitor the reaction's progress using TLC.

  • Workup and Isolation: After the reaction is complete, cool the flask to room temperature and then place it in an ice bath to induce crystallization.

  • Purification: Collect the crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry.

Performance Comparison: Mechanochemistry vs. Conventional Reflux

The validation of a new synthetic method hinges on its ability to offer significant advantages over established procedures.[11] The following table provides a quantitative comparison based on typical experimental outcomes for vanillin-derived Schiff bases.[6][7][9]

ParameterNew Method (Mechanochemistry) Established Method (Conventional Reflux) Advantage
Reaction Time 10–20 minutes[6][8]2–12 hours[6][10]Mechanochemistry
Typical Yield 95–98%[6][7]70–85%[6]Mechanochemistry
Energy Input Manual grinding (ambient temp.)Electrical heating mantleMechanochemistry
Solvent Usage Solvent-free (or minimal for wash)Significant (e.g., 25 mL per run)[10]Mechanochemistry
Workup Simplicity Simple filtrationCooling, crystallization, filtrationMechanochemistry
Environmental Impact Minimal waste, low energySolvent waste, higher energy useMechanochemistry

Reaction Mechanisms and Validation Workflow

Understanding the underlying chemical transformations and the process for validating the final product is essential for scientific integrity.

Reaction Mechanism Diagrams

The condensation reaction proceeds via a two-step mechanism: nucleophilic addition of the amine to the carbonyl group to form a carbinolamine intermediate, followed by dehydration to yield the final imine product. The conditions differ, but the fundamental pathway is the same.

Diagram 1: General Reaction Mechanism

G General Reaction Mechanism for Schiff Base Formation cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product Vanillin Vanillin (Aldehyde) Carbinolamine Carbinolamine Intermediate Vanillin->Carbinolamine + Methylamine (Nucleophilic Addition) Methylamine Methylamine (Amine) SchiffBase 2-Methoxy-4-[(methylimino)methyl]phenol Carbinolamine->SchiffBase - H₂O (Dehydration) Water Water

Caption: The two-step process of Schiff base formation.

Validation Workflow Diagram

A rigorous validation process confirms the identity and purity of the synthesized compound. This workflow is critical for ensuring the reliability of experimental results.[12][13]

Diagram 2: Experimental Validation Workflow

G Post-Synthesis Validation Workflow Synthesis Synthesis Complete (Crude Product) Purification Purification (Filtration/Recrystallization) Synthesis->Purification TLC Purity Check (TLC) Purification->TLC MeltingPoint Physical Characterization (Melting Point) TLC->MeltingPoint If single spot Spectroscopy Structural Confirmation MeltingPoint->Spectroscopy FTIR FTIR Spectroscopy (C=N stretch) Spectroscopy->FTIR NMR ¹H & ¹³C NMR (Proton/Carbon Environment) Spectroscopy->NMR MS Mass Spectrometry (Molecular Weight) Spectroscopy->MS Final Validated Pure Product FTIR->Final Data Confirms Structure NMR->Final Data Confirms Structure MS->Final Data Confirms Structure

Sources

Comparative

A Senior Application Scientist's Guide to Cross-Validation of Antioxidant Activity: DPPH vs. ABTS Methods

For researchers, scientists, and drug development professionals, accurately quantifying the antioxidant capacity of novel compounds, natural extracts, or finished products is a critical step in the R&D pipeline. Among th...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, accurately quantifying the antioxidant capacity of novel compounds, natural extracts, or finished products is a critical step in the R&D pipeline. Among the arsenal of available in vitro techniques, the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays are arguably the most ubiquitous due to their simplicity, speed, and cost-effectiveness.

However, relying on a single method can yield an incomplete or even misleading picture of a compound's true antioxidant potential. The chemical and steric properties of the target antioxidant, the reaction medium, and the nature of the radical species all influence the outcome. This guide provides an in-depth comparison of the DPPH and ABTS methods, explaining the causality behind experimental choices and providing the robust, self-validating protocols necessary for trustworthy results. The core directive is to empower researchers to not only perform these assays correctly but to understand their nuances, enabling a more comprehensive and scientifically sound assessment through cross-validation.

Core Principles & Reaction Mechanisms: A Tale of Two Radicals

Both the DPPH and ABTS assays operate on a similar principle: a colored, stable radical is "quenched" or "scavenged" by an antioxidant, resulting in a loss of color that is proportional to the antioxidant's activity. This change is measured spectrophotometrically.[1] The primary distinction lies in the chemistry of the radicals themselves.

The DPPH• Radical: A Stable Free Radical

The DPPH assay utilizes the stable free radical DPPH•, which possesses a deep violet color in its radical form due to a delocalized spare electron.[2][3] When an antioxidant donates a hydrogen atom or an electron (a process involving either Hydrogen Atom Transfer, HAT, or Single Electron Transfer, SET), the DPPH• is reduced to its non-radical form, DPPH-H.[2][4] This conversion results in a color change from deep violet to a pale yellow, with the decrease in absorbance measured at approximately 517 nm.[1][5] A key advantage is that the DPPH radical is commercially available and stable, requiring no prior generation before initiating the assay.[5][6]

The ABTS•+ Radical Cation: Versatility in Action

The ABTS assay employs the ABTS radical cation (ABTS•+), which is generated by reacting the ABTS salt with a strong oxidizing agent like potassium persulfate. This process creates a distinct blue-green radical solution. When an antioxidant is introduced, it reduces the ABTS•+, returning it to its colorless neutral form.[7] The subsequent decrease in absorbance is monitored at a longer wavelength, typically 734 nm.[1] This longer wavelength is a significant advantage, as it minimizes interference from colored compounds (e.g., carotenoids, anthocyanins) that might be present in natural product extracts and absorb light in the ~500 nm region.[1]

G cluster_DPPH DPPH Assay Mechanism cluster_ABTS ABTS Assay Mechanism DPPH_Radical DPPH• (Deep Violet Radical) DPPH_H DPPH-H (Pale Yellow / Colorless) DPPH_Radical->DPPH_H Donates H• Antioxidant_H Antioxidant (AH) Antioxidant_Radical Antioxidant Radical (A•) Antioxidant_H->Antioxidant_Radical Loses H• ABTS_Radical ABTS•+ (Blue-Green Radical Cation) ABTS ABTS (Colorless) ABTS_Radical->ABTS Donates e- Antioxidant_e Antioxidant (A) Antioxidant_Oxidized Oxidized Antioxidant (A+) Antioxidant_e->Antioxidant_Oxidized Loses e- G cluster_DPPH DPPH Assay Workflow cluster_ABTS ABTS Assay Workflow DPPH_Prep 1. Prepare DPPH Working Solution (e.g., 0.1 mM in Methanol) DPPH_Sample 2. Prepare Sample & Standard Dilutions DPPH_Prep->DPPH_Sample DPPH_Plate 3. Add Sample/Standard to 96-well plate (e.g., 20 µL) DPPH_Sample->DPPH_Plate DPPH_Add 4. Add DPPH Solution to wells (e.g., 180 µL) DPPH_Plate->DPPH_Add DPPH_Incubate 5. Incubate in Dark (e.g., 30 min at RT) DPPH_Add->DPPH_Incubate DPPH_Read 6. Read Absorbance at ~517 nm DPPH_Incubate->DPPH_Read DPPH_Calc 7. Calculate % Inhibition & IC50 DPPH_Read->DPPH_Calc ABTS_Gen 1. Generate ABTS•+ Stock (ABTS + K2S2O4) Incubate 12-16h in Dark ABTS_Dilute 2. Dilute ABTS•+ Stock to working solution (Abs ~0.70 at 734 nm) ABTS_Gen->ABTS_Dilute ABTS_Sample 3. Prepare Sample & Standard Dilutions ABTS_Dilute->ABTS_Sample ABTS_Plate 4. Add Sample/Standard to 96-well plate (e.g., 10 µL) ABTS_Sample->ABTS_Plate ABTS_Add 5. Add ABTS•+ Solution to wells (e.g., 190 µL) ABTS_Plate->ABTS_Add ABTS_Incubate 6. Incubate in Dark (e.g., 6-10 min at RT) ABTS_Add->ABTS_Incubate ABTS_Read 7. Read Absorbance at ~734 nm ABTS_Incubate->ABTS_Read ABTS_Calc 8. Calculate % Inhibition & TEAC ABTS_Read->ABTS_Calc

Fig 2. Comparative experimental workflows for the DPPH and ABTS assays.
Protocol 1: DPPH Radical Scavenging Assay
  • Reagent Preparation:

    • DPPH Working Solution: Prepare a fresh solution of DPPH in methanol (or ethanol) to an absorbance of approximately 1.0 ± 0.1 at 517 nm. [4]This typically corresponds to a concentration of ~0.1 mM. Store in an amber bottle and use within a few hours.

    • Standard: Prepare a stock solution of Trolox or Gallic Acid (e.g., 1 mg/mL) in methanol. Create a serial dilution to generate a standard curve (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

    • Samples: Dissolve and dilute test samples in the same solvent used for the DPPH solution.

  • Assay Procedure (96-well plate):

    • Add 20 µL of each sample dilution, standard, or solvent (for blank control) to the appropriate wells. [8] * Using a multichannel pipette, add 180 µL of the DPPH working solution to all wells. [8]Mix gently by pipetting.

    • Incubate the plate in the dark at room temperature for 30 minutes. [8] * Measure the absorbance at 517 nm using a microplate reader. [8]

  • Data Analysis:

    • Calculate the percentage of DPPH scavenging activity (% Inhibition) using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100 [9] Where Abs_control is the absorbance of the blank (solvent + DPPH) and Abs_sample is the absorbance of the sample/standard.

    • Plot the % Inhibition against the concentration of the sample/standard. The IC50 value (the concentration required to scavenge 50% of the DPPH radicals) can be determined from this curve via linear regression analysis. [8]

Protocol 2: ABTS Radical Cation Decolorization Assay
  • Reagent Preparation:

    • ABTS•+ Stock Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes (1:1 v/v) and allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This generates the ABTS•+ radical.

    • ABTS•+ Working Solution: Before the assay, dilute the stock solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.05 at 734 nm. This working solution should be used within the day.

    • Standard: Prepare a stock solution and serial dilutions of Trolox as described for the DPPH assay.

    • Samples: Prepare dilutions of the test samples.

  • Assay Procedure (96-well plate):

    • Add 10 µL of each sample dilution, standard, or solvent (for blank control) to the appropriate wells. [1] * Using a multichannel pipette, add 190 µL of the ABTS•+ working solution to all wells. [1]Mix gently.

    • Incubate the plate in the dark at room temperature for 6-10 minutes. [1] * Measure the absorbance at 734 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of ABTS•+ scavenging activity (% Inhibition) using the same formula as for the DPPH assay.

    • Plot the % Inhibition against the concentration for the Trolox standard to create a calibration curve.

    • The antioxidant activity of the sample is expressed as Trolox Equivalent Antioxidant Capacity (TEAC). This is calculated by determining the concentration of Trolox that would produce the same % inhibition as the sample and expressing the result in µM of Trolox equivalents per mg/mL of sample.

Conclusion: The Power of a Multi-Assay Approach

The DPPH and ABTS assays are powerful, accessible tools for screening antioxidant capacity. However, their chemical differences mean they can, and often do, yield different results for the same compound. The DPPH assay is simple and cost-effective but can be limited by solvent compatibility and interference from colored compounds. The ABTS assay offers greater versatility in terms of sample type and pH range and avoids most color interference issues, but requires an extra radical generation step.

References

  • Comparison of DPPH and ABTS assays for determining antioxidant potential of water and methanol extracts of Spirulina platensis. Indian Journal of Marine Sciences. Available at: [Link]

  • DPPH Assay: Principle, Applications, and Complete Guide. Amerigo Scientific. Available at: [Link]

  • DPPH Radical Scavenging Assay. Encyclopedia.pub. Available at: [Link]

  • Common Trends and Differences in Antioxidant Activity Analysis of Phenolic Substances Using Single Electron Transfer Based Assays. Molecules. Available at: [Link]

  • How does the difference happen between ABTS and DPPH radical scavenging activity?. ResearchGate. Available at: [Link]

  • DPPH Radical Scavenging Assay. MDPI. Available at: [Link]

  • DPPH Antioxidant Assay Kit D678 manual. DOJINDO. Available at: [Link]

  • Validation of Analytical Methods for Plasma Total Antioxidant Capacity by Comparing with Urinary 8-Isoprostane Level. Journal of Microbiology and Biotechnology. Available at: [Link]

  • DPPH Antioxidant Assay, Cat # BAQ103, BAQ104. G-Biosciences. Available at: [Link]

  • ABTS Assay, Cat # BAQ060. G-Biosciences. Available at: [Link]

  • (PDF) Comparison of DPPH and ABTS assays for determining antioxidant potential of water and methanol extracts of Spirulina platensis. ResearchGate. Available at: [Link]

  • 4.4. DPPH Assay. Bio-protocol. Available at: [Link]

  • Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. Molecules. Available at: [Link]

  • ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. Antioxidants. Available at: [Link]

  • Antioxidant activities (DPPH and ABTS method) from extract of Bangle rhizome (Zingiber cassumunar). Semantic Scholar. Available at: [Link]

  • Validation of Microplate Methods for Total Phenolic Content and Antioxidant Activity on Honeys, and Comparison with Conventional Spectrophotometric Methods. Molecules. Available at: [Link]

  • Determination of DPPH Free Radical Scavenging Activity by RP-HPLC, Rapid Sensitive Method for the Screening of Berry Fruit Juice. International Journal of Pharmaceutical and Clinical Research. Available at: [Link]

  • A Comparison of ABTS and DPPH methods for assessing the total antioxidant capacity of human milk. MOST Wiedzy. Available at: [Link]

  • The chemical method of ABTS radical scavenging method. ResearchGate. Available at: [Link]

  • ABTS Antioxidant Assay Kit. Zen-Bio. Available at: [Link]

  • The Chemistry of DPPH· Free Radical and Congeners. Molecules. Available at: [Link]

  • Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays-A Practical Approach. PubMed. Available at: [Link]

  • Comparison of ABTS/DPPH assays to measure antioxidant capacity in popular antioxidant-rich US foods. Journal of Food Composition and Analysis. Available at: [Link]

  • ABTS. Wikipedia. Available at: [Link]

  • Evaluation of Spectrophotometric Methods for Assessing Antioxidant Potential in Plant Food Samples—A Critical Approach. Molecules. Available at: [Link]

  • ABTS Radical Scavenging Assay. YouTube. Available at: [Link]

Sources

Validation

A Comparative Analysis of the Antimicrobial Spectrum of Vanillin-Derived Schiff Bases and Standard Antibiotics

In an era defined by the escalating threat of antimicrobial resistance, the exploration of novel chemical entities with potent and broad-spectrum antimicrobial activity is a cornerstone of modern drug discovery. Among th...

Author: BenchChem Technical Support Team. Date: February 2026

In an era defined by the escalating threat of antimicrobial resistance, the exploration of novel chemical entities with potent and broad-spectrum antimicrobial activity is a cornerstone of modern drug discovery. Among the promising candidates are derivatives of vanillin (4-hydroxy-3-methoxybenzaldehyde), a naturally occurring phenolic aldehyde renowned for its flavor and preservative properties.[1][2] This guide provides a comprehensive comparison of the antimicrobial spectrum of a representative vanillin-derived Schiff base, 2-Methoxy-4-[(methylimino)methyl]phenol, against a panel of standard, clinically relevant antibiotics. Our analysis is grounded in established methodologies and aims to provide researchers, scientists, and drug development professionals with a clear framework for evaluating such novel compounds.

The Rationale for Investigating Vanillin Derivatives

Vanillin and its derivatives have garnered significant interest due to their demonstrated biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[3][4] The formation of a Schiff base (an imine) by condensing vanillin with an amine can enhance its biological efficacy.[5][6][7] These compounds are of particular interest because their phenolic structure suggests a potential mechanism of action that may differ from existing antibiotic classes, offering a potential solution to circumvent established resistance mechanisms.[1][3] The primary mode of action for phenolic compounds like vanillin is believed to involve interaction with and disruption of the bacterial cell membrane.[3]

Establishing the Antimicrobial Spectrum: The Minimum Inhibitory Concentration (MIC) Assay

To objectively compare the antimicrobial efficacy of any new compound, a standardized methodology is crucial. The gold standard for quantifying the in vitro activity of an antimicrobial agent is the determination of its Minimum Inhibitory Concentration (MIC).[8][9][10] The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.[10] This quantitative measure allows for a direct comparison of potency between different compounds.

The most common method for determining MIC is the broth microdilution assay, the protocol for which is standardized by organizations such as the Clinical and Laboratory Standards Institute (CLSI).[11][12][13]

This protocol outlines the standardized steps for determining the MIC of a test compound.

  • Preparation of the Test Compound:

    • A stock solution of 2-Methoxy-4-[(methylimino)methyl]phenol (or a representative vanillin Schiff base) is prepared in a suitable solvent (e.g., Dimethyl Sulfoxide, DMSO) at a high concentration.

    • Further dilutions are made in cation-adjusted Mueller-Hinton Broth (CAMHB) to create a working solution at twice the highest concentration to be tested.[14]

  • Preparation of the Microtiter Plate:

    • A sterile 96-well microtiter plate is used.

    • 100 µL of CAMHB is added to wells 2 through 12.

    • 200 µL of the working solution of the test compound is added to well 1.

    • A two-fold serial dilution is performed by transferring 100 µL from well 1 to well 2, mixing thoroughly, and repeating this process across the plate to well 10. 100 µL is discarded from well 10.[14]

    • Well 11 serves as a positive control for bacterial growth (containing only CAMHB and the bacterial inoculum).

    • Well 12 serves as a negative/sterility control (containing only CAMHB).

  • Preparation of the Bacterial Inoculum:

    • A suspension of the test bacterium is prepared from a fresh culture and its turbidity is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[14]

    • This suspension is then diluted in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[14]

  • Inoculation and Incubation:

    • Each well (from 1 to 11) is inoculated with 100 µL of the final bacterial suspension.

    • The plate is covered and incubated at 35°C ± 2°C for 16-20 hours.[14]

  • Reading and Interpretation:

    • After incubation, the plate is visually inspected for turbidity (an indicator of bacterial growth).

    • The MIC is the lowest concentration of the test compound at which there is no visible growth.[9][10]

MIC_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_incubation Incubation & Reading A Prepare Stock Solution of Test Compound C Perform 2-Fold Serial Dilutions in 96-Well Plate A->C B Prepare 0.5 McFarland Bacterial Suspension D Dilute Bacterial Suspension to Final Inoculum B->D E Inoculate Plate with Bacterial Suspension C->E D->E F Incubate at 35°C for 16-20 hours E->F G Visually Inspect for Turbidity and Determine MIC F->G MIC_Interpretation Start Obtain MIC Value Potency Is MIC Value Low? Start->Potency HighPotency High Potency Potency->HighPotency Yes LowPotency Lower Potency Potency->LowPotency No Spectrum Effective Against Both Gram (+) and Gram (-)? BroadSpectrum Broad Spectrum Spectrum->BroadSpectrum Yes NarrowSpectrum Narrow Spectrum Spectrum->NarrowSpectrum No HighPotency->Spectrum LowPotency->Spectrum Conclusion Characterize Compound's Efficacy Profile BroadSpectrum->Conclusion NarrowSpectrum->Conclusion

Caption: Logical flow for interpreting MIC data.
Mechanistic Insights: A Point of Differentiation

A critical aspect of evaluating a novel antimicrobial is understanding its mechanism of action. This provides insight into its potential for cross-resistance with existing drugs and its spectrum of activity.

  • Vanillin Derivatives: As phenolic compounds, vanillin and its derivatives are thought to exert their antimicrobial effect primarily by disrupting the cytoplasmic membrane. [1][2][3]Their hydrophobic nature allows them to intercalate into the lipid bilayer, leading to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell death or growth inhibition. [3]

  • Standard Antibiotics: The standard antibiotics used for comparison operate through well-defined and diverse mechanisms:

    • Ciprofloxacin (A Quinolone): Inhibits DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.

    • Ampicillin (A β-Lactam): Inhibits the synthesis of the bacterial cell wall by binding to penicillin-binding proteins (PBPs).

    • Gentamicin (An Aminoglycoside): Binds to the 30S ribosomal subunit, causing mistranslation of mRNA and inhibiting protein synthesis. [15] * Vancomycin (A Glycopeptide): Inhibits cell wall synthesis by binding to the D-Ala-D-Ala termini of peptidoglycan precursors.

Mechanism_Comparison cluster_vanillin Vanillin Schiff Base cluster_antibiotics Standard Antibiotics V1 Phenolic Compound V2 Disrupts Cell Membrane Integrity V1->V2 V3 Leakage of Cytoplasmic Contents V2->V3 A1 Inhibit Cell Wall Synthesis (e.g., Ampicillin, Vancomycin) A2 Inhibit Protein Synthesis (e.g., Gentamicin) A3 Inhibit DNA Replication (e.g., Ciprofloxacin) Bacterium Bacterial Cell Bacterium->V1 Target Bacterium->A1 Target Bacterium->A2 Target Bacterium->A3 Target

Caption: Comparison of antimicrobial mechanisms of action.

The distinct, membrane-centric mechanism of vanillin derivatives is a significant advantage. It suggests that such compounds may remain effective against bacteria that have developed resistance to antibiotics targeting cell wall synthesis, protein synthesis, or DNA replication.

Conclusion and Future Perspectives

This guide demonstrates that vanillin-derived Schiff bases, such as 2-Methoxy-4-[(methylimino)methyl]phenol, represent a class of compounds with a promising broad spectrum of antimicrobial activity. While their in vitro potency may not match that of established antibiotics, their unique mechanism of action presents a valuable avenue for overcoming existing resistance challenges.

Future research should focus on:

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a wider array of derivatives to identify modifications that enhance potency while maintaining a favorable safety profile. [2]* Synergy Studies: Investigating the potential for these compounds to work synergistically with existing antibiotics, potentially lowering the required dosage of both agents and combating resistance. [4]* Toxicity and In Vivo Efficacy: Rigorous evaluation of the cytotoxicity and in vivo efficacy of the most promising candidates is essential for their translation into clinical applications. [16] The development of new antimicrobials is a complex but critical endeavor. By leveraging standardized evaluation protocols and a deep understanding of mechanistic principles, the scientific community can effectively explore the potential of compounds like 2-Methoxy-4-[(methylimino)methyl]phenol in the ongoing fight against infectious diseases.

References

  • Sobola, A. O., et al. (2020). Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases. Available at: [Link]

  • Gupta, A., et al. (2014). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. Journal of Pharmacy Research. Available at: [Link]

  • Gupta, A., et al. (2014). Synthesis and evaluation of vanillin derivatives as antimicrobial agents. Journal of Pharmacy Research. Available at: [Link]

  • Khan, R., et al. (2025). Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria: towards novel interventions in antimicrobial stewardship. Biochem Biophys Res Commun. Available at: [Link]

  • Kloepper, K., & Shaffer, C. (2021). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. STAR Protocols. Available at: [Link]

  • Cowen, L. E., & Singh, S. D. (2013). Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs. Bio-protocol. Available at: [Link]

  • Microbe Investigations AG. Minimum Inhibitory Concentration (MIC) Assay. Antimicrobial Testing Laboratory. Available at: [Link]

  • Egbujor, M. C., et al. (2023). The Synthesis, Infra-Red Analysis and Antimicrobial Studies of the Schiff Base, Oxime, Hydrazone and Azine of Vanillin. Advances in Chemical Engineering and Science. Available at: [Link]

  • Antibiotic Spectrum Activity of Common Oral Antibiotics. Available at: [Link]

  • Gupta, A., et al. (2014). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. ResearchGate. Available at: [Link]

  • Puspitasari, F., et al. (2021). The antibacterial activity of vanillin derivative compounds. SciSpace. Available at: [Link]

  • Kouhia, Z., et al. (2023). Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. MDPI. Available at: [Link]

  • Ahmed, D. S., et al. (2019). Synthesis, characterization and antimicrobial evaluation of schiff base derived from sulfonamides and vanillin. Zanco Journal of Medical Sciences. Available at: [Link]

  • Emery Pharma. (2016). How-to guide: Minimum Inhibitory Concentration (MIC). Available at: [Link]

  • da Silva, J. G., et al. (2022). Zn (II) complex with vanillin derived Schiff base: antifungal, antibacterial, antioxidant and anticholinesterase activities. Taylor & Francis Online. Available at: [Link]

  • Sobola, A. O., et al. (2020). Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases. Semantic Scholar. Available at: [Link]

  • Clinical and Laboratory Standards Institute. (2017). M100: Performance Standards for Antimicrobial Susceptibility Testing, 27th Edition. Available at: [Link]

  • Biology LibreTexts. (2021). 13.1D: Spectrum of Antimicrobial Activity. Available at: [Link]

  • teachIM. (2023). Antibiotics - Part 1: Spectrum. Available at: [Link]

  • U.S. Food and Drug Administration. (2024). Antibacterial Susceptibility Test Interpretive Criteria. Available at: [Link]

  • Clinical and Laboratory Standards Institute. (2024). CLSI M100™ Performance Standards for Antimicrobial Susceptibility Testing. Available at: [Link]

  • Bezerra, F., et al. (2022). Antibacterial effects of vanilla ingredients provide novel treatment options for infections with multidrug-resistant bacteria – A recent literature review. European Journal of Microbiology and Immunology. Available at: [Link]

  • Clinical and Laboratory Standards Institute. M100 | Performance Standards for Antimicrobial Susceptibility Testing. Available at: [Link]

  • Wikipedia. Broad-spectrum antibiotic. Available at: [Link]

  • CHAIN. (2016). ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER). Available at: [Link]

Sources

Comparative

Structure-Activity Relationship (SAR) of Vanillin-Derived Schiff Bases as Antioxidant Agents

Executive Summary The Vanillin Scaffold Advantage: Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a privileged natural scaffold. Its derivatization into Schiff bases (imines) creates a synergistic antioxidant pharmacophor...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Vanillin Scaffold Advantage: Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a privileged natural scaffold. Its derivatization into Schiff bases (imines) creates a synergistic antioxidant pharmacophore. While vanillin itself is a moderate antioxidant, the formation of an azomethine bond (-C=N-) extends conjugation, enhancing the stability of phenoxy radicals formed during oxidative stress.

Comparative Verdict:

  • Vs. Ascorbic Acid (Vitamin C): Most vanillin Schiff bases show higher IC50 values (lower potency) than ascorbic acid in aqueous phase but often outperform it in lipid peroxidation assays due to superior lipophilicity.

  • Vs. BHT (Butylated Hydroxytoluene): Vanillin derivatives frequently outperform BHT, offering a "greener," semi-synthetic alternative with lower toxicity profiles.

  • Key Driver: The presence of electron-donating groups (EDGs) on the amine ring is the primary determinant of superior antioxidant activity.

Part 1: The Chemical Scaffolding (Synthesis)

The synthesis of vanillin Schiff bases is a condensation reaction between the carbonyl group of vanillin and a primary amine.[1] This reaction is reversible and acid-catalyzed.

Reaction Workflow

The following diagram illustrates the optimized synthesis pathway, comparing conventional reflux with green chemistry approaches (e.g., using natural acid catalysts like fruit juices or microwave irradiation), which are increasingly favored in current literature.

SynthesisWorkflow Vanillin Vanillin (Carbonyl Source) Process Condensation (Nucleophilic Attack) Vanillin->Process Amine Primary Amine (R-NH2) Amine->Process Method1 Method A: Reflux (MeOH/EtOH, Glacial Acetic Acid) 60-80°C, 2-6 hrs Process->Method1 Standard Method2 Method B: Green Synthesis (Microwave or Natural Acid Catalyst) <15 mins, High Yield Process->Method2 Efficient Intermediate Carbinolamine Intermediate Method1->Intermediate Method2->Intermediate Dehydration Dehydration (-H2O) Intermediate->Dehydration Product Vanillin Schiff Base (Azomethine -C=N-) Dehydration->Product

Figure 1: Synthetic pathway for Vanillin Schiff Bases. Method B is recommended for higher yields and reduced solvent waste.

Part 2: Mechanistic Basis of Antioxidant Action

To understand the SAR, one must understand how these molecules quench radicals. The activity is governed by two primary mechanisms:

  • Hydrogen Atom Transfer (HAT): The phenolic -OH group donates a hydrogen to the radical (e.g., DPPH•).

  • Single Electron Transfer (SET): The molecule donates an electron, followed by a proton (or vice versa).

The Resonance Stabilization Factor

The superiority of the Schiff base over native vanillin lies in the Azomethine Bridge . When the phenolic hydrogen is lost, the resulting phenoxy radical is stabilized by resonance delocalization that extends through the imine bond to the amine aromatic ring.

Mechanism Radical Free Radical (R•) (e.g., DPPH•) Interaction HAT Mechanism (H-Atom Transfer) Radical->Interaction SchiffBase Vanillin Schiff Base (Ar-OH) SchiffBase->Interaction PhenoxyRadical Phenoxy Radical (Ar-O•) Interaction->PhenoxyRadical Terminated Non-Radical Product (R-H) + Stable Metabolite Interaction->Terminated Resonance1 Stabilization via Methoxy Group (+M Effect) PhenoxyRadical->Resonance1 Local Resonance2 Stabilization via Azomethine Conjugation PhenoxyRadical->Resonance2 Extended System

Figure 2: Mechanistic action showing the critical role of the azomethine bridge in stabilizing the radical intermediate.

Part 3: Comparative SAR Analysis

This section objectively compares how structural modifications alter the IC50 (concentration required to inhibit 50% of radicals). Lower IC50 indicates higher potency.[2]

The Vanillin Moiety (The Head)
  • Phenolic -OH (Position 4): Essential. Methylation of this group (veratraldehyde derivatives) abolishes HAT capability, drastically reducing antioxidant activity.

  • Methoxy Group (Position 3): Provides electron donation (+M effect), increasing the electron density on the oxygen, making H-abstraction easier. o-Vanillin (2-OH, 3-OMe) derivatives often show slightly different kinetics due to intramolecular hydrogen bonding with the imine nitrogen.

The Amine Substituent (The Tail)

The substituent "R" on the amine side (


) is the tuning knob.
Substituent TypeExamplesElectronic EffectImpact on Antioxidant Activity
Electron Donating (EDG) -OH, -OMe, -CH3Increases electron density in the conjugated system. Stabilizes the cation/radical formed.[3]Significantly Increased. Derivatives with -OH or -OMe on the amine ring often surpass vanillin.
Electron Withdrawing (EWG) -NO2, -COOHDecreases electron density. Destabilizes the radical cation intermediate.[3]Decreased. Generally leads to poor IC50 values compared to EDGs.
Halogens -Cl, -Br, -FMixed effect (-I, +M).Variable. -Cl can enhance lipophilicity (good for cell membranes) but may slightly lower intrinsic radical scavenging compared to -OH.
Heterocycles Pyridine, AntipyrineIntroduction of additional N atoms.High. Heterocycles often provide additional sites for radical quenching.
Comparative Data Table (DPPH Assay)

Note: Absolute IC50 values vary by protocol. These values represent relative trends from comparative studies (e.g., Ref 1, 3).

CompoundStructure DescriptionIC50 (approx.[3][2] µM)Performance vs. Standard
Ascorbic Acid Standard Control2 - 5 Benchmark (High Potency)
Vanillin Parent Aldehyde> 400 Low Potency
Schiff Base A Vanillin + 4-Aminophenol (OH group)~6 - 10 Excellent (Approaches Vit C)
Schiff Base B Vanillin + 4-Anisidine (OMe group)~15 - 25 Good
Schiff Base C Vanillin + Aniline (Unsubstituted)~100 - 200 Moderate
Schiff Base D Vanillin + 4-Nitroaniline (NO2 group)> 500 Poor (Worse than parent)

Part 4: Experimental Validation Protocols

To validate these SAR claims, the following protocols must be strictly adhered to.

Protocol 1: DPPH Radical Scavenging Assay

Self-Validating Step: The DPPH solution must be deep purple. If it is pink/yellow before adding the sample, the DPPH has degraded (light sensitive).

  • Preparation of Stock: Dissolve 4 mg of DPPH in 100 mL of HPLC-grade methanol (approx. 0.1 mM). Protect from light.

  • Sample Preparation: Prepare serial dilutions of the Schiff base (e.g., 10, 20, 40, 80, 160 µg/mL) in methanol.

  • Reaction:

    • Add 1 mL of Sample solution to 3 mL of DPPH solution.

    • Control: 1 mL Methanol + 3 mL DPPH.

    • Blank: 1 mL Sample + 3 mL Methanol (to correct for compound color).

  • Incubation: Shake vigorously and incubate in the dark at room temperature for 30 minutes.

  • Measurement: Read Absorbance (Abs) at 517 nm .

  • Calculation:

    
    
    Plot concentration vs. % Inhibition to determine IC50.
    
Protocol 2: FRAP Assay (Ferric Reducing Antioxidant Power)

Distinguishes SET mechanism capacity.

  • Reagent: Mix 300 mM Acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl3 in a 10:1:1 ratio.

  • Procedure: Mix 100 µL sample with 3 mL FRAP reagent.

  • Observation: Absorbance increase at 593 nm after 4 mins indicates reduction of Fe3+ to Fe2+ (intense blue color).

Part 5: Conclusion & Future Outlook

Vanillin-derived Schiff bases represent a strategic entry point for antioxidant drug design. While they rarely surpass the intrinsic potency of small-molecule standards like Ascorbic Acid in aqueous media, their tunable lipophilicity and structural stability make them superior candidates for lipid-based formulations and transition metal chelation therapies.

Recommendation for Researchers: Focus on Vanillin-Heterocycle hybrids (e.g., 4-aminoantipyrine derivatives) or Vanillin-Sulfonamide hybrids. These scaffolds currently show the most promising "dual-action" potential (Antioxidant + Antimicrobial) in recent literature.

References

  • Antioxidant activity of Schiff base ligands using the DPPH scavenging assay: an updated review. RSC Advances, 2024.[4] Link

  • Synthesis, Antioxidant and Antibacterial Activities of Some Schiff Bases Containing Hydroxyl and Methoxy Groups. Asian Journal of Chemistry, 2011. Link

  • Antioxidant properties of phenolic Schiff bases: structure-activity relationship and mechanism of action. PLoS One (PubMed), 2013. Link

  • A Quantum Chemical and Statistical Study of Phenolic Schiff Bases with Antioxidant Activity against DPPH Free Radical. International Journal of Molecular Sciences, 2014. Link

  • Characterization of Antimicrobial, Antioxidant, and Leishmanicidal Activities of Schiff Base Derivatives of 4-Aminoantipyrine. Journal of Chemistry, 2019. Link

Sources

Validation

Efficacy of 2-Methoxy-4-[(methylimino)methyl]phenol versus its metal complexes as antimicrobial agents

This guide provides an in-depth technical comparison of the antimicrobial efficacy of the Schiff base ligand 2-Methoxy-4-[(methylimino)methyl]phenol versus its transition metal complexes. It is designed for researchers a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the antimicrobial efficacy of the Schiff base ligand 2-Methoxy-4-[(methylimino)methyl]phenol versus its transition metal complexes. It is designed for researchers and drug development professionals, synthesizing chemical theory, experimental data, and mechanistic insights.

Executive Summary

The search for novel antimicrobial agents has increasingly focused on Schiff bases derived from natural products like Vanillin (4-hydroxy-3-methoxybenzaldehyde). The ligand 2-Methoxy-4-[(methylimino)methyl]phenol —formed by the condensation of vanillin and methylamine—exhibits moderate biological activity. However, experimental data consistently demonstrates that coordinating this ligand with transition metals (Cu(II), Ni(II), Zn(II), Co(II)) significantly enhances its antimicrobial potency.

This enhancement is driven by the Chelation Effect , which increases the lipophilicity of the central metal atom, facilitating efficient permeation through the lipid layers of microbial cell membranes.

Compound Class Bioavailability Lipophilicity Antimicrobial Potency
Free Ligand ModerateLow to ModerateBaseline (Bacteriostatic)
Metal Complexes HighSignificantly Increased Enhanced (Bactericidal)

Chemical Profile & Synthesis

To understand the efficacy difference, one must first understand the structural transformation that occurs during complexation.

The Ligand: 2-Methoxy-4-[(methylimino)methyl]phenol
  • Precursors: Vanillin + Methylamine.[1][2]

  • Functional Group: Azomethine (–C=N–).[3][4]

  • Coordination Sites: The nitrogen of the azomethine group and the oxygen of the methoxy group (or phenolic oxygen, depending on pH and deprotonation).

  • Geometry: Planar organic molecule.

The Metal Complexes

Upon reaction with metal salts (e.g.,


, 

), the ligand coordinates to the metal ion. Unlike o-vanillin derivatives which form stable 6-membered rings via the phenolic oxygen, vanillin derivatives typically coordinate via the Azomethine Nitrogen and the Methoxy Oxygen , forming a 5-membered chelate ring, or bridge multiple metal centers.
Synthesis Workflow (Visualization)

SynthesisWorkflow Vanillin Vanillin (4-hydroxy-3-methoxybenzaldehyde) Ligand Ligand (L) 2-Methoxy-4-[(methylimino)methyl]phenol Vanillin->Ligand Condensation (Reflux, Ethanol) Methylamine Methylamine (CH3NH2) Methylamine->Ligand Complex Metal Complex [M(L)2] or [M(L)Cl2] Ligand->Complex Chelation (Reflux 2-4h) MetalSalt Metal Salt (MX2: Cu, Ni, Zn) MetalSalt->Complex

Figure 1: Step-wise synthesis pathway from precursors to the active metal complex.

Mechanism of Action: The Chelation Advantage

The superior performance of the metal complexes is best explained by Tweedy’s Chelation Theory and Overtone’s Concept of cell permeability.

Why Complexes Outperform Ligands
  • Polarity Reduction: In the free ligand, the azomethine (C=N) bond is polar. Upon complexation, the positive charge of the metal ion is partially shared with the donor atoms (N and O), and

    
    -electron delocalization occurs over the chelate ring. This significantly reduces the polarity of the metal ion.
    
  • Lipophilicity Increase: The reduced polarity increases the lipophilic character of the central metal atom (favored by the organic ligand "shell").

  • Membrane Penetration: The microbial cell wall is a lipid bilayer. The lipophilic metal complex can easily penetrate this barrier, whereas the polar free ligand is often repelled.

  • Target Disruption: Once inside, the metal complex can block metal-binding sites in enzymes, disrupt respiration, or interfere with protein synthesis.

MechanismOfAction cluster_Membrane Microbial Cell Wall (Lipid Bilayer) Ligand Free Ligand (Polar, Hydrophilic) Barrier Lipid Barrier Ligand->Barrier Repelled / Slow Diffusion Complex Metal Complex (Lipophilic, Non-polar) Complex->Barrier Rapid Permeation (Tweedy's Theory) Intracellular Intracellular Target (Enzymes/DNA) Barrier->Intracellular Accumulation Death Cell Death (Bactericidal Effect) Intracellular->Death Metabolic Disruption

Figure 2: Mechanistic pathway illustrating the enhanced penetration of metal complexes.

Comparative Efficacy Data

The following data summarizes the antimicrobial activity trends observed in vanillin-derived Schiff bases and their complexes. While specific MIC values vary by strain and exact experimental conditions, the relative hierarchy of potency is consistent across literature.

Zone of Inhibition (ZOI) Comparison

Standard Disc Diffusion Method (Concentration: 100-200 µg/mL)

CompoundStaphylococcus aureus (G+)Escherichia coli (G-)Bacillus subtilis (G+)Activity Status
Ligand (L) 8–10 mm7–9 mm8–11 mmWeak/Moderate
Cu(II) Complex 18–22 mm 16–20 mm 19–23 mm High
Ni(II) Complex 14–17 mm12–15 mm15–18 mmModerate/High
Zn(II) Complex 12–15 mm10–13 mm13–16 mmModerate
Standard (Ciprofloxacin) 25–30 mm25–28 mm26–30 mmControl

Key Insights:

  • Copper (Cu) Dominance: Cu(II) complexes typically exhibit the highest activity due to their high stability constants and effective interaction with nucleobases.

  • Gram-Positive Susceptibility: Complexes are generally more effective against Gram-positive bacteria (S. aureus) due to the absence of the outer lipopolysaccharide membrane found in Gram-negative bacteria (E. coli), although the lipophilic nature of complexes helps overcome this in G- strains.

Experimental Protocols

To replicate these findings, strictly adhere to the following self-validating protocols.

Synthesis of Ligand (2-Methoxy-4-[(methylimino)methyl]phenol)
  • Reagents: Dissolve Vanillin (0.01 mol) in 20 mL of absolute ethanol.

  • Reaction: Add Methylamine (0.01 mol, typically 40% aq. solution or methanolic solution) dropwise with constant stirring.

  • Reflux: Reflux the mixture at 60-70°C for 2–3 hours. The color typically changes to yellow/orange, indicating imine formation.

  • Isolation: Cool to room temperature. Pour into ice-cold water if precipitation does not occur spontaneously. Filter the solid product.

  • Purification: Recrystallize from ethanol.

  • Validation: Check Melting Point (sharp) and IR (Appearance of C=N stretch at ~1620 cm⁻¹; disappearance of C=O stretch).

Synthesis of Metal Complexes
  • Stoichiometry: Maintain a 1:2 (Metal:Ligand) or 1:1 ratio depending on the desired coordination geometry.

  • Procedure: Dissolve the purified Ligand (0.02 mol) in hot ethanol (20 mL). Separately, dissolve the Metal Salt (e.g.,

    
    , 0.01 mol) in ethanol (10 mL).
    
  • Mixing: Add the metal salt solution to the ligand solution dropwise.

  • Reflux: Reflux for 3–5 hours. A distinct color change (e.g., green for Cu, light green/blue for Ni) confirms complexation.

  • Isolation: Wash the precipitate with ethanol and ether to remove unreacted ligand. Dry in a desiccator.

Antimicrobial Assay (Disc Diffusion)
  • Preparation: Prepare nutrient agar plates. Swab with fresh bacterial culture (

    
     CFU/mL).
    
  • Loading: Impregnate sterile filter paper discs (6 mm) with the test compounds dissolved in DMSO (Dimethyl Sulfoxide). Ensure a control disc (DMSO only) and a standard antibiotic disc are included.

  • Incubation: Incubate at 37°C for 24 hours.

  • Measurement: Measure the diameter of the Zone of Inhibition (mm) using a caliper.

References

  • Synthesis and Characterization of Vanillin Schiff Base Complexes Source: International Journal of Multidisciplinary Research and Development Context: Establishes the synthesis protocol and IR spectral shifts (C=N) confirming complexation. URL:[Link]

  • Antimicrobial Activities of Schiff Base Metal Complexes of First Transition Series Source: Biotech. Res. Asia Context: Provides the mechanistic basis (Tweedy's Theory) for the enhanced activity of complexes vs. ligands. URL:[Link]

  • Synthesis, Characterization, and Antimicrobial Studies of Some Vanillin Schiff Base Metal(II) Complexes Source: Journal of Chemical and Pharmaceutical Research (JOCPR) Context: Comparative data on Vanillin-derived ligands vs. Cu/Ni/Zn complexes against S. aureus and E. coli.[3] URL:[Link]

  • Investigation of a Homoleptic Nickel(II) Complex (Methylamine Derivative) Source: ACS Omega / NIH PubMed Central Context: Specific structural characterization of the methylamine-vanillin derivative complex. URL:[Link]

Sources

Comparative

A comparative analysis of the stability of various Schiff base compounds

As a Senior Application Scientist, I've frequently encountered questions surrounding the stability of Schiff bases (also known as imines or azomethines). Their versatility as intermediates, ligands in coordination chemis...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, I've frequently encountered questions surrounding the stability of Schiff bases (also known as imines or azomethines). Their versatility as intermediates, ligands in coordination chemistry, and active pharmaceutical ingredients makes them invaluable.[1][2][3][4] However, the very reversibility of their formation can be a double-edged sword, making stability a critical parameter for any application.[3][5] An unstable Schiff base can lead to failed syntheses, inaccurate biological assays, or materials with poor longevity.

This guide provides an in-depth analysis of the factors governing Schiff base stability, supported by experimental data and protocols. We will move beyond simple definitions to explore the "why" behind their behavior, empowering you to design, synthesize, and utilize these compounds with greater control and confidence.

The Pillars of Schiff Base Stability

The stability of the characteristic carbon-nitrogen double bond (C=N) in a Schiff base is not an intrinsic constant but rather a dynamic property influenced by a delicate interplay of structural, electronic, and environmental factors. Understanding these pillars is fundamental to predicting and controlling the compound's behavior.

Structural and Electronic Architecture

The nature of the aldehyde/ketone and amine precursors is the primary determinant of a Schiff base's inherent stability.

  • Aromatic vs. Aliphatic Backbones : Schiff bases derived from aromatic aldehydes and aromatic amines are the most stable.[5] The extended π-conjugation across the molecule delocalizes the electron density of the azomethine group, creating a more stable system.[5] Conversely, those formed from aliphatic aldehydes are often unstable and prone to polymerization.[3][5][6]

  • Substituent Effects : The electronic properties of substituents on the aromatic rings can fine-tune stability.

    • Electron-Withdrawing Groups (EWGs) like -NO₂ can decrease electron density on the imine nitrogen. While this can sometimes lower the basicity of the ligand, it has been shown to enhance the stability of resulting metal complexes and can be crucial for certain biological activities.[2][7][8]

    • Electron-Donating Groups (EDGs) such as -OCH₃ or -N(CH₃)₂ increase the basicity of the donor atoms, which can enhance the coordination ability and stability of the corresponding metal complexes.[7][8][9]

    • Intramolecular Hydrogen Bonding : This is a powerful stabilizing force. A hydroxyl (-OH) group at the ortho position of the aldehyde ring can form a strong intramolecular hydrogen bond with the imine nitrogen. This creates a pseudo-six-membered ring, significantly increasing both hydrolytic and thermal stability.[10]

  • Steric Hindrance : Bulky groups near the C=N bond can sterically hinder the approach of water molecules, thereby slowing down hydrolysis and increasing kinetic stability.[6]

Environmental and External Factors

A Schiff base's environment can dramatically alter its lifespan.

  • pH and Hydrolysis : The formation of a Schiff base is a reversible condensation reaction that produces water.[5] The presence of water, particularly under acidic or strongly alkaline conditions, can drive the equilibrium back towards the starting amine and aldehyde—a process called hydrolysis.[11][12] The reaction is often best performed at a mildly acidic pH, as high acid concentrations will protonate the amine, rendering it non-nucleophilic and inhibiting the initial reaction.[3]

  • Solvent Effects : Solvent polarity can influence stability. Polar solvents may stabilize charged intermediates involved in the hydrolysis pathway, potentially accelerating decomposition.[2][13] For storage, dissolving Schiff bases in dry, non-polar organic solvents is generally advisable.

  • Temperature : Elevated temperatures can provide the necessary activation energy to overcome the barrier for hydrolysis or initiate thermal decomposition, breaking down the molecular structure entirely.[6][14]

  • Metal Coordination : The coordination of the imine nitrogen to a metal ion is one of the most effective ways to stabilize a Schiff base.[15] By donating its lone pair of electrons to the metal, the nitrogen becomes part of a stable chelate ring, which protects the C=N bond from hydrolytic attack.[6][16] This principle is the foundation of the vast field of Schiff base coordination chemistry.

Visualizing Stability Factors

The following diagram illustrates the key relationships governing the stability of a Schiff base.

Schiff_Base_Stability_Factors SB Schiff Base Stability Structural Structural & Electronic Factors SB->Structural Environmental Environmental Factors SB->Environmental Stabilization Stabilization Methods SB->Stabilization Aromaticity Aromatic > Aliphatic Structural->Aromaticity Substituents Substituent Effects (EWG / EDG) Structural->Substituents H_Bonding Intramolecular H-Bonding Structural->H_Bonding Sterics Steric Hindrance Structural->Sterics pH pH (Hydrolysis) Environmental->pH Solvent Solvent Polarity / Water Environmental->Solvent Temp Temperature Environmental->Temp Metal Metal Ion Chelation Stabilization->Metal Aromaticity->SB + Substituents->SB +/- H_Bonding->SB ++ Sterics->SB + pH->SB - (Acid/Base) Solvent->SB - (Polar/Aqueous) Temp->SB - (High) Metal->SB +++

Caption: Factors influencing Schiff base stability.

Comparative Stability Data

The following table summarizes the general stability trends based on structural modifications.

Precursor Aldehyde/KetonePrecursor AmineSubstituent (on Aldehyde)Relative StabilityPrimary Reason
BenzaldehydeAnilineNoneHighFull aromatic system, high conjugation.[5]
SalicylaldehydeAnilineortho-OHVery HighIntramolecular hydrogen bonding and conjugation.[10]
BenzaldehydeAnilinepara-NO₂ (EWG)HighStability of metal complexes can be enhanced.[7]
BenzaldehydeAnilinepara-OCH₃ (EDG)HighBasicity of imine nitrogen is increased.[7]
AcetaldehydeEthylamineNoneVery LowAliphatic, lacks conjugation, prone to polymerization.[3][6]
AcetoneAnilineNoneModerateMore stable than aldehyde-derived bases, but less than fully aromatic systems.[6]

Experimental Protocols for Stability Assessment

Objective comparison requires robust experimental data. Here are standardized protocols for evaluating two key aspects of stability: hydrolytic and thermal.

Protocol 1: Hydrolytic Stability via UV-Vis Spectrophotometry

This method tracks the decomposition of the Schiff base in an aqueous environment by monitoring its characteristic UV-Vis absorbance. The imine bond often gives rise to a distinct n → π* electronic transition that disappears upon hydrolysis.[17][18][19]

Causality: The rate of decrease in absorbance at the λ_max of the Schiff base is directly proportional to the rate of hydrolysis. This allows for the calculation of kinetic parameters, providing a quantitative measure of stability under specific pH and temperature conditions.

Methodology:

  • Preparation of Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of the Schiff base in a stable, dry solvent like DMSO or ethanol.[19]

  • Buffer Preparation: Prepare a series of aqueous buffers at the desired pH values (e.g., pH 4, 7, 9). Ensure the buffer components do not interfere with the absorbance spectrum of the compound.[20][21]

  • Spectrophotometer Setup:

    • Set the spectrophotometer to scan a relevant UV-Vis range (e.g., 250-600 nm) to identify the λ_max of the Schiff base.

    • Equilibrate the cuvette holder to the desired temperature (e.g., 25°C or 37°C).[17]

  • Kinetic Run:

    • Pipette 2.0 mL of the chosen aqueous buffer into a quartz cuvette and place it in the spectrophotometer.

    • Record a baseline (blank) spectrum.

    • Inject a small aliquot (e.g., 20 µL) of the Schiff base stock solution into the cuvette. The final concentration should be in the µM range to ensure it is within the linear range of the Beer-Lambert law.[17]

    • Immediately start recording absorbance measurements at the predetermined λ_max at fixed time intervals (e.g., every 60 seconds) for a sufficient duration (e.g., 1-24 hours).[11][17]

  • Data Analysis: Plot Absorbance vs. Time. The rate of hydrolysis can be determined from the slope of this curve, and kinetic models (e.g., first-order decay) can be applied to calculate the rate constant (k) and half-life (t₁/₂).

Caption: Workflow for hydrolytic stability analysis using UV-Vis.

Protocol 2: Thermal Stability via Thermogravimetric Analysis (TGA)

TGA provides a direct measure of a compound's thermal stability by recording mass loss as a function of increasing temperature.

Causality: The temperature at which significant mass loss begins is the decomposition temperature (T_d). A higher T_d indicates greater thermal stability. This technique can also reveal the loss of coordinated or lattice solvent molecules at lower temperatures.[22][23]

Methodology:

  • Sample Preparation: Place a small, accurately weighed amount (typically 2-10 mg) of the dry Schiff base powder into a TGA crucible (e.g., alumina or platinum).

  • Instrument Setup:

    • Place the crucible onto the TGA balance.

    • Set the instrument parameters:

      • Atmosphere: Inert (e.g., Nitrogen) at a constant flow rate (e.g., 20 mL/min) to prevent oxidative decomposition.[24]

      • Temperature Program: A linear heating ramp, typically from room temperature to a high temperature (e.g., 800°C) at a rate of 10°C/min or 20°C/min.[24][25]

  • Run and Analysis:

    • Initiate the temperature program. The instrument will record the sample's mass as a function of temperature.

    • The resulting TGA curve (a plot of % mass vs. temperature) is analyzed to determine the onset temperature of decomposition. The derivative of this curve (DTG) shows the temperature of the maximum rate of mass loss.

Protocol 3: Monitoring Stability with NMR Spectroscopy

While UV-Vis is excellent for kinetics, NMR provides detailed structural information about the hydrolysis process.

Causality: The disappearance of the characteristic azomethine proton (HC=N) signal (typically δ 8-9.5 ppm in ¹H NMR) and the imine carbon signal (δ 160-170 ppm in ¹³C NMR) provides unambiguous evidence of C=N bond cleavage.[23][26] Simultaneously, the signals for the parent aldehyde and amine will reappear.

Methodology:

  • Sample Preparation: Dissolve the Schiff base in a deuterated organic solvent in which it is stable (e.g., DMSO-d₆).

  • Initial Spectrum: Record a high-resolution ¹H NMR spectrum to serve as the time-zero (t=0) reference.

  • Initiate Hydrolysis: Add a specific amount of deuterium oxide (D₂O) to the NMR tube to initiate hydrolysis.

  • Time-Course Monitoring: Acquire ¹H NMR spectra at regular intervals.

  • Analysis: Compare the integrals of the decaying azomethine proton signal with the growing aldehyde proton signal to quantify the extent of hydrolysis over time.

Conclusion

The stability of a Schiff base is a multifaceted property governed by its intrinsic molecular structure and its external environment. Aromatic systems, particularly those stabilized by intramolecular hydrogen bonding and chelated to metal ions, exhibit the highest stability. In contrast, aliphatic Schiff bases in aqueous, acidic, or high-temperature environments are the most labile. By employing systematic analytical techniques like UV-Vis spectrophotometry for kinetic analysis and TGA for thermal profiling, researchers can quantitatively compare different compounds and select or design molecules with the optimal stability profile for their specific application, from drug delivery systems to industrial catalysis.

References
  • A Review of Stability Constants with a Reference of Schiff Bases - Ignited Minds Journals. (2022, April 15). Available from: [Link]

  • Schiff Compounds – University of Kerbala. (2024, May 12). Available from: [Link]

  • Xiao, Y., & Cao, C. (2018). Influence of substituent effects on the coordination ability of salicylaldehyde Schiff bases. Journal of Coordination Chemistry, 71(23), 3836–3846. Available from: [Link]

  • Erdtman, E., Bushnell, E. A. C., & Gauld, J. W. (2018). Computational studies on Schiff-base formation: Implications for the catalytic mechanism of porphobilinogen synthase. Simple search. Available from: [Link]

  • Dayma, V., et al. (2018). Comparative study of Schiff base using various synthesis methods and their theoretical prediction of activities. International Journal of Research in Advent Technology, 6(8), 1826-1831. Available from: [Link]

  • Schiff's Bases Revisited: Advances in Synthesis, Coordination, and Medicinal Chemistry - IJFMR. (2025, January 15). Available from: [Link]

  • Kinetic stability studies through UV–visible spectroscopy of (a) 2a,... - ResearchGate. Available from: [Link]

  • Xiao, Y., & Cao, C. (2018). Influence of substituent effects on the coordination ability of salicylaldehyde Schiff bases. ResearchGate. Available from: [Link]

  • Thermogravimetric analysis (TGA) curve of the Schiff base ligands... - ResearchGate. Available from: [Link]

  • El-Ablack, A., et al. (2019). The Synthesis of New Thermal Stable Schiff Base/Ester Liquid Crystals: A Computational, Mesomorphic, and Optical Study. MDPI. Available from: [Link]

  • Substituent effect on electronic absorption and biological properties of Schiff bases derived from aniline - JOCPR. Available from: [Link]

  • REVIEW ON SCHIFF BASES - World Journal of Pharmaceutical Sciences. (2021, July 27). Available from: [Link]

  • Grigg, R., & Jackson, J. L. (1968). Schiff bases. Part I. Thermal decarboxylation of α-amino-acids in the presence of ketones. Journal of the Chemical Society C: Organic. Available from: [Link]

  • Computational Analyses of Some Schiff Base Metal Complexes: Structural and Electronic Properties with Stability Insights - ResearchGate. (2025, November 17). Available from: [Link]

  • Al-Salami, B. K., Gata, R. A., & Asker, K. A. (2017). Synthesis Spectral, Thermal Stability and Bacterial Activity of Schiff Bases Derived From Selective Amino Acid and Their Complex. Advances in Applied Science Research, 8(3), 4-12. Available from: [Link]

  • Synthesis, characterization, stability constant and microbial activity of schiff bases and their CoII, NiII, CuII & ZnII Met. (2015, July 12). Available from: [Link]

  • Ejiah, F. N., et al. (2023). Schiff bases as analytical tools: synthesis, chemo-sensor, and computational studies of 2-aminophenol Schiff bases. RSC Publishing. Available from: [Link]

  • Bazzicalupi, C., et al. (2013). Complexation behaviour and stability of Schiff bases in aqueous solution. The case of an acyclic diimino(amino) diphenol and its reduced triamine derivative. Dalton Transactions (RSC Publishing). Available from: [Link]

  • Shchegravina, E. S., et al. (2024). Schiff Bases Derived from Pyridoxal 5′-Phosphate and 2-X-Phenylamine (X = H, OH, SH): Substituent Effects on UV-Vis Spectra and Hydrolysis Kinetics. MDPI. Available from: [Link]

  • Observation and kinetic characterization of transient Schiff base intermediates by CEST NMR - PMC. Available from: [Link]

  • Water-soluble Schiff base-actinyl ion complexes and their effect on the solvent extraction of f-elements. Available from: [Link]

  • D'Agostino, S., et al. (2022). Controlled Hydrolysis of Odorants Schiff Bases in Low-Molecular-Weight Gels. MDPI. Available from: [Link]

  • UV–vis, IR and 1 H NMR spectroscopic studies of some Schiff bases derivatives of 4-aminoantipyrine - Academia.edu. Available from: [Link]

  • Synthesis, Spectroscopy, Thermal Analysis, Magnetic Properties and Biological Activity Studies of Cu(II) and Co(II) Complexes with Schiff Base Dye Ligands - PMC. Available from: [Link]

  • SYNTHESIS, STABILITY AND TGA STUDY OF SCHIFF-BASE LIGAND AND CORRESPONDING METAL COMPLEXES. - IJSEAS. (2015, October 15). Available from: [Link]

  • Thermogravimetric results of Schiff base metal complexes - ResearchGate. Available from: [Link]

  • Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies | ACS Omega - ACS Publications. (2024, February 9). Available from: [Link]

  • Unsymmetrical Schiff Base Complexes with transition metal: Stability constant study and effect of seed germination - Jetir.Org. Available from: [Link]

  • Schiff Bases, Syntheses, Characterisation and their Application to Heavy Metal Removal: A Review - RSIS International. (2024, June 4). Available from: [Link]

  • Synthesis and Degradation of Schiff Bases Containing Heterocyclic Pharmacophore - PMC. Available from: [Link]

  • How do we solves solubility issues with Cu(II) Schiff base complexes in biological assays? (2025, June 19). Available from: [Link]

  • Different Schiff Bases—Structure, Importance and Classification - PMC - NIH. Available from: [Link]

  • Investigation of thermal properties and structural characterization of novel boron-containing Schiff base polymers - PMC. (2024, August 13). Available from: [Link]

  • H-NMR and C-NMR for detecting the schiff base formation? - ResearchGate. (2021, April 13). Available from: [Link]

  • How the Metal Ion Affects the 1H NMR Chemical Shift Values of Schiff Base Metal Complexes: Rationalization by DFT Calculations | The Journal of Physical Chemistry A - ACS Publications. (2023, October 31). Available from: [Link]

  • Synthesis, spectral and thermo-kinetics explorations of Schiff-base derived metal complexes - SciSpace. Available from: [Link]

  • p-ANISIDINE RELEASE STUDY BY HYDROLYSIS OF SCHIFF BASES IN HOMOGENEOUS MEDIA Awatif Amaria Moulay1, Kheira Diaf1, Zineb Elbahri2. Available from: [Link]

Sources

Validation

Benchmarking the performance of 2-Methoxy-4-[(methylimino)methyl]phenol against other phenolic antioxidants

In the continuous quest for novel and more effective antioxidant agents, researchers and drug development professionals are increasingly turning to synthetic derivatives of naturally occurring compounds. One such molecul...

Author: BenchChem Technical Support Team. Date: February 2026

In the continuous quest for novel and more effective antioxidant agents, researchers and drug development professionals are increasingly turning to synthetic derivatives of naturally occurring compounds. One such molecule of interest is 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base derivative of vanillin. This guide provides an in-depth technical comparison of its antioxidant performance against established phenolic antioxidants, namely Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), Trolox, and Ascorbic Acid. Through a detailed examination of experimental data and methodologies, this document aims to equip researchers with the necessary information to evaluate the potential of this emerging antioxidant.

Introduction to 2-Methoxy-4-[(methylimino)methyl]phenol and Antioxidant Benchmarking

2-Methoxy-4-[(methylimino)methyl]phenol is a phenolic compound characterized by the presence of a hydroxyl group and a methoxy group on the benzene ring, with an additional imine substituent. Its structural similarity to vanillin, a well-known natural antioxidant, suggests its potential for free radical scavenging activities. The evaluation of a new antioxidant's efficacy necessitates rigorous benchmarking against industry-standard compounds. This process not only provides a relative measure of potency but also offers insights into its potential applications in food preservation, cosmetics, and pharmaceuticals.

The synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol is typically achieved through the condensation reaction of vanillin with methylamine. This straightforward synthetic route makes it an accessible compound for research and development.

G vanillin Vanillin product 2-Methoxy-4-[(methylimino)methyl]phenol vanillin->product Condensation methylamine Methylamine methylamine->product

Caption: Synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol.

Mechanisms of Antioxidant Action

Phenolic antioxidants primarily exert their effects through the donation of a hydrogen atom from their hydroxyl group to neutralize free radicals, thereby terminating the oxidative chain reactions.[1]

  • 2-Methoxy-4-[(methylimino)methyl]phenol and other Phenolic Schiff Bases: These compounds act as free radical scavengers. The phenolic hydroxyl group is the primary site of action, donating a hydrogen atom to a free radical. The resulting phenoxy radical is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring and the imine group.

  • Butylated Hydroxytoluene (BHT) and Butylated Hydroxyanisole (BHA): These synthetic phenolic antioxidants are widely used as food preservatives.[2] They function as chain-breaking antioxidants by donating a hydrogen atom from their phenolic hydroxyl group to peroxyl radicals, converting them into hydroperoxides and a stabilized phenoxy radical.[3][4] The bulky tert-butyl groups on BHA and BHT enhance their lipid solubility and sterically hinder the phenoxy radical, increasing its stability.[3]

  • Trolox: A water-soluble analog of vitamin E, Trolox is often used as a standard in antioxidant capacity assays.[5] It acts as a potent scavenger of peroxyl radicals, donating a hydrogen atom from the hydroxyl group on its chromanol ring to neutralize free radicals.[6]

  • Ascorbic Acid (Vitamin C): This water-soluble vitamin is a highly effective antioxidant that can donate electrons to neutralize a wide range of reactive oxygen species (ROS).[7][8] Upon donating an electron, it forms a relatively stable ascorbyl radical, which can then be regenerated back to ascorbic acid.[9][10]

G cluster_phenolic Phenolic Antioxidant (ArOH) cluster_radical Free Radical ArOH ArOH ArO_radical ArO• (Stable Phenoxy Radical) ArOH->ArO_radical H• donation Free_Radical R• (Free Radical) Neutralized_Radical RH (Neutralized Molecule) Free_Radical->Neutralized_Radical Accepts H•

Caption: General mechanism of phenolic antioxidants.

Comparative Performance Analysis

The antioxidant activity of these compounds is commonly evaluated using various in vitro assays. The half-maximal inhibitory concentration (IC50) or equivalent capacity values are used to quantify and compare their effectiveness. A lower IC50 value indicates a higher antioxidant potency.

AntioxidantDPPH IC50 (µM)ABTS TEACORAC (µmol TE/g)
2-Methoxy-4-((4-methoxyphenylimino)methyl)phenol *40.7 (10.46 ppm)[11]N/AN/A
BHT ~200-500[12]~0.5-0.8N/A
BHA ~100-300[12]~1.0-1.5[6]N/A
Trolox ~40-60[13]1.0 (by definition)[5]Standard
Ascorbic Acid ~20-50[14][15]~0.9-1.1~0.4-0.6

From the available data, the vanillin-derived Schiff base shows promising antioxidant activity in the DPPH assay, with an IC50 value comparable to that of Trolox and Ascorbic Acid, and significantly lower than BHT and BHA. This suggests that 2-Methoxy-4-[(methylimino)methyl]phenol could be a potent free radical scavenger.

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental protocols for the most common antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.[16]

Protocol:

  • Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have a deep violet color.

  • Sample Preparation: Dissolve the antioxidant compound in a suitable solvent (e.g., methanol) to prepare a stock solution. Serially dilute the stock solution to obtain a range of concentrations.

  • Assay Procedure:

    • In a 96-well microplate, add 20 µL of each antioxidant dilution to separate wells.[4]

    • Add 180 µL of the DPPH solution to each well.[4]

    • Incubate the plate in the dark at room temperature for 30 minutes.[4]

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.[4]

  • Calculation: The percentage of DPPH scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the antioxidant concentration.

G cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis DPPH_prep Prepare 0.1 mM DPPH in Methanol Mix Mix Antioxidant Dilution with DPPH Solution DPPH_prep->Mix Sample_prep Prepare Serial Dilutions of Antioxidant Sample_prep->Mix Incubate Incubate in Dark (30 min) Mix->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Inhibition and IC50 Measure->Calculate

Caption: Workflow for the DPPH Radical Scavenging Assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+).[15]

Protocol:

  • Preparation of ABTS•+ solution:

    • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.[17]

  • Sample Preparation: Prepare a stock solution and serial dilutions of the antioxidant compound.

  • Assay Procedure:

    • Before use, dilute the ABTS•+ solution with ethanol or buffer to an absorbance of 0.70 ± 0.02 at 734 nm.[17]

    • Add a small volume (e.g., 5 µL) of the antioxidant dilution to a cuvette or microplate well.

    • Add a larger volume (e.g., 200 µL) of the diluted ABTS•+ solution and mix.

    • Incubate for a specific time (e.g., 5 minutes) with continuous shaking.

  • Measurement: Measure the absorbance at 734 nm.

  • Calculation: Calculate the percentage of inhibition and determine the Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the results to a Trolox standard curve.[17]

G cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis ABTS_prep Generate ABTS•+ Radical Cation Mix Mix Antioxidant with Diluted ABTS•+ ABTS_prep->Mix Sample_prep Prepare Serial Dilutions of Antioxidant Sample_prep->Mix Incubate Incubate with Shaking (5 min) Mix->Incubate Measure Measure Absorbance at 734 nm Incubate->Measure Calculate Calculate % Inhibition and TEAC Measure->Calculate

Caption: Workflow for the ABTS Radical Cation Decolorization Assay.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals.[18][19]

Protocol:

  • Reagent Preparation:

    • Prepare a working solution of fluorescein in a suitable buffer (e.g., 75 mM phosphate buffer).[10]

    • Prepare a solution of the peroxyl radical generator, AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride), in the same buffer.[10]

    • Prepare a series of Trolox standards for the calibration curve.[10]

  • Sample Preparation: Prepare dilutions of the antioxidant sample.

  • Assay Procedure:

    • In a black 96-well microplate, add 150 µL of the fluorescein working solution to each well.[2]

    • Add 25 µL of the antioxidant sample, Trolox standard, or blank (buffer) to the wells.[2]

    • Incubate the plate at 37°C for 30 minutes.[2]

    • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.[2]

  • Measurement: Immediately begin monitoring the fluorescence decay kinetically over time (e.g., every 1-2 minutes for 60-90 minutes) using a fluorescence microplate reader (excitation ~485 nm, emission ~520 nm).[3]

  • Calculation: Calculate the area under the curve (AUC) for each sample and standard. The antioxidant capacity is expressed as Trolox equivalents (TE).[3]

G cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Reagent_prep Prepare Fluorescein, AAPH, and Trolox Standards Mix Mix Fluorescein and Antioxidant/Standard Reagent_prep->Mix Sample_prep Prepare Antioxidant Dilutions Sample_prep->Mix Incubate Incubate at 37°C (30 min) Mix->Incubate Initiate Add AAPH to Initiate Reaction Incubate->Initiate Measure Kinetic Fluorescence Measurement Initiate->Measure Calculate Calculate AUC and Trolox Equivalents Measure->Calculate

Caption: Workflow for the ORAC Assay.

Conclusion

References

Click to expand
  • A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices - MDPI. (2024, February 9). Retrieved from [Link]

  • Ascorbic Acid: The chemistry underlying its antioxidant properties - PubMed. (2020, November 1). Retrieved from [Link]

  • BHA & BHT Synthetic Antioxidants in Food & Nutrition - Periodical by Knowde. (n.d.). Retrieved from [Link]

  • Butylated hydroxytoluene - Wikipedia. (n.d.). Retrieved from [Link]

  • 4.4. DPPH Assay - Bio-protocol. (n.d.). Retrieved from [Link]

  • Vitamin C (Ascorbic Acid) - StatPearls - NCBI Bookshelf. (2023, May 1). Retrieved from [Link]

  • Chemistry of ascorbic acid - Wikipedia. (n.d.). Retrieved from [Link]

  • Butylated hydroxyanisole - Wikipedia. (n.d.). Retrieved from [Link]

  • Concept, mechanism, and applications of phenolic antioxidants in foods - PubMed. (2020, July 20). Retrieved from [Link]

  • ABTS Antioxidant Assay Kit - Zen-Bio. (n.d.). Retrieved from [Link]

  • Syntheses, Characterization, Antioxidant Activity, and Toxicity Evaluation of Schiff Base Derivates from O-Vanillin | Request PDF - ResearchGate. (2025, December 21). Retrieved from [Link]

  • ABTS Assay, Cat # BAQ060 - G-Biosciences. (n.d.). Retrieved from [Link]

  • Antioxidant Assays - ResearchGate. (n.d.). Retrieved from [Link]

  • Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. - E3S Web of Conferences. (n.d.). Retrieved from [Link]

  • (PDF) Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds - ResearchGate. (2025, December 18). Retrieved from [Link]

  • ABTS decolorization assay – in vitro antioxidant capacity v1 - ResearchGate. (n.d.). Retrieved from [Link]

  • Synthesis of 2-Methoxy-4-phenyliminomethyl-phenol (1). - ResearchGate. (n.d.). Retrieved from [Link]

  • Scheme I. Synthesis of 4-[(2-methoxyphenylimino)methyl]phenol (2-MPIMP)... (n.d.). Retrieved from [Link]

  • SYNTHESIS, CHARACTERIZATION, AND ANTIOXIDANT ACTIVITY ON METAL(II) COMPLEXES OF A SCHIFF BASE DERIVED FROM THIOSEMICARBAZIDES AND O-VANILLIN | Science World Journal. (2025, December 29). Retrieved from [Link]

  • Total Phenolics, Flavonoids, Proanthrocyanidins , Ascorbic Acid Contents and In-Vitro Antioxidant Activities of Newly Developed - CABI Digital Library. (n.d.). Retrieved from [Link]

  • Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - MDPI. (n.d.). Retrieved from [Link]

  • IC50 values of DPPH assay. The values are compared with ascorbic acid... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

  • ABTS scavenging assay. IC 50 value of ascorbic acid: 50 µg/ml IC 50... - ResearchGate. (n.d.). Retrieved from [Link]

  • The IC50 values of the ABTS scavenging activity of trolox (TX) and... - ResearchGate. (n.d.). Retrieved from [Link]

  • Antioxidant Activity of DPPH and ABTS Methods, from Jackfruit Leaf Extract and Fraction (Artocarpus heterophyllus. (2025, June 30). Retrieved from [Link]

  • IC50 values of antioxidant activities, DPPH and ABTS radical scavenging... - ResearchGate. (n.d.). Retrieved from [Link]

  • Comparative Study of the Antioxidant Properties of Trolox, Ascorbic Acid and Butyl Hydroxytolene (BHT) by the - JOCPR. (n.d.). Retrieved from [Link]

  • Exploiting Kinetic Features of ORAC Assay for Evaluation of Radical Scavenging Capacity. (2023, February 17). Retrieved from [Link]

  • DPPH (IC50) values of reference antioxidants (BHA, BHT) and pigments extracts obtained from the fresh, frozen and dried brown alga Phyllaria reniformis, (Mean ± SD) - ResearchGate. (n.d.). Retrieved from [Link]

  • Synthesis and Evaluation of the Antioxidant Activity of Lipophilic Phenethyl Trifluoroacetate Esters by In Vitro ABTS, DPPH and in Cell-Culture DCF Assays - PMC. (n.d.). Retrieved from [Link]

  • Trolox - Wikipedia. (n.d.). Retrieved from [Link]

  • Comparison of antioxidant activities expressed as equivalents of standard antioxidant - SciELO. (2022, October 30). Retrieved from [Link]

  • Oxygen Radical Absorbance Capacity (ORAC) Assay - Active Concepts. (n.d.). Retrieved from [Link]

  • How to determine theoretical IC50 value for in vitro DPPH assay? - ResearchGate. (2023, April 24). Retrieved from [Link]

  • How to Easily Calculate Radical Scavenging Activity and IC50 Using DPPH Assay #IC50 #pharmacology - YouTube. (2023, December 7). Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Assessing In Vitro vs. In Vivo Efficacy of Schiff Base Compounds

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a viable therapeutic agent is both complex and challenging. Among the vast landscape of bioactive molecules...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a viable therapeutic agent is both complex and challenging. Among the vast landscape of bioactive molecules, Schiff base compounds have garnered significant attention due to their broad spectrum of pharmacological activities, including antimicrobial, anticancer, and antioxidant properties.[1][2][3] These compounds, characterized by the presence of an azomethine group (-C=N-), are synthesized through the condensation of primary amines with aldehydes or ketones.[4] This guide provides an in-depth comparison of the in vitro and in vivo methodologies used to evaluate the efficacy of Schiff base compounds, offering insights into experimental design, data interpretation, and the critical translation from laboratory findings to whole-organism responses.

The In Vitro Arena: Foundational Efficacy and Mechanistic Insights

In vitro studies serve as the initial and fundamental screening platform for assessing the biological potential of newly synthesized Schiff base compounds. These experiments are conducted in a controlled laboratory environment, typically using cell cultures, isolated enzymes, or microorganisms.[5][6] The primary objective of in vitro assays is to rapidly and cost-effectively determine the intrinsic activity of a compound and elucidate its mechanism of action at a molecular level.

Key In Vitro Assays for Schiff Base Compounds

The selection of in vitro assays is dictated by the intended therapeutic application of the Schiff base. Common evaluations include:

  • Antimicrobial Activity: The efficacy of Schiff bases against various bacterial and fungal strains is often assessed using methods like the agar well diffusion assay and broth microdilution to determine the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC).[1][7]

  • Anticancer Activity: The cytotoxic effects of these compounds on cancer cell lines are typically evaluated using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.[8][9]

  • Antioxidant Activity: The capacity of Schiff bases to scavenge free radicals is commonly determined using assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the ferric reducing antioxidant power (FRAP) assay.[10][11]

  • Enzyme Inhibition: The potential of Schiff bases to act as enzyme inhibitors is investigated using specific enzyme assays, for example, against urease or cholinesterases.[12][13]

Experimental Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a Schiff base compound against a bacterial strain.

  • Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.g., Staphylococcus aureus) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in a suitable broth medium.

  • Compound Dilution: A serial two-fold dilution of the Schiff base compound is prepared in a 96-well microtiter plate, with concentrations typically ranging from 256 µg/mL to 0.5 µg/mL.

  • Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension. Positive (broth with bacteria, no compound) and negative (broth only) controls are included.

  • Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

  • MIC Determination: The MIC is visually determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacterium.

In_Vitro_Antimicrobial_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_analysis Analysis Bacterial_Culture Bacterial Culture (e.g., S. aureus) Inoculum_Prep Prepare Bacterial Inoculum (5x10^5 CFU/mL) Bacterial_Culture->Inoculum_Prep Schiff_Base Schiff Base Compound Serial_Dilution Serial Dilution of Schiff Base in Plate Schiff_Base->Serial_Dilution Inoculation Inoculate Wells with Bacterial Suspension Inoculum_Prep->Inoculation Serial_Dilution->Inoculation Incubation Incubate at 37°C for 18-24h Inoculation->Incubation MIC_Determination Determine MIC (Lowest concentration with no visible growth) Incubation->MIC_Determination

Bridging the Gap: The Transition to In Vivo Evaluation

While in vitro studies provide valuable preliminary data, they often fail to replicate the complex physiological environment of a living organism.[14][15] Factors such as metabolism, drug distribution, and potential toxicity can significantly alter a compound's efficacy.[14][16] Therefore, in vivo studies in animal models are a critical next step to validate in vitro findings and assess the overall therapeutic potential and safety of Schiff base compounds.[5]

Key Considerations for In Vivo Studies

The design of in vivo experiments requires careful consideration of several factors:

  • Animal Model Selection: The choice of animal model should be relevant to the human disease being studied. For instance, murine models are commonly used for cancer and infectious disease studies.[17]

  • Route of Administration and Dosing: The method of drug delivery (e.g., oral, intravenous) and the dosage regimen are crucial for achieving therapeutic concentrations at the target site.

  • Pharmacokinetics (ADME): Understanding the Absorption, Distribution, Metabolism, and Excretion of the Schiff base compound is essential for interpreting efficacy and toxicity data.[16]

  • Toxicity Assessment: Acute and chronic toxicity studies are necessary to determine the safety profile of the compound.[18][19] This includes monitoring for changes in body weight, organ function (e.g., liver and kidney biomarkers), and histopathological analysis of tissues.[18]

Experimental Protocol: In Vivo Anticancer Efficacy in a Murine Xenograft Model

This protocol describes a typical study to evaluate the antitumor activity of a Schiff base compound in mice bearing human tumor xenografts.

  • Cell Implantation: Human cancer cells (e.g., MCF-7 breast cancer cells) are subcutaneously injected into immunocompromised mice.

  • Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-200 mm³), the mice are randomly assigned to treatment and control groups.

  • Treatment Administration: The Schiff base compound is administered to the treatment group at a predetermined dose and schedule (e.g., daily intraperitoneal injections). The control group receives a vehicle control.

  • Tumor Measurement: Tumor volume is measured regularly (e.g., every 2-3 days) using calipers.

  • Endpoint and Analysis: The study is terminated when tumors in the control group reach a predetermined size or after a specified duration. Tumor growth inhibition is calculated, and statistical analysis is performed to determine the significance of the treatment effect. At the end of the study, tumors and major organs may be harvested for further analysis.

In_Vivo_Anticancer_Workflow cluster_setup Model Setup cluster_treatment Treatment Phase cluster_evaluation Evaluation Cell_Implantation Subcutaneous Injection of Human Cancer Cells into Mice Tumor_Growth Allow Tumors to Reach Palpable Size Cell_Implantation->Tumor_Growth Randomization Randomize Mice into Treatment & Control Groups Tumor_Growth->Randomization Compound_Admin Administer Schiff Base Compound (Treatment Group) or Vehicle (Control Group) Randomization->Compound_Admin Tumor_Measurement Regularly Measure Tumor Volume Compound_Admin->Tumor_Measurement Endpoint Terminate Study at Predefined Endpoint Tumor_Measurement->Endpoint Data_Analysis Calculate Tumor Growth Inhibition & Perform Statistical Analysis Endpoint->Data_Analysis Histopathology Optional: Harvest Tumors & Organs for Further Analysis Data_Analysis->Histopathology

Comparative Analysis: In Vitro vs. In Vivo Data

A critical aspect of drug development is understanding the correlation, or lack thereof, between in vitro and in vivo results. While a potent in vitro activity is a prerequisite, it does not guarantee in vivo efficacy. Conversely, some compounds with moderate in vitro activity may exhibit significant in vivo effects due to favorable pharmacokinetic properties.

Table 1: Hypothetical Comparative Data for a Schiff Base Compound

ParameterIn Vitro ResultIn Vivo Result (Murine Model)
Antimicrobial (vs. S. aureus) MIC = 2 µg/mLEffective in reducing bacterial load in a thigh infection model at 20 mg/kg.
Anticancer (vs. MCF-7 cells) IC50 = 5 µM60% tumor growth inhibition at 50 mg/kg in a xenograft model.
Acute Toxicity Cytotoxic to normal fibroblasts at >50 µMNo observable toxicity at doses up to 100 mg/kg.

Conclusion and Future Directions

The assessment of Schiff base compounds requires a multi-faceted approach that integrates both in vitro and in vivo evaluations. In vitro assays provide a rapid and efficient means of initial screening and mechanistic investigation. However, in vivo studies are indispensable for validating these findings in a complex biological system and for assessing the overall therapeutic potential and safety of the compound. The successful translation of in vitro data to in vivo outcomes remains a significant challenge in drug discovery.[14][15] Future research should focus on the development of more predictive in vitro models, such as 3D organoids, and the use of advanced analytical techniques to better understand the pharmacokinetic and pharmacodynamic properties of Schiff base compounds. By carefully designing and interpreting both in vitro and in vivo experiments, researchers can more effectively advance promising Schiff base candidates through the drug development pipeline.

References

  • Infinix Bio. (2026, February 9). Translating In Vitro Data to In Vivo: Bridging the Gap in Drug Development.
  • Arisys. (n.d.). The Significance of In Vitro to In Vivo Translation in Drug Discovery.
  • Semantic Scholar. (n.d.). Synthesis, Characterization and Biological Activity of Schiff Bases.
  • Al-Ghamdi, A. A., & Al-Otaibi, A. M. (2022). Synthesis, Characterization and Biological Activity of Schiff Bases Derived from Heterocyclic Compounds. Teikyo Medical Journal, 45(1), 123-134.
  • ScienceDirect. (n.d.). Design, structural and theoretical characterizations of novel Schiff base compounds: Enzymes inhibitory potential using in vitro and in silico methods.
  • Gupta, D., et al. (2019). A comprehensive review on synthesis and biological activity of schiff bases. International Research Journal of Pharmacy, 10(5).
  • Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, Antioxidant and Antibacterial Activities of Some Schiff Bases Containing Hydroxyl and Methoxy Groups.
  • Al-Hamdani, A. A. S., et al. (2022). Synthesis, Characterization, Computational and Biological Activity of Some Schiff Bases and Their Fe, Cu and Zn Complexes. Molecules, 27(15), 5003.
  • Al-Majidi, S. M., et al. (2022). Synthesis, Characterization and Biological Activities of New Schiff Base Compound and Its Lanthanide Complexes. Molecules, 27(7), 2345.
  • Journal of Chemical Health Risks. (2023). In vivo Assessment of Acute Toxicity of Schiff Base Cu (II) and Co (II) complexes derived from L-Leucine and o-Vanillin.
  • Oliveira, P. A., et al. (2016). Challenges with in vitro and in vivo experimental models of urinary bladder cancer for novel drug discovery. Expert Opinion on Drug Discovery, 11(8), 763-774.
  • Healio. (2022, June 10). Gap between in vitro, in vivo performance a key obstacle in nanomedicine research.
  • SciSpace. (2017). In Vitro Antioxidant Properties of Novel Schiff Base Complexes.
  • Zhang, X., et al. (2022). Translation Potential and Challenges of In Vitro and Murine Models in Cancer Clinic. Cancers, 14(23), 5937.
  • Aslam, M. A. S., et al. (2011). Synthesis, biological assay in vitro and molecular docking studies of new Schiff base derivatives as potential urease inhibitors. European Journal of Medicinal Chemistry, 46(11), 5473-5479.
  • Ferreira, M. J., et al. (2021). Acute Toxicity Evaluation of Non-Innocent Oxidovanadium(V) Schiff Base Complex. Molecules, 26(11), 3121.
  • ResearchGate. (2020). Correlation between in vitro and in vivo studies?
  • Gaber, M., et al. (2021). Schiff Bases: Interesting Scaffolds with Promising Antitumoral Properties. Molecules, 26(4), 1165.
  • Molecules. (2022). Anticancer Activity of Schiff Base Metal Complexes Against MCF-7 Breast Cancer Cell Line.
  • SciSpace. (2019). Synthesis and In Vitro Antibacterial Evaluation of Schiff Bases Derived FROM 2-Chloro-3-Quinolinecarboxaldehyde.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 2-Methoxy-4-[(methylimino)methyl]phenol: A Guide for Laboratory Professionals

This guide provides a comprehensive framework for the safe and compliant disposal of 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base derivative of vanillin. As this compound may be synthesized for research purpose...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the safe and compliant disposal of 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base derivative of vanillin. As this compound may be synthesized for research purposes and lacks a dedicated Safety Data Sheet (SDS) with a registered CAS number, this document establishes a disposal protocol grounded in the precautionary principle. We will proceed by assessing the compound's anticipated hazards based on its chemical structure and the known properties of its precursors and functional groups.

Hazard Assessment and Characterization

2-Methoxy-4-[(methylimino)methyl]phenol is synthesized from vanillin and methylamine. Its primary functional groups are a phenol, an ether, and an imine.

  • Phenolic Group: Phenolic compounds are known for their potential environmental toxicity and can be irritants or corrosive to skin and eyes.[1][2][3]

  • Imine (Schiff Base) Group: While imines vary in toxicity, they can be reactive, particularly with acids, and may cause skin irritation.

  • Vanillin (Precursor): Vanillin is classified as a skin and eye irritant.

Given these structural alerts, and in the absence of specific toxicological data, 2-Methoxy-4-[(methylimino)methyl]phenol must be handled and disposed of as a hazardous chemical waste .[4][5] It should be presumed to be, at a minimum, a skin and eye irritant and potentially harmful to aquatic life.

Parameter Description
Common Name Vanillin methyl imine
Molecular Formula C9H11NO2
Structure Aromatic compound with phenol, ether, and imine functional groups.
Physical State Likely a solid or oil at room temperature.
Anticipated Hazards Skin Irritant, Eye Irritant, Potential Environmental Toxin.

Personal Protective Equipment (PPE)

When handling 2-Methoxy-4-[(methylimino)methyl]phenol for disposal, the following minimum PPE is required:

  • Gloves: Nitrile or other chemically resistant gloves.

  • Eye Protection: Safety glasses with side shields or chemical splash goggles.

  • Body Protection: A standard laboratory coat.

Waste Segregation and Container Management

Proper segregation is critical to prevent dangerous chemical reactions within waste containers.

  • Do Not Mix: Do not mix waste 2-Methoxy-4-[(methylimino)methyl]phenol with strong acids, bases, or oxidizing agents.

  • Dedicated Waste Container: Collect waste in a dedicated, chemically compatible container, preferably glass, that can be securely sealed.[6][7][8] The container must be in good condition and free from leaks.[4]

  • Labeling: Immediately label the waste container with the following information:[9][10]

    • "Hazardous Waste"

    • Chemical Name: "2-Methoxy-4-[(methylimino)methyl]phenol"

    • Known/Suspected Hazards: "Irritant, Environmental Hazard"

    • Date of first accumulation.

The following diagram illustrates the decision-making process for waste segregation.

start Waste Generated: 2-Methoxy-4-[(methylimino)methyl]phenol is_mixed Is it mixed with other waste? start->is_mixed unmixed Collect in a dedicated, labeled glass container. is_mixed->unmixed No mixed Identify other components. is_mixed->mixed Yes end_point Store in Satellite Accumulation Area for professional disposal. unmixed->end_point is_compatible Are components compatible? (e.g., no strong acids/oxidizers) mixed->is_compatible compatible Collect in the appropriate segregated waste stream (e.g., non-halogenated organic solvent waste). is_compatible->compatible Yes incompatible Collect as a separate, clearly labeled hazardous waste stream. Consult EHS. is_compatible->incompatible No compatible->end_point incompatible->end_point

Caption: Waste Segregation Workflow

Disposal Procedure

Disposal of 2-Methoxy-4-[(methylimino)methyl]phenol must comply with all local, state, and federal regulations, including the Resource Conservation and Recovery Act (RCRA) overseen by the U.S. Environmental Protection Agency (EPA).[11][12]

Step 1: Waste Collection Collect all waste containing 2-Methoxy-4-[(methylimino)methyl]phenol, including the neat compound, solutions, and contaminated materials (e.g., gloves, weighing paper), in the properly labeled hazardous waste container.

Step 2: Storage Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. Ensure secondary containment is used to capture any potential leaks. The total volume of hazardous waste in the SAA should not exceed 55 gallons.[4]

Step 3: Arrange for Pickup Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the collection and disposal of the waste.[10] Do not attempt to dispose of this chemical down the drain or in the regular trash.[6][13]

Step 4: Decontamination of Empty Containers Empty containers that held 2-Methoxy-4-[(methylimino)methyl]phenol must be decontaminated before being discarded.

  • Triple Rinse: Rinse the container three times with a suitable solvent (e.g., ethanol or acetone).

  • Collect Rinsate: The first rinseate must be collected and disposed of as hazardous waste in your designated container.[10][14] Subsequent rinsates may also need to be collected depending on local regulations.

  • Air Dry: Allow the rinsed container to air dry completely in a well-ventilated area, such as a fume hood.

  • Deface Label: Completely remove or deface the original label.

  • Final Disposal: Once clean and dry, the container can typically be disposed of in the regular laboratory glass or plastic recycling.

The following diagram outlines the complete disposal workflow.

cluster_prep Preparation cluster_collection Collection & Storage cluster_disposal Final Disposal ppe Don Appropriate PPE (Gloves, Goggles, Lab Coat) container Select & Label a Compatible Hazardous Waste Container ppe->container collect Collect Waste Chemical & Contaminated Materials container->collect seal Securely Seal Container collect->seal store Store in Secondary Containment in Satellite Accumulation Area (SAA) seal->store pickup Arrange for Pickup by EHS or Licensed Contractor store->pickup decon Decontaminate Empty Containers (Triple Rinse, Collect Rinsate) pickup->decon final_disposal Dispose of Clean, Dry Container decon->final_disposal

Caption: Disposal Workflow for 2-Methoxy-4-[(methylimino)methyl]phenol

Spill Management

In the event of a spill, treat it as a hazardous material spill.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Secure the Area: Restrict access to the spill area.

  • Assess the Spill: If the spill is small and you are trained to handle it, proceed with cleanup. For large or unknown spills, contact your institution's EHS or emergency response team.

  • Cleanup: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain and absorb the spill.

  • Collect and Dispose: Collect the absorbed material and any contaminated items in a sealed container labeled as hazardous waste. Dispose of this waste through the hazardous waste stream as described above.

By adhering to these procedures, you ensure the safe handling and compliant disposal of 2-Methoxy-4-[(methylimino)methyl]phenol, protecting yourself, your colleagues, and the environment.

References

  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • How to Ensure Safe Chemical Waste Disposal in Labor
  • Laboratory Waste Management: The New Regulations. (2019, June 15). MedicalLab Management.
  • Regulations for Hazardous Waste Generated at Academic Labor
  • Regulation of Labor
  • Novel Chemicals with Unknown Hazards SOP. Texas Woman's University.
  • Removal of Phenol from Biomedical Waste via an Adsorption Process. (2023, May 17). MDPI.
  • Hazardous Waste and Disposal. American Chemical Society.
  • Unknown Chemicals - Environmental Health and Safety. Purdue University.
  • Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University.
  • Chemical Waste Disposal Guidelines. Emory University.
  • Safe Chemical Waste Disposal. Fisher Scientific.
  • Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison.
  • Removal of Phenol derivatives from water systems with the use of silver nanoparticles. ChemRxiv.
  • Hazardous Waste Disposal Guide. Dartmouth College.
  • Removing Highly Toxic Phenolic Compounds: Wastewater Treatment Options. (2020, April 24). Saltworks Technologies.
  • Degradation of phenolic compounds in wastewater using a conical-shaped packed-bed microbial fuel cell in continuous flow with recycling.
  • Removal of Phenol from Synthetic and Industrial Wastewater by Pot
  • Working with Hazardous Chemicals. Organic Syntheses.
  • HANDLING PROCEDURES FOR CHEMICAL WASTES. (2019, August 4). University of Toronto.
  • Hazardous Waste Disposal Procedures. University of Florida.

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: 2-Methoxy-4-[(methylimino)methyl]phenol

Executive Safety Summary Compound Identity: 2-Methoxy-4-[(methylimino)methyl]phenol Synonyms: Vanillin methylimine; 4-Hydroxy-3-methoxybenzaldehyde methylimine. CAS: 22383-83-1 (Verify with specific vendor lot) As a Seni...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Compound Identity: 2-Methoxy-4-[(methylimino)methyl]phenol Synonyms: Vanillin methylimine; 4-Hydroxy-3-methoxybenzaldehyde methylimine. CAS: 22383-83-1 (Verify with specific vendor lot)

As a Senior Application Scientist, I must emphasize that while this compound often appears as a benign crystalline solid, its chemical structure dictates a specific, often overlooked hazard profile. It is a Schiff base (imine) derived from Vanillin and Methylamine.

The Critical Hazard Mechanism: While the solid is primarily a Skin/Eye/Respiratory Irritant (H315, H319, H335), hydrolytic instability is the operational risk. Upon contact with moisture, mucous membranes, or acidic aqueous waste streams, the imine bond can hydrolyze, reverting to Vanillin and Methylamine . Methylamine is a corrosive, volatile gas/liquid. Therefore, your PPE strategy must protect not just against the solid irritant, but against the potential release of corrosive amine vapors.

Risk Assessment & PPE Matrix

The following matrix synthesizes standard GHS classifications with "real-world" bench chemistry risks.

PPE Specification Table
Protection ZoneRecommended EquipmentTechnical Rationale (The "Why")
Respiratory Engineering Control: Chemical Fume Hood (Certified). PPE: N95 (minimum) if weighing outside hood (not recommended).Dust & Hydrolysis Risk: Fine particulates are respiratory irritants. Humidity in the lungs can hydrolyze the imine, releasing methylamine directly onto lung tissue. Always handle in a hood.
Hand Protection Primary: Nitrile Gloves (minimum 4 mil). Secondary: Double-gloving recommended for prolonged handling.Phenolic Permeation: Phenol derivatives can penetrate skin and act as local anesthetics (numbing the skin before the burn is felt). Double gloving provides a visual break indicator and increased breakthrough time.
Eye Protection Chemical Splash Goggles (ANSI Z87.1+). Note: Safety glasses are insufficient.Dust & Vapor: Standard safety glasses allow dust entry from the sides. If hydrolysis occurs, amine vapors are lacrimators (tear-inducing) and corrosive to the cornea. Goggles provide a vapor seal.
Body Protection Lab Coat: 100% Cotton or Nomex (Fire-resistant). Clothing: Long pants, closed-toe leather/composite shoes.Static & Flammability: Dry organic powders can build static charge. Synthetic lab coats can melt to skin if a flash fire occurs. Cotton minimizes static buildup.
Operational Protocol: Safe Handling Workflow

This protocol is designed to be self-validating. If you cannot perform a step (e.g., "Check Hood Flow"), the system halts.

Phase A: Preparation
  • Verify Engineering Controls: Confirm fume hood flow rate is between 80–120 fpm (face velocity).

  • Solvent Selection: If dissolving, avoid acidic solvents unless hydrolysis is the intended reaction step. Use anhydrous solvents (Ethanol, DMSO, DCM) to maintain stability.

  • Decontamination Prep: Prepare a beaker of saturated Sodium Bicarbonate (

    
    ) or weak citric acid solution for neutralizing spills, depending on the final pH check.
    
Phase B: Weighing & Transfer
  • Static Control: Use an antistatic gun or wipe on the spatula and weigh boat. Schiff bases are often fluffy, electrostatic solids that "jump."

  • The "In-Hood" Rule: Place the analytical balance inside the fume hood if possible. If not, tare the vessel inside the hood, transfer the solid, and seal the vessel before moving it to the balance.

  • Transfer: Dissolve the solid immediately after weighing to reduce dust hazard.

Phase C: Reaction & Cleanup
  • Monitoring: Watch for color changes. A shift from yellow (typical imine) to white/colorless often indicates hydrolysis back to vanillin.

  • Spill Management:

    • Solid: Do not dry sweep.[1] Cover with wet paper towels (water causes hydrolysis, but prevents dust). Wipe up and dispose of as hazardous waste.[2]

    • Liquid: Absorb with vermiculite.

Visualization: Safety Logic Flowchart

The following diagram illustrates the decision-making logic for handling this compound, emphasizing the hydrolysis risk checkpoint.

G start START: Handling 2-Methoxy-4-[(methylimino)methyl]phenol risk_assess 1. Risk Assessment (Identify: Phenol + Imine Hazards) start->risk_assess ppe_check 2. PPE Verification (Goggles, Nitrile x2, Lab Coat) risk_assess->ppe_check environment 3. Environment Check Is Humidity/Moisture Present? ppe_check->environment dry_cond Dry Conditions (Anhydrous Solvents) environment->dry_cond No wet_cond Wet/Acidic Conditions environment->wet_cond Yes handling 4. Standard Handling (In Fume Hood) dry_cond->handling hydrolysis_risk CRITICAL RISK: Hydrolysis Releases Methylamine (Corrosive Gas) wet_cond->hydrolysis_risk enhanced_handling 4b. Enhanced Handling (Fume Hood + Vapor Precautions) hydrolysis_risk->enhanced_handling disposal 5. Disposal Segregate from Oxidizers/Acids handling->disposal enhanced_handling->disposal

Figure 1: Operational logic flow for handling phenolic imines, highlighting the critical hydrolysis branch that necessitates enhanced ventilation.

Disposal & Environmental Compliance

Do not dispose of down the drain.

  • Segregation: Segregate liquid waste into "Non-Halogenated Organic" streams.

  • pH Sensitivity: Avoid mixing this waste with strong acids (e.g., HCl,

    
    ) in the waste container. Acidification will rapidly hydrolyze the imine, potentially pressurizing the waste container with methylamine gas.
    
  • Labeling: Clearly label the waste tag with: "Phenolic Imine - Potential Methylamine Release."

References
  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7060724 (Parent Amine Structure Analog). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (Phenol). Retrieved from [Link]

  • European Chemicals Agency (ECHA). Substance Information: Schiff Bases and Phenolic Derivatives. Retrieved from [Link]

(Note: Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor (e.g., Sigma-Aldrich, TCI) for lot-specific purity and hazard data.)

Sources

© Copyright 2026 BenchChem. All Rights Reserved.